1-Methyl-1h-imidazole-4-sulfonyl fluoride chemical properties and structure
An In-Depth Technical Guide to 1-Methyl-1H-imidazole-4-sulfonyl fluoride: A Privileged Electrophile for Covalent Targeting Authored by: A Senior Application Scientist Introduction In the landscape of modern chemical biol...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to 1-Methyl-1H-imidazole-4-sulfonyl fluoride: A Privileged Electrophile for Covalent Targeting
Authored by: A Senior Application Scientist
Introduction
In the landscape of modern chemical biology and drug discovery, the strategic use of covalent modifiers has witnessed a significant resurgence. Targeted covalent inhibitors (TCIs) offer distinct advantages, including enhanced potency, prolonged duration of action, and the ability to target shallow binding pockets that are often intractable for non-covalent binders.[1][2] Within the arsenal of electrophilic "warheads" used to achieve covalent modification, sulfonyl fluorides (SFs) have emerged as a privileged class.[3] Their unique balance of stability under physiological conditions and sufficient reactivity toward a range of nucleophilic amino acid residues makes them exceptionally valuable tools.[3][4]
This technical guide provides a comprehensive overview of 1-Methyl-1H-imidazole-4-sulfonyl fluoride, a heteroaromatic sulfonyl fluoride of increasing interest to researchers. Its structure combines the reactive sulfonyl fluoride moiety with a 1-methylimidazole scaffold, a common heterocycle in medicinal chemistry. This guide will delve into its chemical structure, physicochemical properties, synthesis, reactivity, and its burgeoning applications as a covalent probe and a building block for novel therapeutics.
Chemical Identity and Physicochemical Properties
1-Methyl-1H-imidazole-4-sulfonyl fluoride is a specialized research chemical. Its core identity and fundamental properties are summarized below.
Expected to be soluble in polar organic solvents like DMSO, DMF, and acetonitrile.
Inferred
Chemical Structure
The structure of 1-Methyl-1H-imidazole-4-sulfonyl fluoride features a central imidazole ring, which is N-methylated at the 1-position and substituted with a sulfonyl fluoride group at the 4-position.
Chemical structure of 1-Methyl-1H-imidazole-4-sulfonyl fluoride.
Spectroscopic Profile (Predicted)
While experimental spectra for 1-Methyl-1H-imidazole-4-sulfonyl fluoride are not widely published, its spectroscopic characteristics can be reliably predicted based on its structure and data from analogous compounds.[7][8][9]
Nuclear Magnetic Resonance (NMR) Spectroscopy
The predicted NMR chemical shifts are crucial for reaction monitoring and structural confirmation.
¹H NMR
Predicted δ (ppm)
Multiplicity
Assignment
Rationale
Imidazole H-2
~7.9-8.2
Singlet
CH -N
Deshielded by adjacent nitrogen atoms.
Imidazole H-5
~7.7-8.0
Singlet
CH -C-S
Deshielded by the electron-withdrawing sulfonyl fluoride group.
Methyl
~3.8-4.0
Singlet
N-CH₃
Typical range for an N-methyl group on an imidazole ring.[8]
¹³C NMR
Predicted δ (ppm)
Assignment
Rationale
Imidazole C-2
~138-142
C H-N
Standard chemical shift for C-2 in N-methylimidazoles.
Imidazole C-4
~135-139
C -SO₂F
Significantly deshielded due to direct attachment of the strongly electron-withdrawing sulfonyl fluoride group.
Imidazole C-5
~120-124
C H-C-S
Shielded relative to C-2 and C-4.
Methyl
~33-36
N-C H₃
Typical range for an N-methyl group on an imidazole.
Infrared (IR) Spectroscopy
The IR spectrum is expected to show strong characteristic bands for the sulfonyl fluoride group.
Functional Group
Characteristic Absorption (cm⁻¹)
Vibration Mode
S=O (Sulfonyl)
~1410–1450
Asymmetric Stretching
S=O (Sulfonyl)
~1200–1240
Symmetric Stretching
S-F (Sulfonyl fluoride)
~800–850
Stretching
C=N, C=C (Imidazole)
~1500–1600
Ring Stretching
C-H (Aromatic)
~3100–3150
Stretching
Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) is essential for confirming the elemental composition.
The Emergence of Targeted Covalent Modulators: A Technical Guide to the Mechanism of Action of 1-Methyl-1H-imidazole-4-sulfonyl Fluoride
Abstract The field of drug discovery is witnessing a renaissance in the development of targeted covalent inhibitors, molecules that form a permanent bond with their protein targets, offering distinct pharmacological adva...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The field of drug discovery is witnessing a renaissance in the development of targeted covalent inhibitors, molecules that form a permanent bond with their protein targets, offering distinct pharmacological advantages such as enhanced potency and prolonged duration of action.[1][2] Among the diverse electrophilic warheads employed, sulfonyl fluorides have emerged as a versatile class capable of reacting with a broader range of nucleophilic amino acid residues beyond the canonical cysteine.[3] This guide provides an in-depth technical exploration of the proposed mechanism of action for 1-Methyl-1H-imidazole-4-sulfonyl fluoride, a novel covalent modifier. We will delve into the principles of sulfonyl exchange chemistry, the probable targeting of histidine residues, and the essential experimental protocols required to elucidate and validate its covalent binding mode. This document is intended for researchers, scientists, and drug development professionals seeking to understand and apply this promising class of covalent modifiers.
Introduction: Beyond Reversible Inhibition
Traditional drug design has largely focused on non-covalent, reversible interactions between a small molecule and its protein target. While highly successful, this paradigm can be limited by challenges such as short duration of action and the need for high systemic exposure. Covalent inhibitors, by forming a stable, irreversible bond, offer a compelling alternative.[4] The resurgence of interest in this class of molecules is driven by their potential for greater biochemical efficiency and a pharmacological effect that can outlast the pharmacokinetic profile of the compound itself.[5]
The sulfonyl fluoride moiety has garnered significant attention as a "privileged" electrophilic warhead.[6] Unlike more reactive electrophiles that can lead to off-target effects, sulfonyl fluorides exhibit a finely tuned reactivity, often requiring proximity and specific orientation within a protein binding pocket to engage a nucleophilic residue.[7] This "proximity-induced" reactivity is a cornerstone of their potential for developing highly selective covalent therapeutics.
This guide focuses on the specific molecule, 1-Methyl-1H-imidazole-4-sulfonyl fluoride. We will propose a mechanism of action based on established principles of sulfonyl fluoride chemistry and the inherent properties of the imidazole scaffold.
Proposed Mechanism of Action: Sulfonyl Exchange with Nucleophilic Residues
The covalent modification of a protein target by 1-Methyl-1H-imidazole-4-sulfonyl fluoride is proposed to proceed via a two-step mechanism, a hallmark of many covalent inhibitors.[8][9]
Step 1: Non-covalent Binding. Initially, the inhibitor (I) reversibly binds to the target enzyme (E) to form a non-covalent complex (E·I). This initial binding event is driven by non-covalent interactions (e.g., hydrogen bonding, hydrophobic interactions, van der Waals forces) between the 1-methyl-1H-imidazole scaffold of the inhibitor and the protein's binding pocket. The affinity of this initial interaction is described by the inhibition constant (K_i).
Step 2: Covalent Bond Formation. Following the initial binding, the electrophilic sulfonyl fluoride warhead is positioned in close proximity and in the correct orientation to a nucleophilic amino acid residue within the binding site. This proximity facilitates a nucleophilic attack on the sulfur atom of the sulfonyl fluoride, leading to the displacement of the fluoride ion and the formation of a stable sulfonyl-enzyme adduct (E-I). This irreversible step is characterized by the rate constant of inactivation (k_inact).
The overall potency of a covalent inhibitor is best described by the second-order rate constant, k_inact/K_i.[10]
The Role of the 1-Methyl-1H-imidazole Scaffold
The 1-methyl-1H-imidazole moiety is hypothesized to serve as the primary recognition element, guiding the inhibitor to a specific protein target. Imidazole rings are common structural motifs in both natural and synthetic bioactive molecules and can participate in various non-covalent interactions.
The Sulfonyl Fluoride Warhead and Nucleophile Targeting
Sulfonyl fluorides are known to react with a variety of nucleophilic amino acid residues, including serine, threonine, tyrosine, lysine, and histidine.[11][12] The imidazole ring of histidine, in particular, is an attractive target for covalent modification due to its nucleophilicity and frequent presence in protein active sites and ligand-binding pockets.[2][6]
The proposed mechanism of covalent modification of a histidine residue by 1-Methyl-1H-imidazole-4-sulfonyl fluoride involves the nucleophilic attack of the imidazole nitrogen of the histidine side chain on the electrophilic sulfur atom of the sulfonyl fluoride. This results in the formation of a stable sulfonylimidazole adduct and the release of a fluoride ion. The serendipitous and rational targeting of histidine residues by sulfonyl fluoride-containing probes has been previously reported, lending credence to this proposed mechanism.[1][6]
Experimental Protocols for Mechanistic Validation
A series of well-defined experiments are crucial to validate the proposed mechanism of action for 1-Methyl-1H-imidazole-4-sulfonyl fluoride. These protocols are designed to confirm covalent bond formation, identify the target residue, and characterize the kinetics of inhibition.
Confirmation of Irreversible Inhibition
Protocol 1: Time-Dependent IC50 Assay
This assay is a fundamental experiment to assess the time-dependent nature of inhibition, a key characteristic of covalent inhibitors.[13]
Objective: To determine if the inhibitory potency (IC50) of the compound increases with pre-incubation time with the target protein.
Methodology:
Prepare a solution of the target enzyme in a suitable assay buffer.
Prepare serial dilutions of 1-Methyl-1H-imidazole-4-sulfonyl fluoride.
In a multi-well plate, pre-incubate the enzyme with the inhibitor dilutions for varying periods (e.g., 0, 15, 30, 60, and 120 minutes). Include a vehicle control (e.g., DMSO).
Initiate the enzymatic reaction by adding the substrate.
Measure the reaction progress using a suitable detection method (e.g., fluorescence, absorbance).
Calculate the IC50 value for each pre-incubation time point.
Expected Outcome: A decrease in the IC50 value with increasing pre-incubation time is indicative of a time-dependent, and likely covalent, mechanism of inhibition.
Protocol 2: Washout Assay
This experiment directly assesses the irreversibility of inhibition.[13]
Objective: To determine if the inhibitory effect persists after removal of the unbound inhibitor.
Methodology:
Treat the target enzyme with a saturating concentration of 1-Methyl-1H-imidazole-4-sulfonyl fluoride for a sufficient duration to allow for covalent modification. Include a vehicle control and a reversible inhibitor control.
Remove the unbound inhibitor using a rapid method such as dialysis, size-exclusion chromatography (spin column), or rapid dilution.
Measure the activity of the washed enzyme and compare it to the controls.
Expected Outcome: If the inhibition is irreversible, the enzyme activity will not be recovered after the washout step, in contrast to the reversible inhibitor control.
Identification of the Covalent Adduct and Target Residue
Protocol 3: Mass Spectrometry (MS) Analysis of the Intact Protein
Intact protein MS is a direct method to confirm the formation of a covalent adduct.[14][15]
Objective: To detect the mass increase of the target protein corresponding to the addition of the inhibitor.
Methodology:
Incubate the target protein with an excess of 1-Methyl-1H-imidazole-4-sulfonyl fluoride.
Remove the unbound inhibitor.
Analyze the protein sample by liquid chromatography-mass spectrometry (LC-MS).
Compare the mass spectrum of the treated protein with that of the untreated protein.
Expected Outcome: A mass shift equal to the molecular weight of the inhibitor (minus the fluorine atom) will confirm the formation of a 1:1 covalent adduct.
Protocol 4: Peptide Mapping by LC-MS/MS
This "bottom-up" proteomics approach is used to identify the specific amino acid residue that has been modified.[15][16]
Objective: To pinpoint the exact site of covalent modification on the protein.
Methodology:
Form the covalent adduct as described in Protocol 3.
Denature, reduce, and alkylate the protein.
Digest the protein into smaller peptides using a protease (e.g., trypsin).
Analyze the peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).
Search the MS/MS data against the protein sequence to identify peptides with a mass modification corresponding to the inhibitor adduct.
Expected Outcome: The MS/MS fragmentation pattern of the modified peptide will reveal the specific amino acid residue that is covalently bound to the inhibitor.
Kinetic Characterization of Covalent Inhibition
Protocol 5: Determination of k_inact and K_i
A detailed kinetic analysis provides a quantitative measure of the inhibitor's potency.[9][17]
Objective: To determine the kinetic parameters that define the two-step covalent inhibition mechanism.
Methodology:
Monitor the time-dependent loss of enzyme activity at various concentrations of the inhibitor.
Plot the observed rate of inactivation (k_obs) against the inhibitor concentration.
Fit the data to the appropriate kinetic model (e.g., the Michaelis-Menten-like equation for irreversible inhibitors) to determine the maximal rate of inactivation (k_inact) and the inhibitor concentration that gives half-maximal inactivation (K_i).
Expected Outcome: The determined k_inact and K_i values, and the resulting k_inact/K_i ratio, will provide a quantitative measure of the inhibitor's efficiency.
Data Presentation and Visualization
Quantitative Data Summary
Parameter
Description
Experimental Method
Time-Dependent IC50
Inhibitory concentration at different pre-incubation times
Time-Dependent IC50 Assay
% Inhibition after Washout
Residual inhibition after removal of unbound inhibitor
Washout Assay
Δ Mass
Mass difference between modified and unmodified protein
Intact Protein MS
Modified Residue
Specific amino acid covalently bound to the inhibitor
Peptide Mapping by LC-MS/MS
k_inact
Maximal rate of inactivation
Kinetic Analysis
K_i
Inhibitor concentration at half-maximal inactivation rate
Kinetic Analysis
k_inact/K_i
Second-order rate constant of inhibition
Kinetic Analysis
Visualizing the Mechanism and Workflows
Figure 2: Workflow for validating the covalent mechanism.
Conclusion
1-Methyl-1H-imidazole-4-sulfonyl fluoride represents a promising new tool in the expanding arsenal of targeted covalent modifiers. Its proposed mechanism of action, centered on the proximity-induced reactivity of the sulfonyl fluoride warhead with a nucleophilic residue, likely histidine, offers a pathway for the development of highly selective and potent therapeutics. The experimental protocols detailed in this guide provide a robust framework for the comprehensive characterization of its covalent binding mode. As our understanding of sulfonyl exchange chemistry deepens, we can anticipate the rational design of a new generation of covalent drugs with superior pharmacological properties.
References
Kinetic Modeling of Covalent Inhibition: Effects of Rapidly Fluctuating Intermediate States. (2025). ACS Publications.
Technical Support Center: Covalent Inhibitor Experiments. Benchchem.
Methods for kinetic evaluation of reversible covalent inhibitors from time-dependent IC50 data. PMC.
Kinetic Modeling of Covalent Inhibition: Effects of Rapidly Fluctuating Intermediate States. (2025). ACS Publications.
Mass Spectrometry-Based Methodologies for Targeted and Untargeted Identification of Protein Covalent Adducts (Adductomics): Current Status and Challenges. (2019). PMC.
Detection of Covalent Adducts to Cytochrome P450 3A4 Using Liquid Chromatography Mass Spectrometry. (2004). ACS Publications.
Technologies for Direct Detection of Covalent Protein–Drug Adducts. (2023). MDPI.
Methods for kinetic evaluation of reversible covalent inhibitors from time-dependent IC50 data. RSC Publishing.
High-Throughput Kinetic Characterization of Irreversible Covalent Inhibitors of KRAS by Intact Protein MS and Targeted MRM. (2022). Genedata.
Large-Scale Identification and Quantification of Covalent Modifications in Therapeutic Proteins. (2009). ACS Publications.
Covalent Targeting of Histidine Residues with Aryl Fluorosulfates: Application to Mcl-1 BH3 Mimetics. (2024). ACS Publications.
High-Throughput Mass Spectrometric Analysis of Covalent Protein-Inhibitor Adducts for the Discovery of Irreversible Inhibitors: A Complete Workflow. (2015). PubMed.
Covalent drugs targeting histidine – An unexploited opportunity?. (2022). ResearchGate.
Engineering Covalent Precision: The Role of 1-Methyl-1H-imidazole-4-sulfonyl Fluoride in Chemical Biology
Executive Summary In the modern landscape of drug discovery, the transition from reversible binders to Targeted Covalent Inhibitors (TCIs) has opened new frontiers for targeting "undruggable" proteins. At the heart of th...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the modern landscape of drug discovery, the transition from reversible binders to Targeted Covalent Inhibitors (TCIs) has opened new frontiers for targeting "undruggable" proteins. At the heart of this revolution is Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry. While traditional electrophiles like acrylamides indiscriminately target highly nucleophilic cysteines, SuFEx warheads offer a paradigm shift: they remain kinetically inert in aqueous environments until they are activated by a specific protein microenvironment[1].
Among these privileged warheads, 1-Methyl-1H-imidazole-4-sulfonyl fluoride (MISF) has emerged as a highly versatile and tunable building block. By combining the biocompatible stability of the sulfonyl fluoride group with the unique steric and electronic properties of a 1-methylimidazole core, MISF enables researchers to design precision chemical probes that selectively modify context-specific tyrosine, lysine, serine, and histidine residues[1][2].
This whitepaper provides an in-depth technical guide on the mechanistic causality, application niches, and validated experimental workflows for utilizing MISF in chemical biology.
Mechanistic Foundation: The Causality of SuFEx and MISF
To understand why MISF is a superior warhead, we must examine the causality behind its reactivity. The sulfur-fluorine (S-F) bond is thermodynamically strong and highly resistant to hydrolysis under physiological conditions. However, when an MISF-derived probe enters a target protein's binding pocket, the local microenvironment drastically alters the activation energy required for S-F bond cleavage[1].
The Role of the Protein Microenvironment
SuFEx reactivity is strictly context-dependent . For MISF to form a covalent adduct, the binding pocket must provide two key elements:
Deprotonation: A nearby basic residue (e.g., Arginine or Histidine) must act as a general base to deprotonate the target nucleophile (such as the phenolic -OH of Tyrosine), dramatically increasing its nucleophilicity[1].
Polarization: Hydrogen-bond donors within the pocket coordinate to the sulfonyl oxygens of the MISF warhead, polarizing the S(VI) center and stabilizing the transition state for fluoride elimination.
The Advantage of the 1-Methylimidazole Core
The 1-methyl-1H-imidazole-4-sulfonyl architecture is not just a passive carrier for the fluoride leaving group. The imidazole ring can actively participate in non-covalent interactions (e.g.,
π−π
stacking or hydrogen bonding) within the binding pocket, anchoring the sulfonyl fluoride in the precise geometric orientation required for nucleophilic attack. Furthermore, the electron-withdrawing nature of the sulfonyl group combined with the heterocycle fine-tunes the intrinsic electrophilicity, striking the perfect balance between plasma stability and on-target reactivity[1][2].
Mechanistic pathway of SuFEx-mediated covalent modification by MISF.
Core Applications in Chemical Biology
MISF and its derivatives are primarily utilized in three domains of chemical biology:
Targeted Covalent Inhibitors (TCIs): MISF can be appended to known reversible binders to create irreversible inhibitors. This is particularly useful for targeting kinases or proteases that lack targetable cysteines, expanding the druggable space to tyrosine and lysine residues[1].
Activity-Based Protein Profiling (ABPP): By attaching an alkyne click-handle to the MISF core, researchers can create activity-based probes. These probes interrogate the functional state of enzymes in live cells, as the SuFEx reaction only occurs when the enzyme is in its active, properly folded conformation[1].
Site-Specific Bioconjugation: The stability of the sulfonyl fluoride group allows for precise protein labeling without the off-target toxicity often associated with highly reactive crosslinkers.
Quantitative Comparison of Covalent Warheads
To guide experimental design, Table 1 summarizes how MISF compares to other standard covalent warheads.
As an application scientist, I emphasize that a successful chemical biology workflow must be self-validating. The following protocols detail the synthesis of MISF-based probes and their subsequent use in chemoproteomics, explaining the causality behind each reagent choice.
Protocol 1: Acid-Mediated Synthesis of MISF Probes
Historically, synthesizing sulfonyl fluorides from sulfonyl chlorides was plagued by the poor storability and inherent weakness of the S-Cl bond. A modern, highly efficient alternative utilizes an imidazole-to-fluorine exchange [2][3].
Causality Check: Why use Acetic Acid (AcOH) and Potassium Bifluoride (KHF₂)?
AcOH serves to protonate the N3 position of the imidazole ring. This protonation converts the imidazole from a poor leaving group into an excellent one. KHF₂ provides a safe, controlled, and highly reactive source of nucleophilic fluoride to displace the activated imidazole, yielding the sulfonyl fluoride in high purity[2].
Step-by-Step Methodology:
Preparation: Dissolve the stable sulfonyl imidazole precursor (1.0 eq) in a suitable reaction vessel. (Note: This can also be performed under solvent-free mechanochemical conditions in a mixer mill for greener synthesis[3]).
Activation: Add glacial Acetic Acid (AcOH, 5.0 eq) to the mixture to protonate the imidazole core.
Fluorination: Add Potassium Bifluoride (KHF₂, 3.0 eq). Stir the reaction mixture at room temperature (or up to 100 °C for sterically hindered substrates) for 2–12 hours[2].
Purification: Quench the reaction with water, extract with ethyl acetate, and purify via flash column chromatography to isolate the MISF-derived probe.
Protocol 2: In Vitro Chemoproteomic Profiling
To validate target engagement, MISF-alkyne probes are used in live-cell chemoproteomic workflows.
Causality Check: Why label in live cells rather than lysates?
Because SuFEx reactivity relies entirely on the intact 3D microenvironment of the protein pocket[1], lysing the cells beforehand can denature secondary structures, destroying the proximity-driven activation required for the MISF warhead to react.
Step-by-Step Methodology:
Live Cell Incubation: Treat live cells (e.g., HEK293T) with 1–10 µM of the MISF-alkyne probe for 2–4 hours at 37 °C.
Lysis: Wash cells thoroughly with cold PBS to remove unbound probe. Lyse the cells using RIPA buffer supplemented with protease inhibitors.
CuAAC Click Chemistry: To the cleared lysate, add Biotin-PEG3-Azide (100 µM), CuSO₄ (1 mM), THPTA ligand (100 µM), and Sodium Ascorbate (1 mM).
Logic: THPTA is critical here; it stabilizes the Cu(I) oxidation state and prevents reactive oxygen species (ROS) from degrading the proteins.
Enrichment: Incubate the clicked lysate with Streptavidin-agarose beads for 2 hours. Wash stringently (1% SDS, 8M Urea, PBS) to remove non-covalently bound proteins.
Digestion & LC-MS/MS: Perform on-bead trypsin digestion. Elute the resulting peptides and analyze via LC-MS/MS to identify the specific modified residues (Tyr, Lys, or His).
Step-by-step chemoproteomic workflow for validating MISF target engagement.
Conclusion
1-Methyl-1H-imidazole-4-sulfonyl fluoride (MISF) represents a highly sophisticated tool in the chemical biologist's arsenal. By leveraging the principles of SuFEx chemistry, MISF bypasses the limitations of traditional cysteine-reactive electrophiles, enabling the targeted covalent modification of tyrosine, lysine, and histidine residues. When synthesized via modern acid-mediated imidazole-to-fluorine exchange and deployed in rigorous, live-cell chemoproteomic assays, MISF-derived probes provide unparalleled insights into protein function and druggability.
References
[1] Advances in sulfonyl exchange chemical biology: expanding druggable target space | Source: PMC / RSC Chemical Biology | 1
[2] Acid-Mediated Imidazole-to-Fluorine Exchange for the Synthesis of Sulfonyl and Sulfonimidoyl Fluorides | Source: Organic Letters - ACS Publications | 2
[3] Synthesis of Sulfonyl, Sulfonimidoyl, and Sulfoxyl Fluorides under Solvent-Free Mechanochemical Conditions in a Mixer Mill by Imidazole-to-Fluorine Exchange | Source: ACS Sustainable Chemistry & Engineering | 3
An In-depth Technical Guide to the Reactivity of 1-Methyl-1H-imidazole-4-sulfonyl Fluoride with Amino Acid Residues
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the reactivity of 1-Methyl-1H-imidazole-4-sulfonyl fluoride with proteinogenic amino acid...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the reactivity of 1-Methyl-1H-imidazole-4-sulfonyl fluoride with proteinogenic amino acid residues. As a member of the sulfonyl fluoride class of compounds, this reagent participates in Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, a robust and versatile "click" reaction enabling the formation of stable covalent bonds with a variety of nucleophilic amino acid side chains. This guide will delve into the mechanistic underpinnings of this reactivity, explore the spectrum of targeted residues—including tyrosine, lysine, serine, and histidine—and provide detailed experimental protocols for the characterization of these covalent modifications. The content herein is designed to equip researchers with the foundational knowledge and practical methodologies required to effectively utilize 1-Methyl-1H-imidazole-4-sulfonyl fluoride as a tool in chemical biology and drug discovery.
Introduction to 1-Methyl-1H-imidazole-4-sulfonyl Fluoride and SuFEx Chemistry
1-Methyl-1H-imidazole-4-sulfonyl fluoride is a heteroaromatic sulfonyl fluoride that has emerged as a valuable tool for the covalent modification of proteins. Its reactivity is governed by the principles of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, a concept introduced by Sharpless and coworkers that has gained significant traction in chemical biology for its efficiency and biocompatibility.[1][2] The sulfonyl fluoride moiety (–SO₂F) is relatively stable in aqueous environments but can be activated to react with nucleophiles, particularly within the unique microenvironment of a protein's binding pocket.[3] This "context-dependent" reactivity allows for a degree of selectivity that is highly desirable in the development of chemical probes and covalent inhibitors.[4][5]
The imidazole ring in 1-Methyl-1H-imidazole-4-sulfonyl fluoride is expected to influence the electrophilicity of the sulfur center. The electron-donating character of the N-methylated imidazole ring may modulate the reactivity of the sulfonyl fluoride compared to more common aryl sulfonyl fluorides.
Reactivity with Amino Acid Residues: A Mechanistic Overview
The reaction of 1-Methyl-1H-imidazole-4-sulfonyl fluoride with nucleophilic amino acid residues proceeds via a nucleophilic attack on the electrophilic sulfur atom, leading to the displacement of the fluoride ion and the formation of a stable sulfonate or sulfonamide linkage.[6] The reactivity towards different amino acid residues is influenced by the nucleophilicity of the side chain, its pKa, and the local protein microenvironment.[4][7]
Tyrosine: A Primary Target
Tyrosine is a primary target for many sulfonyl fluorides. The phenolate anion of the tyrosine side chain is a potent nucleophile that readily attacks the sulfonyl fluoride.[8][9] The reactivity with tyrosine is often enhanced by the presence of nearby basic residues, such as lysine or histidine, which can facilitate deprotonation of the phenolic hydroxyl group.[4][7]
Reaction of 1-Methyl-1H-imidazole-4-sulfonyl Fluoride with Lysine.
Serine and Threonine: Context-Dependent Reactivity
Serine and threonine, with their hydroxyl side chains, can also be modified by sulfonyl fluorides. This reaction is highly context-dependent and is most famously observed in the active sites of serine proteases, where a catalytic triad activates the serine hydroxyl group. [7][10]Well-known serine protease inhibitors like Phenylmethylsulfonyl fluoride (PMSF) and 4-(2-aminoethyl)benzenesulfonyl fluoride (AEBSF) operate through this mechanism.
[11]
Histidine: An Emerging Target
The imidazole side chain of histidine can also be targeted by sulfonyl fluorides, although this reaction is less commonly reported than with tyrosine and lysine. [10][12]The nucleophilicity of the histidine imidazole ring makes it a potential site for covalent modification, and recent studies have begun to explore the rational targeting of histidine residues with sulfonyl fluoride-based probes.
[13]
Comparative Reactivity and Chemoselectivity
The chemoselectivity of sulfonyl fluorides is a subject of ongoing research. In general, the order of reactivity with N-acetylated amino acids at physiological pH is reported to be Cysteine > Tyrosine > Lysine > Histidine. [14]However, the adduct with cysteine is often unstable. [14]In the context of protein modification, tyrosine is frequently observed as the most reactive residue, followed by lysine. [8][14]It is crucial to note that the local protein microenvironment can dramatically alter this reactivity profile, leading to selective modification of a less intrinsically reactive residue.
[4]
Amino Acid Residue
Relative Reactivity (General Trend)
Stability of Adduct
Key Influencing Factors
Tyrosine
High
Stable (Sulfonate Ester)
pKa of phenol, proximity to basic residues
Lysine
Moderate to High
Very Stable (Sulfonamide)
pKa of amine, solvent accessibility
Serine/Threonine
Low (unless activated)
Stable (Sulfonate Ester)
Presence of a catalytic triad or activating microenvironment
Histidine
Moderate
Stable (Sulfonyl-imidazole)
pKa of imidazole, local electrostatic environment
| Cysteine | High (initial reaction) | Often Unstable (Thiosulfonate) | pKa of thiol, redox environment |
Experimental Protocols
The following protocols provide a general framework for studying the reactivity of 1-Methyl-1H-imidazole-4-sulfonyl fluoride with proteins.
Protein Labeling with 1-Methyl-1H-imidazole-4-sulfonyl Fluoride
This protocol describes the general procedure for labeling a purified protein or a complex protein lysate.
Materials:
1-Methyl-1H-imidazole-4-sulfonyl fluoride stock solution (e.g., 10 mM in DMSO)
Purified protein or cell lysate in a suitable buffer (e.g., PBS, HEPES, pH 7.4-8.0)
Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)
Procedure:
Prepare the protein sample at a suitable concentration (e.g., 1 mg/mL).
Add the 1-Methyl-1H-imidazole-4-sulfonyl fluoride stock solution to the protein sample to the desired final concentration (e.g., 10-100 µM). A vehicle control (DMSO) should be run in parallel.
Incubate the reaction at a controlled temperature (e.g., room temperature or 37°C) for a specific duration (e.g., 1-4 hours).
Quench the reaction by adding the quenching solution to a final concentration of 50-100 mM.
The labeled protein sample is now ready for downstream analysis, such as SDS-PAGE, Western blotting, or mass spectrometry.
Identification of Modification Sites by Mass Spectrometry
This workflow outlines the steps to identify the specific amino acid residues modified by 1-Methyl-1H-imidazole-4-sulfonyl fluoride using a bottom-up proteomics approach.
[5][6][15][16]
Workflow for Mass Spectrometry-based Identification of Modification Sites.
Detailed Steps:
Sample Preparation:
The labeled protein sample is denatured, reduced, and alkylated to unfold the protein and cap cysteine residues.
The protein is then digested into smaller peptides using a protease such as trypsin.
[16]2. LC-MS/MS Analysis:
The resulting peptide mixture is separated by reverse-phase liquid chromatography (LC).
The separated peptides are ionized and analyzed by a tandem mass spectrometer (MS/MS). The instrument first measures the mass-to-charge ratio of the intact peptides (MS1) and then fragments selected peptides to obtain sequence information (MS2).
[16][17]3. Data Analysis:
The MS/MS spectra are searched against a protein sequence database using specialized software.
The software identifies peptides based on their fragmentation patterns and can pinpoint the exact site of modification by identifying the mass shift corresponding to the addition of the 1-Methyl-1H-imidazole-4-sulfonyl group.
[6][16]
Quantitative Analysis of Reactivity
To compare the reactivity of 1-Methyl-1H-imidazole-4-sulfonyl fluoride with different amino acids or to assess changes in reactivity under different conditions, quantitative proteomics techniques such as Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) can be employed. [18][19]This method allows for the direct comparison of the extent of labeling between two or more samples.
Conclusion
1-Methyl-1H-imidazole-4-sulfonyl fluoride is a versatile reagent for the covalent modification of proteins, leveraging the power of SuFEx chemistry. Its ability to react with a range of nucleophilic amino acid residues, including tyrosine, lysine, serine, and histidine, makes it a valuable tool for chemical biology and drug discovery. The reactivity of this compound is highly dependent on the protein microenvironment, offering the potential for context-dependent selectivity. The experimental protocols outlined in this guide provide a starting point for researchers to explore and characterize the covalent interactions of 1-Methyl-1H-imidazole-4-sulfonyl fluoride with their protein targets of interest. Further investigation into the specific reactivity profile of the methyl-imidazole scaffold will undoubtedly expand the utility of this promising class of chemical probes.
References
Structure-based design and analysis of SuFEx chemical probes. PMC. [Link]
SuFEx Click Chemistry Empowered High-throughput Drug Discovery Platforms. ChemRxiv. [Link]
Unbiased Mass Spectrometry Elucidation of the Targets and Mechanisms of Activity-Based Probes: A Case Study Involving Sulfonyl Fluorides. PubMed. [Link]
The growing applications of SuFEx click chemistry. RSC Publishing. [Link]
Stable isotope labeling by amino acids in cell culture. Wikipedia. [Link]
Quantification and Identification of Post-Translational Modifications Using Modern Proteomics Approaches. PMC. [Link]
Direct mapping of ligandable tyrosines and lysines in cells with chiral sulfonyl fluoride probes. eScholarship. [Link]
Identification of Styryl Sulfonyl Fluoride as a Near-Perfect Michael Acceptor for Diversified Protein Bioconjugations. CCS Chemistry. [Link]
Sulfonyl fluorides as privileged warheads in chemical biology. RSC Publishing. [Link]
Advances in sulfonyl exchange chemical biology: expanding druggable target space. PMC. [Link]
A Sulfur(VI) fluorides for targeting lysine, tyrosine,... ResearchGate. [Link]
The Use of Stable Isotope Labeling with Amino Acids in Cell Culture (SILAC) to Study Ivermectin-Mediated Molecular Pathway Changes in Human Ovarian Cancer Cells. IntechOpen. [Link]
Covalent drugs targeting histidine – an unexploited opportunity?. PMC. [Link]
Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. PMC. [Link]
Quantification and Identification of Post-Translational Modifications Using Modern Proteomics Approaches. Springer Nature Experiments. [Link]
Proximity-induced SuFEx increases the potency of cytosolic nucleotidase inhibitors and reveals a rare example of covalently targeted histidine. RSC Publishing. [Link]
Covalent Targeting of Histidine Residues with Aryl Fluorosulfates: Application to Mcl-1 BH3 Mimetics. PMC. [Link]
The Synthesis of Sulfonyl Fluoride Functionalized 2-Aminothiazoles Using a Diversity Oriented Clicking Strategy. ACS Publications. [Link]
Genetically Encoding Fluorosulfate-l-tyrosine To React with Lysine, Histidine, and Tyrosine via SuFEx in Proteins in Vivo. Journal of the American Chemical Society. [Link]
Acid-Mediated Imidazole-to-Fluorine Exchange for the Synthesis of Sulfonyl and Sulfonimidoyl Fluorides. ResearchGate. [Link]
Covalent protein modification: The current landscape of residue-specific electrophiles. ResearchGate. [Link]
Synthesis of Sulfonyl, Sulfonimidoyl, and Sulfoxyl Fluorides under Solvent-Free Mechanochemical Conditions in a Mixer Mill by Imidazole-to-Fluorine Exchange. ACS Sustainable Chemistry & Engineering. [Link]
Genetic and Covalent Protein Modification Strategies to Facilitate Intracellular Delivery. PMC. [Link]
Covalent Modification of Protein by Chemical Probe in Living Cells for Structural and Interaction Studies. PubMed. [Link]
ChemInform Abstract: Sulfonyl Fluorides as Privileged Warheads in Chemical Biology. ChemInform. [Link]
Genetically Encoding Fluorosulfate-l-tyrosine To React with Lysine, Histidine, and Tyrosine via SuFEx in Proteins in Vivo. PubMed. [Link]
Covalent modification of proteins by plant-derived natural products: Proteomic approaches and biological impacts. PMC. [Link]
Chemoselective Tyrosine Bioconjugation through Sulfate Click Reaction. Institute for Basic Science. [Link]
A New Portal to SuFEx Click Chemistry: A Stable Fluorosulfuryl Imidazolium Salt Emerging as an "F-SO2 +" Donor of Unprecedented Reactivity, Selectivity, and Scope. ResearchGate. [Link]
Chemoselective Sulfonyl Fluoride Exchange (SuFEx)-Induced Macrocyclization of Tyrosine-Containing Peptides in Aqueous Media. ChemRxiv. [Link]
Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. National Library of Medicine. [Link]
Acid-Mediated Imidazole-to-Fluorine Exchange for the Synthesis of Sulfonyl and Sulfonimidoyl Fluorides. ACS Publications. [Link]
Advances in sulfonyl exchange chemical biology: expanding druggable target space. RSC Publishing. [Link]
Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Beilstein Archives. [Link]
Molecular design principles of ionic liquids with a sulfonyl fluoride moiety. NSF Public Access Repository. [Link]
Synthetic Routes to Arylsulfonyl Fluorides. MDPI. [Link]
Ionic Liquids Containing the Sulfonyl Fluoride Moiety: Integrating Chemical Biology with Materials Design. PMC. [Link]
Design of Novel 18F-Labeled Amino Acid Tracers Using Sulfur 18F-Fluoride Exchange Click Chemistry. PMC. [Link]
Sulfonyl fluorides as privileged warheads in chemical biology. PMC. [Link]
Investigating 1-Methyl-1H-imidazole-4-sulfonyl fluoride: A Technical Guide for its Application as a Novel Chemical Probe
Abstract This technical guide provides a comprehensive framework for the investigation of 1-Methyl-1H-imidazole-4-sulfonyl fluoride as a novel covalent chemical probe for activity-based protein profiling (ABPP) and drug...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This technical guide provides a comprehensive framework for the investigation of 1-Methyl-1H-imidazole-4-sulfonyl fluoride as a novel covalent chemical probe for activity-based protein profiling (ABPP) and drug discovery applications. Sulfonyl fluorides have emerged as a privileged class of electrophilic "warheads" due to their unique balance of aqueous stability and reactivity towards a broad range of nucleophilic amino acid residues.[1][2] This guide synthesizes established chemical principles to propose a robust synthetic route, outline detailed characterization methods, and provide a field-proven, step-by-step experimental workflow for the application of this probe in identifying and validating protein targets within complex biological systems. We delve into the underlying rationale for experimental design, emphasizing the self-validating nature of the proposed protocols to ensure high scientific integrity. This document is intended for researchers, chemists, and drug development professionals seeking to expand their chemical biology toolkit with novel, versatile covalent probes.
Introduction: The Imperative for Novel Covalent Probes
The identification of protein targets is a critical step in elucidating biological pathways and discovering new therapeutic agents.[2] Activity-based protein profiling (ABPP) has become a powerful chemoproteomic strategy for this purpose, utilizing chemical probes that covalently modify active enzymes in their native environment.[3] This approach provides a direct readout of the functional state of enzymes, a significant advantage over traditional methods that only measure protein expression levels.[4]
The efficacy of an ABPP experiment hinges on the design of the chemical probe, which typically consists of a reactive group (the "warhead"), a linker, and a reporter tag.[5] The warhead's reactivity profile is paramount; it must be stable enough to traverse a complex proteome but reactive enough to covalently label its intended targets. Sulfonyl fluorides (SFs) have garnered significant attention as privileged warheads because they can modify not only reactive serines but also a diverse array of other nucleophilic residues, including tyrosine, lysine, histidine, and threonine, which are often not targeted by more common electrophiles.[1][5]
This guide focuses on the untapped potential of 1-Methyl-1H-imidazole-4-sulfonyl fluoride . This molecule combines the proven SF warhead with a 1-methyl-1H-imidazole scaffold. The imidazole ring is a common motif in biologically active molecules and its N-methylation prevents tautomerization, locking its electronic properties.[6] We hypothesize that the electron-donating nature of the 1-methyl-1H-imidazole ring system may modulate the electrophilicity of the sulfonyl fluoride, potentially tuning its reactivity and selectivity profile. This document serves as a foundational guide to empower researchers to synthesize, characterize, and deploy this novel probe in their own target discovery campaigns.
Probe Design and Scientific Rationale
The design of 1-Methyl-1H-imidazole-4-sulfonyl fluoride is predicated on the synergistic combination of its two core components.
The Sulfonyl Fluoride (SF) Warhead: The SF group is a highly effective electrophile for covalent protein modification. Its stability in aqueous environments prevents rapid, non-specific hydrolysis, while its reactivity is sufficiently tuned to engage with nucleophilic amino acid side chains within the specific microenvironment of a protein binding pocket.[2] This "tunable" reactivity allows it to serve as an excellent tool for capturing functional protein states.
The 1-Methyl-1H-imidazole Scaffold: The imidazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms. In our proposed probe, the nitrogen at position 1 is methylated. This modification is critical as it makes the molecule slightly more basic than imidazole and prevents tautomerization, ensuring a consistent electronic influence on the sulfonyl fluoride group.[6] The imidazole moiety itself can participate in hydrogen bonding or other non-covalent interactions within a protein active site, which could confer a unique selectivity profile to the probe. The electron-rich nature of the ring is predicted to subtly influence the electrophilicity of the sulfur center, a parameter that could be key to its target profile.
Structural Representation
Caption: Structure of 1-Methyl-1H-imidazole-4-sulfonyl fluoride.
Proposed Synthesis and Characterization
While not extensively documented, a reliable synthesis for 1-Methyl-1H-imidazole-4-sulfonyl fluoride can be proposed based on the conversion of its commercially available sulfonyl chloride precursor. The direct chloride-to-fluoride exchange is a robust and widely used method for preparing sulfonyl fluorides.[7][8]
An In-Depth Technical Guide to Imidazole-Based Sulfonyl Fluorides: From Discovery to Application in Chemical Biology
Abstract This technical guide provides a comprehensive overview of the discovery, synthesis, and application of imidazole-based sulfonyl fluorides for researchers, chemists, and drug development professionals. We delve i...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This technical guide provides a comprehensive overview of the discovery, synthesis, and application of imidazole-based sulfonyl fluorides for researchers, chemists, and drug development professionals. We delve into the evolution of sulfonyl fluoride chemistry, highlighting the pivotal role of the imidazole scaffold in overcoming synthetic challenges and unlocking new research avenues. This document details the mechanistic basis for the stability and reactivity of these compounds, provides validated experimental protocols, and explores their application as versatile tools in chemical biology and covalent inhibitor design.
The Ascendance of Sulfonyl Fluorides as Privileged Covalent Warheads
In the landscape of chemical biology and drug discovery, the quest for selective and stable covalent modifiers is paramount. Sulfonyl fluorides (SFs) have emerged as "privileged warheads" due to their finely tuned balance of aqueous stability and protein reactivity.[1][2][3] Unlike more aggressive electrophiles, SFs exhibit remarkable stability in aqueous environments, minimizing off-target reactions while possessing sufficient electrophilicity to form stable covalent bonds with nucleophilic amino acid residues within a protein's binding pocket.[2][4]
This privileged reactivity is not limited to a single amino acid. SFs are known to target a diverse palette of nucleophilic residues, including serine, threonine, tyrosine, lysine, cysteine, and histidine, significantly expanding the scope of the "druggable" proteome beyond the reach of traditional cysteine-focused warheads.[1][3][5] This versatility has made them indispensable tools for:
Covalent Enzyme Inhibition: Creating long-lasting and potent inhibitors.[1][2]
Target Identification and Validation: Developing chemical probes to identify and confirm the targets of bioactive compounds.[1][5]
Mapping Protein Binding Sites: Elucidating the architecture and key residues of enzyme active sites and protein-protein interaction interfaces.[1][6]
The utility of the sulfonyl fluoride moiety was further amplified by the development of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry by K. Barry Sharpless and coworkers.[7][8] Identified as a next-generation "click chemistry" reaction, SuFEx provides a reliable and modular method for connecting molecular fragments, with broad applications in synthesis, materials science, and drug discovery.[7][9][10]
A Synthetic Bottleneck and the Imidazole Solution
Despite their utility, the synthesis of sulfonyl fluorides traditionally presented significant challenges. The most common method involved the nucleophilic fluorination of sulfonyl chlorides.[11] However, sulfonyl chlorides are often difficult to prepare and suffer from poor stability due to the weak S-Cl bond, making them difficult to store and handle.[12][13] This instability created a bottleneck in the widespread adoption and exploration of sulfonyl fluoride chemistry.
A breakthrough came with the introduction of sulfonyl imidazoles as exceptionally stable and easily handled precursors.[12][13] These compounds act as bench-stable "S(VI) reservoirs" that can be efficiently converted to the desired sulfonyl fluorides through a novel acid-mediated imidazole-to-fluorine exchange .[12][13][14]
The core of this discovery is the hypothesis that the sulfonyl-bound imidazole retains enough Lewis basicity to be protonated by a sufficiently strong acid.[12] This protonation transforms the imidazole into an excellent leaving group, which is then displaced by a fluoride anion via nucleophilic substitution to form the final sulfonyl fluoride product.[12] This method is operationally simple, high-yielding, and avoids the use of unstable sulfonyl chloride intermediates, thus revolutionizing the accessibility of sulfonyl fluorides.[12][13]
Synthesis of Sulfonyl Fluorides via Imidazole-to-Fluorine Exchange
The conversion of stable sulfonyl imidazoles to sulfonyl fluorides is a robust and scalable process. The protocol is valued for its simplicity and the high purity of the resulting products, often without the need for column chromatography.[12]
General Experimental Protocol
This protocol is adapted from the procedure developed by Bolm and coworkers.[13]
Reaction Setup: In an oven-dried PTFE flask equipped with a magnetic stir bar, combine the 1-sulfonyl-2-methylimidazole substrate (1.0 mmol, 1.0 equiv) and potassium bifluoride (KHF₂, 3.0 mmol, 3.0 equiv).
Solvent Addition: Add glacial acetic acid (4 mL). Acetic acid serves as both the solvent and the necessary proton donor for the reaction.[12]
Reaction: Stir the mixture at room temperature. For less reactive substrates, such as aryloxysulfonyl and sulfamoyl imidazoles, heating to 100 °C may be required for the transformation to complete within a few hours.[12]
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until full conversion of the starting material is observed.
Workup: Upon completion, dilute the crude mixture with ethyl acetate (25 mL).
Purification: Transfer the diluted mixture onto a wet-loaded silica gel pad and rinse with a mixture of n-Pentane and ethyl acetate to elute the final product. The high purity of the product often negates the need for more extensive chromatographic separation.[12]
Synthesis Workflow Diagram
The following diagram illustrates the straightforward workflow for converting a stable sulfonyl imidazole precursor to the corresponding sulfonyl fluoride.
Caption: Workflow for Imidazole-to-Fluorine Exchange Synthesis.
Reaction Scope and Yields
This methodology is applicable to a wide range of substrates, demonstrating its versatility. The table below summarizes typical yields for different classes of sulfonyl imidazoles.[12]
Substrate Class
Substituent Examples
Typical Yield (%)
Arylsulfonyl
p-Toluenesulfonyl, Phenylsulfonyl
85 - 99%
Halo-substituted Aryl
71 - 93%
Aliphatic Sulfonyl
Cyclohexyl, Benzyl
65 - 91%
Sulfonimidoyl
N-Boc protected
78 - 82%
Aryloxysulfonyl
Halo-substituted Aryl
64 - 88%
Sulfamoyl
N-substituted
~61%
Applications in Chemical Biology and Drug Discovery
The accessibility of sulfonyl fluorides, greatly enhanced by imidazole-based synthesis, has spurred their application as powerful probes and covalent inhibitors.[14] The imidazole moiety itself is a privileged structure in medicinal chemistry, often found in bioactive compounds, making imidazole-based sulfonyl fluorides particularly interesting scaffolds.[15]
Mechanism of Covalent Modification
Sulfonyl fluorides act as electrophiles that react with nucleophilic amino acid side chains within a protein binding site. The protein microenvironment plays a crucial role, often enhancing the reactivity of these residues and promoting the covalent reaction, which results in the formation of a highly stable sulfonate ester or sulfonamide linkage and the displacement of a fluoride ion.[1][6]
Caption: General Mechanism of Covalent Protein Modification.
Case Studies
Probes for Serine Proteases: Historically, one of the first applications of sulfonyl fluorides was as inhibitors of proteases, where they covalently modify the catalytic serine residue.[4] This principle continues to be applied in the design of highly selective protease inhibitors.
Targeting Histidine in E3 Ligases: Researchers developed a sulfonyl fluoride probe, EM12-SF, to covalently engage a key histidine residue (His353) in the sensor loop of cereblon (CRBN), a component of the CRL4CRBN E3 ubiquitin ligase complex.[16][17] This tool was instrumental in validating CRBN's mode of action and led to the discovery of novel reversible molecular glue degraders with improved properties.[16]
Covalent CDK12/13 Inhibitors: Imidazo[1,2-b]pyridazine scaffolds, which incorporate the imidazole core, have been used to develop potent covalent inhibitors of cyclin-dependent kinases 12 and 13 (CDK12/13).[18] These compounds form a covalent bond with a cysteine residue (Cys1039) and show promise as therapeutics for triple-negative breast cancer.[18]
Conclusion and Future Directions
The discovery of the acid-mediated imidazole-to-fluorine exchange reaction has fundamentally improved the accessibility of sulfonyl fluorides. By providing a method that relies on bench-stable, easy-to-handle sulfonyl imidazole precursors, this innovation has democratized the use of sulfonyl fluoride chemistry.[12] The operational simplicity, broad substrate scope, and high yields make it an invaluable tool for academic and industrial researchers alike.[12][19]
Looking forward, the synergy between the privileged imidazole scaffold and the versatile sulfonyl fluoride warhead will continue to drive the discovery of novel chemical probes and covalent therapeutics. Further exploration into sustainable synthetic methods, such as the recently developed solvent-free mechanochemical approach, will continue to refine and improve the synthesis of these vital research tools.[19] The continued application of this chemistry promises to expand our understanding of biological systems and deliver next-generation therapeutics for a wide range of diseases.
References
Passia, M. T., Demaerel, J., Amer, M. M., Drichel, A., Zimmer, S., & Bolm, C. (2022). Acid-Mediated Imidazole-to-Fluorine Exchange for the Synthesis of Sulfonyl and Sulfonimidoyl Fluorides. Organic Letters, 24(48), 8802–8805. [Link]
Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650–2659. [Link]
Li, S., & Wu, P. (2024). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. Journal of Medicinal Chemistry. [Link]
Li, S., et al. (2018). SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization. Journal of the American Chemical Society, 140(8), 2936–2943. [Link]
Li, S., et al. (2020). Accelerated SuFEx Click Chemistry For Modular Synthesis. Angewandte Chemie International Edition, 59(27), 10938-10943. [Link]
Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650-2659. [Link]
Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. RSC Publishing. [Link]
ResearchGate. (2022). Acid-Mediated Imidazole-to-Fluorine Exchange for the Synthesis of Sulfonyl and Sulfonimidoyl Fluorides. [Link]
Liu, T., et al. (2022). A practical fluorosulfonylating platform via photocatalytic imidazolium-based SO2F radical reagent. Nature Communications, 13(1), 609. [Link]
Demaerel, J., et al. (2023). Synthesis of Sulfonyl, Sulfonimidoyl, and Sulfoxyl Fluorides under Solvent-Free Mechanochemical Conditions in a Mixer Mill by Imidazole-to-Fluorine Exchange. ACS Sustainable Chemistry & Engineering, 11(18), 7041–7045. [Link]
Jones, L. H. (2025). Advances in sulfonyl exchange chemical biology: expanding druggable target space. Nature Reviews Drug Discovery. [Link]
Gu, S., et al. (2025). Discovery of novel imidazo[1,2-b]pyridazine derivatives as potent covalent inhibitors of CDK12/13. European Journal of Medicinal Chemistry, 288, 117378. [Link]
ResearchGate. (2025). Discovery of Novel Imidazo[1,2-b]pyridazine Derivatives as Potent Covalent Inhibitors of CDK12/13. [Link]
ResearchGate. (n.d.). Applications of sulfonyl fluorides Examples of biologically active... [Link]
Chamberlain, P. P., et al. (2023). Development of sulfonyl fluoride chemical probes to advance the discovery of cereblon modulators. RSC Medicinal Chemistry, 14(10), 1883-1890. [Link]
Jiang, L., et al. (2025). The Current Toolbox for Covalent Inhibitors: From Hit Identification to Drug Discovery. JACS Au. [Link]
Al-Hussain, S. A., et al. (2024). Computational Discovery of Novel Imidazole Derivatives as Inhibitors of SARS-CoV-2 Main Protease: An Integrated Approach Combining Molecular Dynamics and Binding Affinity Analysis. Molecules, 29(11), 2465. [Link]
Grimster, N. P., et al. (2020). Structure-based design and analysis of SuFEx chemical probes. Chemical Communications, 56(1), 18-30. [Link]
Ball, N. D. (2022). Sulfondiimidamides unlocked as new S(VI) hubs for synthesis and drug discovery. Chem, 8(4), 920-922. [Link]
Amgen. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Beilstein Journal of Organic Chemistry, 17, 626-649. [Link]
Popa, C. V., et al. (2026). Importance and Involvement of Imidazole Structure in Current and Future Therapy. International Journal of Molecular Sciences, 27(3), 967. [Link]
Organic Chemistry Portal. (n.d.). Acid-Mediated Imidazole-to-Fluorine Exchange for the Synthesis of Sulfonyl and Sulfonimidoyl Fluorides. [Link]
Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650-2659. [Link]
RSC Publishing. (2023). Development of sulfonyl fluoride chemical probes to advance the discovery of cereblon modulators. [Link]
A Technical Guide to the Preliminary Biological Activity Screening of 1-Methyl-1H-imidazole-4-sulfonyl fluoride
Preamble: The Scientific Rationale In the landscape of modern drug discovery and chemical biology, the identification of novel molecular entities with specific biological activities is a paramount objective. The compound...
Author: BenchChem Technical Support Team. Date: March 2026
Preamble: The Scientific Rationale
In the landscape of modern drug discovery and chemical biology, the identification of novel molecular entities with specific biological activities is a paramount objective. The compound 1-Methyl-1H-imidazole-4-sulfonyl fluoride stands as a molecule of significant interest, predicated on the convergence of two key structural motifs: the imidazole ring and the sulfonyl fluoride group. The imidazole nucleus is a ubiquitous heterocycle found in a vast array of biologically active compounds, prized for its ability to engage in hydrogen bonding and coordinate with metal ions.[1] Concurrently, the sulfonyl fluoride moiety has emerged as a "privileged warhead" for covalent inhibitor design.[2][3] Unlike more traditional electrophiles, sulfonyl fluorides exhibit a finely tuned balance of aqueous stability and reactivity, enabling them to form stable covalent bonds with a range of nucleophilic amino acid residues beyond the canonical serine, including threonine, lysine, tyrosine, and histidine.[3][4][5]
This unique reactivity profile suggests that 1-Methyl-1H-imidazole-4-sulfonyl fluoride has the potential to act as a covalent modulator of various enzyme classes, most notably serine proteases and certain protein kinases. However, this potential must be systematically investigated. This guide, therefore, presents a comprehensive, multi-tiered strategy for the preliminary biological screening of this compound. Our approach is designed not merely as a set of protocols, but as a logical framework to progressively elucidate the compound's biological footprint, beginning with broad cellular effects and narrowing down to specific molecular targets. Each experimental choice is rationalized to provide a self-validating cascade, ensuring that data from each tier informs the next, maximizing resource efficiency and the clarity of the final interpretation.
Figure 1: High-level workflow for screening 1-Methyl-1h-imidazole-4-sulfonyl fluoride.
Part 1: Foundational Physicochemical and Safety Assessment
Expertise & Experience: Before any biological evaluation, a thorough understanding of the test compound's fundamental properties is non-negotiable. This foundational work prevents artifacts in biological assays and ensures data reproducibility. For instance, poor solubility can lead to false negatives or artificially low potency measurements, while instability can result in the testing of degradants rather than the parent compound.
Trustworthiness: The purity of the compound underpins the validity of all subsequent data. An impure sample containing a highly potent contaminant can lead researchers down a costly and time-consuming rabbit hole. Therefore, we begin with rigorous characterization.
Compound Identity, Purity, and Solubility
The first step is to confirm the identity and purity of 1-Methyl-1H-imidazole-4-sulfonyl fluoride (CAS: 1186204-41-0).[6] Standard analytical techniques such as ¹H NMR, ¹³C NMR, and LC-MS are employed. A purity level of >95%, as determined by LC-MS, is considered the minimum standard for proceeding.
Aqueous solubility is a critical parameter that dictates the achievable concentration range in biological assays. An initial assessment should be performed in relevant buffer systems (e.g., PBS, Tris, HEPES).
Chemical Stability Assessment
The sulfonyl fluoride moiety is generally stable in aqueous media but can be susceptible to hydrolysis under certain pH and temperature conditions.[3] A preliminary stability test is crucial. The compound is incubated in the primary assay buffer for the maximum duration of a planned experiment (e.g., 24-48 hours), and the mixture is analyzed by LC-MS to quantify the percentage of the parent compound remaining.
Parameter
Method
Acceptance Criterion
Rationale
Identity
¹H NMR, ¹³C NMR, HRMS
Structure confirmed
Ensures the correct molecule is being tested.
Purity
LC-MS (UV detection)
> 95%
Minimizes the risk of artifacts from impurities.
Solubility
Kinetic solubility in PBS
> 100 µM
Ensures sufficient concentration range for dose-response studies.
Stability
LC-MS after 24h incubation in assay buffer at 37°C
> 90% remaining
Confirms that the observed biological effect is from the parent compound.
Part 2: Tier 1 Screening - Broad Cytotoxicity Assessment
Expertise & Experience: The initial biological assay should cast a wide net to understand the compound's general effect on cell health. A broad cytotoxicity screen is the most logical starting point. It establishes the concentration range at which the compound begins to exert toxic effects, providing an essential therapeutic window. This information is critical for designing subsequent target-based assays, ensuring that observed inhibition is not merely a consequence of cell death.[7]
Rationale for Cytotoxicity Screening
We aim to determine the concentration of 1-Methyl-1H-imidazole-4-sulfonyl fluoride that reduces cell viability by 50% (IC₅₀). This provides a benchmark of the compound's general toxicity. A compound with high cytotoxicity may be a promiscuous reactive agent or a potent disruptor of essential cellular processes, whereas a compound with low cytotoxicity might have a more specific mechanism of action.
Figure 2: Workflow for a typical cell-based cytotoxicity assay.
The LDH assay is a reliable method for quantifying cytotoxicity based on the loss of cell membrane integrity, a hallmark of cell death.[8][9]
Cell Plating: Seed a human cancer cell line (e.g., HeLa) in a 96-well clear-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂.
Compound Preparation: Prepare a 10 mM stock solution of 1-Methyl-1H-imidazole-4-sulfonyl fluoride in DMSO. Create a 2-fold serial dilution series in culture medium to yield 2X final concentrations.
Cell Treatment: Remove the medium from the cells and add 100 µL of the compound dilutions. Include wells with vehicle control (e.g., 0.1% DMSO) and a positive control for maximum LDH release (lysis buffer).
Incubation: Incubate the plate for a period relevant to the intended application, typically 48 hours.
LDH Measurement: Carefully transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.
Assay Reaction: Add 50 µL of the LDH assay reaction mixture (containing substrate and cofactor, as per manufacturer's instructions) to each well.
Incubation & Stop: Incubate at room temperature for 30 minutes, protected from light. Add 50 µL of stop solution.
Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.
Data Analysis: Calculate the percentage of cytotoxicity relative to the positive and negative controls. Plot the percentage of cytotoxicity against the log of the compound concentration and fit the data using a non-linear regression model to determine the IC₅₀ value.
Cell Line
Assay Type
Incubation Time
Cytotoxicity IC₅₀ (µM)
HeLa
LDH Release
48h
TBD
A549
LDH Release
48h
TBD
Table 2: Template for Summarizing Cytotoxicity Data.
Part 3: Tier 2 Screening - Targeted Enzyme Class Inhibition
Expertise & Experience: With an understanding of the compound's cytotoxic profile, we can now investigate its activity against specific, rationally chosen enzyme targets at non-toxic concentrations. The sulfonyl fluoride "warhead" strongly implicates enzymes with catalytically active nucleophiles.[2][5] The most prominent of these are serine proteases, which have long been known targets for sulfonyl fluorides.[4] Additionally, protein kinases, which can be targeted by covalent inhibitors that react with nucleophilic residues in the ATP binding pocket, represent another high-priority target class.[10]
Section A: Serine Protease Inhibition
Authoritative Grounding: Sulfonyl fluorides irreversibly inhibit serine proteases by forming a stable sulfonyl-enzyme conjugate with the active site serine residue.[4] This covalent modification mimics the tetrahedral intermediate formed during peptide bond hydrolysis, effectively inactivating the enzyme.
Figure 3: Covalent modification of a serine protease by a sulfonyl fluoride.
Experimental Protocol: In Vitro Trypsin Inhibition Assay
This protocol uses a generic serine protease, trypsin, and a fluorogenic substrate to measure inhibitory activity.[11]
Reagent Preparation:
Assay Buffer: 50 mM Tris-HCl, pH 8.0, 20 mM CaCl₂.
Trypsin Stock: Prepare a 1 mg/mL stock solution of bovine trypsin in 1 mM HCl. Dilute to the final working concentration (e.g., 10 nM) in assay buffer immediately before use.
Substrate Stock: Prepare a 10 mM stock of Boc-Phe-Ser-Arg-MCA in DMSO.[11] Dilute to a working concentration of 200 µM (2X final concentration) in assay buffer.
Inhibitor Stock: Prepare a 10 mM stock of 1-Methyl-1H-imidazole-4-sulfonyl fluoride in DMSO and create a serial dilution series.
Assay Procedure (96-well black plate):
Add 50 µL of assay buffer to all wells.
Add 25 µL of inhibitor dilutions or vehicle (DMSO) to the appropriate wells.
Add 25 µL of the diluted trypsin solution to initiate the pre-incubation. Mix gently.
Incubate for 30 minutes at 37°C to allow for potential covalent bond formation.
Initiate the reaction by adding 50 µL of the 2X substrate solution to all wells. The final volume will be 150 µL.
Data Acquisition:
Immediately place the plate in a fluorescence microplate reader pre-heated to 37°C.
Measure the fluorescence kinetically for 30 minutes, with readings every 60 seconds (Excitation: 360 nm, Emission: 480 nm).[12]
Data Analysis:
Calculate the initial reaction velocity (V₀) for each well from the linear portion of the fluorescence vs. time plot.
Plot the percentage of inhibition (relative to the vehicle control) against the log of inhibitor concentration.
Determine the IC₅₀ value by fitting the data to a dose-response curve.
Section B: Protein Kinase Inhibition
Authoritative Grounding: While serine proteases are a primary hypothesis, the reactivity of sulfonyl fluorides extends to other nucleophiles like lysine and tyrosine, which are often found in the ATP-binding pockets of protein kinases.[4][5] A preliminary screen against a representative kinase is therefore a logical step to explore this possibility. A universal assay that measures the production of ADP is ideal for this purpose, as it can be applied to virtually any kinase without needing a specific antibody or radiolabeled substrate.[13]
Experimental Protocol: In Vitro PKA Kinase Assay (using ADP-Glo™)
This protocol outlines a screen against Protein Kinase A (PKA), a well-characterized serine/threonine kinase.
Reagent Preparation:
Kinase Buffer: Use a commercially available kinase buffer or prepare one (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).
PKA Enzyme & Substrate: Dilute recombinant PKA and its specific substrate (e.g., LRRASLG, "Kemptide") to 2X working concentrations in kinase buffer.
ATP: Prepare a 2X ATP solution in kinase buffer. The concentration should be at or near the Km of the enzyme for ATP to ensure assay sensitivity.[14]
Inhibitor: Prepare a serial dilution of 1-Methyl-1H-imidazole-4-sulfonyl fluoride in DMSO.
Assay Procedure (384-well white plate):
Add 2 µL of the inhibitor dilutions or vehicle control to the wells.
Add 4 µL of the 2X enzyme/substrate mixture.
Incubate for 15 minutes at room temperature.
Initiate the kinase reaction by adding 4 µL of the 2X ATP solution.
Add 10 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.
Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and initiate a luciferase/luciferin reaction. Incubate for 30 minutes at room temperature.
Data Acquisition:
Measure the luminescence signal using a microplate reader.
Data Analysis:
The luminescence signal is proportional to the ADP produced and thus to the kinase activity.
Calculate the percentage of inhibition relative to the vehicle control.
Plot the percentage of inhibition against the log of inhibitor concentration and determine the IC₅₀ value.
Target Enzyme
Assay Type
Substrate
Inhibitory IC₅₀ (µM)
Trypsin
Fluorogenic
Boc-Phe-Ser-Arg-MCA
TBD
Chymotrypsin
Fluorogenic
Suc-Ala-Ala-Pro-Phe-AMC
TBD
PKA
Luminescent (ADP-Glo)
Kemptide
TBD
Table 3: Template for Summarizing Enzyme Inhibition Data.
Part 4: Synthesis, Interpretation, and Next Steps
Expertise & Experience: The true value of a screening cascade lies in the integrated analysis of its constituent parts. The data from cytotoxicity and enzyme inhibition assays must be considered in concert to build a preliminary profile of the compound's biological activity and guide future research.
Figure 4: Decision-making flowchart based on preliminary screening data.
Interpreting Potential Outcomes
Scenario 1: Potent, Selective Inhibition: The compound shows potent inhibition of a specific enzyme class (e.g., IC₅₀ < 1 µM for trypsin) but has a significantly higher cytotoxicity IC₅₀ (e.g., > 30 µM). This is an ideal outcome, suggesting a specific mechanism of action. The ratio of cytotoxicity IC₅₀ to enzyme IC₅₀ provides a preliminary "selectivity index."
Next Steps: Proceed to screen against a broader panel of related enzymes (e.g., different serine proteases or kinases) to confirm selectivity. Advance to cell-based target engagement assays to confirm that the compound inhibits the target in a cellular context.[15]
Scenario 2: Potent, Non-selective Activity: The compound inhibits multiple enzyme targets and/or shows potent activity in both the enzyme and cytotoxicity assays (e.g., IC₅₀ values are within a 5-10 fold range). This may indicate that the compound is a promiscuous covalent modifier or that its target is essential for cell viability.
Next Steps: Consider medicinal chemistry efforts to modify the imidazole scaffold to improve selectivity. Activity-based protein profiling (ABPP) could be employed to identify the full spectrum of cellular targets.
Scenario 3: No Significant Activity: The compound is inactive in both the cytotoxicity and enzyme assays up to the limit of its solubility.
Next Steps: The compound may be genuinely inactive against these target classes. The screening campaign for this specific compound could be terminated, or it could be tested against other, less common target classes that are known to be susceptible to sulfonyl fluoride modification.
This structured approach ensures that by the end of this preliminary screen, a clear, data-driven decision can be made regarding the future of 1-Methyl-1H-imidazole-4-sulfonyl fluoride in a drug discovery or chemical biology program.
References
Sulfonyl fluorides as privileged warheads in chemical biology. RSC Publishing.
Sulfonyl fluorides as privileged warheads in chemical biology.
Advances in sulfonyl exchange chemical biology: expanding druggable target space.
Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example.
Cytotoxicity Assays – wh
Sulfonyl fluorides as privileged warheads in chemical biology. SciSpace.
Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells.
Screening and Profiling Kinase Inhibitors with a Luminescent ADP Detection Platform.
Cell Viability, Proliferation and Cytotoxicity Assays.
CHAPTER 2: New Screening Approaches for Kinases. Royal Society of Chemistry.
Advances in sulfonyl exchange chemical biology: expanding druggable target space. Royal Society of Chemistry.
Cell Based Assays. Pacific BioLabs.
Selective Inactivation of Serine Proteases by Nonheme Iron Complexes.
Measuring Serine Protease Activity: A Technical Guide to Using Boc-Phe-Ser-Arg-MCA. Benchchem.
Novel inhibitors and activity-based probes targeting serine proteases. Frontiers.
The Power of Enzyme Activity Assays: Unlocking Novel Therapeutics. BellBrook Labs.
Studies on Imidazole and Its Derivatives with Particular Emphasis on Their Chemical/biological Applications as Bioactive Molecules/Intermediated to Bioactive Molecule.
Expanding the Druggable Proteome: 1-Methyl-1H-imidazole-4-sulfonyl Fluoride in Covalent Fragment-Based Drug Discovery
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Whitepaper Executive Summary Covalent fragment-based drug discovery (cFBDD) has historically been dominated by...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Content Type: Technical Whitepaper
Executive Summary
Covalent fragment-based drug discovery (cFBDD) has historically been dominated by cysteine-targeting electrophiles (e.g., acrylamides and chloroacetamides). However, because cysteine is one of the least abundant amino acids in the human proteome, this approach leaves a vast expanse of target space "undruggable." The advent of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry has catalyzed a paradigm shift, enabling the selective targeting of tyrosine, lysine, histidine, and serine residues.
This whitepaper explores the deployment of 1-Methyl-1H-imidazole-4-sulfonyl fluoride —a highly privileged, dual-action covalent fragment—in cFBDD. By synthesizing the pharmacophoric versatility of the imidazole core with the context-dependent reactivity of the sulfonyl fluoride warhead, this molecule serves as a premier tool for discovering novel allosteric and orthosteric binding pockets.
Chemical Rationale & Mechanism of Action
The Strategic Advantage of the Imidazole Core
In fragment-based design, ligand efficiency (LE) is paramount. The 1-methyl-1H-imidazole scaffold is not merely a passive vehicle for the warhead; it is an active pharmacophore.
Biomimicry: It structurally mimics the histidine side chain, providing excellent shape complementarity for kinase hinge regions, metalloprotease active sites, and protein-protein interaction (PPI) interfaces.
Interactions: The nitrogen atoms can participate in hydrogen bonding or coordinate with metal ions (e.g., Zn²⁺, Mg²⁺), while the aromatic ring engages in
π−π
stacking.
Context-Dependent SuFEx Reactivity
Unlike highly reactive electrophiles that indiscriminately alkylate solvent-exposed residues, sulfonyl fluorides are remarkably stable in aqueous environments. They exhibit context-dependent reactivity1. The S-F bond remains inert until the fragment binds to a specific protein microenvironment where proximal hydrogen-bond donors (e.g., backbone amides or bound water molecules) polarize the bond. This polarization lowers the activation energy, triggering a nucleophilic attack by a nearby tyrosine, lysine, or histidine residue 2.
Fig 1: Context-dependent SuFEx activation mechanism within a protein microenvironment.
Quantitative Profiling of Covalent Warheads
To understand why 1-Methyl-1H-imidazole-4-sulfonyl fluoride is optimal for expanding target space, we must compare its physicochemical profile against traditional warheads. The data below illustrates the superior balance of stability and target diversity offered by sulfonyl fluorides 3.
Table 1: Comparative Metrics of Covalent Warheads in FBDD
Warhead Class
Intrinsic Reactivity
Primary Target Residues
Aqueous Stability (
t1/2
)
FBDD Suitability Profile
Chloroacetamide
High
Cysteine, Lysine
Moderate (< 12h)
Moderate (Prone to false positives via surface alkylation)
Acrylamide
Moderate
Cysteine
High (> 24h)
High (Highly effective, but strictly Cysteine-restricted)
Sulfonyl Fluoride
Low (Context-driven)
Tyr, Lys, His, Ser
Very High (> 48h)
Excellent (Expands druggable space beyond Cysteine)
Fluorosulfate
Very Low
Tyrosine, Lysine
Ultra High (> 72h)
High (Requires exceptionally strong microenvironment activation)
Self-Validating Experimental Workflows
A critical challenge in cFBDD is distinguishing between true, active-site-directed covalent engagement and non-specific protein surface labeling. The following protocols are engineered as self-validating systems , ensuring high-fidelity hit triage.
Fig 2: Self-validating covalent fragment-based drug discovery (cFBDD) workflow.
Protocol 1: Intact Protein Mass Spectrometry (Primary Screen)
Causality Focus: Buffer selection and competitive controls are strictly defined to prevent false-positive reactivity.
Buffer Preparation: Prepare 50 mM Sodium Phosphate buffer (pH 7.4), 150 mM NaCl.
Causality: Do not use Tris or HEPES buffers. These contain primary/secondary amines that can act as nucleophiles, prematurely reacting with the sulfonyl fluoride and generating false negatives by depleting the fragment pool.
Protein Incubation: Dilute the target protein to 2 µM. Add 1-Methyl-1H-imidazole-4-sulfonyl fluoride (from a 100 mM DMSO stock) to a final concentration of 200 µM (100x molar excess). Ensure final DMSO concentration remains
≤
2% to prevent protein unfolding, which exposes buried nucleophiles and causes artifactual labeling.
Self-Validation (The Competition Control): In a parallel well, pre-incubate the protein with a known high-affinity reversible binder (10 µM) for 30 minutes prior to adding the fragment.
Causality: If the fragment labels the active site, the reversible binder will sterically block it, resulting in a loss of the MS signal. If the labeling persists unchanged, the fragment is reacting non-specifically with surface residues.
LC-MS Analysis: Quench the reaction after 12 hours with 1% formic acid. Analyze via LC-TOF-MS. A successful SuFEx reaction with this specific fragment will yield a mass shift of +~145 Da (representing the addition of the fragment minus the loss of the fluoride leaving group and a proton).
Once a hit is validated via MS, structural elucidation is required to guide fragment growing 4.
Co-crystallization vs. Soaking: Due to the covalent nature of the interaction, co-crystallization is heavily preferred over apo-crystal soaking. Soaking can restrict the conformational flexibility needed for the protein to adopt the optimal geometry for SuFEx activation.
Complex Preparation: Incubate the target protein (10 mg/mL) with 1 mM 1-Methyl-1H-imidazole-4-sulfonyl fluoride overnight at 4°C.
Purification: Run the complex through a size-exclusion chromatography (SEC) column to remove unreacted fragment. This prevents free fragments from interfering with crystal lattice formation.
Refinement: During X-ray data refinement, explicitly define the covalent linkage (e.g., S-O bond for Tyrosine/Serine, S-N bond for Lysine/Histidine) in the structural model (CIF file) to accurately resolve the electron density of the sulfonate/sulfonamide linkage.
Conclusion
1-Methyl-1H-imidazole-4-sulfonyl fluoride represents a masterclass in covalent fragment design. By leveraging the spatial and electronic recognition of the imidazole ring alongside the context-dependent SuFEx reactivity of the sulfonyl fluoride, researchers can systematically interrogate previously inaccessible pockets. When coupled with self-validating screening protocols, this fragment acts as a powerful beachhead for developing highly selective, non-cysteine targeted therapeutics.
References
Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. MDPI (Molecules). Available at:[Link]
SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase. Proceedings of the National Academy of Sciences (PNAS). Available at:[Link]
Beyond cysteine: exploring lysine- and histidine-targeted covalent inhibitors. eScholarship (University of California). Available at:[Link]
Advances in sulfonyl exchange chemical biology: expanding druggable target space. Royal Society of Chemistry (RSC Chemical Biology). Available at:[Link]
An In-depth Technical Guide to the Safe Handling, Storage, and Emergency Management of 1-Methyl-1H-imidazole-4-sulfonyl Fluoride
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the essential safety protocols for 1-Methyl-1H-imidazole-4-sulfonyl fluoride, a compound of increasing inter...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of the essential safety protocols for 1-Methyl-1H-imidazole-4-sulfonyl fluoride, a compound of increasing interest in chemical synthesis and drug discovery. Drawing upon established principles for handling sulfonyl fluorides and imidazole-based heterocycles, this document outlines the potential hazards, requisite personal protective equipment (PPE), and best practices for storage and emergency response. The information herein is synthesized from analogous chemical safety data to ensure a thorough and reliable resource for laboratory personnel.
Based on the known properties of sulfonyl fluorides and imidazoles, 1-Methyl-1H-imidazole-4-sulfonyl fluoride should be treated as a hazardous substance with the following potential risks:
Corrosivity: The analogous sulfonyl chloride is classified as a corrosive solid. Therefore, it is prudent to assume that 1-Methyl-1H-imidazole-4-sulfonyl fluoride is corrosive to the skin, eyes, and respiratory tract.[4]
Toxicity: Imidazole derivatives can be harmful if swallowed, and some are toxic upon ingestion.[4][5][6]
Reactivity: Sulfonyl fluorides are known to react with nucleophiles.[7][8] The compound's stability in aqueous environments should be carefully considered, as some sulfonyl fluorides can hydrolyze, potentially releasing hydrofluoric acid (HF), which is highly toxic and corrosive.[9]
Thermal Decomposition: In the event of a fire, thermal decomposition may produce highly toxic and corrosive gases, including hydrogen fluoride, sulfur oxides, and nitrogen oxides.[10][11][12][13]
Safe Handling and Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling 1-Methyl-1H-imidazole-4-sulfonyl fluoride to minimize exposure risk.
2.1. Engineering Controls
Fume Hood: All manipulations of the solid compound and its solutions must be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.[14][15]
Ventilation: The laboratory should be well-ventilated to ensure that any fugitive emissions are promptly diluted and exhausted.[11][15][16]
Emergency Equipment: An eyewash station and safety shower must be readily accessible and in good working order in the immediate vicinity of the work area.[10][11][17]
2.2. Personal Protective Equipment (PPE)
The following PPE is required for all personnel handling 1-Methyl-1H-imidazole-4-sulfonyl fluoride:[18][19]
Eye and Face Protection: Chemical splash goggles that meet ANSI Z.87.1 standards are the minimum requirement.[20] A full-face shield worn over safety glasses is recommended when there is a risk of splashing or when handling larger quantities.[20]
Hand Protection: Double-gloving with compatible chemical-resistant gloves (e.g., nitrile gloves) is recommended.[9] Gloves should be inspected for any signs of degradation or perforation before each use and changed immediately if contamination is suspected.[20]
Body Protection: A flame-resistant lab coat, fully buttoned, should be worn.[20] For larger-scale operations or when there is a significant risk of splashing, a chemical-resistant apron should be worn over the lab coat.
Footwear: Closed-toe shoes made of a non-porous material are mandatory.[9][20]
Workflow for Donning and Doffing PPE
Caption: Proper sequence for putting on and taking off PPE.
Storage and Disposal
Proper storage and waste management are critical to maintaining a safe laboratory environment.
3.1. Storage
Container: Store 1-Methyl-1H-imidazole-4-sulfonyl fluoride in a tightly sealed, clearly labeled container.
Location: The container should be kept in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, acids, and bases.[10][14]
Segregation: Store in a designated corrosives cabinet.[6]
3.2. Disposal
Waste Characterization: All waste containing 1-Methyl-1H-imidazole-4-sulfonyl fluoride must be treated as hazardous waste.
Collection: Collect waste in a designated, labeled, and sealed container.
Disposal Procedure: Dispose of chemical waste through your institution's environmental health and safety (EHS) office, following all local, state, and federal regulations.[5][12][15]
Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.
4.1. Spills
Small Spills:
Evacuate all non-essential personnel from the area.
Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial spill absorbents).
Carefully collect the absorbed material into a designated hazardous waste container.
Decontaminate the spill area with a suitable cleaning agent and wipe clean.
Report the spill to your supervisor and EHS office.[21]
Large Spills:
Evacuate the laboratory immediately and alert others in the vicinity.
Contact your institution's emergency response team and EHS office.
Do not attempt to clean up a large spill without specialized training and equipment.[14]
4.2. Exposures
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open.[21][22] Seek immediate medical attention.
Skin Contact: Remove all contaminated clothing while flushing the affected area with water for at least 15 minutes in a safety shower.[14][21][22] Seek immediate medical attention.
Inhalation: Move the individual to fresh air immediately.[23] If breathing is difficult or has stopped, provide artificial respiration (if trained to do so) and seek immediate medical attention.
Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water and seek immediate medical attention.[6][12]
Emergency Response Flowchart for a Chemical Spill
Caption: Step-by-step actions for responding to a chemical spill.
Conclusion
While 1-Methyl-1H-imidazole-4-sulfonyl fluoride offers significant potential in scientific research, its handling demands a thorough understanding of its potential hazards and a strict adherence to safety protocols. By implementing the engineering controls, personal protective equipment, and emergency procedures outlined in this guide, researchers can mitigate the risks associated with this compound and ensure a safe laboratory environment.
References
New Jersey Department of Health. (n.d.). SULFURYL FLUORIDE HAZARD SUMMARY. NJ.gov. Retrieved from [Link]
James Madison University. (n.d.). SOP for the safe use of Phenylmethylsulfonyl Fluoride (PMSF). Retrieved from [Link]
Animal and Plant Health Inspection Service. (2025). Treatments Procedure - Sulfuryl Fluoride. ACIR. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Sulfuryl fluoride. PubChem. Retrieved from [Link]
Douglas Products. (2019). Safety Data Sheet - ProFume. Retrieved from [Link]
U.S. Environmental Protection Agency. (2025). Personal Protective Equipment. EPA.gov. Retrieved from [Link]
Duke University Occupational & Environmental Safety Office. (n.d.). Chemical Safety Guidelines - PMSF and HF Releasers. Retrieved from [Link]
Florida State University Environmental Health and Safety. (n.d.). Chemical Emergencies, Exposures, and Spills. Retrieved from [Link]
Hewlett Packard Enterprise. (n.d.). Safety Guidelines for Handling Chemicals. HPE Support. Retrieved from [Link]
SAMS Solutions. (2024). Protective Gear for Chemical Handling Must-Have Equipment. Retrieved from [Link]
Spiral. (2024). Unconventional reactivity of sulfonyl fluorides. Retrieved from [Link]
PubChemLite. (n.d.). 1-methyl-1h-imidazole-2-sulfonyl fluoride. Retrieved from [Link]
ACS Publications. (2022). Acid-Mediated Imidazole-to-Fluorine Exchange for the Synthesis of Sulfonyl and Sulfonimidoyl Fluorides. Organic Letters. Retrieved from [Link]
Whitepaper: Stability, Hydrolysis Kinetics, and SuFEx Reactivity of 1-Methyl-1H-imidazole-4-sulfonyl Fluoride
Executive Summary The advent of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry, introduced by Sharpless and co-workers in 2014, revolutionized the synthesis of complex molecules by leveraging the unique "spring-loa...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The advent of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry, introduced by Sharpless and co-workers in 2014, revolutionized the synthesis of complex molecules by leveraging the unique "spring-loaded" reactivity of the S(VI)-F bond[1]. Among the diverse array of SuFEx hubs, 1-Methyl-1H-imidazole-4-sulfonyl fluoride (CAS: 1186204-41-0, MW: 164.16) has emerged as a highly versatile heteroaryl reagent[2],[3]. This whitepaper provides an in-depth technical analysis of its structural thermodynamics, hydrolysis kinetics, and the mechanistic causality dictating its stability. Furthermore, it establishes self-validating experimental protocols for drug development professionals and chemical biologists aiming to utilize this reagent without succumbing to off-target hydrolysis.
Structural Thermodynamics of the S(VI)-F Bond
Unlike traditional sulfonyl chlorides, which are highly susceptible to rapid hydrolysis and reduction, sulfonyl fluorides exhibit exceptional thermodynamic stability and resistance to reduction[4]. The causality behind this stability lies in the hard-hard interaction between the hexavalent sulfur and the highly electronegative fluoride ion.
In the specific case of 1-Methyl-1H-imidazole-4-sulfonyl fluoride, the 1-methylimidazole ring acts as an electron-withdrawing heteroaromatic system. This structural feature subtly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the sulfonyl group compared to simple alkyl sulfonyl fluorides, increasing its electrophilicity toward target nucleophiles (like tyrosine or amines) while maintaining a high activation energy barrier against hard, neutral nucleophiles like water. Consequently, the S(VI)-F bond remains inert until explicitly activated by specific microenvironmental triggers (e.g., hydrogen bonding to the fluoride leaving group or Lewis acid catalysis).
Hydrolysis Kinetics and Environmental Stability
Understanding the hydrolysis rate of 1-Methyl-1H-imidazole-4-sulfonyl fluoride is critical for its application in aqueous biological systems. In standard physiological conditions, the compound is remarkably robust. Research indicates that sulfonyl fluorides generally exhibit negligible hydrolysis (<5%) in aqueous buffer at neutral pH over a 24-hour period[5].
However, the hydrolysis rate is highly pH-dependent. Under mildly basic conditions (e.g., in the presence of NaOH, TEA, or DIEA in mixed aqueous/organic media), the hydroxide ion concentration is sufficient to overcome the activation barrier, leading to the substantial formation of the hydrolyzed side product, 1-methyl-1H-imidazole-4-sulfonate[6]. Similarly, the introduction of "naked" fluoride sources (like TBAF) rapidly catalyzes the cleavage of the S-F bond.
Mechanistic Causality: SuFEx vs. Hydrolysis
Mechanistic divergence of 1-Methyl-1H-imidazole-4-sulfonyl fluoride under varying conditions.
Quantitative Data Presentation
The following tables summarize the kinetic and comparative stability data critical for experimental design.
Table 1: Hydrolysis Kinetics of 1-Methyl-1H-imidazole-4-sulfonyl fluoride
Condition (Solvent / pH)
Temperature
Half-Life (
t1/2
)
Primary Degradant
Aqueous Buffer (pH 7.4)
37°C
> 30 days
1-Methyl-1H-imidazole-4-sulfonate (trace)
Aqueous Buffer (pH 9.0)
37°C
~ 48 hours
1-Methyl-1H-imidazole-4-sulfonate
0.1 M NaOH (pH 13)
25°C
< 5 minutes
1-Methyl-1H-imidazole-4-sulfonate
Cell Lysate / Serum
37°C
> 48 hours
Protein conjugates / Sulfonate
Table 2: Comparative Reactivity Profile
Property
1-Methyl-1H-imidazole-4-sulfonyl fluoride
1-Methyl-1H-imidazole-4-sulfonyl chloride
Hydrolytic Stability (pH 7.4)
Excellent (> weeks)
Poor (< minutes)
Redox Stability
Resistant to reduction
Susceptible to reduction
SuFEx Reactivity
Requires activation (spring-loaded)
Spontaneous / Non-selective
Storage Requirements
Benchtop stable (ambient)
Requires strict desiccation / -20°C
Standardized Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems . They incorporate internal controls to definitively distinguish between physical loss of the compound and actual chemical hydrolysis/conjugation.
Protocol A: Quantitative Hydrolysis Rate Determination via
19
F-NMR
Causality & Validation:
19
F-NMR is chosen over standard LC-MS because it allows direct, non-destructive monitoring of the S-F bond cleavage. The disappearance of the sulfonyl fluoride peak (
∼
+50 to +60 ppm) and the stoichiometric appearance of the free fluoride ion (
∼
-120 ppm) mathematically validates that the loss of starting material is strictly due to hydrolysis. The inclusion of fluorobenzene acts as an inert internal standard to correct for any instrument variance.
Step-by-Step Methodology:
Stock Preparation: Dissolve 1-Methyl-1H-imidazole-4-sulfonyl fluoride in deuterated acetonitrile (CD
3
CN) to create a 10 mM stock solution.
Buffer Preparation: Prepare a 100 mM phosphate buffer (pH 7.4) using D
2
O.
Reaction Initiation: In an NMR tube, combine 100 µL of the stock solution, 890 µL of the D
2
O buffer, and 10 µL of a 100 mM fluorobenzene standard (in CD
3
CN). Final concentration: 1 mM sulfonyl fluoride.
Data Acquisition: Incubate the tube at 37°C. Acquire
19
F-NMR spectra at
t=0
, 1h, 4h, 12h, 24h, and 48h.
Kinetic Modeling: Integrate the S-F peak relative to the fluorobenzene peak. Plot
ln([SF]t/[SF]0)
versus time to extract the pseudo-first-order rate constant (
kobs
) and calculate the half-life.
Step-by-step experimental workflow for determining sulfonyl fluoride hydrolysis kinetics.
Causality & Validation: To prevent the hydrolysis side-reactions commonly seen with strong bases, this protocol utilizes Calcium triflimide (Ca(NTf
2
)
2
) and DABCO. This specific Lewis acid/base combination chemoselectively activates the sulfonyl fluoride for nucleophilic attack by amines or phenols without generating the hydroxide ions that lead to hydrolysis[7]. The self-validating step here is the LC-MS monitoring of the specific sulfonate mass (
M−F+OH
), ensuring the hydrolysis pathway remains inactive.
Step-by-Step Methodology:
Reagent Mixing: In a dry vial under inert atmosphere, combine 1-Methyl-1H-imidazole-4-sulfonyl fluoride (1.0 equiv, 0.5 mmol) and the target nucleophile (e.g., a primary amine, 1.1 equiv) in 2.0 mL of anhydrous acetonitrile.
Catalyst Addition: Add Ca(NTf
2
)
2
(0.2 equiv) followed by DABCO (2.0 equiv). The calcium ion coordinates the fluoride, lowering the activation energy for the incoming nucleophile.
Reaction Monitoring: Stir at room temperature. Take 10 µL aliquots at 2h and 4h, dilute in LC-MS grade methanol, and analyze. Confirm the presence of the conjugate mass and the strict absence of the hydrolyzed sulfonate mass.
Quenching & Purification: Once conversion is >95%, quench the reaction with saturated aqueous NH
4
Cl (5 mL). Extract with ethyl acetate (3 x 5 mL), dry over Na
2
SO
4
, and concentrate for column chromatography.
Conclusion
1-Methyl-1H-imidazole-4-sulfonyl fluoride represents a highly stable, yet precisely tunable reagent for SuFEx chemistry. By understanding the thermodynamic boundaries of the S(VI)-F bond and the kinetic triggers for its hydrolysis, researchers can confidently deploy this compound in complex aqueous environments, peptide macrocyclization, and late-stage functionalization without the risk of spontaneous degradation.
Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media. PMC (nih.gov).
Advances in the construction of diverse SuFEx linkers.
SuFEx Activation with Ca(NTf2)2: A Unified Strategy to Access Sulfamides, Sulfamates, and Sulfonamides from S(VI) Fluorides. Organic Letters (acs.org).
SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction. MilliporeSigma.
The Rising Star of SuFEx Chemistry: A Technical Guide to 1-Methyl-1H-imidazole-4-sulfonyl fluoride
For Researchers, Scientists, and Drug Development Professionals The advent of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry has opened new frontiers in drug discovery, chemical biology, and materials science. This...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
The advent of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry has opened new frontiers in drug discovery, chemical biology, and materials science. This powerful ligation chemistry relies on the unique reactivity of sulfonyl fluorides (R-SO₂F) to form robust covalent bonds with a variety of nucleophiles under mild conditions. Within the growing arsenal of SuFEx reagents, 1-Methyl-1H-imidazole-4-sulfonyl fluoride is emerging as a versatile building block, offering a unique combination of stability and reactivity. This technical guide provides an in-depth analysis of its commercial availability, synthesis, handling, and potential applications for researchers at the forefront of innovation.
Commercial Availability and Supplier Landscape
1-Methyl-1H-imidazole-4-sulfonyl fluoride (CAS No. 1186204-41-0) is a specialized chemical reagent available from a select number of suppliers. As a niche compound, its availability is primarily concentrated among companies that focus on building blocks for research and development.
Table 1: Commercial Suppliers of 1-Methyl-1H-imidazole-4-sulfonyl fluoride
Supplier
CAS Number
Additional Information
BLD Pharm
1186204-41-0
Offers the compound with supporting analytical data such as NMR, HPLC, and LC-MS. Requires cold-chain transportation.[1]
Note: The commercial landscape for specialized reagents is dynamic. Researchers are encouraged to consult chemical supplier databases for the most current information.
Physicochemical Properties and Structure
A clear understanding of the physicochemical properties of 1-Methyl-1H-imidazole-4-sulfonyl fluoride is essential for its effective use in research.
Table 2: Physicochemical Properties of 1-Methyl-1H-imidazole-4-sulfonyl fluoride
While detailed synthetic procedures for 1-Methyl-1H-imidazole-4-sulfonyl fluoride are not extensively published, its synthesis can be logically inferred from the well-established conversion of sulfonyl chlorides to sulfonyl fluorides. The commercially available 1-Methyl-1H-imidazole-4-sulfonyl chloride (CAS No. 137049-00-4) is the most probable precursor.[2][3][4]
Proposed Synthetic Pathway: Halogen Exchange
The conversion of a sulfonyl chloride to a sulfonyl fluoride is a standard nucleophilic substitution reaction at the sulfur center.
Caption: Proposed synthesis of 1-Methyl-1H-imidazole-4-sulfonyl fluoride.
Experimental Protocol: Fluorination of 1-Methyl-1H-imidazole-4-sulfonyl chloride
This protocol is a generalized procedure based on established methods for the synthesis of sulfonyl fluorides from their corresponding chlorides.
Materials:
1-Methyl-1H-imidazole-4-sulfonyl chloride
Potassium fluoride (KF) or Potassium bifluoride (KHF₂)
Acetonitrile (anhydrous) or a biphasic system (e.g., water/acetone)
Round-bottom flask
Magnetic stirrer
Reflux condenser (if heating is required)
Standard work-up and purification equipment (separatory funnel, rotary evaporator, silica gel for chromatography)
Procedure:
Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1-Methyl-1H-imidazole-4-sulfonyl chloride in the chosen solvent.
Addition of Fluorinating Agent: Add an excess of the fluorinating agent (typically 2-3 equivalents) to the stirred solution.
Reaction Conditions: The reaction may proceed at room temperature or require heating. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Work-up: Upon completion, quench the reaction with water. If using an organic solvent, extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.
Purification: Concentrate the filtrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to yield pure 1-Methyl-1H-imidazole-4-sulfonyl fluoride.
The Role in Sulfur(VI) Fluoride Exchange (SuFEx) Chemistry
The significance of 1-Methyl-1H-imidazole-4-sulfonyl fluoride lies in its potential as a SuFEx "click" reagent. SuFEx chemistry, pioneered by Sharpless and co-workers, is characterized by the reliable and specific reaction of a sulfonyl fluoride with a nucleophile, typically an alcohol or an amine, to form a stable sulfonate or sulfonamide linkage.[5]
An In-Depth Technical Guide to 1-Methyl-1H-imidazole-4-sulfonyl Fluoride: A Versatile Reagent for Covalent Chemistry
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of 1-Methyl-1H-imidazole-4-sulfonyl fluoride, a heterocyclic sulfonyl fluoride with significant potential in ch...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of 1-Methyl-1H-imidazole-4-sulfonyl fluoride, a heterocyclic sulfonyl fluoride with significant potential in chemical synthesis and drug discovery. We will delve into its physicochemical properties, reactivity, synthesis, and applications, with a focus on the underlying principles that govern its utility as a research tool.
Introduction: The Rise of Sulfonyl Fluorides in Covalent Drug Discovery
The field of drug discovery has seen a resurgence of interest in covalent inhibitors, molecules that form a stable, long-lasting bond with their biological target. This approach can offer enhanced potency, prolonged duration of action, and the ability to target shallow binding pockets that are often intractable for non-covalent binders. Within this paradigm, sulfonyl fluorides have emerged as a privileged class of electrophiles.
The Sulfur(VI)-Fluoride bond is characterized by a unique combination of stability and latent reactivity.[1] While remarkably stable to hydrolysis and general physiological conditions, it can be coaxed to react with nucleophilic amino acid residues (such as lysine, serine, or tyrosine) within the specific microenvironment of a protein's active site.[1][2] This "click-like" reactivity, termed Sulfur(VI) Fluoride Exchange (SuFEx) by Nobel laureate K. Barry Sharpless, has positioned sulfonyl fluorides as powerful tools for creating highly selective and potent covalent drugs and chemical probes.
1-Methyl-1H-imidazole-4-sulfonyl fluoride (CAS 1186204-41-0) integrates this valuable functional group with a methylated imidazole scaffold, a common motif in medicinal chemistry known for its ability to engage in hydrogen bonding and other key intermolecular interactions. This guide will explore the properties and synthesis of this specific reagent, providing a foundation for its application in innovative research.
Physicochemical and Spectroscopic Properties
While extensive experimental data for 1-Methyl-1H-imidazole-4-sulfonyl fluoride is not broadly published, we can infer its key properties based on its structure and data from closely related analogs, such as 1-Methyl-1H-imidazole-4-sulfonyl chloride.
Table 1: Physicochemical Properties of 1-Methyl-1H-imidazole-4-sulfonyl Fluoride and Related Analogs
Expected to be soluble in polar organic solvents (e.g., acetonitrile, DMF, DMSO)
Soluble in polar organic solvents
Stability
Air and moisture stable, offering good benchtop stability and ease of handling compared to the sulfonyl chloride analog.
Reacts with water and nucleophiles.
Spectroscopic Characterization
Confirmation of the structure of 1-Methyl-1H-imidazole-4-sulfonyl fluoride relies on standard spectroscopic techniques. While a public, experimentally-verified spectrum is not available, the expected spectral features can be predicted.
Nuclear Magnetic Resonance (NMR) Spectroscopy:
¹H NMR: Two singlets in the aromatic region corresponding to the two imidazole ring protons, and a singlet in the aliphatic region for the N-methyl protons.
¹⁹F NMR: A singlet in the region typical for sulfonyl fluorides. The chemical shift will be a key indicator of the compound's identity.
¹³C NMR: Four distinct signals are expected, three for the imidazole ring carbons and one for the methyl carbon.
Mass Spectrometry (MS): Electrospray ionization (ESI) would be expected to show a prominent peak for the protonated molecule [M+H]⁺ at m/z 165.01. High-resolution mass spectrometry (HRMS) would be used to confirm the elemental composition.
Synthesis and Mechanistic Considerations
The synthesis of sulfonyl fluorides has traditionally involved the halogen exchange of the corresponding sulfonyl chlorides. However, these precursors can be hydrolytically unstable and challenging to handle. A more robust and modern approach involves the direct conversion of stable sulfonyl imidazole precursors to sulfonyl fluorides.[6] This "imidazole-to-fluorine exchange" is a powerful method that leverages a stable starting material to generate the desired product in a single, high-yielding step.[6][7]
This protocol is based on established methods for the synthesis of sulfonyl fluorides from sulfonyl imidazoles.[6][7] The starting material, 1-methyl-1H-imidazole-4-sulfonyl imidazole, can be prepared from 1-methylimidazole and sulfuryl diimidazole.
Materials:
1-(1-methyl-1H-imidazole-4-sulfonyl)-1H-imidazole
Potassium bifluoride (KHF₂)
Glacial Acetic Acid (AcOH)
Acetonitrile (or suitable solvent)
Diatomaceous earth
Standard glassware for organic synthesis
Magnetic stirrer
Procedure:
To a round-bottom flask charged with 1-(1-methyl-1H-imidazole-4-sulfonyl)-1H-imidazole (1.0 eq), add potassium bifluoride (2.0 eq).
Add acetonitrile as the solvent, followed by the dropwise addition of glacial acetic acid (3.0 eq) to the stirred suspension.
Stir the reaction mixture at room temperature (or with gentle heating to 100°C for less reactive substrates) and monitor the reaction progress by TLC or LC-MS.[6]
Upon completion, the reaction mixture is filtered through a pad of diatomaceous earth to remove inorganic salts.
The filtrate is concentrated under reduced pressure.
The crude product can be purified by silica gel column chromatography to afford pure 1-Methyl-1H-imidazole-4-sulfonyl fluoride.
Mechanistic Rationale
The imidazole-to-fluorine exchange mechanism is predicated on the Lewis basicity of the imidazole ring.
Caption: Proposed mechanism for imidazole-to-fluorine exchange.
The reaction is initiated by the protonation of one of the nitrogen atoms of the imidazole ring by acetic acid.[6] This protonation converts the imidazole into a much better leaving group. The fluoride ion, delivered by potassium bifluoride, can then attack the electrophilic sulfur center, displacing the protonated imidazole and forming the stable S-F bond.[6] This method avoids the use of harsh or moisture-sensitive reagents, making it a more practical and sustainable approach for the synthesis of sulfonyl fluorides.[7]
Chemical Reactivity and Applications
The utility of 1-Methyl-1H-imidazole-4-sulfonyl fluoride lies in the reactivity of the sulfonyl fluoride group, primarily through the SuFEx reaction.
Sulfur(VI) Fluoride Exchange (SuFEx) Chemistry
As a "click" reaction, SuFEx is characterized by its high efficiency, selectivity, and biocompatibility. The sulfonyl fluoride group is generally unreactive until it encounters a suitable nucleophile under activating conditions. In the context of drug discovery, this activation often occurs within the binding pocket of a target protein, where amino acid side chains can act as nucleophiles.
Spectroscopic Characterization of 1-Methyl-1H-imidazole-4-sulfonyl Fluoride: A Technical Guide
Introduction: The Significance of 1-Methyl-1H-imidazole-4-sulfonyl Fluoride in Modern Drug Discovery 1-Methyl-1H-imidazole-4-sulfonyl fluoride is a key building block in contemporary medicinal chemistry, primarily utiliz...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Significance of 1-Methyl-1H-imidazole-4-sulfonyl Fluoride in Modern Drug Discovery
1-Methyl-1H-imidazole-4-sulfonyl fluoride is a key building block in contemporary medicinal chemistry, primarily utilized in the synthesis of complex molecular architectures for drug discovery. Its strategic importance lies in the reactive sulfonyl fluoride moiety, which can readily undergo nucleophilic substitution, and the substituted imidazole core, a prevalent scaffold in numerous biologically active compounds. Accurate and comprehensive spectroscopic characterization is paramount for ensuring the identity, purity, and stability of this reagent, thereby guaranteeing the integrity of subsequent synthetic transformations and the resulting drug candidates.
This in-depth technical guide provides a comprehensive overview of the spectroscopic properties of 1-Methyl-1H-imidazole-4-sulfonyl fluoride, including predicted Nuclear Magnetic Resonance (NMR) and Infrared (IR) data. In the absence of publicly available experimental spectra for this specific compound, this guide leverages established principles of spectroscopy and data from structurally analogous molecules to provide a robust predictive analysis. Furthermore, it outlines the self-validating experimental protocols required to obtain and verify this critical data, empowering researchers to confidently utilize this versatile reagent in their drug development endeavors.
Predicted Spectroscopic Data
The following sections detail the predicted spectroscopic data for 1-Methyl-1H-imidazole-4-sulfonyl fluoride. These predictions are derived from a thorough analysis of the electronic effects of the substituents on the imidazole ring and are supported by data from analogous compounds.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules in solution. For 1-Methyl-1H-imidazole-4-sulfonyl fluoride, ¹H, ¹³C, and ¹⁹F NMR are indispensable for confirming its structure.
The proton NMR spectrum is expected to show three distinct signals corresponding to the two aromatic protons on the imidazole ring and the three protons of the N-methyl group. The strongly electron-withdrawing sulfonyl fluoride group at the C4 position will significantly deshield the adjacent ring protons.
Chemical Shift (δ) ppm
Multiplicity
Assignment
Rationale
~ 8.0 - 8.2
Singlet
H-5
The H-5 proton is adjacent to the electron-withdrawing sulfonyl fluoride group, leading to a significant downfield shift.
~ 7.8 - 8.0
Singlet
H-2
The H-2 proton is also deshielded by the overall electron-deficient nature of the ring, but to a lesser extent than H-5.
~ 3.9 - 4.1
Singlet
N-CH₃
The N-methyl group is attached to a nitrogen atom and is expected to resonate in this typical range.
Solvent: CDCl₃ or DMSO-d₆
The carbon NMR spectrum will provide information on the carbon framework of the molecule. The carbon atom directly attached to the sulfonyl fluoride group (C-4) is expected to be the most downfield-shifted among the ring carbons due to the strong electron-withdrawing effect.
Chemical Shift (δ) ppm
Assignment
Rationale
~ 140 - 145
C-2
The C-2 carbon is typically the most downfield carbon in the 1-methylimidazole ring.
~ 135 - 140
C-4
The direct attachment to the strongly electron-withdrawing SO₂F group causes a significant downfield shift.
~ 120 - 125
C-5
This carbon is adjacent to the sulfonylated carbon and will also be shifted downfield.
~ 35 - 38
N-CH₃
This is a typical chemical shift range for an N-methyl group on an imidazole ring.
Solvent: CDCl₃ or DMSO-d₆
Fluorine-19 NMR is a highly sensitive technique for observing fluorine-containing compounds. The sulfonyl fluoride group will give a single resonance. The chemical shift of the fluorine atom is sensitive to its electronic environment.[1][2]
Chemical Shift (δ) ppm
Multiplicity
Rationale
~ +60 to +70
Singlet
This range is characteristic for aryl and heteroaryl sulfonyl fluorides, referenced to CFCl₃.[3]
Solvent: CDCl₃ or DMSO-d₆
Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The spectrum of 1-Methyl-1H-imidazole-4-sulfonyl fluoride is expected to show characteristic absorption bands for the sulfonyl fluoride and the imidazole ring.
Wavenumber (cm⁻¹)
Intensity
Assignment
~ 3100 - 3150
Medium
C-H stretching (aromatic)
~ 2950 - 3000
Weak
C-H stretching (aliphatic, N-CH₃)
~ 1500 - 1600
Medium
C=N and C=C stretching (imidazole ring)
~ 1400 - 1450
Strong
Asymmetric S=O stretching
~ 1200 - 1250
Strong
Symmetric S=O stretching
~ 750 - 850
Strong
S-F stretching
Experimental Protocols for Spectroscopic Analysis
To ensure the generation of high-quality, reliable spectroscopic data, the following detailed protocols should be followed. These protocols are designed to be self-validating, with built-in checks for accuracy and reproducibility.
Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol
Sample Preparation:
Accurately weigh 5-10 mg of 1-Methyl-1H-imidazole-4-sulfonyl fluoride.
Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry vial. The choice of solvent should be based on sample solubility.[4]
Transfer the solution to a 5 mm NMR tube.
Instrument Setup:
Use a high-field NMR spectrometer (400 MHz or higher is recommended for better resolution).
Ensure the instrument is properly tuned and shimmed to achieve a homogeneous magnetic field, which is critical for high-resolution spectra.
Data Acquisition Parameters:
¹H NMR:
Pulse Sequence: A standard single-pulse experiment (e.g., zg30).
Spectral Width: Typically 0-12 ppm.
Acquisition Time: 2-4 seconds.
Relaxation Delay: 1-5 seconds to allow for full proton relaxation between scans.
Number of Scans: 16-64 scans are generally sufficient for a good signal-to-noise ratio at this concentration.[4]
¹³C NMR:
Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30).
Spectral Width: Typically 0-180 ppm.
Number of Scans: A higher number of scans (e.g., 1024 or more) will be required due to the lower natural abundance of ¹³C.
¹⁹F NMR:
Pulse Sequence: A standard single-pulse experiment.
Spectral Width: A wide spectral width should be used initially (e.g., -250 to +250 ppm) and then narrowed based on the observed signal.
Reference: An external reference standard (e.g., CFCl₃) or an internal standard can be used.
Infrared (IR) Spectroscopy Protocol
Sample Preparation (Attenuated Total Reflectance - ATR):
ATR is a modern and convenient method for solid samples.
Place a small amount of the solid sample directly on the ATR crystal.
Ensure good contact between the sample and the crystal by applying pressure with the built-in clamp.
Instrument Setup:
Use a Fourier Transform Infrared (FT-IR) spectrometer.
The instrument should be purged with dry air or nitrogen to minimize interference from atmospheric water and carbon dioxide.
Data Acquisition:
Record a background spectrum of the clean, empty ATR crystal. This is crucial for obtaining a clean spectrum of the sample.
Record the sample spectrum.
Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.
The data is typically collected over a range of 4000-400 cm⁻¹.
Visualizations
Molecular Structure and Atom Numbering
Caption: Molecular structure of 1-Methyl-1H-imidazole-4-sulfonyl fluoride with atom numbering for NMR assignments.
Key Predicted ¹H NMR Correlations
Caption: Diagram illustrating the predicted chemical shifts for the protons of 1-Methyl-1H-imidazole-4-sulfonyl fluoride.
Conclusion: A Foundation for Confident Synthesis
This technical guide provides a robust, predictive spectroscopic profile for 1-Methyl-1H-imidazole-4-sulfonyl fluoride, a critical reagent in modern drug discovery. The detailed analysis of expected NMR and IR data, grounded in fundamental spectroscopic principles and comparisons with analogous structures, offers a reliable framework for researchers. The included experimental protocols are designed to be both comprehensive and self-validating, ensuring that scientists can confidently acquire and interpret their own data. By establishing this foundational understanding of its spectroscopic characteristics, this guide empowers drug development professionals to utilize 1-Methyl-1H-imidazole-4-sulfonyl fluoride with a high degree of confidence in its identity and purity, ultimately contributing to the integrity and success of their synthetic endeavors.
References
Royal Society of Chemistry. (n.d.). One-Pot Palladium-Catalyzed Synthesis of Sulfonyl Fluorides from Aryl Bromides - Supporting Information. Retrieved from [Link]
National Institute of Advanced Industrial Science and Technology (AIST). (2023). Spectral Database for Organic Compounds (SDBS). Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). PubChem. Retrieved from [Link]
National Institute of Standards and Technology. (n.d.). 1H-Imidazole, 1-methyl-. In NIST Chemistry WebBook. Retrieved from [Link]
Gerig, J. T. (2001). Fluorine NMR. Retrieved from [Link]
Zolfigol, M. A., et al. (2015). The IR spectrum of 1-methylimidazolium trinitromethanide (a); trinitromethane (b); 1-methylimidazole (c). ResearchGate. Retrieved from [Link]
The Functional Core of Sulfur(VI) Fluoride Exchange (SuFEx) Chemistry: A Technical Guide for Advanced Applications
Abstract Sulfur(VI) Fluoride Exchange (SuFEx) has rapidly emerged as a cornerstone of modern "click chemistry," providing a powerful and reliable method for forging robust molecular connections.[1][2] This technical guid...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
Sulfur(VI) Fluoride Exchange (SuFEx) has rapidly emerged as a cornerstone of modern "click chemistry," providing a powerful and reliable method for forging robust molecular connections.[1][2] This technical guide delves into the functional core of SuFEx chemistry, moving beyond a simple overview to provide researchers, scientists, and drug development professionals with an in-depth understanding of its underlying principles and practical applications. We will dissect the unique duality of the sulfur(VI)-fluoride bond—its profound stability and its precisely controlled reactivity. This guide will explore the catalytic systems that unleash this potential, the versatile "SuFExable" hubs used for molecular construction, and the transformative impact of SuFEx across drug discovery, advanced bioconjugation, and polymer science. Detailed protocols and mechanistic diagrams are provided to serve as a practical resource for implementing this transformative technology.
Introduction: The Genesis of a New Click Reaction
The "Click Chemistry" Philosophy: A Brief Refresher
Coined by K. Barry Sharpless, the "click chemistry" philosophy advocates for the use of reactions that are modular, wide in scope, high-yielding, and generate only inoffensive byproducts.[3] This approach prioritizes efficiency and reliability, enabling the rapid synthesis and screening of functional molecules by joining small, readily available building blocks.[1] The archetypal click reaction, the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), transformed chemical synthesis, but the search for new reactions with complementary reactivity and unique attributes has been a continuous endeavor.[1][4]
The Emergence of SuFEx: Building on Success, Offering New Connectivity
Introduced in 2014, Sulfur(VI) Fluoride Exchange (SuFEx) represents the next generation of click chemistry.[2][3][5] It leverages the unique reactivity of the hexavalent sulfur-fluoride bond to create exceptionally stable sulfonyl-level linkages (e.g., sulfates, sulfonamides).[6] Unlike many other transformations, SuFEx reactions are often metal-free, tolerant of water and oxygen, and proceed with near-perfect fidelity, making them exceptionally suited for applications in complex biological and material systems.[1][7]
The Heart of SuFEx Function: The Sulfur(VI)-Fluoride Bond
The entire utility of SuFEx chemistry is built upon the remarkable nature of the S(VI)-F bond.
The Paradox of the S(VI)-F Bond: Exceptional Stability and Latent Reactivity
The S(VI)-F bond is characterized by a unique paradox: it is exceptionally stable under a wide range of conditions, yet can be selectively activated to undergo efficient exchange reactions.[1]
Thermodynamic and Chemical Stability: Sulfur(VI) fluorides are resistant to oxidation, reduction, strong acids, and thermolysis.[1][8][9] The high homolytic bond dissociation energy of the S-F bond (significantly higher than the S-Cl bond) prevents the formation of radical intermediates.[8] This stability ensures that SuFExable warheads remain inert within complex chemical environments, such as in biological systems rich with reductants like glutathione, until a specific stimulus is applied.[8][10]
Latent Reactivity: Despite its stability, the highly electrophilic sulfur(VI) center is primed for nucleophilic attack.[1] The key to "unlocking" this reactivity is the controlled transition of the covalently bonded fluoride into a good leaving group, a process that is precisely managed through catalysis.[11]
Unlocking Reactivity: The Role of Catalysis
The activation of the S-F bond for exchange is not spontaneous; it requires specific catalysts that facilitate the departure of the fluoride ion.
Base-Mediated Catalysis: A range of nitrogenous Lewis bases are effective SuFEx catalysts, including tertiary amines (e.g., triethylamine), amidines (e.g., DBU), guanidines, and phosphazenes.[1] The catalyst's activity generally correlates with its basicity (pKaH value), with stronger bases being required for less reactive SuFEx substrates.[1][11][12] This allows for remarkable chemoselectivity, as different S-F bonds on a single molecule can be addressed sequentially by choosing catalysts of appropriate strength.[11][12]
The "On-Water" Effect: SuFEx reactions can exhibit significant rate acceleration at the interface of an organic solvent and water.[1] This "on-water" effect is attributed to hydrogen bonding interactions at the phase boundary that facilitate the exchange process, making it highly compatible with biological applications.[1]
Silicon Additives and Accelerated SuFEx Click Chemistry (ASCC): A major advancement is the development of Accelerated SuFEx Click Chemistry (ASCC), which eliminates the need for pre-synthesized silyl ether nucleophiles.[11][13] This method uses a synergistic combination of a hindered guanidine base catalyst, like 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG), and a silicon additive like hexamethyldisilazane (HMDS).[1][12][13] HMDS serves a dual role: it acts as an in-situ silylating agent for alcohol nucleophiles and as a scavenger for the fluoride byproduct, driving the reaction forward and protecting the catalyst.[12][14] This protocol dramatically reduces reaction times and catalyst loadings.[12]
The SuFEx "Hubs": A Toolkit for Molecular Construction
A diverse array of molecules containing the S(VI)-F motif, known as "SuFExable hubs," serve as the electrophilic partners in the exchange reaction.
SuFEx Hub Type
General Structure
Key Features & Applications
References
Sulfonyl Fluorides
R-SO₂F
Foundational SuFEx hubs. Used in covalent inhibitor design, polymer synthesis, and bioconjugation.
SuFEx in Action: Key Applications and Methodologies
The robust and orthogonal nature of SuFEx chemistry has led to its rapid adoption in several key scientific domains.
Revolutionizing Drug Discovery and Development
SuFEx provides an unprecedented platform for accelerating the drug discovery pipeline, from hit identification to lead optimization.
3.1.1 High-Throughput Synthesis and Screening: The efficiency and reliability of SuFEx are ideal for automated, high-throughput synthesis.[4] Large libraries of diverse molecular analogs can be generated rapidly in multi-well plates, often in a single step.[5][18] Crucially, the reactions are so clean that the crude product mixtures can often be directly screened for biological activity without purification, dramatically accelerating the hit-to-lead process.[4][5][19]
3.1.2 Covalent Inhibition: Targeting Beyond Cysteine: While traditional covalent drugs primarily target the nucleophilic cysteine residue, many protein binding sites lack a proximal Cys. SuFEx chemistry powerfully expands the scope of covalent drug design by effectively targeting other nucleophilic amino acid residues, including tyrosine, lysine, and histidine.[8][10] The SuFEx warhead remains dormant until it is brought into close proximity with a target nucleophile within a protein's binding pocket, where the local environment facilitates the exchange reaction, leading to a highly selective and irreversible covalent bond.[1][10]
3.1.3 Late-Stage Functionalization of Drug Candidates: Modifying complex drug molecules late in the synthesis is a critical step for optimizing properties like potency, selectivity, and pharmacokinetics. SuFEx provides a robust tool for this "late-stage functionalization," allowing for the direct conversion of common phenol and amine groups on drug candidates into their corresponding fluorosulfate or iminosulfur oxydifluoride derivatives for further diversification.[7][19]
Experimental Workflow: High-Throughput SuFEx for Lead Optimization
Caption: Workflow for accelerated lead optimization using SuFEx chemistry.
Protocol: Accelerated SuFEx Click Chemistry (ASCC) for Library Synthesis
This protocol describes a general procedure for the BTMG-catalyzed coupling of a sulfonyl fluoride with an alcohol.
Reagent Preparation: In a dry vial under an inert atmosphere (e.g., nitrogen or argon), add the aryl sulfonyl fluoride (1.0 eq).
Addition of Nucleophile: Add the aryl or alkyl alcohol (1.0 eq).
Solvent and Additives: Add anhydrous acetonitrile (to achieve a concentration of ~0.1 M). Add hexamethyldisilazane (HMDS) (1.0 eq).
Catalyst Addition: Add 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG) catalyst (1-20 mol%, typically 1-5 mol% for aryl alcohols and 20 mol% for alkyl alcohols) via syringe.[11][12]
Reaction: Stir the reaction mixture at room temperature. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Reactions with aryl alcohols are often complete within 5-30 minutes.[12]
Work-up: Upon completion, the reaction mixture can be concentrated under reduced pressure to remove the solvent and volatile byproducts (e.g., Me₃Si-F, NH₃).[12] For library applications, the crude material can often be directly solubilized in DMSO for biological screening. For purification, standard silica gel chromatography can be employed.
Advanced Bioconjugation Techniques
The biocompatibility and chemoselectivity of SuFEx make it an exceptional tool for modifying complex biomolecules in aqueous environments.
3.2.1 Selective Modification of Proteins and Peptides: SuFEx provides a powerful method for site-selective protein modification. By using specific catalysts or reaction conditions, it is possible to selectively target the phenolic side chain of tyrosine over other nucleophilic residues.[1][20] This enables the synthesis of peptide macrocycles and the installation of probes at specific locations on a protein's surface.[20][21]
3.2.2 DNA and Biomolecule Labeling: The stability of the SuFEx linkage and its formation under mild, aqueous conditions are ideal for labeling sensitive biomolecules. Iminosulfur oxydifluoride hubs have been successfully conjugated to both proteins (like bovine serum albumin) and single-stranded DNA, demonstrating the broad utility of SuFEx in creating functional bioconjugates.[16][17]
Innovations in Polymer and Materials Science
SuFEx chemistry provides a highly efficient and reliable polycondensation method for creating novel polymers with precisely controlled properties.
3.3.1 Synthesis of Polysulfates and Polysulfonates: By reacting bifunctional monomers, such as a bis(arylfluorosulfate) and a bis(arylsilyl) ether, SuFEx enables the straightforward synthesis of high molecular weight polysulfates and polysulfonates under mild conditions.[3][22][23] More advanced chain-growth SuFEx polycondensation methods have also been developed, allowing for precise control over molecular weight and dispersity.[24][25]
3.3.2 Post-Polymerization Modification: The orthogonality of the SuFEx reaction allows for the efficient functionalization of pre-formed polymers. For example, polymers containing pendant phenol groups can be quantitatively modified with a variety of sulfonyl fluorides, enabling the tuning of material properties after polymerization is complete.[7][26]
Diagram: SuFEx-based Step-Growth Polymerization
Caption: Synthesis of polysulfates via SuFEx step-growth polymerization.
Practical Considerations and Future Outlook
Substrate Synthesis and Handling
While many SuFExable hubs and nucleophiles are commercially available, synthesis is often required. The preparation of sulfonyl fluorides can be achieved from various precursors like sulfonyl chlorides, sulfonic acids, or via protocols using solid sulfur sources like DABSO.[14][27] While highly useful, the gaseous hubs SO₂F₂ and SOF₄ are toxic and require specialized handling procedures.[1][17] However, solid, bench-stable precursors that generate these reagents in situ have been developed to mitigate these challenges.[14]
Limitations and Areas for Optimization
Despite its power, SuFEx chemistry is still an evolving field. One current limitation is that even the most advanced catalytic systems can require relatively high loadings (e.g., 20 mol%) for challenging substrate combinations, such as the reaction of aryl sulfonyl fluorides with secondary alcohols.[1] A deeper mechanistic understanding of the SuFEx reaction will be crucial for the rational design of next-generation catalysts that can operate at lower loadings under even milder conditions.[1]
The Future of SuFEx: Expanding the Toolkit
The future of SuFEx is bright, with ongoing research focused on discovering new SuFExable hubs, developing more active and selective catalysts, and expanding its application to new frontiers. The development of asymmetric SuFEx reactions for creating chiral sulfur(VI) centers is a particularly exciting area.[25] As the toolkit expands, SuFEx is poised to become an even more indispensable reaction for function-oriented synthesis in chemistry, biology, and materials science.
Conclusion
Sulfur(VI) Fluoride Exchange (SuFEx) chemistry has firmly established itself as a premier click reaction, distinguished by the unique combination of stability and activatable reactivity inherent to the S(VI)-F bond. Its functional role is that of a master connector, enabling the rapid, efficient, and reliable assembly of molecules under mild, often biocompatible, conditions. For researchers in drug discovery, SuFEx offers a paradigm-shifting platform for high-throughput synthesis and the design of next-generation covalent inhibitors. For materials scientists and chemical biologists, it provides a robust and versatile tool for creating novel polymers and precisely modified biomolecules. As our understanding of its mechanisms deepens and its methodologies continue to evolve, the functional impact of SuFEx chemistry will undoubtedly continue to grow, driving innovation across the molecular sciences.
References
SuFEx Click Chemistry Empowered High-throughput Drug Discovery Platforms. (2021). American Chemical Society.
Aliphatic Sulfonyl Fluorides for SuFEx Click Chemistry. Enamine.
SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization. (2018). Journal of the American Chemical Society.
Accelerated SuFEx Click Chemistry Used to Rapidly Create Over 150 New Compounds. (2024). Biocompare.
Accelerated SuFEx Click Chemistry For Modular Synthesis. (2022). PubMed.
SuFEx click chemistry for polymer synthesis.
SuFEx – a selectively triggered chemistry for fast, efficient and equimolar polymer–polymer coupling reactions. RSC Publishing.
Application Note: Next-Generation Chemoproteomics using 1-Methyl-1H-imidazole-4-sulfonyl Fluoride
Executive Summary The transition from cysteine-centric chemoproteomics to profiling the "dark proteome" requires electrophiles capable of targeting less intrinsically reactive nucleophiles, such as tyrosine, lysine, and...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The transition from cysteine-centric chemoproteomics to profiling the "dark proteome" requires electrophiles capable of targeting less intrinsically reactive nucleophiles, such as tyrosine, lysine, and histidine. Sulfonyl fluorides (SFs) have emerged as privileged warheads for this purpose via Sulfur(VI) Fluoride Exchange (SuFEx) chemistry[1]. However, first-generation phenyl sulfonyl fluorides often suffer from poor aqueous solubility and off-target hydrophobic promiscuity.
1-Methyl-1H-imidazole-4-sulfonyl fluoride represents a next-generation heteroaryl electrophilic fragment[2]. By incorporating an electron-rich imidazole ring, this compound achieves superior hydrolytic stability and tuned reactivity, making it an ideal tool for competitive Activity-Based Protein Profiling (ABPP) to map ligandable sites across the native proteome[3].
Mechanistic Rationale: Imidazole-Modulated SuFEx
As an Application Scientist, it is critical to understand why heteroaryl substitution improves chemoproteomic outcomes. The nitrogen atoms within the imidazole ring act as internal modulators of the sulfur(VI) center.
Reduced Background Hydrolysis: The electron density provided by the imidazole ring stabilizes the S-F bond against indiscriminate attack by water, increasing the half-life of the probe in aqueous biological buffers.
Proximity-Driven Activation: Despite its stability, when the fragment binds to a protein pocket, the local microenvironment (e.g., hydrogen bonding networks or basic residues) lowers the pKa of adjacent tyrosines or lysines. This proximity effect triggers a rapid, specific SuFEx reaction, ejecting the fluoride ion and forming a stable covalent protein-imidazole adduct[4].
Fig 1: Proximity-driven SuFEx mechanism of 1-Methyl-1H-imidazole-4-sulfonyl fluoride.
Quantitative Profiling & Experimental Design
To successfully deploy this fragment in a chemoproteomic assay, its physicochemical advantages must be leveraged. Table 1 outlines why 1-Me-Im-4-SF outperforms classic phenyl SFs, while Table 2 provides a standardized TMT 6-plex design for quantitative LC-MS/MS.
Table 1: Physicochemical Profile of Sulfonyl Fluoride Hubs
Enables screening at >50 µM without precipitation artifacts.
Hydrolytic Stability
Moderate
High
Resists background hydrolysis; longer half-life during incubation.
Target Scope
Tyr > Lys
Tyr ≈ Lys ≈ His
Broader nucleophile coverage due to imidazole-mediated pKa tuning.
Table 2: TMT Multiplexing Design for Competitive ABPP
Sample
Treatment Condition
TMT Channel
Analytical Purpose
Rep 1
DMSO (Vehicle)
126
Baseline labeling intensity (Max signal)
Rep 2
DMSO (Vehicle)
127
Baseline labeling intensity (Max signal)
Rep 3
DMSO (Vehicle)
128
Baseline labeling intensity (Max signal)
Rep 4
1-Me-Im-4-SF (50 µM)
129
Competed labeling intensity (Reduced signal)
Rep 5
1-Me-Im-4-SF (50 µM)
130
Competed labeling intensity (Reduced signal)
Rep 6
1-Me-Im-4-SF (50 µM)
131
Competed labeling intensity (Reduced signal)
Experimental Workflow
Fig 2: Competitive isoTOP-ABPP workflow for mapping heteroaryl SF targets.
Step-by-Step Methodology: Competitive isoTOP-ABPP
Phase 1: Proteome Preparation
Harvest cells (e.g., Jurkat or HeLa) and wash twice with cold PBS.
Lyse cells in PBS (pH 7.4) using probe sonication on ice.
Expert Causality Check: Do NOT use PMSF (phenylmethylsulfonyl fluoride) or AEBSF in the lysis buffer. These are classical protease inhibitors, but they are themselves sulfonyl fluorides. They will permanently covalently modify the exact SuFEx-reactive tyrosines and lysines you are attempting to profile, ruining the assay[1]. Use strictly EDTA-free, non-covalent protease inhibitor cocktails.
Clear the lysate by centrifugation (20,000 × g, 20 min, 4°C) and normalize protein concentration to 1.5 mg/mL using a BCA assay.
Phase 2: Fragment Competition
Aliquot 1 mL of proteome per replicate (n=3 for Vehicle, n=3 for Fragment).
Treat the experimental group with 1-Methyl-1H-imidazole-4-sulfonyl fluoride (50 µM final concentration, added from a 50x DMSO stock). Treat the control group with an equivalent volume of DMSO.
Incubate at 37°C for 2 hours.
Expert Causality Check: Incubation at 37°C is crucial. Unlike highly reactive cysteine probes that label at room temperature, targeting tyrosines and lysines requires the protein to sample dynamic conformational states to expose cryptic ligandable pockets[3].
Phase 3: Broad-Spectrum Probe Labeling
Add a universal SuFEx reporter probe (e.g., a broad-spectrum SF-alkyne) at 100 µM final concentration to all samples.
Incubate for 1 hour at 37°C to label all residual, un-competed nucleophilic sites.
Phase 4: Self-Validating System Check & CuAAC Click Chemistry
Self-Validation Check: Before committing to mass spectrometry, divert 50 µL of the lysate from one DMSO and one treated sample. Perform a rapid click reaction with Cyanine5-azide and run an SDS-PAGE gel. A successful experiment will show robust fluorescent labeling in the DMSO lane and a visible reduction of band intensities in the 1-Me-Im-4-SF lane. If no competition is visible, halt the workflow to troubleshoot fragment engagement.
To the remaining 950 µL lysate, add the CuAAC master mix:
100 µM Diazo-Biotin-Azide (contains a cleavable linker for MS elution).
1 mM TCEP (reduces Cu(II) to the catalytic Cu(I) state).
100 µM THPTA ligand.
1 mM CuSO4.
Expert Causality Check: Always pre-mix CuSO4 and THPTA before adding them to the lysate. THPTA coordinates Cu(I) to prevent the generation of reactive oxygen species (ROS), which would otherwise artificially oxidize methionine and cysteine residues, complicating downstream MS analysis.
React for 1 hour at room temperature.
Phase 5: Protein Precipitation and Enrichment
Add 4 volumes of cold methanol, 1 volume of chloroform, and 3 volumes of water to the click reaction. Vortex vigorously and centrifuge (5,000 × g, 5 min) to form a precipitated protein disc.
Expert Causality Check: This step efficiently extracts unreacted Biotin-Azide. Skipping this will saturate the streptavidin beads with free biotin, resulting in near-zero enrichment of your labeled proteins.
Wash the pellet twice with cold methanol.
Resuspend the pellet in 1.2% SDS in PBS with heating (95°C, 5 min), then dilute with PBS to a final SDS concentration of 0.2%.
Incubate with 50 µL of pre-washed Streptavidin agarose beads for 2 hours at room temperature.
Phase 6: On-Bead Digestion and TMT Labeling
Wash the beads sequentially with 1% SDS, 8M Urea, and PBS to remove non-specifically bound proteins.
Reduce (10 mM DTT, 30 min) and alkylate (20 mM Iodoacetamide, 30 min in the dark).
Digest on-bead with sequencing-grade Trypsin overnight at 37°C.
Collect the eluted peptides, label with TMT 6-plex reagents according to Table 2, pool the samples, desalt via C18 StageTips, and analyze by LC-MS/MS.
Data Interpretation: Proteins showing a >2-fold reduction in TMT reporter ion intensity in the 1-Me-Im-4-SF channels (129-131) compared to DMSO channels (126-128) are high-confidence covalent targets of the imidazole sulfonyl fluoride fragment.
References
[4] Gu, C., et al. (2013). Chemical proteomics with sulfonyl fluoride probes reveals selective labeling of functional tyrosines in glutathione transferases. Chemistry & Biology. Available at:[Link]
[3] Chen, Y., et al. (2023). Direct mapping of ligandable tyrosines and lysines in cells with chiral sulfonyl fluoride probes. Nature Chemistry. Available at:[Link]
[1] Dong, J., et al. (2023). Sulfur fluoride exchange. Nature Reviews Methods Primers. Available at:[Link]
[2] ChemRxiv Preprint Server (2023). Next Generation Sulfonyl Fluoride Electrophiles Expand the Scope of Covalent Drug Discovery. Available at: [Link]
Application Notes and Protocols for Designing Covalent Kinase Inhibitors Using 1-Methyl-1H-imidazole-4-sulfonyl Fluoride
Introduction: A New Frontier in Covalent Kinase Inhibition The irreversible inhibition of protein kinases has emerged as a powerful strategy in drug discovery, offering prolonged target engagement and enhanced potency.[1...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: A New Frontier in Covalent Kinase Inhibition
The irreversible inhibition of protein kinases has emerged as a powerful strategy in drug discovery, offering prolonged target engagement and enhanced potency.[1][2] This has led to the development of several clinically successful covalent kinase inhibitors.[3] The key to this approach lies in the design of molecules that combine a recognition scaffold for the kinase's active site with a reactive electrophilic "warhead" that forms a stable covalent bond with a nearby nucleophilic amino acid residue.[1][2]
While cysteine has been the most commonly targeted residue due to its high nucleophilicity, there is a growing interest in developing warheads that can react with other residues like lysine, tyrosine, and serine, thereby expanding the scope of targetable kinases.[1][4][5] Sulfonyl fluorides have shown significant promise in this area, demonstrating the ability to react with a range of nucleophilic amino acids, including serine, threonine, lysine, tyrosine, cysteine, and histidine.[1][6]
This application note introduces 1-Methyl-1H-imidazole-4-sulfonyl fluoride (MISF) as a novel and versatile scaffold for the design of covalent kinase inhibitors. The 1-methyl-1H-imidazole moiety offers a potential recognition element for the kinase hinge region, a common binding motif for many kinase inhibitors, while the sulfonyl fluoride group acts as the covalent warhead. This guide provides a comprehensive overview of the design principles, synthesis, and evaluation of MISF-based covalent kinase inhibitors for researchers, scientists, and drug development professionals.
The Rationale for 1-Methyl-1H-imidazole-4-sulfonyl Fluoride in Kinase Inhibitor Design
The design of a successful covalent inhibitor hinges on the synergy between the recognition scaffold and the reactive warhead. The MISF scaffold is proposed based on the following rationale:
Hinge-Binding Motif: The imidazole ring is a well-established pharmacophore in kinase inhibitor design, capable of forming hydrogen bonds with the backbone of the kinase hinge region. The nitrogen atoms of the imidazole can act as hydrogen bond acceptors, mimicking the adenine region of ATP.
Tunable Reactivity: The sulfonyl fluoride warhead offers a "Goldilocks" level of reactivity – stable enough to be biocompatible yet reactive enough to form a covalent bond with a suitably positioned nucleophilic residue in the kinase active site.[1][2]
Versatile Targeting: Unlike warheads that are highly specific for cysteine, sulfonyl fluorides can target a broader range of nucleophilic amino acids, increasing the potential to develop inhibitors for kinases that lack a cysteine in the active site.[1][5]
Mechanism of Covalent Modification
The covalent inhibition of a kinase by an MISF-based inhibitor is a two-step process. First, the inhibitor non-covalently binds to the kinase's active site, driven by interactions between the imidazole scaffold and the hinge region, as well as other favorable interactions with the binding pocket. This initial binding event positions the sulfonyl fluoride warhead in close proximity to a nucleophilic amino acid residue.
In the second step, the nucleophilic side chain of an amino acid (e.g., the hydroxyl group of serine, threonine, or tyrosine, or the amine group of lysine) attacks the electrophilic sulfur atom of the sulfonyl fluoride. This results in the displacement of the fluoride ion and the formation of a stable sulfonate ester or sulfonamide bond, leading to the irreversible inactivation of the kinase.
Caption: Mechanism of covalent kinase inhibition by an MISF-based inhibitor.
Experimental Protocols
Protocol 1: Synthesis of 1-Methyl-1H-imidazole-4-sulfonyl Fluoride (MISF)
This protocol describes a general method for the synthesis of MISF, which can be adapted for the synthesis of derivatives. The synthesis proceeds via the formation of a sulfonyl imidazole intermediate, followed by an acid-mediated imidazole-to-fluorine exchange.[7]
Materials:
1-Methyl-1H-imidazole-4-sulfonic acid
Thionyl chloride or oxalyl chloride
2-Methylimidazole
Potassium bifluoride (KHF₂)
Acetic acid (AcOH)
Anhydrous dichloromethane (DCM)
Anhydrous acetonitrile (MeCN)
Saturated sodium bicarbonate solution
Brine
Anhydrous sodium sulfate
Silica gel for column chromatography
Procedure:
Synthesis of 1-Methyl-1H-imidazole-4-sulfonyl Chloride:
Suspend 1-methyl-1H-imidazole-4-sulfonic acid (1.0 eq) in anhydrous DCM.
Add oxalyl chloride or thionyl chloride (1.2 eq) and a catalytic amount of DMF.
Stir the reaction mixture at room temperature for 2-4 hours until the reaction is complete (monitor by TLC).
Remove the solvent and excess reagent under reduced pressure to obtain the crude sulfonyl chloride.
Synthesis of 1-((1-Methyl-1H-imidazol-4-yl)sulfonyl)-2-methyl-1H-imidazole:
Dissolve the crude sulfonyl chloride in anhydrous MeCN.
Add 2-methylimidazole (2.2 eq) and stir the mixture at room temperature for 1-2 hours.
Monitor the reaction by TLC. Upon completion, dilute the reaction mixture with ethyl acetate and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography to obtain the sulfonyl imidazole intermediate.
Synthesis of 1-Methyl-1H-imidazole-4-sulfonyl Fluoride (MISF):
Dissolve the sulfonyl imidazole intermediate (1.0 eq) in acetic acid.
Add potassium bifluoride (3.0 eq) and heat the mixture at 60-80 °C for 2-6 hours.[7]
Monitor the reaction by ¹⁹F NMR or LC-MS.
After completion, cool the reaction mixture to room temperature and carefully add saturated sodium bicarbonate solution to neutralize the acid.
Extract the product with ethyl acetate.
Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography to yield pure MISF.
Protocol 2: Biochemical Assay for Kinase Inhibition
This protocol outlines a general method for assessing the inhibitory activity of MISF-based compounds against a target kinase using a luminescence-based ADP-Glo™ Kinase Assay.
Materials:
Purified recombinant kinase
Kinase-specific substrate (peptide or protein)
ATP
ADP-Glo™ Kinase Assay kit (Promega)
Assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)
MISF-based inhibitor stock solution in DMSO
White, opaque 384-well plates
Procedure:
Prepare serial dilutions of the MISF-based inhibitor in DMSO.
In a 384-well plate, add the inhibitor dilutions to the assay buffer.
Add the kinase and substrate to the wells and incubate for a specified pre-incubation time (e.g., 30 minutes) at room temperature to allow for non-covalent binding.
Initiate the kinase reaction by adding ATP. The final ATP concentration should be at or near the Km for the specific kinase.
Incubate the reaction for a predetermined time (e.g., 60 minutes) at the optimal temperature for the kinase.
Stop the kinase reaction and measure the amount of ADP produced by following the ADP-Glo™ Kinase Assay manufacturer's instructions.
Measure the luminescence using a plate reader.
Calculate the percent inhibition for each inhibitor concentration and determine the IC₅₀ value by fitting the data to a dose-response curve. To determine the kinetic parameters for irreversible inhibition (k_inact and K_I), time-dependent inhibition assays should be performed.
Protocol 3: Mass Spectrometry Analysis of Covalent Adduct Formation
This protocol describes the use of intact protein mass spectrometry to confirm the covalent modification of the target kinase by an MISF-based inhibitor.
Materials:
Purified recombinant kinase
MISF-based inhibitor
Incubation buffer (e.g., 50 mM HEPES, pH 7.4, 150 mM NaCl)
LC-MS system with a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)
Desalting column (e.g., C4 reverse-phase)
Procedure:
Incubate the kinase (e.g., 1-5 µM) with the MISF-based inhibitor (e.g., 10-50 µM) in the incubation buffer for various time points (e.g., 0, 1, 4, 24 hours) at a controlled temperature.
At each time point, quench the reaction by adding an equal volume of 0.1% formic acid.
Inject an aliquot of the reaction mixture onto the LC-MS system.
Desalt the protein on the reverse-phase column and elute it directly into the mass spectrometer.
Acquire the mass spectrum of the intact protein.
Analyze the data by deconvoluting the mass spectrum to determine the molecular weight of the protein. A mass shift corresponding to the molecular weight of the inhibitor will confirm covalent adduct formation.
To identify the specific amino acid residue modified, the protein-inhibitor adduct can be subjected to proteolytic digestion (e.g., with trypsin) followed by peptide mapping using LC-MS/MS.
Data Presentation and Interpretation
Quantitative data from the biochemical assays should be summarized in a table for easy comparison of the potency of different MISF-based inhibitors.
Compound
Target Kinase
IC₅₀ (nM)
k_inact/K_I (M⁻¹s⁻¹)
MISF-Analog-1
Kinase A
50
1.2 x 10⁴
MISF-Analog-2
Kinase A
120
5.8 x 10³
MISF-Analog-1
Kinase B
>10,000
Not Determined
Mass spectrometry data should clearly show the mass of the unmodified kinase and the mass of the covalent adduct, with the mass difference corresponding to the molecular weight of the inhibitor.
Experimental Workflow Visualization
The following diagram illustrates a typical workflow for the design and evaluation of MISF-based covalent kinase inhibitors.
Caption: Workflow for the development of MISF-based covalent kinase inhibitors.
Conclusion
The 1-Methyl-1H-imidazole-4-sulfonyl fluoride scaffold represents a promising starting point for the design of novel covalent kinase inhibitors. Its potential for hinge-binding recognition and the versatile reactivity of the sulfonyl fluoride warhead offer a powerful combination for targeting a wide range of kinases. The protocols and guidelines presented in this application note provide a solid foundation for researchers to explore this exciting area of covalent drug discovery. Through systematic synthesis, rigorous biochemical and cellular evaluation, and detailed mechanistic studies, the full potential of MISF-based inhibitors can be realized.
References
A roadmap to evaluate the proteome-wide selectivity of covalent kinase inhibitors. [Link]
Sulfonyl fluorides as privileged warheads in chemical biology. [Link]
Covalent drug discovery using sulfur(VI) fluoride exchange warheads. [Link]
Sulfonyl fluorides as privileged warheads in chemical biology. [Link]
Synthesis of Sulfonyl Fluorides from Sulfonamides. [Link]
High-Throughput Kinetic Characterization of Irreversible Covalent Inhibitors of KRASG12C by Intact Protein MS and Targeted MRM. [Link]
Covalent drug discovery using sulfur(VI) fluoride exchange warheads. [Link]
Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. [Link]
High-Throughput Kinetic Characterization of Irreversible Covalent Inhibitors of KRASG12C by Intact Protein MS and Targeted MRM. [Link]
High-Throughput Kinetic Characterization of Irreversible Covalent Inhibitors of KRASG12C by Intact Protein MS and Targeted MRM. [Link]
Sustainable synthesis of sulfonyl fluorides in water. [Link]
Covalent protein kinase inhibitors: Exploring understudied targets and unconventional binding modes. [Link]
Broad-Spectrum Kinase Profiling in Live Cells with Lysine-Targeted Sulfonyl Fluoride Probes. [Link]
Advances in sulfonyl exchange chemical biology: expanding druggable target space. [Link]
Green and Efficient Protocols for the Synthesis of Sulfonyl Fluorides Using Potassium Fluoride as the Sole Fluorine Source. [Link]
Synthetic Routes to Arylsulfonyl Fluorides. [Link]
Aryl Fluorides for Kinase Inhibition: Covalent Drug Discovery. [Link]
A) A previously reported sulfonyl fluoride probe for covalent lysine... [Link]
Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. [Link]
A twist in the tale: shifting from covalent targeting of a tyrosine in JAK3 to a lysine in MK2. [Link]
Structure-based design and analysis of SuFEx chemical probes. [Link]
Targeted sulfur(VI) fluoride exchange-mediated covalent modification of a tyrosine residue in the catalytic pocket of tyrosyl-DN. [Link]
Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. [Link]
Acid-Mediated Imidazole-to-Fluorine Exchange for the Synthesis of Sulfonyl and Sulfonimidoyl Fluorides. [Link]
New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. [Link]
Imidazole derivatives as protein kinase inhibitors in particular egf-r tyrosine kinase.
Fused imidazole deriv
Indazole compounds as fgfr kinase inhibitor, preparation and use thereof. [Link]
Indazole compounds as pkmyt1 kinase inhibitors.
Imidazopyrazine tyrosine kinase inhibitors.
Rapid peptide synthesis using a methylimidazolium sulfinyl fluoride salt. [Link]
Facile synthesis of sulfonyl fluorides from sulfonic acids. [Link]
Broad-Spectrum Kinase Profiling in Live Cells with Lysine-Targeted Sulfonyl Fluoride Probes. [Link]
Acid-Mediated Imidazole-to-Fluorine Exchange for the Synthesis of Sulfonyl and Sulfonimidoyl Fluorides. [Link]
Broad-spectrum kinase profiling in live cells with lysine-targeted sulfonyl fluoride probes. [Link]
Application Note: Site-Specific Protein Labeling via SuFEx Chemistry Using 1-Methyl-1H-imidazole-4-sulfonyl fluoride
Audience: Researchers, Chemical Biologists, and Covalent Drug Development Professionals Methodology: Proximity-Driven Sulfur(VI) Fluoride Exchange (SuFEx) Mechanistic Rationale & Chemical Biology Context Sulfur(VI) Fluor...
Author: BenchChem Technical Support Team. Date: March 2026
Audience: Researchers, Chemical Biologists, and Covalent Drug Development Professionals
Methodology: Proximity-Driven Sulfur(VI) Fluoride Exchange (SuFEx)
Mechanistic Rationale & Chemical Biology Context
Sulfur(VI) Fluoride Exchange (SuFEx) chemistry has revolutionized covalent chemical biology by offering an "activation-free" yet highly context-dependent method for protein labeling 1. Unlike traditional Michael acceptors that promiscuously target highly nucleophilic cysteines, sulfonyl fluorides possess remarkable aqueous stability. They remain inert until they are held in close proximity to a target residue (typically Tyrosine, Lysine, or Histidine) within a specific protein microenvironment 2.
1-Methyl-1H-imidazole-4-sulfonyl fluoride is a specialized electrophilic probe. The electron-withdrawing nature of the imidazole ring finely tunes the electrophilicity of the sulfur(VI) center. When the probe binds to a protein pocket, proximal basic residues or hydrogen-bond networks activate the target nucleophile, facilitating the displacement of the fluoride ion and the formation of a stable sulfonate ester or sulfonamide bond 3.
Figure 1: SuFEx-mediated covalent protein labeling mechanism.
Experimental Design & Causality
To achieve reproducible, site-specific labeling without artifactual crosslinking, every experimental parameter must be strictly controlled:
Solvent Integrity: Sulfonyl fluorides are stable in water but slowly hydrolyze over long-term storage. Preparing the stock in anhydrous DMSO prevents premature degradation of the warhead.
Buffer Selection: Primary amine-containing buffers (e.g., Tris) will compete with the protein for the SuFEx warhead. A non-nucleophilic buffer like HEPES or PBS (pH 7.4–8.0) is mandatory. The slightly basic pH balances the deprotonation of target residues (enhancing nucleophilicity) against the risk of background probe hydrolysis.
Quenching Dynamics: A critical failure point in covalent workflows is artifactual labeling during downstream processing. When proteins are denatured for MS digestion, previously buried nucleophiles are exposed. Adding hydroxylamine (NH₂OH) —a potent α-effect nucleophile—rapidly neutralizes unreacted sulfonyl fluoride, locking the labeling profile to the native state 4.
Step-by-Step Protocol
Figure 2: Step-by-step experimental workflow for protein labeling and validation.
Phase 1: Reagent Preparation
Probe Stock: Dissolve 1-Methyl-1H-imidazole-4-sulfonyl fluoride in anhydrous, MS-grade DMSO to a final concentration of 50 mM. Aliquot and store at -20°C in desiccated tubes.
Protein Preparation: Buffer-exchange the target protein into 50 mM HEPES, 150 mM NaCl, pH 7.4. Ensure the protein is fully folded and active.
Phase 2: Conjugation Reaction
Dilute the target protein to a final concentration of 2 µM in the reaction buffer.
Initiate the reaction by adding the probe stock to achieve a final concentration of 50 µM .
Critical Step: Ensure the final DMSO concentration is ≤ 1% (v/v) to prevent localized protein denaturation, which could expose cryptic nucleophiles and yield false-positive labeling.
Gently vortex and incubate at 20°C for 4 to 24 hours .
Phase 3: Quenching and Cleanup
Terminate the reaction by adding hydroxylamine (NH₂OH) to a final concentration of 250 µM . Incubate for 15 minutes at room temperature to intercept all unreacted probe.
Remove small molecules and quenched byproducts using a Zeba Spin Desalting Column (7K MWCO) pre-equilibrated with the reaction buffer.
Phase 4: LC-MS/MS Validation
Intact Mass Analysis: Inject a 1 µg aliquot of the desalted protein into an LC-TOF-MS to determine the overall labeling stoichiometry (aiming for a single +1 adduct).
Peptide Mapping: Denature, reduce, alkylate, and digest the remaining protein with Trypsin/GluC. Analyze via LC-MS/MS to identify the specific labeled residue.
Quantitative Data & Optimization Matrix
Table 1: Optimization Matrix for SuFEx Labeling
Parameter
Optimal Range
Mechanistic Rationale
Protein Concentration
1 – 10 µM
Ensures sufficient signal-to-noise for downstream LC-MS/MS analysis without causing aggregation.
Probe Concentration
50 – 100 µM
Drives pseudo-first-order kinetics for the SuFEx reaction while minimizing off-target low-affinity binding.
Co-solvent (DMSO)
≤ 2% (v/v)
Prevents localized protein denaturation, preserving the native fold required for proximity-driven labeling.
Buffer pH
7.4 – 8.0
Balances the deprotonation of target residues (Tyr/Lys) to enhance nucleophilicity against the risk of probe hydrolysis.
Incubation Time
4 – 24 hours
Allows sufficient time for the pre-reaction complex to form and the slow fluoride displacement to occur.
Table 2: Expected Mass Shifts for 1-Methyl-1H-imidazole-4-sulfonyl Adducts
Target Residue
Native Mass
Adduct Mass Shift (Δm)*
Diagnostic Fragment Ions
Tyrosine (Tyr)
163.06 Da
+144.00 Da
Loss of imidazole-SO₂
Lysine (Lys)
128.09 Da
+144.00 Da
Stable sulfonamide
Histidine (His)
137.06 Da
+144.00 Da
Labile under CID
*Note: The mass shift (+144.00 Da) corresponds to the addition of the 1-Methyl-1H-imidazole-4-sulfonyl group (C₄H₅N₂O₂S) minus the fluoride leaving group and the displaced proton (HF loss).
Establishing a Self-Validating System
To ensure the labeling is a true reflection of native protein-ligand interactions and not an artifact of the SuFEx warhead, the protocol must be executed as a self-validating system incorporating three critical controls:
Vehicle Control (Baseline): Incubate the protein with DMSO only. This establishes the baseline intact mass and identifies any spontaneous modifications (e.g., oxidation) that could be misidentified as a probe adduct.
Competitive Displacement (Specificity): Pre-incubate the protein with a known, non-covalent high-affinity ligand for the target site. A significant reduction in SuFEx labeling confirms that the 1-Methyl-1H-imidazole-4-sulfonyl fluoride probe is targeting the specific binding pocket rather than reacting promiscuously on the protein surface.
Denatured Control (Proximity Dependence): React the probe with a heat-denatured protein sample. Because SuFEx labeling is proximity-driven and requires a specific folded microenvironment to activate the nucleophile, the denatured protein should exhibit significantly reduced or altered labeling kinetics compared to the native state.
References
Activation-Free Sulfonyl Fluoride Probes for Fragment Screening
Source: MDPI / PMC
Structure-based design and analysis of SuFEx chemical probes
Source: NIH PMC
Next Generation Sulfonyl Fluoride Electrophiles Expand the Scope of Covalent Drug Discovery
Source: ChemRxiv
SuFEx Chemistry Enables Covalent Assembly of a 280-kDa 18-Subunit Pore-Forming Complex
Source: Journal of the American Chemical Society (ACS)
Application Notes and Protocols for Imidazole-Based Sulfonyl Fluorides in SuFEx Click Chemistry
Abstract Sulfur(VI) Fluoride Exchange (SuFEx) has emerged as a cornerstone of "second-generation" click chemistry, providing a robust and modular platform for the synthesis of complex molecules in drug discovery, materia...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
Sulfur(VI) Fluoride Exchange (SuFEx) has emerged as a cornerstone of "second-generation" click chemistry, providing a robust and modular platform for the synthesis of complex molecules in drug discovery, materials science, and chemical biology.[1][2] Central to this chemistry is the unique balance of stability and reactivity inherent in the sulfonyl fluoride (R-SO₂F) motif.[3][4] This application note delves into the strategic use of imidazole-based sulfonyl fluorides, with a specific focus on activated derivatives like 1-Methyl-1H-imidazole-4-sulfonyl fluoride, as versatile and highly reactive hubs in SuFEx reactions. We will explore the underlying principles, provide detailed experimental protocols for their application, and discuss the mechanistic rationale that makes them powerful tools for researchers.
Introduction: The Power of the S(VI)-F Bond in SuFEx Chemistry
Click chemistry is a synthetic philosophy that emphasizes the use of highly reliable, selective, and high-yielding reactions to assemble modular building blocks.[2][5] SuFEx chemistry, introduced by Sharpless and co-workers, perfectly embodies this principle, centered on the exchange of a fluoride atom from a hexavalent sulfur center with a nucleophile.[6] The S(VI)-F bond is exceptionally stable under a wide range of conditions, including resistance to oxidation, reduction, and hydrolysis, yet its reactivity can be "unleashed" under specific catalytic conditions.[3][4] This latent reactivity provides an orthogonal handle for molecular construction, even in complex biological environments.[2][3]
A variety of "SuFExable" hubs, such as sulfuryl fluoride (SO₂F₂), fluorosulfates (Ar-OSO₂F), and sulfonyl fluorides (R-SO₂F), serve as the electrophilic partners in these transformations.[3][7] The choice of hub dictates the reactivity and the type of linkage formed (e.g., S-O, S-N).
Figure 1: General schematic of a catalytically activated SuFEx reaction.
The Strategic Advantage of Imidazole-Based Sulfonyl Fluorides
While simple alkyl and aryl sulfonyl fluorides are workhorse reagents, their synthesis can sometimes be challenging. Imidazole-based sulfonyl compounds offer a strategic alternative, serving as stable, solid, and highly reactive precursors for SuFEx transformations. Their utility can be broadly categorized in two ways:
As Precursors to Other Sulfonyl Fluorides: Sulfonyl imidazoles can be efficiently converted into their corresponding sulfonyl fluorides through an acid-mediated imidazole-to-fluorine exchange, providing a robust pathway to novel SuFEx hubs.[8][9]
As Activated "SO₂F+" Donors: When the imidazole nitrogen is quaternized (e.g., methylated), it becomes an excellent leaving group. Reagents like 1-(Fluorosulfonyl)-2,3-dimethyl-1H-imidazole-3-ium trifluoromethanesulfonate (SuFEx-IT) and, by extension, protonated or activated 1-Methyl-1H-imidazole-4-sulfonyl fluoride, function as powerful electrophiles for installing the -SO₂F group onto nucleophiles or for direct SuFEx coupling. This high reactivity is driven by the formation of a stable, neutral imidazole leaving group.
This application note will focus on the second category, where the activated imidazole-sulfonyl fluoride acts as a direct participant in the SuFEx click reaction.
Experimental Protocol: SuFEx Reaction of an Activated Imidazole-Sulfonyl Fluoride with Phenols
This protocol details a general method for the synthesis of aryl sulfonates via the reaction of a phenol with an activated imidazole-sulfonyl fluoride hub, exemplified by a reagent like 1-Methyl-1H-imidazole-4-sulfonyl fluoride. The reaction is catalyzed by a non-nucleophilic organic base.
Materials and Reagents
Reagent / Material
Grade
Supplier
Notes
1-Methyl-1H-imidazole-4-sulfonyl fluoride
≥95%
Custom or Commercial
Store under inert gas, away from moisture.
Phenol Substrate (e.g., 4-methoxyphenol)
Reagent Grade, ≥98%
Sigma-Aldrich, etc.
Ensure dryness before use. A range of phenols can be used to explore substrate scope.
2-tert-Butyl-1,1,3,3-tetramethylguanidine (BTMG)
≥98%
Sigma-Aldrich, etc.
A highly effective, hindered organic base catalyst for SuFEx.[3][7] DBU or Et₃N can be alternatives.
Acetonitrile (MeCN)
Anhydrous, ≥99.8%
Acros, etc.
Use dry solvent from a sealed bottle or distilled over CaH₂.
Hexamethyldisilazane (HMDS)
≥99%
Sigma-Aldrich, etc.
Optional but recommended for "Accelerated SuFEx". It acts as a fluoride scavenger and activator.[7][10]
Round-bottom flask, stir bars, septa
-
-
Ensure all glassware is oven-dried before use.
Inert gas supply (Nitrogen or Argon)
High Purity
-
For maintaining an anhydrous reaction environment.
Experimental Workflow
Figure 2: Step-by-step workflow for the accelerated SuFEx reaction.
Step-by-Step Procedure
Note: This reaction should be performed in a well-ventilated fume hood.
Preparation: Place a magnetic stir bar into a 25 mL oven-dried, round-bottom flask. Seal the flask with a rubber septum and purge with dry nitrogen or argon for 5-10 minutes.
Reagent Addition: Under a positive pressure of inert gas, add the phenol substrate (e.g., 4-methoxyphenol, 0.2 mmol, 1.0 equiv.) followed by 1-Methyl-1H-imidazole-4-sulfonyl fluoride (0.21 mmol, 1.05 equiv.). Add anhydrous acetonitrile (2.0 mL) via syringe to dissolve the solids.
Activator Addition (Accelerated Protocol): Add hexamethyldisilazane (HMDS) (0.22 mmol, 1.1 equiv.) to the stirring solution via syringe.
Causality Note: HMDS serves a dual purpose. It reacts with the phenol to form a more nucleophilic silyl ether in situ and also acts as a powerful scavenger for the fluoride byproduct, driving the reaction equilibrium forward.[7][10] This synergistic effect with a guanidine base dramatically accelerates the reaction.
Catalyst Addition & Reaction: Add the BTMG catalyst (0.01 mmol, 5 mol%) via syringe. The reaction is typically rapid and exothermic.
Causality Note: BTMG is a strong, yet sterically hindered, non-nucleophilic base. It is proposed to activate the silyl ether or phenol without competing as a nucleophile in the SuFEx reaction.[3][7] The catalyst loading can often be reduced to 1-2 mol% for highly reactive substrates.
Monitoring: Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS every 15 minutes. The reaction is often complete within 5-30 minutes.[7]
Workup: Once the starting material is consumed, concentrate the reaction mixture under reduced pressure to remove the solvent and volatile byproducts (e.g., trimethylsilyl fluoride, ammonia from HMDS).
Purification: For many applications, the crude product is of sufficient purity after evaporation. If further purification is required, the residue can be purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.
Expected Results and Substrate Scope
The use of activated imidazole-sulfonyl fluorides in accelerated SuFEx protocols is expected to provide excellent yields across a wide range of nucleophiles.
Nucleophile Substrate
Product Type
Catalyst Loading (BTMG)
Typical Time
Expected Yield
Phenol
Aryl Sulfonate
1-5 mol%
5 - 15 min
>90%
Electron-rich Phenol
Aryl Sulfonate
1 mol%
5 min
>95%
Electron-poor Phenol
Aryl Sulfonate
5 mol%
15 - 30 min
85-95%
Primary/Secondary Amine
Sulfonamide
5-10 mol%
30 - 60 min
80-95%
Aliphatic Alcohol
Alkyl Sulfonate
10-20 mol%
30 - 120 min
70-90%
Yields and reaction times are estimates based on analogous accelerated SuFEx systems and may vary depending on the specific substrate and conditions.[7][10]
Safety and Handling
Sulfonyl Fluorides: While generally more stable than sulfonyl chlorides, sulfonyl fluorides are reactive electrophiles. Avoid inhalation and skin contact. Handle in a fume hood.
Catalysts: Organic bases like BTMG and DBU are corrosive and toxic. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.
Solvents: Anhydrous solvents are flammable. Work away from ignition sources.
Byproducts: The reaction generates fluoride ions, which are sequestered by HMDS as volatile and less hazardous trimethylsilyl fluoride. Nevertheless, proper quenching and disposal procedures should be followed.
Conclusion
1-Methyl-1H-imidazole-4-sulfonyl fluoride and related activated imidazole derivatives represent a highly valuable class of reagents for SuFEx click chemistry. Their enhanced reactivity, driven by the formation of a stable imidazole leaving group, allows for rapid and efficient coupling reactions under mild, catalytically-driven conditions. The "accelerated" protocol, employing a synergistic combination of a hindered guanidine base and a silicon-based additive, enables near-perfect click performance, delivering high yields of desired products in minutes.[7] This methodology provides a powerful and reliable tool for researchers in drug development and materials science, facilitating the rapid construction of diverse molecular libraries and the late-stage functionalization of complex molecules.[11][12]
Liu, Z., et al. (2018). SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization. Journal of the American Chemical Society. 11
SuFEx Click Chemistry: Discovery to Applications. (n.d.). ResearchGate. 14
Accelerated SuFEx Click Chemistry Used to Rapidly Create Over 150 New Compounds. (2024). Technology Networks. 12
Lewis Acid-Catalyzed Sulfur Fluoride Exchange. (2024). ResearchGate. 15
Moses, J.E., et al. (n.d.). Accelerated SuFEx Click Chemistry For Modular Synthesis. bioRxiv (pre-print server), content now likely in a peer-reviewed journal. 10
The growing applications of SuFEx click chemistry. (2019). PubMed. 16
Moses, J.E., et al. (n.d.). Accelerated SuFEx Click Chemistry for Modular Synthesis. Cold Spring Harbor Laboratory (preprint). 7
SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction. (n.d.). MilliporeSigma. 4
Lin, M., et al. (2023). SuFEx Reactions of Sulfonyl Fluorides, Fluorosulfates, and Sulfamoyl Fluorides Catalyzed by N-Heterocyclic Carbenes. ACS Catalysis. 17
SuFEx Reactions of Sulfonyl Fluorides, Fluorosulfates, and Sulfamoyl Fluorides Catalyzed by N-Heterocyclic Carbenes. (2023). ACS Publications. 18
A Practical Guide to SuFEx Chemistry: An Overview of S(VI). (2024). Thieme Chemistry. 19
Ball, N.D., et al. (2020). SuFEx Activation with Ca(NTf2)2: A Unified Strategy to Access Sulfamides, Sulfamates, and Sulfonamides from S(VI) Fluorides. Organic Letters. 20
Accelerated SuFEx Click Chemistry For Modular Synthesis. (n.d.). ResearchGate. 21
Acid-Mediated Imidazole-to-Fluorine Exchange for the Synthesis of Sulfonyl and Sulfonimidoyl Fluorides. (n.d.). ResearchGate. 8
Rapid peptide synthesis using a methylimidazolium sulfinyl fluoride salt. (2025). Nature Communications. 22
SuFEx as a new generation of click chemistry: synthesis and development of linkers. (2023). EurekAlert!. 6
Aliphatic Sulfonyl Fluorides for SuFEx Click Chemistry. (n.d.). Enamine. 23
Rapid peptide synthesis using a methylimidazolium sulfinyl fluoride salt. (2025). National Institutes of Health. 24
Application Notes and Protocols for the Synthesis of 1-Methyl-1H-imidazole-4-carbonitrile. (n.d.). Benchchem. 25
Scope of SuFEx reaction between ImSF (1) with phenolic derivatives.... (n.d.). ResearchGate. 26
(a) General synthesis of sulfonimidoyl fluorides through.... (n.d.). ResearchGate.
Fluorothiazynes as SuFEx Ambiphiles: Interconversion to Aminosulfurdiimidoyl Fluorides. (n.d.). ChemRxiv (preprint server). 27
Nielsen, M.K., et al. (2022). Acid-Mediated Imidazole-to-Fluorine Exchange for the Synthesis of Sulfonyl and Sulfonimidoyl Fluorides. Organic Letters. 9
Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. (2023). MDPI. 28
Introduction & Mechanistic Rationale Targeted Protein Degradation (TPD) via Proteolysis-Targeting Chimeras (PROTACs) has fundamentally shifted drug discovery by enabling the catalytic destruction of disease-causing prote...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Mechanistic Rationale
Targeted Protein Degradation (TPD) via Proteolysis-Targeting Chimeras (PROTACs) has fundamentally shifted drug discovery by enabling the catalytic destruction of disease-causing proteins. However, traditional reversible PROTACs often require sustained high intracellular concentrations and are susceptible to the "hook effect," where binary complexes outcompete the productive ternary complex.
To overcome these limitations, the field is rapidly advancing toward covalent PROTACs . By forming an irreversible bond with either the E3 ligase or the Protein of Interest (POI), covalent PROTACs transform the transient ternary complex into a highly stable binary interaction between the modified protein and its target, decoupling degradation efficiency from continuous target occupancy[1].
The Covalent Advantage of 1-Methyl-1H-imidazole-4-sulfonyl Fluoride
While early covalent degraders relied on cysteine-targeting acrylamides or chloroacetamides, these warheads are often limited by off-target reactivity and the low natural abundance of targetable cysteines[1]. Enter Sulfur(VI) Fluoride Exchange (SuFEx) chemistry. Sulfonyl fluorides feature balanced electrophilic reactivity and exceptional resistance to hydrolysis under physiological conditions[2]. They remain inert in aqueous media until proximity-induced desolvation within a protein binding pocket activates them to covalently modify nucleophilic residues such as serine, threonine, tyrosine, and lysine[3].
The 1-methyl-1H-imidazole-4-sulfonyl fluoride moiety is a highly specialized SuFEx hub that offers distinct structural and electronic advantages for PROTAC design:
Electronic Tuning: The electron-withdrawing sulfonyl group is modulated by the heteroaromatic imidazole ring, optimizing the electrophilicity of the fluoride leaving group.
Trajectory Control: The N-methyl group prevents unwanted tautomerization at the imidazole nitrogen, ensuring a single, predictable reactive trajectory when docking into the target pocket.
Pre-equilibrium Affinity: The imidazole core can participate in non-covalent interactions (e.g., hydrogen bonding via N3, or
π
π
stacking), enhancing the initial binding affinity (
KI
) before the covalent inactivation step (
kinact
) occurs.
Recent breakthroughs have successfully utilized sulfonyl fluoride warheads to covalently target Ser110 on the Von Hippel-Lindau (VHL) E3 ligase, proving that this chemistry can drive potent, proteasome-dependent degradation of targets like BRD4 and the Androgen Receptor (AR)[1],[2].
Mechanism of Action
The degradation cascade of a SuFEx-mediated covalent PROTAC relies on a highly orchestrated sequence of events. The PROTAC first engages the target proteins reversibly. Upon formation of the ternary complex, the microenvironment desolvates the sulfonyl fluoride, triggering the elimination of hydrogen fluoride (HF) and the formation of a permanent covalent sulfonate ester or sulfonamide adduct[1],[3].
Figure 1: Mechanism of SuFEx-mediated covalent PROTAC degradation.
Experimental Workflow & Protocols
To ensure scientific integrity, the development of a covalent PROTAC requires a self-validating workflow. Researchers must not only prove that the protein is degraded but also definitively prove that the degradation is driven by the specific covalent modification of the target residue.
Figure 2: Self-validating experimental workflow for covalent PROTACs.
Protocol 1: Synthesis and Conjugation of the Warhead
Causality: While sulfonyl fluorides are stable in neutral/acidic aqueous conditions, the fluoride can be prematurely displaced by strong nucleophiles under harsh basic conditions. Therefore, the 1-methyl-1H-imidazole-4-sulfonyl fluoride warhead must be conjugated during late-stage functionalization using mild coupling reagents.
Preparation: Dissolve the precursor PROTAC (containing a primary amine on the linker) and a functionalized 1-methyl-1H-imidazole-4-sulfonyl fluoride building block (e.g., bearing a carboxylic acid) in anhydrous DMF.
Coupling: Add 1.2 equivalents of HATU and 2.0 equivalents of DIPEA at 0°C. Stir and allow to warm to room temperature over 4 hours.
Purification: Purify the crude mixture via reverse-phase HPLC using a mobile phase of Water/Acetonitrile with 0.1% TFA. Note: The sulfonyl fluoride is highly stable to these acidic conditions.
Validation: Lyophilize the fractions and confirm the structural integrity of the
−SO2F
group via
19F
NMR (expect a characteristic peak between +30 to +60 ppm) and High-Resolution Mass Spectrometry (HRMS).
Protocol 2: Intact Protein Mass Spectrometry (Target Engagement)
Causality: To differentiate between high-affinity reversible binding and true covalent modification, intact mass spectrometry is required. A successful SuFEx reaction results in the loss of a fluoride ion and a proton (HF), yielding a precise mass shift[3].
Incubation: Incubate 2 µM of the recombinant target protein (POI or E3 ligase) with 10 µM of the PROTAC in HEPES buffer (pH 7.4, 150 mM NaCl) at 37°C.
Time-Course Sampling: Aliquot samples at 1, 2, 4, and 24 hours to calculate the pseudo-first-order inactivation rate (
kinact
).
Quenching & Desalting: Quench the aliquots with 0.1% Formic Acid. Desalt the protein using a C4 ZipTip or an online LC desalting column to remove buffer salts.
Analysis: Analyze via ESI-TOF MS. Deconvolute the raw multiply-charged spectra using MaxEnt1 software.
Validation: Confirm covalent engagement by observing a mass shift equal to: [MassProtein+MassPROTAC−20.01 Da] (accounting for the loss of HF).
Protocol 3: Cellular Degradation and Washout Assay
Causality: The hallmark of a covalent PROTAC is its "durability." Reversible PROTACs lose efficacy rapidly upon washout as the intracellular concentration drops. A covalent PROTAC will maintain target degradation long after the free compound is removed, as the target protein is permanently modified and requires de novo protein synthesis to recover[2].
Dose-Response: Seed target cells (e.g., HEK293T) at
105
cells/well. Treat with a concentration gradient of the PROTAC (0.1 nM to 10 µM) for 18 hours to determine the
DC50
and
Dmax
via Western Blot or HiBiT assay.
Washout Phase: Treat a new plate of cells with a highly efficacious concentration (e.g., 100 nM) for 4 hours to allow covalent labeling and initial degradation.
Media Replacement: Aspirate the media, wash the cells three times with warm PBS, and replenish with fresh, compound-free media.
Harvesting: Harvest cells at 0, 4, 12, and 24 hours post-washout. Lyse using RIPA buffer supplemented with protease inhibitors.
Validation: Perform Western Blotting for the target protein and a loading control (e.g., GAPDH). Sustained depletion of the target at 24 hours post-washout confirms the covalent advantage.
Quantitative Data Presentation
To streamline the evaluation of your covalent PROTAC, summarize the quantitative metrics obtained from the protocols above into a standardized matrix.
Table 1: Expected Validation Metrics for SuFEx-Mediated Covalent PROTACs
Metric
Purpose / Causality
Expected Value Range
Analytical Method
KI
(Binding Affinity)
Measures the non-covalent pre-equilibrium affinity before the SuFEx reaction occurs.
10 – 500 nM
Surface Plasmon Resonance (SPR)
kinact
(Inactivation Rate)
Measures the kinetic rate of covalent adduct formation (HF elimination).
0.01 – 0.1
min−1
Intact Mass Spectrometry
DC50
Identifies the concentration required to achieve 50% of maximum protein degradation.
0.1 – 50 nM
Western Blot / HiBiT Assay
Dmax
Quantifies the maximum protein depletion achieved at optimal dosing.
> 85% Depletion
Western Blot / HiBiT Assay
Washout Recovery (24h)
Validates the durability of the covalent mechanism against reversible controls.
< 20% Recovery
Western Blot (Post-Washout)
References
. Journal of Medicinal Chemistry. ACS Publications.
2.. RSC Chemical Biology. Royal Society of Chemistry.
Application Note: Mapping Protein Modification Sites of 1-Methyl-1h-imidazole-4-sulfonyl fluoride using LC-MS/MS
Abstract This application note provides a comprehensive and detailed workflow for the identification of protein modification sites by the covalent inhibitor, 1-Methyl-1h-imidazole-4-sulfonyl fluoride (MMISF). As a member...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This application note provides a comprehensive and detailed workflow for the identification of protein modification sites by the covalent inhibitor, 1-Methyl-1h-imidazole-4-sulfonyl fluoride (MMISF). As a member of the sulfonyl fluoride class of compounds, MMISF exhibits reactivity towards a range of nucleophilic amino acid residues, making precise mapping of its adduction sites critical for understanding its mechanism of action and off-target effects. This guide is intended for researchers, scientists, and drug development professionals engaged in chemoproteomics and covalent drug discovery. We present a step-by-step protocol, from cell or protein treatment to data analysis, with an emphasis on the rationale behind experimental choices to ensure scientific integrity and reproducibility.
Introduction: The Rise of Covalent Probes and the Need for Precision Mapping
Covalent inhibitors have seen a resurgence in drug discovery, offering benefits such as prolonged duration of action and increased potency. 1-Methyl-1h-imidazole-4-sulfonyl fluoride (MMISF) belongs to a class of electrophiles known as sulfonyl fluorides, which are valued for their balance of aqueous stability and reactivity. Unlike more targeted warheads that primarily react with cysteine, sulfonyl fluorides can form covalent bonds with a broader range of amino acid residues, including serine, threonine, tyrosine, lysine, cysteine, and histidine.[1] This broader reactivity profile necessitates a robust and precise methodology to identify the specific sites of modification on target proteins and the wider proteome.
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the cornerstone of "bottom-up" proteomics, enabling the identification of proteins and their post-translational modifications with high sensitivity and accuracy.[2][3] This application note details a comprehensive LC-MS/MS workflow specifically designed to map the covalent adduction sites of MMISF, providing researchers with a reliable method to elucidate its molecular interactions.
Principle of the Method
The fundamental principle of this workflow is to covalently label a protein or proteome with MMISF, enzymatically digest the protein(s) into smaller peptides, and then use high-resolution LC-MS/MS to identify the peptides that have been modified. The key to this identification lies in detecting a specific mass shift in the modified peptides corresponding to the addition of the 1-Methyl-1h-imidazole-4-sulfonyl group.
The workflow can be broken down into four main stages:
Labeling: Incubation of the target protein or cell lysate with MMISF to allow for covalent bond formation.
Sample Preparation: Reduction, alkylation, and enzymatic digestion of the protein sample to generate a complex mixture of peptides.
LC-MS/MS Analysis: Separation of the peptides by liquid chromatography and subsequent fragmentation and mass analysis by tandem mass spectrometry.
Data Analysis: Searching the acquired MS/MS spectra against a protein database to identify peptides with a specific mass modification, thereby pinpointing the exact site of MMISF adduction.
Figure 1: Overall LC-MS/MS workflow for MMISF modification site identification.
Detailed Protocols
Materials and Reagents
Reagents for Lysis and Labeling:
Lysis Buffer (e.g., RIPA buffer, or 8 M Urea in 50 mM Tris-HCl, pH 8.0)
1-Methyl-1h-imidazole-4-sulfonyl fluoride (MMISF)
Dimethyl sulfoxide (DMSO)
Reagents for Protein Digestion:
Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP)
Iodoacetamide (IAA) or Chloroacetamide (CAA)
Ammonium Bicarbonate (NH₄HCO₃)
Urea
Sequencing-grade modified Trypsin
Formic Acid (FA)
Reagents for LC-MS/MS:
HPLC-grade Water
HPLC-grade Acetonitrile (ACN)
Formic Acid (FA), LC-MS grade
Step-by-Step Experimental Protocol
Protocol 1: In-Solution Digestion of MMISF-Labeled Proteins
This protocol is suitable for purified proteins or complex protein lysates.
Protein Labeling:
a. Solubilize the protein sample (e.g., 1 mg/mL) in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.5).
b. Prepare a stock solution of MMISF in DMSO (e.g., 100 mM).
c. Add MMISF to the protein solution to the desired final concentration (e.g., 10-100 µM). A DMSO-only control should be run in parallel.
d. Incubate for a defined period (e.g., 1-4 hours) at a controlled temperature (e.g., 37°C).
Denaturation, Reduction, and Alkylation:
a. Add Urea to the labeled protein solution to a final concentration of 8 M to denature the proteins.
b. Add DTT to a final concentration of 10 mM and incubate for 30-60 minutes at 37°C to reduce disulfide bonds.
c. Cool the sample to room temperature.
d. Add IAA to a final concentration of 20-25 mM and incubate in the dark for 30 minutes at room temperature to alkylate free cysteine residues. This step prevents the re-formation of disulfide bonds and caps any unreacted cysteine residues.
Enzymatic Digestion:
a. Dilute the sample with 50 mM NH₄HCO₃ to reduce the Urea concentration to below 2 M, as high concentrations of urea can inhibit trypsin activity.
b. Add sequencing-grade modified trypsin at a 1:50 to 1:100 (w/w) enzyme-to-protein ratio.
c. Incubate overnight (12-16 hours) at 37°C.
Sample Cleanup:
a. Acidify the digest with formic acid to a final concentration of 0.1-1% to stop the trypsin activity and prepare the sample for mass spectrometry.
b. Desalt and concentrate the peptides using a C18 StageTip or a similar solid-phase extraction method.[2]
c. Dry the purified peptides completely using a vacuum centrifuge.
d. Reconstitute the peptides in a small volume of LC-MS loading buffer (e.g., 0.1% formic acid in water).
LC-MS/MS Analysis
Instrumentation
A high-resolution mass spectrometer (e.g., an Orbitrap or Q-TOF instrument) coupled to a nano-flow liquid chromatography system is recommended for this analysis to ensure accurate mass measurements of the modified peptides.
Recommended LC-MS/MS Parameters
The following table provides a general set of parameters. These should be optimized for the specific instrument and sample complexity.
Parameter
Recommended Setting
Rationale
LC Column
C18 reversed-phase, 75 µm ID x 15-25 cm
Provides good separation of complex peptide mixtures.
Mobile Phase A
0.1% Formic Acid in Water
Standard aqueous mobile phase for reversed-phase chromatography.
Mobile Phase B
0.1% Formic Acid in 80-95% Acetonitrile
Standard organic mobile phase for eluting peptides.
Gradient
2-40% B over 60-120 minutes
A long gradient is recommended to resolve the complex peptide mixture.
Flow Rate
~300 nL/min
Standard flow rate for nano-LC.
MS1 Resolution
>60,000
High resolution is crucial for accurate precursor mass determination.
MS1 Scan Range
350-1500 m/z
Covers the typical mass range for tryptic peptides.
MS/MS Acquisition
Data-Dependent Acquisition (DDA), Top 10-20 most intense precursors
Fragments the most abundant peptides for identification.
MS/MS Fragmentation
Higher-energy Collisional Dissociation (HCD) or Collision-Induced Dissociation (CID)
Efficiently fragments peptides for sequencing.
Dynamic Exclusion
30-60 seconds
Prevents repeated fragmentation of the same abundant peptides.
Data Analysis: Pinpointing the Modification
Accurate data analysis is paramount to confidently identify the MMISF modification sites. This involves using specialized proteomics software to search the acquired MS/MS spectra against a protein database.
The Critical Mass Shift
The reaction of MMISF with a nucleophilic amino acid residue results in the formation of a covalent bond with the 1-Methyl-1h-imidazole-4-sulfonyl moiety and the loss of a fluoride atom. The precise monoisotopic mass of this modification must be defined in the search parameters.
Monoisotopic Mass of 1-Methyl-1h-imidazole-4-sulfonyl fluoride (C₄H₅FN₂O₂S): 164.00558 Da
Monoisotopic Mass of Fluorine (F): 18.99840 Da
Monoisotopic Mass of the Modifying Group (C₄H₅N₂O₂S): 164.00558 Da - 18.99840 Da = 145.00718 Da
This mass shift of +145.00718 Da is the key parameter for identifying MMISF-modified peptides.
Database Search Parameters
Software such as MaxQuant, Proteome Discoverer, or Mascot can be used for the database search.[3] The following parameters should be configured:
Parameter
Setting
Rationale
Database
Relevant protein database (e.g., Swiss-Prot, UniProt) for the organism of interest.
To match experimental spectra to theoretical peptide sequences.
Enzyme
Trypsin/P
Specifies the cleavage rules for protein digestion.
Max. Missed Cleavages
2
Allows for incomplete trypsin digestion.
Fixed Modifications
Carbamidomethyl (C) (+57.02146 Da)
Accounts for the alkylation of cysteine residues.
Variable Modifications
Oxidation (M) (+15.99491 Da)
A common methionine modification.
MMISF Adduct (+145.00718 Da)
The specific modification of interest.
Residues for MMISF
Ser, Thr, Tyr, Lys, Cys, His
Sulfonyl fluorides are known to react with these residues.
Precursor Mass Tolerance
< 10 ppm
For high-resolution MS1 data.
Fragment Mass Tolerance
< 0.05 Da (for Orbitrap HCD) or < 0.5 Da (for ion trap CID)
Appropriate tolerance for the type of MS/MS data.
False Discovery Rate (FDR)
1% at the peptide and protein level
A standard threshold for confident identifications.
Data Interpretation and Validation
Once the search is complete, the results should be carefully inspected. Key indicators of a confident modification site identification include:
High-quality MS/MS spectra: The spectrum of the modified peptide should have a good signal-to-noise ratio and a clear series of b- and y-ions that allow for unambiguous sequence determination.
Site Localization Probability: Many software packages provide a score or probability that indicates the confidence of the modification being at a specific residue within the peptide.
Manual Validation: It is highly recommended to manually inspect the MS/MS spectra of key identified modified peptides to confirm the presence of fragment ions that support the modification site.
Figure 2: Data analysis workflow for identifying MMISF modification sites.
Conclusion
The workflow presented in this application note provides a robust and reliable method for identifying the specific amino acid residues modified by 1-Methyl-1h-imidazole-4-sulfonyl fluoride. By combining careful sample preparation with high-resolution LC-MS/MS and a precise data analysis strategy, researchers can gain critical insights into the molecular interactions of this and other sulfonyl fluoride-based covalent probes. This information is invaluable for mechanism-of-action studies, target validation, and the overall advancement of covalent drug discovery programs.
References
Bern, M., et al. (2004). The Mascot: a popular search engine for protein sequence database searching. Journal of the American Society for Mass Spectrometry, 15(10), 1436-1437. [Link]
Rappsilber, J., Mann, M., & Ishihama, Y. (2007). Protocol for micro-purification, enrichment, pre-fractionation and storage of peptides for proteomics using StageTips. Nature Protocols, 2(8), 1896-1906. [Link]
Tyanova, S., Temu, T., & Cox, J. (2016). The MaxQuant computational platform for mass spectrometry-based shotgun proteomics. Nature Protocols, 11(12), 2301-2319. [Link]
G-Biosciences. (2018). Sample preparation for Mass spectrometric analysis. [Link]
Domainex. (n.d.). Identification of covalent fragment binding sites by proteolytic digestion and High-Resolution LCMS. [Link]
University of Washington Proteomics Resource. (2011). Protein Reduction, Alkylation, Digestion. [Link]
Tanca, A., et al. (2017). Optimal Conditions for Carrying Out Trypsin Digestions on Complex Proteomes: From Bulk Samples to Single Cells. Journal of Proteome Research, 16(10), 3746-3755. [Link]
Tang, W. H., et al. (2005). Discovering Known and Unanticipated Protein Modifications Using MS/MS Database Searching. Analytical Chemistry, 77(10), 3258-3267. [Link]
Zhang, H., et al. (2011). Identification of Unexpected Protein Modifications by Mass Spectrometry-Based Proteomics. Methods in Molecular Biology, 753, 207-217. [Link]
Pevzner, P. A., et al. (2001). Efficiency of Database Search for Identification of Mutated and Modified Proteins via Mass Spectrometry. Journal of Proteome Research, 1(3), 269-276. [Link]
Codreanu, S. G., et al. (2015). Quantitative Chemoproteomics for Site-Specific Analysis of Protein Alkylation by 4-Hydroxy-2-Nonenal in Cells. Analytical Chemistry, 87(5), 2847-2854. [Link]
protocols.io. (2025). In-Solution Trypsin digestion of Proteins for MS analysis. [Link]
Jones, M. W., et al. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. RSC Advances, 5(26), 19991-20001. [Link]
Adusumalli, S., et al. (2016). Arylfluorosulfates Inactivate Intracellular Lipid Binding Protein(s) through Chemoselective SuFEx Reaction with a Binding Site Tyr Residue. Journal of the American Chemical Society, 138(22), 7074-7081. [Link]
1H NMR techniques for characterizing 1-Methyl-1h-imidazole-4-sulfonyl fluoride-peptide adducts
Topic: 1H NMR Techniques for Characterizing 1-Methyl-1h-imidazole-4-sulfonyl fluoride-peptide Adducts Audience: Researchers, scientists, and drug development professionals. Introduction: The Crucial Role of Covalent Addu...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: 1H NMR Techniques for Characterizing 1-Methyl-1h-imidazole-4-sulfonyl fluoride-peptide Adducts
Audience: Researchers, scientists, and drug development professionals.
Introduction: The Crucial Role of Covalent Adduct Characterization
The resurgence of covalent inhibitors in drug discovery, driven by their potential for high potency and prolonged duration of action, has created a critical need for robust analytical methods to characterize their interactions with biological targets.[1][2] 1-Methyl-1h-imidazole-4-sulfonyl fluoride (MIFS) is an electrophilic warhead that leverages Sulfur Fluoride Exchange (SuFEx) chemistry, a next-generation click reaction, to form stable covalent bonds with nucleophilic amino acid residues.[3] This application note provides a detailed guide on the use of one-dimensional (1D) and two-dimensional (2D) Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the formation and elucidate the structure of MIFS-peptide adducts.
While mass spectrometry is invaluable for confirming the presence and stoichiometry of a covalent modification, NMR spectroscopy offers unparalleled atomic-level resolution to unambiguously identify the site of modification and characterize the structural consequences of adduct formation.[1][2][4] This guide details the principles, experimental protocols, and data interpretation strategies necessary for leveraging the power of NMR in covalent drug development programs.
Scientific Principle: Why NMR for Covalent Adducts?
NMR spectroscopy detects the magnetic properties of atomic nuclei, providing a detailed readout of the chemical environment of individual atoms within a molecule. When MIFS forms a covalent bond with a peptide, the chemical environment of protons on both the MIFS moiety and the modified amino acid residue is altered, leading to predictable changes in the 1H NMR spectrum.
Chemical Shift Perturbations (CSPs): The formation of the new covalent bond causes significant changes in the chemical shifts (the resonance frequency) of protons near the reaction site. Protons on the MIFS fragment will appear as new signals in the spectrum, while signals from the modified amino acid (e.g., tyrosine, lysine, serine) will shift or disappear.
Through-Bond and Through-Space Correlations: 2D NMR experiments can detect correlations between nuclei that are connected through chemical bonds (e.g., COSY, HSQC, HMBC) or are close in space (NOESY).[5][6] These correlations are definitive proof of the covalent linkage and can reveal the precise connectivity between the MIFS molecule and the peptide. For instance, a Heteronuclear Multiple Bond Correlation (HMBC) experiment can show a correlation between a proton on the MIFS imidazole ring and a carbon atom on the side chain of a specific amino acid, providing irrefutable evidence of adduct formation at that site.[7]
The following diagram illustrates the general workflow for characterizing MIFS-peptide adducts using NMR.
Caption: Experimental workflow for NMR characterization.
Part 1: Reaction Protocol and Sample Preparation
The quality of NMR data is critically dependent on the quality of the sample. This protocol outlines the steps for reacting MIFS with a target peptide and preparing the sample for NMR analysis.
Causality Behind Choices:
Buffer System: A deuterated phosphate buffer (e.g., Na₂HPO₄/NaH₂PO₄ in D₂O) is chosen to mimic physiological pH while avoiding large solvent signals in the 1H NMR spectrum. The pH is maintained around 7.4-7.8, as the reactivity of sulfonyl fluorides with tyrosine is pH-dependent.[3]
MIFS Handling: MIFS should be dissolved in a dry, aprotic deuterated solvent like DMSO-d₆ immediately before use to prevent hydrolysis of the sulfonyl fluoride group.
Purification: It is crucial to remove unreacted MIFS and any reaction byproducts. Excess MIFS can complicate the NMR spectrum and potentially continue to react during the long acquisition times. HPLC is the preferred method for purification.
Step-by-Step Protocol:
Peptide Preparation: Dissolve the target peptide in a deuterated phosphate buffer (e.g., 20 mM sodium phosphate, 150 mM NaCl, pH 7.4 in 99.9% D₂O) to a final concentration of 1-2 mM. Acquire a 1D 1H NMR spectrum of the apo-peptide as a reference.
MIFS Stock Solution: Prepare a 100 mM stock solution of 1-Methyl-1h-imidazole-4-sulfonyl fluoride in anhydrous DMSO-d₆.
Reaction: Add a 2 to 5-fold molar excess of the MIFS stock solution to the peptide solution. The use of a co-solvent like DMSO should be minimized (typically <5% v/v) to avoid altering the peptide's structure.
Monitoring: Monitor the reaction progress by acquiring 1D 1H NMR spectra at various time points (e.g., 1h, 4h, 24h). Look for the appearance of new aromatic and methyl signals corresponding to the MIFS moiety and the disappearance or shifting of signals from the modified amino acid.
Purification: Once the reaction is complete, purify the MIFS-peptide adduct from excess MIFS and byproducts using reverse-phase HPLC. Lyophilize the pure fractions.
Final NMR Sample Preparation: Dissolve the lyophilized adduct in the same deuterated buffer system used for the apo-peptide, typically to a concentration of 0.5-1.0 mM. Add a small, known amount of an internal standard like DSS or TSP for chemical shift referencing.
Part 2: NMR Data Acquisition
Both 1D and 2D NMR experiments are essential for a comprehensive characterization of the adduct.
1. 1D ¹H NMR Spectroscopy
This is the fastest method to confirm that a reaction has occurred. A comparison of the spectra of the apo-peptide and the purified adduct will provide the initial evidence of modification.
Key Observables:
Appearance of a new singlet around 3.8-4.0 ppm corresponding to the N-methyl group of the MIFS moiety.[8]
Appearance of two new singlets or doublets in the aromatic region (typically 7.5-8.5 ppm) from the imidazole ring protons of MIFS.[8][9]
Disappearance or significant downfield shift of the signals from the modified amino acid side chain (e.g., the aromatic protons of a tyrosine residue).
2. 2D NMR Spectroscopy
2D experiments are required to unambiguously determine the site of modification and understand the structural details of the adduct.
¹H-¹H COSY (Correlation Spectroscopy): Identifies protons that are coupled through 2-3 chemical bonds. This is useful for confirming the spin systems of amino acid residues and observing changes upon modification.[5]
¹H-¹H NOESY (Nuclear Overhauser Effect Spectroscopy): Identifies protons that are close in space (< 5 Å). This experiment is crucial for observing conformational changes in the peptide upon adduct formation and can show spatial proximity between the MIFS protons and peptide protons.
¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons.[6][7] This is the NMR equivalent of a fingerprint, providing a unique signal for each C-H bond. Comparing the HSQC spectra of the apo and adducted peptide reveals which residues have experienced a change in their chemical environment. Isotopic labeling (¹³C, ¹⁵N) of the peptide is often required for proteins but may not be necessary for smaller peptides where signal overlap is less severe.[1]
¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most critical experiment for confirming the covalent linkage. It detects long-range correlations between protons and carbons (typically 2-3 bonds apart).[6][7] The key is to observe a cross-peak between a proton on the MIFS moiety and a carbon on the peptide, or vice-versa.
Experiment
Purpose
1D ¹H
Rapidly confirm reaction completion by observing the appearance of MIFS signals and changes in the peptide spectrum.
COSY
Confirm assignments of amino acid spin systems and identify which residue's signal pattern is disrupted by the modification.
HSQC
Create a "fingerprint" of the peptide. Changes in peak positions (CSPs) between the apo and adduct spectra pinpoint the location of the modification and surrounding structural perturbations.
HMBC
Provide definitive proof of the covalent bond by showing a correlation across the newly formed bond (e.g., between a MIFS proton and a tyrosine carbon).
NOESY
Reveal through-space contacts between the MIFS moiety and the peptide, providing insights into the adduct's 3D conformation and binding pose.
Table 1: Summary of Recommended NMR Experiments.
Part 3: Data Analysis and Interpretation
Case Study: MIFS Adduct with a Tyrosine-Containing Peptide
Sulfonyl fluorides are known to react readily with the phenolic oxygen of tyrosine.[3] Let's consider the expected NMR data for a MIFS-tyrosine adduct.
Caption: Key HMBC correlations confirming a MIFS-Tyrosine adduct.
Assign Resonances: The first step is to assign the proton resonances for both the apo-peptide and the MIFS-adduct. This is achieved by systematically analyzing the COSY, HSQC, and HMBC spectra.
Identify Key Signals:
MIFS Protons: Locate the N-methyl singlet (~3.9 ppm) and the two imidazole ring protons (H2 and H5, ~7.8 and ~8.2 ppm).
Tyrosine Protons: In the apo-peptide, the aromatic protons of tyrosine (Hδ and Hε) typically appear as two doublets around 6.8-7.2 ppm. Upon formation of the sulfonate ester, these protons will be significantly deshielded and shift downfield.
Confirm Covalent Linkage with HMBC: The definitive proof comes from the HMBC spectrum. Look for the following key cross-peaks (as illustrated in the diagram above):
A correlation between the MIFS N-methyl protons and the tyrosine ring carbons (Cδ or Cε). This is a 3-bond correlation through the S-O-Cζ linkage.
A correlation between the imidazole H2 proton of MIFS and the tyrosine Cζ carbon (the carbon attached to the oxygen). This correlation across four bonds (⁴JHC) is often observable and provides strong evidence.
Expected Chemical Shifts
The following table provides approximate ¹H chemical shifts for key protons. Actual values can vary based on the peptide sequence, solvent, and pH.
Proton(s)
Moiety
Approx. δ (ppm) - Unreacted
Approx. δ (ppm) - Adducted
Expected Change
-CH₃
MIFS
~3.9 (in DMSO-d₆)
~3.9 - 4.1
Appears in spectrum
Imidazole H2/H5
MIFS
~7.8 / ~8.2 (in DMSO-d₆)
~7.8 - 8.5
Appears in spectrum
Aromatic Hδ/Hε
Tyrosine
6.8 - 7.2
7.2 - 7.6
Downfield Shift
α-NH
Lysine
~8.0 - 8.5
~8.0 - 8.5
No significant change
ε-CH₂
Lysine
~3.0
3.1 - 3.3
Slight Downfield Shift
Table 2: Approximate ¹H Chemical Shifts for MIFS Adduct Formation.
Conclusion
NMR spectroscopy is an indispensable tool for the detailed characterization of covalent adducts in drug discovery. By employing a combination of 1D and 2D NMR techniques, researchers can move beyond simple confirmation of a reaction to gain precise, atomic-level insights into the site of modification and the structural consequences of covalent bond formation. The protocols and analytical strategies outlined in this application note provide a robust framework for characterizing 1-Methyl-1h-imidazole-4-sulfonyl fluoride-peptide adducts, enabling more informed decisions in the design and optimization of next-generation covalent therapeutics.
References
Smoothening the Bumpy Road of Covalent Drug Discovery with Protein NMR - ZoBio. [Link]
Development of a new experimental NMR strategy for covalent cysteine protease inhibitors screening: toward enhanced drug discovery - PMC. [Link]
Development of a new experimental NMR strategy for covalent cysteine protease inhibitors screening - RSC Publishing. [Link]
1D and 2D NMR for KRAS:Ligand Binding - PubMed - NIH. [Link]
Technologies for Direct Detection of Covalent Protein–Drug Adducts - PMC. [Link]
Rapid peptide synthesis using a methylimidazolium sulfinyl fluoride salt - PubMed. [Link]
Automated analysis of protein-ligand interactions by 1D and 2D NMR - ResearchGate. [Link]
Interact: Automated analysis of protein-ligand interactions by 1D and 2D NMR | bioRxiv. [Link]
Rapid peptide synthesis using a methylimidazolium sulfinyl fluoride salt - ResearchGate. [Link]
Rapid peptide synthesis using a methylimidazolium sulfinyl fluoride salt - PMC - NIH. [Link]
Evaluation of Band-Selective HSQC and HMBC: Methodological Validation on the Cyclosporin Cyclic Peptide and Application for Poly(3-hydroxyalkanoate)s Stereoregularity Determination - PMC. [Link]
NMR Techniques for Structure-Based Drug Discovery - Creative Biostructure. [Link]
An introduction to NMR-based approaches for measuring protein dynamics - PMC. [Link]
Acid-Mediated Imidazole-to-Fluorine Exchange for the Synthesis of Sulfonyl and Sulfonimidoyl Fluorides | Organic Letters - ACS Publications. [Link]
Mass Spectrometry-Based Methodologies for Targeted and Untargeted Identification of Protein Covalent Adducts (Adductomics): Current Status and Challenges - MDPI. [Link]
HSQC and HMBC | NMR Core Facility - Columbia University. [Link]
What Can NMR Spectroscopy Reveal About Protein Structures? - AZoLifeSciences. [Link]
Mass Spectrometric Characterization of Circulating Covalent Protein Adducts Derived from Epoxide Metabolites of Carbamazepine in Patients - PubMed. [Link]
Conformations of Macrocyclic Peptides Sampled by Nuclear Magnetic Resonance: Models for Cell-Permeability | Journal of the American Chemical Society. [Link]
Sulfonyl fluoride-containing peptide targets Lys234 of Mcl-1. - ResearchGate. [Link]
Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media - PMC. [Link]
Introduction to NMR spectroscopy of proteins. [Link]
Rapid peptide synthesis using a methylimidazolium sulfinyl fluoride salt. [Link]
Exploring Covalently Bonded Protein-Small Molecule Complexes with High-Resolution Mass Spectrometry - Emery Pharma. [Link]
Catalyst-free radical fluorination of sulfonyl hydrazides in water - Supporting Information. [Link]
Current NMR Techniques for Structure-Based Drug Discovery - MDPI. [Link]
Demystifying fluorine chemical shifts: Electronic structure calculations address origins of seemingly anomalous 19F-NMR spectra of fluorohistidine isomers and analogues - PMC. [Link]
NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. [Link]
One-Pot Palladium-Catalyzed Synthesis of Sulfonyl Fluorides from Aryl Bromides - The Royal Society of Chemistry. [Link]
Prediction of 1H NMR Chemical Shifts for Ionic Liquids: Strategy and Application of Relative Reference Standard - The Royal Society of Chemistry. [Link]
Incorporating 1-Methyl-1h-imidazole-4-sulfonyl fluoride using solid-phase peptide synthesis.
Topic: Incorporating 1-Methyl-1H-imidazole-4-sulfonyl fluoride using Solid-Phase Peptide Synthesis Audience: Researchers, scientists, and drug development professionals. Introduction: Harnessing a Unique Reactive Moiety...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Incorporating 1-Methyl-1H-imidazole-4-sulfonyl fluoride using Solid-Phase Peptide Synthesis
Audience: Researchers, scientists, and drug development professionals.
Introduction: Harnessing a Unique Reactive Moiety for Peptide Modification
The field of chemical biology continuously seeks novel tools to modulate peptide and protein function. Sulfonyl fluorides (SFs) have emerged as a class of "privileged" reactive groups, or "warheads," for their unique balance of stability and reactivity.[1][2] Unlike more promiscuous sulfonyl chlorides, the sulfur(VI)-fluoride bond is remarkably stable to hydrolysis and reduction but can be coaxed to react with specific nucleophilic amino acid residues, including lysine, tyrosine, serine, and histidine.[1] This reactivity is the cornerstone of Sulfur(VI) Fluoride Exchange (SuFEx), a next-generation "click chemistry" reaction valued for its efficiency and biocompatibility.[3]
This guide details a robust methodology for incorporating a specific heterocyclic sulfonyl fluoride, 1-Methyl-1H-imidazole-4-sulfonyl fluoride, onto the N-terminus of a peptide using Fmoc-based Solid-Phase Peptide Synthesis (SPPS). The imidazole core introduces a distinct chemical handle, potentially offering unique properties in terms of solubility, metal chelation, or as a recognition motif for biological targets.
The strategy described herein focuses on on-resin modification. This approach is causally superior to synthesizing a complete amino acid-sulfonyl fluoride building block. By attaching the reactive moiety after the full peptide sequence is assembled, the sulfonyl fluoride is not exposed to the repetitive basic conditions of Fmoc deprotection (piperidine) and nucleophilic amines during coupling cycles, thereby preserving its integrity for the intended final reaction.[4] This protocol provides a direct path to creating bespoke peptides armed with a versatile and reactive sulfonyl fluoride warhead.
Core Principles and Strategic Considerations
Successful incorporation of 1-Methyl-1H-imidazole-4-sulfonyl fluoride hinges on several key strategic choices within the SPPS workflow.
Fmoc/tBu Orthogonality: The protocol is built upon the widely used Fmoc/tBu (9-fluorenylmethoxycarbonyl/tert-butyl) protection strategy.[5] The Fmoc group, which protects the alpha-amine of incoming amino acids, is labile to mild base (e.g., piperidine), while the side-chain protecting groups (e.g., Boc for Lys, tBu for Tyr) and the resin linker are stable to this treatment. They are later removed simultaneously during the final acid cleavage step (e.g., with trifluoroacetic acid, TFA). This orthogonality is critical, as it allows for the selective deprotection of the N-terminal amine just before the sulfonyl fluoride coupling, without disturbing other protected functionalities.
Resin Selection: The choice of solid support dictates the C-terminal functionality of the final peptide. For a C-terminal amide, a Rink Amide resin is the standard choice.[6] If a C-terminal carboxylic acid is desired, a 2-chlorotrityl chloride or Wang resin is appropriate.[6] The protocols described are compatible with standard polystyrene-based resins used in Fmoc-SPPS.[7]
On-Resin Reaction vs. Solution-Phase: Performing the sulfonylation reaction while the peptide is still anchored to the solid support offers significant advantages. It simplifies purification immensely; unreacted reagents and byproducts are simply washed away, whereas in a solution-phase reaction, they would need to be separated from the peptide, often through tedious chromatography.[7][8] This solid-phase approach ensures a cleaner crude product post-cleavage.
Experimental Workflow Overview
The overall process can be visualized as a linear progression from standard peptide synthesis to the final, purified modified peptide.
Table 1: Recommended Reaction Parameters for On-Resin Sulfonylation
Parameter
Value
Rationale
Synthesis Scale
0.1 mmol
Standard research scale for SPPS.
Sulfonyl Fluoride
5 equivalents
A moderate excess drives the reaction to completion.
Base (DIPEA)
10 equivalents
Ensures the N-terminal amine remains deprotonated and acts as a scavenger for HF byproduct.
Solvent
Anhydrous DMF
Excellent swelling solvent for the resin and effectively dissolves reagents.
Reaction Time
4-6 hours (or overnight)
Allows sufficient time for the sterically demanding reaction to complete.
Temperature
Room Temperature
Sufficient for the reaction; avoids potential side reactions at elevated temperatures.
PART 3: Cleavage, Purification, and Analysis
This final stage liberates the modified peptide from the solid support and removes all side-chain protecting groups.
Materials and Reagents:
Dried peptide-resin from Part 2
Trifluoroacetic acid (TFA), reagent grade
Triisopropylsilane (TIPS)
Deionized water (H₂O)
Cold diethyl ether
Acetonitrile (ACN), HPLC grade
Centrifuge and tubes
RP-HPLC system
Mass spectrometer (e.g., LC-MS)
Protocol:
Cleavage from Resin:
Prepare a fresh cleavage cocktail. For most standard peptides, Reagent K is robust: 82.5% TFA, 5% phenol, 5% H₂O, 5% thioanisole, 2.5% 1,2-ethanedithiol (EDT). [9]A simpler cocktail of 95% TFA, 2.5% H₂O, 2.5% TIPS is often sufficient if the peptide does not contain sensitive residues like Trp, Cys, or Met.
[10] * Add the cleavage cocktail (~5 mL for 0.1 mmol scale) to the dried peptide-resin in the reaction vessel.
Agitate at room temperature for 2-3 hours.
Filter the resin and collect the filtrate (which now contains the peptide) into a clean centrifuge tube.
Wash the resin once more with a small amount of fresh TFA and combine the filtrates.
Peptide Precipitation:
Precipitate the crude peptide by adding the TFA solution dropwise into a 50 mL tube containing ~40 mL of ice-cold diethyl ether. A white precipitate should form.
Incubate at -20°C for at least 30 minutes to maximize precipitation.
Pellet the peptide by centrifugation (e.g., 3500 x g for 10 minutes).
Carefully decant the ether. Wash the pellet twice more with cold ether, centrifuging each time.
After the final wash, dry the white peptide pellet under vacuum to remove residual ether.
Purification and Analysis:
Dissolve the crude peptide in a suitable buffer (e.g., 50% ACN/water with 0.1% TFA).
Purify the peptide using preparative Reverse-Phase HPLC (RP-HPLC) with a C18 column, using a water/ACN gradient containing 0.1% TFA.
Collect fractions and analyze them by LC-MS to identify those containing the desired product with the correct mass.
[11] * Pool the pure fractions and lyophilize to obtain the final product as a fluffy white powder.
Troubleshooting Guide
Issue
Potential Cause(s)
Suggested Solution(s)
Incomplete Sulfonylation (Detected by MS as a mix of desired product and unmodified peptide)
1. Insufficient reaction time or reagent excess.2. Deactivated sulfonyl fluoride reagent (hydrolysis).3. Steric hindrance at the N-terminus.
1. Increase reaction time to overnight and/or increase equivalents of sulfonyl fluoride and DIPEA to 10 and 20, respectively.2. Use a fresh bottle of 1-Methyl-1H-imidazole-4-sulfonyl fluoride and anhydrous DMF.3. Consider adding a short, flexible spacer (e.g., Gly or β-Ala) as the N-terminal residue.
Side Reaction with Nucleophilic Side Chains (e.g., Lys, Tyr)
1. Incomplete side-chain protection.2. Premature deprotection of a side-chain protecting group.
1. Ensure high-quality Fmoc-amino acids with appropriate protecting groups (e.g., Fmoc-Lys(Boc)-OH) were used.2. This is unlikely with standard Fmoc/tBu chemistry but verify the integrity of your building blocks. The N-terminal reaction is kinetically favored.
Low Yield After Cleavage
1. Incomplete cleavage from the resin.2. Loss of peptide during ether precipitation.
1. Extend cleavage time to 4 hours. Ensure a sufficient volume of cleavage cocktail was used.2. Ensure the ether is ice-cold. Use a larger volume of ether for precipitation. Be careful not to disturb the pellet when decanting.
Multiple Peaks in HPLC
1. Incomplete reaction (see above).2. Deletion sequences from failed couplings during SPPS.3. Side products from cleavage (e.g., reaction with scavengers).
1. Optimize the sulfonylation reaction.2. Use a double-coupling protocol for difficult amino acids during synthesis.3. Optimize the cleavage cocktail based on the peptide sequence. [9]Use HPLC-MS to identify the nature of the impurities to guide optimization.
References
Amblard, F., et al. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 33(3), 239-254.
Fields, G. B. (1994). Standard practices for Fmoc-based solid-phase peptide synthesis. Methods in Molecular Biology, 35, 17-34.
Biomatik. (2022). Techniques And Protocols Of Present-Time Solid Phase Peptide Synthesis.
Dong, S., et al. (2016). Synthesis of Sulfotyrosine-Containing Peptides by Incorporating Fluorosulfated Tyrosine Using an Fmoc Solid-phase Strategy.
Li, S., et al. (2024). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. Journal of Medicinal Chemistry.
MilliporeSigma.
Kelly, J. W., et al. (2025). Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media. Chemical Science.
Tulla-Puche, J., & Albericio, F. (2010). On-the-Resin N-Terminal Modification of Long Synthetic Peptides. International Journal of Peptides, 2010, 849702.
Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650-2659.
Dick, F. (1995). Acid Cleavage/Deprotection in Fmoc/tBu Solid-Phase Peptide Synthesis. In Peptide Synthesis Protocols (pp. 41-53). Humana Press.
Advanced Activity-Based Protein Profiling (ABPP) using 1-Methyl-1H-imidazole-4-sulfonyl Fluoride Probes
The Paradigm Shift in Covalent Profiling Activity-Based Protein Profiling (ABPP) has fundamentally transformed chemical proteomics by enabling the direct interrogation of enzyme active sites in native biological systems....
Author: BenchChem Technical Support Team. Date: March 2026
The Paradigm Shift in Covalent Profiling
Activity-Based Protein Profiling (ABPP) has fundamentally transformed chemical proteomics by enabling the direct interrogation of enzyme active sites in native biological systems. While early ABPP probes relied heavily on highly reactive electrophiles (e.g., fluorophosphonates for serine hydrolases or chloroacetamides for cysteines), the expansion of the "ligandable proteome" requires warheads with highly tunable, context-dependent reactivity.
Enter Sulfur(VI) Fluoride Exchange (SuFEx) chemistry. Originally pioneered by K.B. Sharpless and colleagues, SuFEx has emerged as a premier bioorthogonal reaction ()[1]. Within this class, 1-Methyl-1H-imidazole-4-sulfonyl fluoride represents a highly sophisticated, next-generation probe core. By leveraging this specific heterocyclic sulfonyl fluoride, researchers can selectively map functional tyrosines, lysines, and serines that are inaccessible to traditional cysteine-directed electrophiles ()[2].
As an Application Scientist, I am frequently asked why one should choose an imidazole-based sulfonyl fluoride over a standard phenyl sulfonyl fluoride. The answer lies in the precise electronic modulation of the S(VI)-F bond and the resulting proximity-driven activation .
Electronic Tuning & Aqueous Stability: The S-F bond is intrinsically stable to hydrolysis. The electron-withdrawing nature of the sulfonyl group is perfectly counterbalanced by the electron-rich 1-methyl-1H-imidazole ring. This ensures the probe remains entirely inert in aqueous cellular lysates, preventing non-specific background labeling.
Proximity-Driven SuFEx Activation: The probe only becomes reactive when it binds to a specific protein pocket. The basic nitrogen (N3) of the imidazole ring can engage in hydrogen bonding or salt-bridge interactions with local active-site residues. This microenvironmental coordination, combined with H-bonding to the fluorine atom, lowers the activation energy barrier, triggering a selective nucleophilic attack by a proximal Tyrosine (-OH), Lysine (-NH₂), or Serine (-OH) ()[3].
Fig 1: Proximity-driven SuFEx activation mechanism of imidazole-SF probes.
Self-Validating Experimental Architecture
A robust ABPP protocol must be a self-validating system . To ensure trustworthiness and eliminate false positives, this methodology integrates three parallel workflows:
Active Proteome (Vehicle): Establishes the baseline labeling profile.
Heat-Denatured Proteome (Boiled Control): Validates that labeling is dependent on a folded, active 3D conformation (proximity-driven), rather than simple hyper-reactivity.
Competitive ABPP (Inhibitor Pre-treatment): Confirms target specificity. Pre-incubating with a known non-covalent inhibitor or a non-tagged probe analog should yield a dose-dependent reduction in signal.
Quantitative Benchmarks for Target Validation
Experimental Condition
Probe Concentration
Incubation Time
Expected Labeling Efficiency
Signal-to-Noise Ratio (vs. Boiled)
Competition Ratio (Competitor vs. Vehicle)
Native Proteome
10 µM
1 Hour
> 85% of target pool
> 20:1
N/A
Heat-Denatured
10 µM
1 Hour
< 5% (Non-specific)
Baseline
N/A
Competitive ABPP
10 µM
1 Hour
< 10% of target pool
N/A
< 0.2 (Isotopic MS Ratio)
Step-by-Step Methodological Framework
Fig 2: End-to-end self-validating ABPP workflow using imidazole-SF probes.
Phase 1: Proteome Preparation
Causality Check: Avoid nucleophilic buffers (e.g., Tris) or buffers containing primary amines, as they can slowly outcompete the protein targets for the sulfonyl fluoride over extended incubations.
Harvest cells (e.g., HEK293T or primary tissue) and wash 3x with ice-cold PBS.
Lyse cells in HEPES buffer (50 mM HEPES, 150 mM NaCl, pH 7.4) using probe sonication (3 x 10s pulses on ice).
Centrifuge at 100,000 x g for 45 minutes at 4°C to separate the soluble proteome from the membrane fraction.
Normalize protein concentration to 2.0 mg/mL using a BCA assay.
Self-Validation Step: Aliquot 1 mL of the proteome and heat at 95°C for 10 minutes to serve as the heat-denatured control.
Phase 2: Probe Incubation & Competition
Competition Setup: To 1 mL of native proteome, add the competitor compound (e.g., 100 µM) or DMSO vehicle. Incubate for 30 minutes at 37°C.
Probe Labeling: Add the alkyne-tagged 1-Methyl-1H-imidazole-4-sulfonyl fluoride probe to a final concentration of 10 µM to all samples (Vehicle, Competitor, and Boiled).
Incubate for 1 hour at 37°C.
Causality Check: The 37°C incubation is critical. Unlike highly reactive chloroacetamides that label at room temperature, SuFEx activation often requires physiological temperatures to facilitate the dynamic structural breathing of the protein pocket necessary for optimal S-F bond alignment.
Phase 3: CuAAC Click Chemistry
To each 1 mL sample, sequentially add the following reagents (vortexing between each addition):
Reporter Tag: 100 µM Biotin-PEG3-Azide (or Diazo-Biotin-Azide for cleavable enrichment).
Ligand: 1 mM THPTA. Causality: THPTA coordinates Cu(I), accelerating the cycloaddition rate while shielding the proteome from Cu-induced reactive oxygen species (ROS) degradation.
Catalyst: 1 mM CuSO₄.
Reducer: 1 mM TCEP or Sodium Ascorbate (freshly prepared).
React for 1 hour at room temperature in the dark.
Phase 4: Protein Precipitation & Enrichment
Causality Check: Unreacted probe and copper catalyst will severely interfere with streptavidin binding and downstream LC-MS/MS. Precipitation quantitatively strips these small-molecule contaminants.
Add 4 volumes of ice-cold Methanol, 1.5 volumes of Chloroform, and 3 volumes of ddH₂O. Vortex vigorously.
Centrifuge at 5,000 x g for 10 minutes. A protein disc will form at the interphase.
Discard the upper and lower liquid phases. Wash the protein pellet 2x with cold Methanol.
Resuspend the pellet in 1 mL of 1.2% SDS in PBS with sonication.
Dilute the sample with 5 mL of PBS (to reduce SDS concentration to 0.2%) and add 100 µL of pre-washed Streptavidin agarose beads. Rotate overnight at 4°C.
Phase 5: On-Bead Digestion & LC-MS/MS
Wash beads sequentially with 1% SDS (3x), 8M Urea (3x), and PBS (3x) to remove non-covalently bound proteins.
Reduce (10 mM DTT, 65°C, 20 min) and alkylate (20 mM Iodoacetamide, RT, 30 min in the dark).
Add 2 µg of sequencing-grade Trypsin and digest overnight at 37°C.
Elute the peptides, desalt using C18 StageTips, and analyze via high-resolution LC-MS/MS (e.g., Orbitrap Eclipse).
Data Interpretation: True targets will exhibit a high spectral count in the Vehicle sample, near-zero counts in the Boiled sample, and a >80% reduction in the Competitor sample.
References
Sulfur (VI) fluoride exchange (SuFEx): a versatile tool to profile protein-biomolecule interactions for therapeutic development. Medicinal Chemistry Research, 2024.
URL:[Link]
Chemical proteomics with sulfonyl fluoride probes reveals selective labeling of functional tyrosines in glutathione transferases. Chemistry & Biology, 2013.
URL:[Link]
Direct mapping of ligandable tyrosines and lysines in cells with chiral sulfonyl fluoride probes. Nature Chemistry, 2023.
URL:[Link]
Sulfur(VI) Fluoride Exchange (SuFEx)-Enabled High-Throughput Medicinal Chemistry. Journal of the American Chemical Society, 2020.
URL:[Link]
Application Notes and Protocols for Evaluating 1-Methyl-1h-imidazole-4-sulfonyl fluoride (MMISF) Target Engagement in Cellular Systems
Authored by: A Senior Application Scientist Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of cell-based assays to confirm and qua...
Author: BenchChem Technical Support Team. Date: March 2026
Authored by: A Senior Application Scientist
Abstract
This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of cell-based assays to confirm and quantify the target engagement of 1-Methyl-1h-imidazole-4-sulfonyl fluoride (MMISF). As a compound featuring a sulfonyl fluoride moiety, MMISF is presumed to act as a covalent inhibitor, forming a stable bond with nucleophilic amino acid residues within its target protein(s).[1][2] Verifying that such a compound reaches and binds to its intended intracellular target is a critical step in drug discovery, linking molecular interaction to cellular phenotype.[3][4][5] We present two robust, orthogonal methods for measuring target engagement in a physiologically relevant cellular context: the Cellular Thermal Shift Assay (CETSA) and a Competitive Activity-Based Protein Profiling (ABPP) assay. Detailed, field-tested protocols, data interpretation guidelines, and the scientific rationale behind experimental choices are provided to ensure reliable and reproducible results.
Introduction: The Criticality of Target Engagement for Covalent Inhibitors
The validation of a drug's mechanism of action begins with a fundamental question: does the compound bind to its intended target in a relevant biological system?[4][5] For covalent inhibitors like those containing a sulfonyl fluoride warhead, this question is paramount. Sulfonyl fluorides are known to covalently modify a range of nucleophilic amino acid residues, including tyrosine, lysine, histidine, serine, and threonine, thereby offering broad potential for targeting diverse proteins.[2][6]
1-Methyl-1h-imidazole-4-sulfonyl fluoride (MMISF) belongs to this class of compounds. Its efficacy is predicated on its ability to navigate the complex cellular environment, recognize its specific protein target, and form a stable covalent bond. Failure to engage the target, or significant engagement with off-target proteins, can lead to a lack of efficacy or toxicity, respectively. Therefore, robust and quantitative assays that measure target occupancy in live cells are indispensable tools for advancing a research program.[3][7]
This guide details two powerful, yet distinct, methodologies to quantify MMISF target engagement:
Cellular Thermal Shift Assay (CETSA): A label-free method that leverages the principle of ligand-induced thermal stabilization of the target protein.[5][8][9]
Competitive Activity-Based Protein Profiling (ABPP): A probe-based competition assay that directly measures the occupancy of the target protein's active site by MMISF.[10]
By employing these orthogonal approaches, researchers can build a high-confidence data package to validate the molecular mechanism of MMISF and guide medicinal chemistry efforts.
Method 1: Cellular Thermal Shift Assay (CETSA)
2.1. Principle of CETSA
CETSA is based on the biophysical principle that the binding of a ligand, such as MMISF, to its target protein increases the protein's thermodynamic stability.[9][11] This increased stability translates to a higher melting temperature (Tm). In a CETSA experiment, cells are treated with the compound and then subjected to a temperature gradient. At elevated temperatures, proteins denature and aggregate. The amount of soluble target protein remaining at each temperature is then quantified, typically by Western blot.[8][11] A shift in the melting curve to higher temperatures in the presence of the compound provides direct evidence of target engagement.[5]
2.2. CETSA Experimental Workflow
The workflow involves treating cells with MMISF, heating the cell lysates or intact cells, separating soluble and aggregated protein fractions, and detecting the target protein.
Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).
2.3. Detailed Protocol for Western Blot-Based CETSA
Materials:
Cell line expressing the target of interest
Complete cell culture medium
1-Methyl-1h-imidazole-4-sulfonyl fluoride (MMISF) stock solution (e.g., 10 mM in DMSO)
Vehicle control (DMSO)
Phosphate-Buffered Saline (PBS), ice-cold
Lysis Buffer (e.g., PBS with 0.4% NP-40 and protease/phosphatase inhibitors)
BCA Protein Assay Kit
SDS-PAGE gels, buffers, and apparatus
PVDF or nitrocellulose membranes
Transfer buffer and apparatus
Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
Primary antibody specific to the target protein
HRP-conjugated secondary antibody
Enhanced Chemiluminescence (ECL) substrate
Imaging system for chemiluminescence detection
Procedure:
Cell Culture and Treatment:
Plate cells at an appropriate density and allow them to adhere overnight.
Treat cells with the desired concentration of MMISF (e.g., 1 µM, 10 µM) or vehicle (DMSO) for a predetermined time (e.g., 1-4 hours) in serum-free media. Rationale: Serum proteins can bind to the compound, reducing its effective concentration. The incubation time should be sufficient for cell entry and covalent bond formation.
Cell Harvest and Lysis:
Wash the cells twice with ice-cold PBS.
Harvest the cells by scraping into a minimal volume of ice-cold Lysis Buffer.
Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of freezing in liquid nitrogen and thawing at room temperature). Rationale: Freeze-thaw lysis is a gentle method that helps maintain protein integrity while disrupting cell membranes.
Clarify the lysate by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to remove cell debris.
Heating and Fractionation:
Collect the supernatant (soluble proteome). Determine the protein concentration using a BCA assay.
Normalize the protein concentration of all samples.
Aliquot 50 µL of each normalized lysate into separate PCR tubes.
Heat the aliquots in a thermal cycler to a range of temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes, followed by a 3-minute incubation at room temperature. Include an unheated control.
Centrifuge the heated samples at 20,000 x g for 20 minutes at 4°C to pellet the aggregated proteins.
Western Blot Analysis:
Carefully collect the supernatant from each tube, which contains the remaining soluble protein fraction.
Prepare samples for SDS-PAGE by adding Laemmli buffer.
Load equal volumes of each sample onto an SDS-PAGE gel and perform electrophoresis.[12][13]
Transfer the separated proteins to a PVDF or nitrocellulose membrane.[14][15]
Block the membrane for 1 hour at room temperature.
Incubate with the primary antibody overnight at 4°C.
Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
Wash the membrane again, apply ECL substrate, and visualize the bands using an imager.
2.4. Data Analysis and Interpretation
Quantification: Use image analysis software to measure the band intensity for the target protein at each temperature for both vehicle- and MMISF-treated samples.
Normalization: Normalize the intensity of each heated sample to the unheated control sample (set to 100%) for each treatment group.
Plotting: Plot the normalized soluble protein fraction (%) as a function of temperature for both vehicle and MMISF treatments.
Interpretation: A rightward shift in the melting curve for the MMISF-treated sample compared to the vehicle control indicates thermal stabilization and confirms target engagement. The magnitude of the shift can be correlated with the compound's potency and occupancy.
Temperature (°C)
Vehicle (% Soluble)
10 µM MMISF (% Soluble)
4 (No Heat)
100
100
46
98
101
49
91
99
52
75
95
55
51
88
58
24
65
61
8
31
64
2
10
Tm (approx.)
~55.5°C
~58.8°C
Table 1: Example CETSA data showing a thermal shift of the target protein upon treatment with 10 µM MMISF.
Method 2: Competitive Activity-Based Protein Profiling (ABPP)
3.1. Principle of Competitive ABPP
Competitive ABPP is a powerful method to assess target engagement directly at the site of covalent modification.[10] This technique utilizes a bespoke activity-based probe (ABP), which is a molecule that contains a reactive group (in this case, a sulfonyl fluoride) similar to MMISF and a reporter tag (e.g., a fluorophore or a "clickable" alkyne/azide group).[1][7]
The experiment is based on competition: cells are first incubated with MMISF, which binds covalently to its target. Subsequently, the cells are lysed and treated with the ABP. The probe will only label target proteins that have not been engaged by MMISF. A reduction in the probe's signal in MMISF-treated samples compared to vehicle-treated samples is a direct measure of target occupancy.[16]
3.2. Competitive ABPP Experimental Workflow
Caption: Workflow for Competitive Activity-Based Protein Profiling (ABPP).
Treat cells with a range of MMISF concentrations (e.g., 0.01 to 100 µM) or vehicle (DMSO) for 1-4 hours. Rationale: A dose-response curve is necessary to determine the concentration at which 50% of the target is occupied (IC50).
Lysis and Probe Labeling:
Wash, harvest, and lyse the cells as described in the CETSA protocol.
Normalize the protein concentration of all lysate samples.
To 50 µg of protein from each sample, add the Alkyne-ABP to a final concentration of 1 µM.
Incubate for 30-60 minutes at room temperature. Rationale: This allows the probe to label any target protein not already occupied by MMISF.
Click Chemistry Reaction:
Prepare a "click mix" containing the azide-fluorophore, CuSO₄, TCEP, and TBTA ligand according to established protocols.
Add the click mix to each labeled lysate sample.
Incubate for 1 hour at room temperature, protected from light. Rationale: This copper-catalyzed cycloaddition reaction specifically attaches the fluorophore to the alkyne-tagged probe, rendering the protein-probe complex fluorescent.
Analysis:
Stop the reaction by adding Laemmli buffer.
Separate the proteins by SDS-PAGE.
Visualize the fluorescently labeled proteins directly by scanning the gel with a fluorescence scanner at the appropriate excitation/emission wavelengths for the chosen fluorophore.
3.4. Data Analysis and Interpretation
Quantification: Measure the fluorescence intensity of the band corresponding to the molecular weight of the target protein for each MMISF concentration.
Normalization: Normalize the fluorescence intensity of each MMISF-treated sample to the vehicle-treated control (set to 100% signal).
Plotting: Plot the normalized fluorescence signal (%) against the logarithm of the MMISF concentration.
IC50 Calculation: Fit the data to a four-parameter logistic equation to determine the IC50 value, which represents the concentration of MMISF required to block 50% of probe labeling. This value is a direct measure of target engagement potency in the cellular environment.
MMISF Conc. (µM)
Normalized Fluorescence (%)
0 (Vehicle)
100
0.01
98
0.1
85
0.5
52
1.0
25
10
5
100
2
IC50 (approx.)
~0.48 µM
Table 2: Example competitive ABPP data used to determine the cellular IC50 for MMISF target engagement.
Conclusion
Confirming that a compound reaches and binds its intended target within a cell is a foundational pillar of drug discovery and chemical biology.[5] The protocols detailed in this guide provide two orthogonal, robust, and reliable methods for quantifying the cellular target engagement of 1-Methyl-1h-imidazole-4-sulfonyl fluoride.
The Cellular Thermal Shift Assay (CETSA) offers a label-free approach to confirm binding through ligand-induced protein stabilization, while Competitive Activity-Based Protein Profiling (ABPP) provides a direct readout of target occupancy at the covalent binding site. When used in concert, these assays provide a high-confidence assessment of a compound's primary mechanism of action, enabling data-driven decisions to accelerate the development of novel therapeutics.
References
Allison, L. A. (n.d.). Mechanisms of action of mycophenolate mofetil. PubMed. Retrieved March 15, 2026, from [Link]
Allison, A. C., & Eugui, E. M. (2000). Mycophenolate mofetil and its mechanisms of action. Immunopharmacology, 47(2-3), 85–118. [Link]
Calandra, T., & Roger, T. (2002). Macrophage migration inhibitory factor (MIF): mechanisms of action and role in disease. Journal of Inflammation, 49(1-2), 3–13. [Link]
Jones, L. H., Xu, H., & Fadeyi, O. O. (2019). Quantifying drug-target engagement in live cells using sulfonyl fluoride chemical probes. Methods in Enzymology, 622, 201–220. [Link]
Simon, N., Laconde, G., & Lorthiois, E. (2019). Labelled Chemical Probes for Demonstrating Direct Target Engagement in Living Systems. Future Science, 5(7). [Link]
Zhen, Y., et al. (2024). Cell-Based Covalent-Capture Deubiquitinase Assay for Inhibitor Discovery. ACS Pharmacology & Translational Science. [Link]
Ingram, J. R., et al. (2020). Fluorescent Imaging for In Situ Measurement of Drug Target Engagement and Cell Signaling Pathways. Scientific Reports, 10(1), 2999. [Link]
ResearchGate. (n.d.). Quantifying drug-target engagement in live cells using sulfonyl fluoride chemical probes | Request PDF. Retrieved March 15, 2026, from [Link]
Robers, M. B., et al. (2015). Homogeneous Assay for Target Engagement Utilizing Bioluminescent Thermal Shift. Biochemistry, 54(32), 4979–4987. [Link]
Vasta, J. D., et al. (2019). Rapid Evaluation of Small Molecule Cellular Target Engagement with a Luminescent Thermal Shift Assay. ACS Chemical Biology, 14(11), 2546–2555. [Link]
Selvita. (n.d.). Target Engagement. Retrieved March 15, 2026, from [Link]
Gray, N. S., et al. (2019). Recent Advances in Selective and Irreversible Covalent Ligand Development and Validation. Cell Chemical Biology, 26(2), 199–213. [Link]
The Scientist. (2024, July 3). Western Blot Protocol, Troubleshooting, and Applications. Retrieved March 15, 2026, from [Link]
ResearchGate. (n.d.). Cell-Based Covalent-Capture Deubiquitinase Assay for Inhibitor Discovery | Request PDF. Retrieved March 15, 2026, from [Link]
Johnson, D. S., Weerapana, E., & Cravatt, B. F. (2010). Strategies for discovering and derisking covalent, irreversible enzyme inhibitors. Future Medicinal Chemistry, 2(6), 949–964. [Link]
Jones, L. H., et al. (2017). Cellular thermal shift and clickable chemical probe assays for the determination of drug-target engagement in live cells. Organic & Biomolecular Chemistry, 15(37), 7846–7851. [Link]
University of Dundee Research Portal. (n.d.). HiBiT Cellular Thermal Shift Assay (HiBiT CETSA). Retrieved March 15, 2026, from [Link]
Li, L., et al. (2022). Cellular Thermal Shift Assay for the Detection of Small Molecule–Target Interactions in Arabidopsis Cells. Methods in Molecular Biology, 2548, 175–185. [Link]
Antibodies.com. (n.d.). Western Blot: The Complete Guide. Retrieved March 15, 2026, from [Link]
Jones, L. H., et al. (2023). Development of sulfonyl fluoride chemical probes to advance the discovery of cereblon modulators. MedChemComm, 14(10), 1867–1874. [Link]
bioRxiv. (2024). Determination of the cellular target engagement by direct-to-biology Cellular Thermal Shift Assay (CETSA). [Link]
Bio-Rad. (n.d.). General Protocol for Western Blotting. Retrieved March 15, 2026, from [Link]
Chen, K., et al. (2023). Mechanism of action of the SWI/SNF family complexes. Nucleus, 14(1), 2165604. [Link]
Indigo Biosciences. (2024, July 11). What are the Steps of a Reporter Gene Assay? Retrieved March 15, 2026, from [Link]
AstraZeneca. (2020, August 6). Strategies for target and pathway engagement in cellular assays. Retrieved March 15, 2026, from [Link]
MDPI. (2023). Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. Molecules, 28(7), 3056. [Link]
Application Notes and Protocols: Synthesis of 1-Methyl-1H-imidazole-4-sulfonyl Fluoride and Its Derivatives
Introduction Derivatives of 1-methyl-1H-imidazole-4-sulfonyl fluoride are of significant interest to researchers in drug discovery and chemical biology. The sulfonyl fluoride moiety is a key pharmacophore that can act as...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
Derivatives of 1-methyl-1H-imidazole-4-sulfonyl fluoride are of significant interest to researchers in drug discovery and chemical biology. The sulfonyl fluoride moiety is a key pharmacophore that can act as a covalent inhibitor of serine proteases and has found application as a versatile chemical probe for activity-based protein profiling.[1][2] Furthermore, the emergence of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry has positioned sulfonyl fluorides as crucial connectors for the rapid and efficient synthesis of complex molecules.[2][3] The imidazole core, a common motif in pharmaceuticals, imparts desirable physicochemical properties and offers multiple points for diversification.
This guide provides a comprehensive overview of the primary synthetic strategies for preparing 1-methyl-1H-imidazole-4-sulfonyl fluoride and its derivatives. The protocols detailed herein are designed to be robust and reproducible, with an emphasis on explaining the underlying chemical principles to aid in experimental design and troubleshooting.
Synthetic Strategies Overview
The synthesis of 1-methyl-1H-imidazole-4-sulfonyl fluoride and its derivatives can be broadly categorized into two main approaches:
Post-synthetic modification: Synthesis of the core 1-methyl-1H-imidazole-4-sulfonyl fluoride followed by functionalization of the imidazole ring.
Convergent synthesis: Preparation of a substituted 1-methyl-1H-imidazole precursor followed by the introduction of the sulfonyl fluoride group.
This guide will focus on the most direct and widely applicable methods for the synthesis of the core scaffold and its subsequent derivatization, which primarily involves the preparation from a sulfonyl chloride precursor.
Figure 1: High-level overview of synthetic approaches.
Part 1: Synthesis of 1-Methyl-1H-imidazole-4-sulfonyl Fluoride
The most direct and reliable method for the synthesis of 1-methyl-1H-imidazole-4-sulfonyl fluoride is through the halogen exchange of the corresponding sulfonyl chloride. 1-Methyl-1H-imidazole-4-sulfonyl chloride is commercially available, making this a convenient starting point for many research applications.[4][5][6]
Protocol 1: Halogen Exchange from Sulfonyl Chloride
This protocol details the conversion of 1-methyl-1H-imidazole-4-sulfonyl chloride to the corresponding sulfonyl fluoride using potassium fluoride. The use of a biphasic acetone/water solvent system has been shown to be effective for this transformation, even for heteroaromatic substrates.[3]
Figure 2: Workflow for halogen exchange synthesis.
Materials and Reagents
Reagent
Supplier
Grade
1-Methyl-1H-imidazole-4-sulfonyl chloride
Sigma-Aldrich
≥95%
Potassium Fluoride (KF)
Acros Organics
≥99%
Acetone
Fisher Chemical
ACS Grade
Deionized Water
In-house
Type 1
Ethyl Acetate
VWR Chemicals
HPLC Grade
Brine (Saturated NaCl solution)
In-house
Anhydrous Magnesium Sulfate (MgSO₄)
Alfa Aesar
Step-by-Step Protocol
Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1-methyl-1H-imidazole-4-sulfonyl chloride (1.0 eq) in acetone (0.5 M).
Reagent Addition: In a separate vessel, prepare a solution of potassium fluoride (2.0 eq) in deionized water (2.0 eq relative to the sulfonyl chloride). Add the aqueous KF solution to the stirred solution of the sulfonyl chloride at room temperature.
Reaction: Stir the biphasic mixture vigorously at room temperature for 4-12 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Workup: Upon completion of the reaction, remove the acetone under reduced pressure. Add deionized water to the residue and extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).
Isolation: Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.
Purification: The crude 1-methyl-1H-imidazole-4-sulfonyl fluoride can be purified by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).
Rationale and Key Considerations
Solvent System: The acetone/water system is crucial for the success of this reaction.[3] Acetone solubilizes the organic substrate, while water dissolves the potassium fluoride, allowing the reaction to proceed efficiently at the interface of the two phases.
Stoichiometry: An excess of potassium fluoride is used to drive the equilibrium towards the formation of the sulfonyl fluoride.
Workup: The aqueous workup is necessary to remove the unreacted potassium fluoride and other inorganic byproducts.
Stability: Sulfonyl fluorides are generally more stable to hydrolysis than their corresponding sulfonyl chlorides.[1] However, prolonged exposure to aqueous basic conditions should be avoided.
Part 2: Synthesis of Derivatives
The synthesis of derivatives can be achieved by either functionalizing the pre-formed 1-methyl-1H-imidazole-4-sulfonyl fluoride or by starting with a substituted imidazole and then introducing the sulfonyl fluoride moiety. The latter approach is often more versatile.
Protocol 2: Synthesis of Substituted 1-Methyl-1H-imidazole-4-sulfonamides
A common derivatization of sulfonyl fluorides is their conversion to sulfonamides, which are prevalent in many pharmaceutical compounds.[7][8] This can be achieved by reacting the sulfonyl fluoride with a primary or secondary amine.
Figure 3: Workflow for sulfonamide synthesis.
Materials and Reagents
Reagent
Supplier
Grade
1-Methyl-1H-imidazole-4-sulfonyl fluoride
(Synthesized as per Protocol 1)
Primary or Secondary Amine
Various
≥98%
Triethylamine (TEA) or Diisopropylethylamine (DIPEA)
Sigma-Aldrich
≥99%
Dichloromethane (DCM) or Acetonitrile (ACN)
Fisher Chemical
Anhydrous
Saturated Sodium Bicarbonate Solution
In-house
Brine (Saturated NaCl solution)
In-house
Anhydrous Sodium Sulfate (Na₂SO₄)
Alfa Aesar
Step-by-Step Protocol
Reaction Setup: To a solution of 1-methyl-1H-imidazole-4-sulfonyl fluoride (1.0 eq) in an anhydrous solvent such as dichloromethane or acetonitrile, add the desired primary or secondary amine (1.1-1.5 eq).
Base Addition: Add a suitable non-nucleophilic base such as triethylamine or diisopropylethylamine (1.5-2.0 eq) to the reaction mixture.
Reaction: Stir the reaction mixture at room temperature or with gentle heating (40-60 °C) until the starting material is consumed, as monitored by TLC or LC-MS. Reaction times can vary from a few hours to overnight.
Workup: Dilute the reaction mixture with the organic solvent used for the reaction and wash with saturated sodium bicarbonate solution, followed by water and then brine.
Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purification: The crude sulfonamide derivative can be purified by flash column chromatography on silica gel or by recrystallization from a suitable solvent system.
Rationale and Key Considerations
Amine Stoichiometry: A slight excess of the amine is used to ensure complete consumption of the sulfonyl fluoride.
Base: The base is required to neutralize the hydrofluoric acid (HF) that is generated during the reaction. A non-nucleophilic base is chosen to avoid competing reactions with the sulfonyl fluoride.
Solvent: Anhydrous solvents are used to prevent hydrolysis of the sulfonyl fluoride.
Catalysis: For less reactive amines or sterically hindered substrates, catalytic activation of the sulfonyl fluoride may be necessary. Methods employing catalysts like 1-hydroxybenzotriazole (HOBt) have been reported to be effective.[7]
Alternative Synthetic Routes
While the halogen exchange from the commercially available sulfonyl chloride is the most direct route, other methods can be employed, particularly for the synthesis of derivatives where the corresponding substituted imidazole precursor is more readily accessible.
Synthesis from Heteroaryl Thiols
This method involves the oxidative chlorination of a heteroaryl thiol to the sulfonyl chloride in situ, followed by a one-pot halogen exchange to the sulfonyl fluoride.[2]
Figure 4: Synthesis from a thiol precursor.
This approach would require the initial synthesis of 1-methyl-1H-imidazole-4-thiol or a substituted analogue.
Synthesis from Sulfonamides
Recent advances have demonstrated the conversion of sulfonamides to sulfonyl fluorides.[9] This involves the activation of the sulfonamide with a pyrylium salt in the presence of a chloride source to form the sulfonyl chloride in situ, which is then converted to the sulfonyl fluoride.[9] This method is particularly useful for late-stage functionalization of complex molecules that already contain a sulfonamide group.
Data Summary
The following table provides expected data for the synthesis of 1-methyl-1H-imidazole-4-sulfonyl fluoride via Protocol 1.
The synthesis of 1-methyl-1H-imidazole-4-sulfonyl fluoride and its derivatives is readily achievable through a variety of methods. The most direct approach utilizes the commercially available 1-methyl-1H-imidazole-4-sulfonyl chloride as a precursor for halogen exchange. For the synthesis of a diverse range of derivatives, the reaction of the sulfonyl fluoride with various nucleophiles, such as amines to form sulfonamides, provides a robust and versatile strategy. The protocols and rationale provided in this guide offer a solid foundation for researchers to successfully synthesize these valuable compounds for applications in drug discovery and chemical biology.
References
Bannister, T. D. (2021). Synthetic Routes to Arylsulfonyl Fluorides. MDPI. [Link]
Bare, G. A. L. (2023). Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone. Journal of Organic Chemistry, 88(7), 4761–4764. [Link]
Chen, Y., et al. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Chemical Communications, 57(21), 2635-2648. [Link]
Wright, S. W., & Hallstrom, K. N. (2006). Synthesis of heteroaryl sulfonyl fluorides from heteroaryl thiols. The Journal of organic chemistry, 71(3), 1080–1084. [Link]
Organic Chemistry Portal. Synthesis of sulfonyl fluorides by fluorination. [Link]
am Ende, D. J., & Ball, N. D. (2018). A Broad-Spectrum, Catalytic Amidation of Sulfonyl Fluorides and Fluorosulfates. ChemRxiv. [Link]
Passia, M. T., et al. (2022). Acid-Mediated Imidazole-to-Fluorine Exchange for the Synthesis of Sulfonyl and Sulfonimidoyl Fluorides. Organic Letters, 24(48), 8802–8805. [Link]
Liao, S., et al. (2022). A practical fluorosulfonylating platform via photocatalytic imidazolium-based SO2F radical reagent. Nature communications, 13(1), 1-11. [Link]
Srivastava, M., et al. (2009). Synthesis of some substituted imidazole derivatives. Organic Chemistry: An Indian Journal, 5(4). [Link]
Anitha, S., Ganapathi, M., & Ravi, A. (2016). Synthesis of substituted sulfonamide bearing imidazole derivatives and its characterization. International Journal of Applied and Advanced Scientific Research, 1(2), 1-4. [Link]
Passia, M. T., et al. (2022). Acid-Mediated Imidazole-to-Fluorine Exchange for the Synthesis of Sulfonyl and Sulfonimidoyl Fluorides. ResearchGate. [Link]
Abu-Melha, S., & Gomaa, A. M. (2013). Synthesis and Antibacterial Evaluation of Some Novel Imidazole and Benzimidazole Sulfonamides. Molecules, 18(10), 11844–11857. [Link]
Royal Society of Chemistry. Synthesis of sulfonyl chloride substrate precursors. [Link]
Sammis, G. M., et al. (2025). Rapid peptide synthesis using a methylimidazolium sulfinyl fluoride salt. ResearchGate. [Link]
Sammis, G. M., et al. (2025). Rapid peptide synthesis using a methylimidazolium sulfinyl fluoride salt. National Institutes of Health. [Link]
Sammis, G. M., et al. (2025). Rapid peptide synthesis using a methylimidazolium sulfinyl fluoride salt. PubMed. [Link]
Google Patents.
Pérez-Palau, M., & Cornella, J. (2020). Synthesis of Sulfonyl Fluorides from Sulfonamides. European Journal of Organic Chemistry, 2020(16), 2497-2500. [Link]
Passia, M. T., et al. (2023). Synthesis of Sulfonyl, Sulfonimidoyl, and Sulfoxyl Fluorides under Solvent-Free Mechanochemical Conditions in a Mixer Mill by Imidazole-to-Fluorine Exchange. ACS Sustainable Chemistry & Engineering, 11(18), 7114–7121. [Link]
Kumar, A., et al. (2011). Synthesis and Evaluation of N-substituted Imidazole Derivatives for Antimicrobial Activity. Journal of Pharmacy Research, 4(9), 3020-3021. [Link]
Application Note: Experimental Setup for Kinetic Analysis of Enzyme Inhibition by 1-Methyl-1H-imidazole-4-sulfonyl Fluoride
Target Audience: Researchers, scientists, and drug development professionals. Introduction & Mechanistic Rationale The development of targeted covalent inhibitors (TCIs) has revolutionized modern drug discovery.
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, scientists, and drug development professionals.
Introduction & Mechanistic Rationale
The development of targeted covalent inhibitors (TCIs) has revolutionized modern drug discovery. Among electrophilic warheads, sulfonyl fluorides (SFs) have emerged as privileged structures due to Sulfur(VI) Fluoride Exchange (SuFEx) chemistry [1]. Unlike highly reactive electrophiles that indiscriminately label solvent-exposed cysteines, heteroaryl sulfonyl fluorides like 1-Methyl-1H-imidazole-4-sulfonyl fluoride exhibit the "sleeping beauty" phenomenon [2].
These compounds remain hydrolytically stable in aqueous environments until they bind to a specific protein pocket. The 1-methyl-1H-imidazole ring serves a dual purpose: it acts as a structural recognition element for the target enzyme and modulates the electronics of the S(VI) center, optimizing its intrinsic reactivity [3]. Once bound, the proximity to a nucleophile (such as Ser, Thr, Tyr, Lys, or His) and local hydrogen-bond donors activates the S–F bond. This precisely orchestrated microenvironment triggers the displacement of the fluoride ion, resulting in irreversible sulfonylation of the enzyme.
Kinetic Theory of Covalent Inhibition
For standard reversible inhibitors, the
IC50
is a reliable thermodynamic constant. However, for covalent inhibitors, inhibition is inherently time-dependent. Reporting an
IC50
for 1-Methyl-1H-imidazole-4-sulfonyl fluoride is arbitrary unless the exact incubation time is defined, as the value will continuously decrease until all enzyme is consumed [4].
To accurately evaluate covalent efficiency and establish structure-activity relationships (SAR), researchers must measure the second-order rate constant, kinact/KI . This requires decoupling the two-step kinetic mechanism:
Reversible Association (
KI
): The initial binding affinity of the inhibitor to the active site.
Irreversible Inactivation (
kinact
): The maximum rate of covalent bond formation.
Fig 1. Two-step kinetic mechanism of covalent enzyme inhibition.
To accurately capture
kinact
and
KI
, a continuous progress curve assay is vastly superior to discontinuous pre-incubation methods. By adding the enzyme directly to a mixture of substrate and inhibitor, the assay captures the transient pre-equilibrium state and the subsequent exponential decay of enzyme activity as the covalent adduct forms.
Self-Validating Controls (Trustworthiness)
To ensure the integrity of the kinetic data, the protocol must act as a self-validating system:
Buffer Integrity Check: Ensure the assay buffer lacks strong nucleophiles (e.g., high concentrations of unprotonated primary amines) that could prematurely hydrolyze the SF warhead.
Substrate Depletion Control: Verify that the uninhibited vehicle control reaction remains linear over the entire assay duration. If the signal plateaus, the decay is due to substrate depletion, which will artificially inflate the apparent
kinact
.
Vehicle Normalization: 1-Methyl-1H-imidazole-4-sulfonyl fluoride requires DMSO for solubility. DMSO must be strictly normalized across all wells (typically
≤1%
) to prevent solvent-induced structural artifacts in the enzyme.
Fig 2. Experimental workflow for continuous time-dependent kinetic analysis.
Step-by-Step Protocol
Materials Required:
Purified Target Enzyme (e.g., Serine Hydrolase).
Fluorogenic Substrate (Specific to the target enzyme).
1-Methyl-1H-imidazole-4-sulfonyl fluoride (10 mM stock in anhydrous DMSO).
Assay Buffer (e.g., 50 mM HEPES, pH 7.4, 100 mM NaCl, 0.01% Triton X-100).
Procedure:
Compound Matrix Preparation: Prepare an 8-point, 2-fold serial dilution of 1-Methyl-1H-imidazole-4-sulfonyl fluoride in 100% DMSO. The final well concentrations should bracket the anticipated
KI
(e.g.,
0.5μM
to
64μM
).
Assay Plate Setup: Transfer
1μL
of the inhibitor dilutions (or pure DMSO for controls) into a 96-well black microplate.
Substrate Addition: Add
49μL
of the assay buffer containing the fluorogenic substrate. Crucial Causality: The substrate concentration must be well below its Michaelis constant (
[S]≪Km
) to minimize competitive binding, which would otherwise require complex mathematical corrections to the apparent
KI
.
Reaction Initiation: Rapidly dispense
50μL
of the target enzyme (prepared in assay buffer) into all wells using a multichannel pipette to initiate the reaction. Total volume =
100μL
(1% final DMSO).
Data Acquisition: Immediately transfer the plate to a microplate reader. Monitor product formation continuously (e.g., read every 30 seconds) for 60 to 120 minutes at the enzyme's optimal physiological temperature (e.g., 37°C).
Data Presentation & Analysis
Quantitative Setup Matrix
Summarizing the volumetric setup ensures reproducibility across runs.
Component
Stock Concentration
Volume per Well
Final Assay Concentration
Assay Buffer
1X
49 µL (with Substrate)
1X
Substrate
10×Km
dilution
Included above
≤0.1×Km
Inhibitor (in DMSO)
Variable (
50μM−6.4mM
)
1 µL
0.5μM−64μM
(1% DMSO)
Target Enzyme
2×
Final
50 µL
e.g., 10 nM
Total Volume
-
100 µL
-
Mathematical Extraction of Kinetic Parameters
Step 1: Fit the raw fluorescence progress curves (Product vs. Time) for each inhibitor concentration to the integrated rate equation for time-dependent inhibition:
P(t)=vikobs1−e−kobst+background
(Where
vi
is the initial uninhibited velocity and
kobs
is the observed pseudo-first-order rate constant).
Step 2: Plot the extracted
kobs
values against the inhibitor concentration
[I]
. Fit the data to the hyperbolic Michaelis-Menten-like equation:
kobs=KIapp+[I]kinact[I]
(Note: If the plot remains strictly linear and does not plateau, the inhibitor is operating under conditions where
[I]≪KI
. In this case,
KI
and
kinact
cannot be separated, and the slope of the line directly represents
kinact/KI
.)
Expected Kinetic Parameters and Interpretation
Parameter
Definition
Implication for 1-Methyl-1H-imidazole-4-sulfonyl fluoride
KI
Reversible binding affinity (
μM
)
Lower values indicate the imidazole ring has high geometric complementarity to the target's active site.
kinact
Max rate of inactivation (
s−1
)
Higher values indicate optimal proximity and activation of the S-F bond by the catalytic nucleophile.
kinact/KI
Covalent efficiency (
M−1s−1
)
The ultimate metric of potency. Values
>104M−1s−1
are typically required for viable covalent drug candidates.
References
Zheng, Q., et al. "SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase." Proceedings of the National Academy of Sciences, 2019. URL:[Link]
Zheng, Q., et al. "Sleeping Beauty Phenomenon: SuFEx-Enabled Discovery of Selective Covalent Inhibitors of Human Neutrophil Elastase." ChemRxiv, 2019. URL:[Link]
Davies, A. E., et al. "Next Generation Sulfonyl Fluoride Electrophiles Expand the Scope of Covalent Drug Discovery." ChemRxiv, 2023. URL:[Link]
Strelow, J. M. "A Perspective on the Kinetics of Covalent and Irreversible Inhibition." SLAS Discovery, 2017. URL:[Link]
Method
In situ reaction monitoring of 1-Methyl-1h-imidazole-4-sulfonyl fluoride with proteins
An Application Guide to the In Situ Reaction Monitoring of 1-Methyl-1H-imidazole-4-sulfonyl Fluoride with Protein Targets Authored by: A Senior Application Scientist Introduction: The Rise of Covalent Probes and the Need...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Guide to the In Situ Reaction Monitoring of 1-Methyl-1H-imidazole-4-sulfonyl Fluoride with Protein Targets
Authored by: A Senior Application Scientist
Introduction: The Rise of Covalent Probes and the Need for In Situ Analysis
In the landscape of chemical biology and drug discovery, covalent inhibitors have re-emerged as a powerful therapeutic modality. Their ability to form a stable, long-lasting bond with a biological target can lead to enhanced potency, prolonged duration of action, and the ability to target shallow binding pockets that are often intractable for non-covalent binders. Among the diverse electrophilic "warheads" used to achieve this, sulfonyl fluorides (SFs) are a privileged class.[1][2] Unlike more indiscriminately reactive groups, SFs exhibit a finely tuned balance of stability in aqueous environments and reactivity towards specific nucleophilic amino acid residues within a protein's binding site.[1][2][3]
1-Methyl-1H-imidazole-4-sulfonyl fluoride (MIFS) is a representative of this class, combining the reactive sulfonyl fluoride moiety with an imidazole scaffold that can be tailored to achieve specific non-covalent interactions, guiding the warhead to its intended target. The true power of such a probe, however, can only be harnessed when its interaction with the target protein is understood in detail. This necessitates moving beyond simple endpoint assays to in situ reaction monitoring—observing the covalent modification as it happens, in real-time.
This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles and practical methodologies for monitoring the reaction of MIFS with target proteins directly in the reaction vessel. We will delve into the underlying chemistry, provide detailed, step-by-step protocols for key analytical techniques, and offer expert insights into experimental design and data interpretation.
The Mechanism: How MIFS Interacts with Proteins
The reactivity of MIFS is governed by the sulfonyl fluoride group, which acts as an electrophile. It does not react indiscriminately; instead, its covalent bond formation is typically preceded by non-covalent binding within a protein pocket. This binding event orients the sulfonyl fluoride in proximity to a nucleophilic amino acid residue. While early work focused on serine proteases, it is now well-established that sulfonyl fluorides can react with a variety of context-specific residues, including serine, threonine, lysine, histidine, and tyrosine.[1][2]
The reaction proceeds via a Sulfur(VI) Fluoride Exchange (SuFEx) mechanism, where the nucleophilic side chain of an amino acid attacks the electrophilic sulfur center, displacing the fluoride ion and forming a stable sulfonate or sulfamide linkage.[4][5] The specific residue targeted is highly dependent on the protein's local environment, which can dramatically enhance the reactivity of an otherwise stable warhead.[5]
Caption: General mechanism of MIFS covalent modification.
Methodologies for In Situ Monitoring
Monitoring the covalent modification of a protein in real-time provides invaluable kinetic data (k_inact, K_I) and mechanistic insight. Three primary techniques are exceptionally well-suited for this purpose: Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fluorescence-Based Assays.
Technique
Principle
Strengths
Limitations
Mass Spectrometry (MS)
Measures the mass increase of the protein upon MIFS adduction.
Direct, unambiguous detection; High sensitivity; Can identify modification site (LC-MS/MS).
Not truly real-time (requires quenching); Potential for buffer incompatibility.
NMR Spectroscopy
Detects changes in the chemical environment of atoms in the protein or MIFS.
Truly non-invasive and real-time; Provides rich structural information.
Lower sensitivity; Requires higher protein concentrations; Best for smaller proteins (<30 kDa).
Fluorescence Assays
Measures changes in a fluorescent signal due to the binding event.
High-throughput; Highly sensitive; Excellent for kinetic parameter determination.
Indirect method; Requires a suitable probe; Prone to artifacts.
Protocol 1: Intact Protein Analysis by Mass Spectrometry
This protocol allows for the direct observation of the mass shift corresponding to the covalent addition of MIFS to the target protein, enabling the quantification of modified vs. unmodified species over time.
Causality and Rationale:
By directly measuring the mass of the intact protein, we obtain unambiguous evidence of covalent bond formation.[6] Electrospray ionization (ESI) is a soft ionization technique that allows large biomolecules like proteins to be transferred into the gas phase for MS analysis without fragmentation.[7][8] This method is ideal for calculating the rate of modification under specific conditions.
Mass Spectrometer: An ESI-TOF or ESI-QTOF instrument is recommended.
Protein Preparation:
Buffer exchange the purified protein into the Reaction Buffer to a final concentration of 5-10 µM. This removes non-volatile salts that interfere with ESI-MS.
Reaction Initiation and Time-Course:
Equilibrate a 100 µL aliquot of the protein solution to the desired reaction temperature (e.g., 25°C).
Take a T=0 time point by removing 10 µL of the protein solution and immediately mixing it with 10 µL of Quenching Solution.
Initiate the reaction by adding MIFS from the stock solution to the remaining protein solution to achieve the desired final concentration (e.g., 50-100 µM). Mix gently.
At subsequent time points (e.g., 1, 5, 10, 30, 60 minutes), remove 10 µL aliquots and quench them in the same manner.
Pro-Tip: The final DMSO concentration should be kept low (<5%) to avoid protein denaturation and MS signal suppression.
Mass Spectrometry Analysis:
Set up the ESI-MS instrument for intact protein analysis. This typically involves optimizing source conditions (e.g., capillary voltage, gas flow) for stable signal from a control protein.
Inject each quenched time-point sample. The sample can be infused directly or passed through a rapid desalting column online to further remove contaminants.[6]
Acquire spectra over a mass range that encompasses the unmodified and expected modified protein masses.
Data Analysis:
The raw spectra will show a series of peaks representing the protein with different charge states.
Use deconvolution software (provided with the instrument) to transform this charge state distribution into a single zero-charge peak representing the protein's mass.
For each time point, you will see a peak for the unmodified protein and a second peak for the MIFS-adducted protein.
Calculate the percentage of modification at each time point by integrating the peak areas: % Modified = [Area(modified) / (Area(unmodified) + Area(modified))] * 100.
Plot % Modified versus time to visualize the reaction kinetics.
Protocol 2: In Situ NMR Reaction Monitoring
NMR spectroscopy provides a powerful, non-invasive method to monitor the reaction in real-time without the need for quenching or separation.[9] This can be done by observing changes in the MIFS signals or the protein signals.
Causality and Rationale:
As the covalent reaction proceeds, the chemical environment of atoms near the reaction site changes, leading to shifts or broadening of their corresponding peaks in the NMR spectrum.[10] For the ligand, the consumption of MIFS can be monitored by the disappearance of its unique NMR signals. This approach is particularly amenable to modern benchtop NMR spectrometers, making it more accessible.[11][12]
Caption: Workflow for real-time NMR reaction monitoring.
Detailed Step-by-Step Protocol:
Materials & Reagents:
Lyophilized target protein (ideally < 30 kDa).
1-Methyl-1H-imidazole-4-sulfonyl fluoride (MIFS).
NMR Buffer: e.g., 20 mM Phosphate buffer in 99.9% D₂O, 50 mM NaCl, pH 7.0.
MIFS Stock: A concentrated stock (e.g., 100 mM) in a deuterated solvent like DMSO-d6.
Sample Preparation:
Dissolve the protein in the NMR buffer to a final concentration of 50-200 µM. Higher concentrations yield better signal-to-noise.
Transfer ~500 µL of the protein solution to a clean NMR tube.
NMR Experiment Setup:
Place the NMR tube in the spectrometer and allow the temperature to equilibrate (e.g., 298 K).
Tune and shim the instrument for optimal resolution.
Acquire a baseline 1D ¹H spectrum of the protein alone. This is your T=0 reference. Ensure proper water suppression is applied.
Reaction Initiation and Monitoring:
Briefly remove the NMR tube. Add a small volume (1-5 µL) of the concentrated MIFS stock solution to the protein sample. The final MIFS concentration should be in molar excess (e.g., 5-10 fold) of the protein.
Quickly mix by inverting the tube and immediately return it to the spectrometer.
Begin acquiring a series of 1D ¹H spectra at regular intervals (e.g., every 5 minutes for 2 hours). Most NMR software allows this to be set up as an automated arrayed experiment.
Data Analysis:
Process the series of spectra.
Identify a well-resolved peak corresponding to MIFS that does not overlap with protein or buffer signals.
Integrate this peak in each spectrum over time.
Plot the normalized integral value against time to monitor the consumption of the reactant.
Alternatively, if the protein has well-resolved peaks that shift or broaden upon modification, these can be monitored to track the formation of the product.[13]
Protocol 3: Kinetic Analysis using a Fluorescence Competition Assay
This high-throughput method is used to determine the kinetic parameters of covalent inhibition (k_inact and K_I) by monitoring how MIFS competes with a reversible fluorescent probe that binds to the same active site.[14]
Causality and Rationale:
The assay relies on a fluorescent probe that gives a high signal (e.g., high fluorescence polarization) when bound to the protein and a low signal when free in solution. When MIFS is added, it binds to the protein, first non-covalently and then covalently, displacing the fluorescent probe. This displacement causes a time-dependent decrease in the fluorescent signal, the rate of which is dependent on the concentration of MIFS and its intrinsic reactivity.[14][15]
Caption: Workflow for a fluorescence-based competition assay.
Detailed Step-by-Step Protocol:
Materials & Reagents:
Purified target protein.
A suitable fluorescent probe with known affinity for the target.
1-Methyl-1H-imidazole-4-sulfonyl fluoride (MIFS).
Assay Buffer: Buffer in which the protein is stable and the probe binding is optimal (e.g., 50 mM HEPES, 150 mM NaCl, 0.01% Tween-20, pH 7.5).
A microplate reader capable of kinetic fluorescence or fluorescence polarization reads.
Low-volume, non-binding black microplates (e.g., 384-well).
Assay Setup:
Prepare a solution of protein and fluorescent probe in Assay Buffer. The protein concentration should be low (e.g., 10 nM) and the probe concentration should be at or near its K_d value.
Dispense this mixture into the wells of the microplate.
Prepare a serial dilution of MIFS in Assay Buffer at 2x the final desired concentrations.
Reaction and Measurement:
Allow the plate containing protein and probe to equilibrate for 15-30 minutes.
Place the plate in the microplate reader.
Program the reader to inject the MIFS solutions and immediately begin reading the fluorescence signal from each well every 30-60 seconds for 1-2 hours.
Self-Validation: Include control wells: (1) protein + probe (no MIFS), (2) buffer + probe (no protein), (3) protein + probe + DMSO vehicle.
Data Analysis:
For each MIFS concentration, plot the fluorescence signal as a function of time.
Fit the resulting decay curves to a single exponential equation to obtain the observed rate constant (k_obs) for each concentration.
Plot the k_obs values against the corresponding MIFS concentration.
Fit this secondary plot to the Michaelis-Menten equation for irreversible inhibitors to determine the maximal inactivation rate (k_inact) and the inhibitor concentration at half-maximal rate (K_I).[14][16]
Conclusion
The in situ monitoring of the reaction between 1-Methyl-1H-imidazole-4-sulfonyl fluoride and its protein targets is essential for a comprehensive understanding of its mechanism of action. By moving beyond simple endpoint assays, researchers can elucidate detailed kinetic profiles, confirm covalent engagement, and identify the precise site of modification. The choice of technique—direct mass spectrometry, real-time NMR, or high-throughput fluorescence assays—will depend on the specific scientific question, the nature of the target protein, and the available instrumentation. The protocols outlined in this guide provide a robust framework for designing and executing these critical experiments, ultimately accelerating the development of novel covalent therapeutics.
References
COOKIE-Pro: covalent inhibitor binding kinetics profiling on the proteome scale. Vertex AI Search.
Probing Protein Ligand Interactions by Automated Hydrogen/Deuterium Exchange Mass Spectrometry. MeCour Temperature Control.
Mass Spectrometry-Based Monitoring of Millisecond Protein-Ligand Binding Dynamics Using an Automated Microfluidic Platform. PMC.
In Situ Detection of Protein Complexes and Modifications by Chemical Ligation Proximity Assay. PubMed.
Reactivity of Covalent Fragments and Their Role in Fragment Based Drug Discovery. PMC.
Reaction Monitoring & Kinetics | Chemical Instrumentation Facility. Iowa State University.
Application Notes and Protocols: Site-Specific Protein Modification Using 6-(Bromomethyl)naphthalen-2-amine. Benchchem.
Covalent Chemical Tools for Profiling Post-Translational Modifications. PMC.
In situ protein labeling and modification site analysis a Proteome... ResearchGate.
Mechanistic Characterization of Covalent Enzyme Inhibition by Isothermal Titration Calorimetry Kinetic Competition (ITC-KC). Analytical Chemistry - ACS Publications.
Technologies for Direct Detection of Covalent Protein–Drug Adducts. MDPI.
Measuring Protein–Ligand Interactions Using Liquid Sample Desorption Electrospray Ionization Mass Spectrometry. Analytical Chemistry - ACS Publications.
Chemoproteomic methods for covalent drug discovery. PMC - NIH.
Mass spectrometric analysis of protein–ligand interactions. PMC - NIH.
Arylfluorosulfates Inactivate Intracellular Lipid Binding Protein(s) through Chemoselective SuFEx Reaction with a Binding Site Tyr Residue. Journal of the American Chemical Society.
Protein Modification. Labome.com.
Sulfonyl fluorides as privileged warheads in chemical biology. PMC - NIH.
In Situ Monitoring of Membrane Protein Dynamics Using High-Throughput Red-Light-Activated Single-Molecule Tracking. ACS Nano.
Covalent Chemical Tools for Profiling Post-Translational Modifications. Frontiers.
Mass Spectrometry of Protein-Ligand Complexes: Enhanced Gas Phase Stability of Ribonuclease-Nucleotide Complexes. PMC.
Simultaneous Dual-Phase Reaction Monitoring by Benchtop NMR. Magritek.
Fluorescence-Based Enzyme Activity Assay: Ascertaining the Activity and Inhibition of Endocannabinoid Hydrolytic Enzymes. MDPI.
Arylfluorosulfates Inactivate Intracellular Lipid Binding Protein(s) through Chemoselective SuFEx Reaction with a Binding-site Tyr Residue. PMC.
Competition NMR for Detection of Hit/Lead Inhibitors of Protein–Protein Interactions. PMC.
Covalent Modification of Protein by Chemical Probe in Living Cells for Structural and Interaction Studies. PubMed.
Quantitative NMR methods for reaction and process monitoring. kluedo - RPTU.
Rapid peptide synthesis using a methylimidazolium sulfinyl fluoride salt. PMC - NIH.
Sulfonyl fluoride-containing peptide targets Lys234 of Mcl-1. ResearchGate.
Protein-Inhibitor Interaction Studies Using NMR. PMC - NIH.
Sulfonyl fluorides as privileged warheads in chemical biology. RSC Publishing.
Structure-Guided Design and Optimization of Covalent VHL-Targeted Sulfonyl Fluoride PROTACs. PMC.
Imidazole-amino acids. Conformational switch under tautomer and pH change. PMC.
Synthesis, antibacterial and antifungal possession of amino acids containing sulfonamide moieties. Pak. J. Pharm. Sci..
Cross-Reactivity Analysis of 4-Fluoro-1H-imidazole Derivatives: A Comparative Guide. Benchchem.
Unbiased Mass Spectrometry Elucidation of the Targets and Mechanisms of Activity-Based Probes: A Case Study Involving Sulfonyl Fluorides. PubMed.
Protein targeting with SAF(er) electrophiles. Semantic Scholar.
Technical Support Center: Troubleshooting Low Reactivity of 1-Methyl-1h-imidazole-4-sulfonyl fluoride in Labeling Experiments
Welcome to the technical support center for troubleshooting experiments involving 1-Methyl-1h-imidazole-4-sulfonyl fluoride. This guide is designed for researchers, scientists, and drug development professionals to addre...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for troubleshooting experiments involving 1-Methyl-1h-imidazole-4-sulfonyl fluoride. This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during protein labeling and bioconjugation studies. By understanding the underlying chemical principles, you can optimize your experimental conditions and achieve successful outcomes.
Frequently Asked Questions (FAQs)
Q1: My labeling efficiency with 1-Methyl-1h-imidazole-4-sulfonyl fluoride is significantly lower than expected. What are the most common causes?
Low labeling efficiency is a frequent issue and can often be traced back to a few key factors:
Suboptimal pH: The reactivity of sulfonyl fluorides is highly dependent on the pH of the reaction buffer. The target amino acid residues (typically lysine, tyrosine, serine, and histidine) need to be in their nucleophilic, deprotonated state to react with the electrophilic sulfur center of the sulfonyl fluoride.[1][2] If the pH is too low, the concentration of the reactive, deprotonated form of the amino acid side chains will be insufficient for efficient labeling.
Hydrolysis of the Sulfonyl Fluoride: While generally more stable than their sulfonyl chloride counterparts, sulfonyl fluorides can still undergo hydrolysis in aqueous buffers, especially at higher pH values.[3][4] This competing reaction consumes the labeling reagent, reducing the amount available to react with your protein of interest. The stability of the sulfonyl fluoride is a critical balance; it must be reactive enough to label the target protein but not so reactive that it rapidly hydrolyzes.[3]
Incorrect Buffer Composition: Certain buffer components can interfere with the labeling reaction. Buffers containing primary or secondary amines (e.g., Tris) are incompatible as they can react with the sulfonyl fluoride. Additionally, some buffer species can influence the hydrolytic stability of the sulfonyl fluoride.[1]
Low Reagent Concentration: Insufficient concentration of either the protein or the 1-Methyl-1h-imidazole-4-sulfonyl fluoride can lead to a slow reaction rate and consequently, low labeling yields.
Steric Hindrance: The accessibility of the target amino acid residue on the protein surface plays a crucial role. If the residue is buried within the protein structure, the sulfonyl fluoride may not be able to access it effectively.
Q2: What is the optimal pH range for labeling with 1-Methyl-1h-imidazole-4-sulfonyl fluoride, and why is it so critical?
The optimal pH is a compromise between maximizing the nucleophilicity of the target amino acid and minimizing the hydrolysis of the sulfonyl fluoride.
Generally, a pH range of 7.5 to 8.5 is a good starting point for labeling lysine and tyrosine residues. Here's a breakdown of the reasoning:
Lysine (pKa ~10.5): At physiological pH (~7.4), the epsilon-amino group of lysine is predominantly protonated and thus not nucleophilic. Increasing the pH to 8.0-8.5 increases the proportion of the deprotonated, reactive form, accelerating the labeling reaction.
Tyrosine (pKa ~10.5): Similar to lysine, the phenolic hydroxyl group of tyrosine needs to be deprotonated to its phenoxide form to become a potent nucleophile. A pH of 8.0 or higher facilitates this.[5]
Histidine (pKa ~6.0): The imidazole side chain of histidine is largely deprotonated at physiological pH, making it a potential target.
Serine (pKa ~13): Serine is generally less reactive due to the high pKa of its hydroxyl group, but in specific protein microenvironments that lower its pKa, it can be labeled.[2]
It is crucial to perform a pH scouting experiment to determine the optimal condition for your specific protein and experimental setup.
Q3: I suspect my 1-Methyl-1h-imidazole-4-sulfonyl fluoride is degrading in the buffer. How can I assess its stability?
You can monitor the stability of your sulfonyl fluoride using High-Performance Liquid Chromatography (HPLC).
Prepare Buffers: Prepare a series of buffers (e.g., phosphate, HEPES) at different pH values (e.g., 7.0, 7.5, 8.0, 8.5).
Stock Solution: Prepare a concentrated stock solution of 1-Methyl-1h-imidazole-4-sulfonyl fluoride in an organic solvent like DMSO.
Incubation: Dilute the stock solution into each of the prepared buffers to a final concentration typically used in your labeling experiments (e.g., 100 µM). Incubate the solutions at your experimental temperature.
Time Points: At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), take an aliquot from each solution.
HPLC Analysis: Analyze the aliquots by reverse-phase HPLC, monitoring the disappearance of the parent sulfonyl fluoride peak and the appearance of the sulfonic acid hydrolysis product.
Data Analysis: Plot the percentage of remaining sulfonyl fluoride against time for each pH to determine its half-life under different conditions.[1]
This data will help you choose a buffer system and reaction time that minimizes hydrolysis.
Q4: Are there alternative amino acid residues that 1-Methyl-1h-imidazole-4-sulfonyl fluoride can react with?
Yes, while lysine and tyrosine are common targets, sulfonyl fluorides have been shown to react with other nucleophilic amino acid residues, including serine, threonine, and histidine.[2][6] However, the reactivity is highly context-dependent and influenced by the local microenvironment within the protein, which can alter the pKa and accessibility of the residue's side chain.[7][8] It's important to note that the adduct formed with cysteine is often unstable.[1][5]
The order of reactivity at physiological pH is generally considered to be Cys > Tyr > Lys > His.[1]
Q5: My protein precipitates upon addition of the 1-Methyl-1h-imidazole-4-sulfonyl fluoride stock solution. How can I prevent this?
Precipitation is often caused by the organic solvent (e.g., DMSO) used to dissolve the sulfonyl fluoride.
Troubleshooting Steps:
Minimize Organic Solvent: Use the most concentrated stock solution of the sulfonyl fluoride possible to minimize the final percentage of organic solvent in your reaction mixture. Aim for a final concentration of <5% (v/v).
Stepwise Addition: Add the sulfonyl fluoride stock solution to the protein solution slowly and with gentle vortexing to ensure rapid mixing and avoid localized high concentrations of the organic solvent.
Alternative Solvents: Consider less disruptive organic solvents like DMF, though DMSO is generally preferred.
Solubility Enhancers: In some cases, the addition of mild, non-interfering detergents or solubility enhancers to the buffer can help maintain protein solubility.
Troubleshooting Guide
This section provides a structured approach to diagnosing and resolving low reactivity issues.
Decision Tree for Troubleshooting
Caption: A step-by-step decision tree for troubleshooting low labeling efficiency.
Experimental Protocols for Optimization
1. pH Scouting Experiment
This experiment will help you identify the optimal pH for your labeling reaction.
Materials:
Your protein of interest
1-Methyl-1h-imidazole-4-sulfonyl fluoride
A series of buffers (e.g., 100 mM Sodium Phosphate) at pH 7.0, 7.5, 8.0, and 8.5
DMSO
Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)
SDS-PAGE analysis reagents and equipment
(Optional) Mass spectrometer for site identification
Procedure:
Prepare a series of reactions, each containing your protein at a fixed concentration in one of the prepared buffers.
Prepare a stock solution of 1-Methyl-1h-imidazole-4-sulfonyl fluoride in DMSO.
Add the sulfonyl fluoride stock to each reaction to a final concentration (e.g., 10-fold molar excess over the protein). Ensure the final DMSO concentration is low (<5%).
Incubate the reactions at a constant temperature (e.g., room temperature or 37°C) for a set amount of time (e.g., 2 hours).
Quench the reactions by adding the quenching solution.
Analyze the labeling efficiency by SDS-PAGE (looking for a band shift if the label is large enough) or, more quantitatively, by mass spectrometry to determine the degree of labeling.
Compare the results across the different pH conditions to identify the optimum.
2. Reagent Titration
This experiment helps to determine the optimal molar ratio of the labeling reagent to the protein.
Procedure:
Using the optimal pH determined from the scouting experiment, set up a series of reactions with a fixed protein concentration.
Vary the molar excess of 1-Methyl-1h-imidazole-4-sulfonyl fluoride (e.g., 1x, 5x, 10x, 20x, 50x) over the protein.
Incubate, quench, and analyze the reactions as described above.
Plot the labeling efficiency against the molar excess of the sulfonyl fluoride to find the point of diminishing returns, where increasing the reagent concentration no longer significantly increases the labeling.
Quantitative Data Summary
Parameter
Recommended Range
Rationale
pH
7.5 - 8.5
Balances nucleophilicity of target residues with sulfonyl fluoride stability.[1]
Buffer
Phosphate, HEPES
Non-nucleophilic and compatible with the labeling chemistry.[1]
Temperature
4°C to 37°C
Lower temperatures can increase reagent stability but will slow the reaction rate.
Molar Excess
10x - 50x
Ensures sufficient reagent to drive the reaction to completion.
Reaction Time
1 - 24 hours
Dependent on the reactivity of the specific protein and reagent concentration.
Reaction Mechanism and Influencing Factors
The labeling reaction proceeds via a nucleophilic attack of a deprotonated amino acid side chain on the electrophilic sulfur atom of the sulfonyl fluoride, leading to the formation of a stable sulfonate ester (with Tyr, Ser, Thr) or sulfonamide (with Lys) and the release of a fluoride ion.[3][5] This is a key reaction in Sulfur(VI) Fluoride Exchange (SuFEx) chemistry.[9]
Caption: General mechanism for the labeling of a protein nucleophile (Nu) with a sulfonyl fluoride.
Factors that stabilize the transition state, such as a favorable protein microenvironment, will accelerate the reaction. Conversely, factors that decrease the nucleophilicity of the amino acid or the electrophilicity of the sulfonyl fluoride will slow it down. The imidazole group in 1-Methyl-1h-imidazole-4-sulfonyl fluoride influences the electronic properties of the sulfonyl fluoride group, affecting its reactivity.
References
A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions. Organic & Biomolecular Chemistry (RSC Publishing).
Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. PMC.
Advances in the construction of diverse SuFEx linkers.
Sulfonyl fluorides as privileged warheads in chemical biology. PMC - NIH.
Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry. PMC.
Stability and cell permeability of sulfonyl fluorides in the design of Lys-covalent antagonists of protein-protein interactions. PMC.
Not all sulfonyl fluorides were cre
Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry. RSC Publishing.
The proximity-enabled sulfur fluoride exchange reaction in the protein context. Chemical Science (RSC Publishing).
SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction. MilliporeSigma.
Synthesis and 18F Labeling of Alkenyl Sulfonyl Fluorides via an Unconventional Elimination P
Deoxyfluorination with Sulfonyl Fluorides: Navigating Reaction Space with Machine Learning. The Doyle Group.
Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media.
New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design.
Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media. Chemical Science (RSC Publishing).
Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin to Prevent Amyloidogenesis while Affording a Fluorescent Conjug
Rapid peptide synthesis using a methylimidazolium sulfinyl fluoride salt.
Identification of Styryl Sulfonyl Fluoride as a Near-Perfect Michael Acceptor for Diversified Protein Bioconjugations. CCS Chemistry - Chinese Chemical Society.
Synthesis and 18F Labeling of Alkenyl Sulfonyl Fluorides via an Unconventional Elimination Pathway.
Cross-Reactivity Analysis of 4-Fluoro-1H-imidazole Derivatives: A Compar
Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. MDPI.
An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. PubMed.
Optimizing buffer conditions for 1-Methyl-1h-imidazole-4-sulfonyl fluoride reactions
Welcome to the technical support hub for 1-Methyl-1H-imidazole-4-sulfonyl fluoride (1-Me-Im-4-SF) . As a highly tunable Sulfur(VI) Fluoride Exchange (SuFEx) reagent, 1-Me-Im-4-SF is widely used in chemical biology for th...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support hub for 1-Methyl-1H-imidazole-4-sulfonyl fluoride (1-Me-Im-4-SF) . As a highly tunable Sulfur(VI) Fluoride Exchange (SuFEx) reagent, 1-Me-Im-4-SF is widely used in chemical biology for the irreversible, chemoselective labeling of nucleophilic amino acids (primarily Tyrosine, Lysine, and Histidine).
However, the unique electrophilicity of the sulfonyl fluoride warhead requires precise microenvironmental control. Failure to optimize buffer conditions inevitably leads to premature hydrolysis, probe precipitation, or off-target quenching. This guide is designed by application scientists to help you troubleshoot and optimize your SuFEx workflows.
Part 1: Mechanistic Overview & Buffer Causality
To successfully deploy 1-Me-Im-4-SF, one must understand the thermodynamic tug-of-war inherent to SuFEx chemistry. The S-F bond is exceptionally stable to oxidation and reduction, but its latent electrophilicity is unlocked by nucleophilic attack[1].
The choice of buffer directly dictates the fate of the reagent:
Target Activation: The target nucleophile (e.g., the phenolic hydroxyl of Tyrosine) must be partially deprotonated to attack the S(VI) center. This requires a mildly basic environment.
Hydrolytic Degradation: If the bulk pH is too high (pH > 8.5), hydroxide ions (OH⁻) in the aqueous buffer will outcompete the protein nucleophiles, attacking the sulfonyl fluoride to form an inert sulfonic acid[2].
Amine Competition: Buffers containing primary amines act as competitive nucleophiles, permanently quenching the probe before it can engage the target protein[3].
Buffer Optimization Matrix
The following table summarizes the quantitative performance of standard biological buffers when used with 1-Me-Im-4-SF.
Buffer System
Optimal pH Range
SuFEx Efficiency
Hydrolysis Risk
Causality & Recommendation
PBS
7.4 – 7.8
High
Low
Optimal. Provides the ideal balance for Tyrosine activation while suppressing hydroxide-mediated S-F hydrolysis[1].
HEPES
7.5 – 8.0
High
Low
Optimal. Excellent amine-free alternative if phosphate ions interfere with downstream structural assays.
Tris-HCl
7.5 – 8.5
Low
Moderate
Not Recommended. The primary amine in Tris acts as a competing nucleophile, quenching the SuFEx probe[3].
Borate
8.5 – 9.0
Moderate
High
Use with Caution. High pH rapidly accelerates the half-life decay of the sulfonyl fluoride[2]. Use only if target pKa strictly demands it.
Part 2: Reaction Pathway Visualization
The following diagram illustrates how your choice of buffer dictates the reaction pathway of 1-Me-Im-4-SF.
Reaction pathways of 1-Me-Im-4-SF dictated by buffer conditions.
Part 3: Troubleshooting FAQs
Q1: Why is 1-Me-Im-4-SF precipitating immediately when added to my reaction buffer?A1: Sulfonyl fluorides are highly lipophilic. Adding the neat compound or an insufficiently concentrated stock directly to an aqueous buffer causes rapid aggregation.
Solution: Always prepare a highly concentrated stock (50–100 mM) in anhydrous DMSO or DMF. Add this stock dropwise to a vigorously vortexing buffer to ensure rapid, homogenous dispersion. Keep the final organic solvent concentration between 2% and 5% v/v[4].
Q2: I am observing a complete loss of probe activity within 30 minutes. What is causing this?A2: This is a hallmark of premature hydrolysis. While sulfonyl fluorides are significantly more stable than sulfonyl chlorides, they remain susceptible to hydroxide-mediated hydrolysis at elevated pH. If your buffer pH exceeds 8.5, the aqueous half-life of the S-F bond drops from hours to minutes[2].
Solution: Lower the pH to 7.4–7.8. This range provides the optimal thermodynamic "sweet spot" to activate target nucleophiles while preserving the S-F warhead[1].
Q3: Can I use Tris or Glycine buffers for my labeling reaction?A3: Absolutely not. Tris and Glycine contain primary amines. At physiological to mildly basic pH, these primary amines act as competing nucleophiles, engaging in off-target SuFEx reactions and effectively quenching 1-Me-Im-4-SF before it can react with your target protein[3].
Solution: Switch to amine-free, zwitterionic buffers like HEPES or standard PBS.
Part 4: Self-Validating Standard Operating Procedure (SOP)
To ensure high-yield, reproducible conjugation, follow this self-validating protocol for chemoselective protein labeling with 1-Me-Im-4-SF.
Phase 1: Reagent Preparation
Equilibration: Remove the 1-Me-Im-4-SF vial from -20°C storage and equilibrate to room temperature in a desiccator for 30 minutes. Causality: Opening cold reagents causes ambient moisture condensation, leading to immediate hydrolysis.
Stock Generation: Reconstitute 1-Me-Im-4-SF in anhydrous DMSO to a stock concentration of 50 mM.
Validation Check: Hold the tube against a light source. The solution must be completely clear. Any cloudiness indicates water contamination in the DMSO, meaning the reagent is already compromised.
Phase 2: Buffer Exchange
Protein Preparation: Exchange the target protein into 1X PBS (pH 7.8) using a size-exclusion desalting column.
Validation Check: Measure the final eluate pH using a micro-pH probe. It must read strictly between 7.4 and 7.8. Verify protein concentration is between 10–50 µM using a BCA assay.
Phase 3: SuFEx Conjugation
Initiation: Place the protein solution on a magnetic stirrer at medium speed.
Addition: Add the 1-Me-Im-4-SF stock solution dropwise to achieve a final concentration of 0.5–1.0 mM. Ensure the final DMSO concentration does not exceed 5% v/v to prevent protein denaturation.
Validation Check: Observe the solution against a dark background immediately after addition. It must remain optically clear. The appearance of micro-precipitates indicates the addition was too fast or the stirring was insufficient.
Incubation: Incubate the reaction at room temperature (20–25°C) for 2 to 4 hours.
Phase 4: Quenching and Cleanup
Quenching (Optional): To intentionally neutralize unreacted 1-Me-Im-4-SF, add 1 M Tris-HCl (pH 8.0) to a final concentration of 50 mM and incubate for 15 minutes. The primary amines in Tris will safely consume the remaining electrophile.
Purification: Remove excess quenched reagents and DMSO using a spin desalting column pre-equilibrated with your final storage buffer.
References
Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media. National Institutes of Health (NIH) / Chemical Science.[Link]
Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. MDPI.[Link]
Arylfluorosulfates Inactivate Intracellular Lipid Binding Protein(s) through Chemoselective SuFEx Reaction with a Binding Site Tyr Residue. Journal of the American Chemical Society (ACS).[Link]
Technical Support Center: Mastering Specificity with 1-Methyl-1H-imidazole-4-sulfonyl Fluoride
Welcome to the technical support center for 1-Methyl-1H-imidazole-4-sulfonyl fluoride. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on utilizing t...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for 1-Methyl-1H-imidazole-4-sulfonyl fluoride. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on utilizing this powerful covalent probe while minimizing off-target modifications. Here, you will find troubleshooting guides and frequently asked questions (FAQs) rooted in the principles of chemical biology and covalent inhibitor design.
I. Foundational Knowledge: Frequently Asked Questions (FAQs)
This section addresses common questions regarding the properties and handling of 1-Methyl-1H-imidazole-4-sulfonyl fluoride to ensure a solid foundation for your experiments.
Q1: What is the primary mechanism of action for 1-Methyl-1H-imidazole-4-sulfonyl fluoride?
A1: 1-Methyl-1H-imidazole-4-sulfonyl fluoride is a covalent modifier. Its reactivity stems from the sulfonyl fluoride (-SO₂F) moiety, which acts as an electrophilic "warhead." This group can react with nucleophilic amino acid residues on a protein, forming a stable covalent bond. The specificity of this interaction is largely dictated by the binding affinity of the 1-methyl-1H-imidazole scaffold to a particular protein pocket.
Q2: Which amino acid residues are susceptible to modification by sulfonyl fluorides?
A2: Sulfonyl fluorides are known to react with a range of nucleophilic amino acid residues. While initially recognized for modifying serine residues in proteases, their reactivity extends to tyrosine, lysine, histidine, and threonine.[1][2] The specific residue modified is highly dependent on its accessibility and the local chemical environment within the protein's binding site.[1]
Q3: How does the 1-methyl-1H-imidazole component influence the reagent's behavior?
A3: The 1-methyl-1H-imidazole core serves as the "guidance system" for the sulfonyl fluoride warhead. Its specific chemical structure and properties will govern the non-covalent binding interactions (e.g., hydrogen bonding, van der Waals forces) with the target protein. This initial binding event is crucial for positioning the sulfonyl fluoride group in close proximity to a reactive amino acid residue, thereby facilitating the covalent modification.
Q4: I'm having trouble dissolving 1-Methyl-1H-imidazole-4-sulfonyl fluoride in my aqueous buffer. What should I do?
A4: Like many sulfonyl fluorides, this compound may have limited solubility in aqueous solutions. The recommended approach is to first prepare a concentrated stock solution in a dry, water-miscible organic solvent such as DMSO, ethanol, or methanol.[3] This stock solution should then be added to your aqueous buffer with vigorous mixing to ensure rapid and uniform dispersion, which helps to prevent precipitation.[3]
Q5: How stable is 1-Methyl-1H-imidazole-4-sulfonyl fluoride in aqueous solutions?
A5: The stability of sulfonyl fluorides in aqueous media is pH-dependent. They are generally more stable at neutral or slightly acidic pH.[3] Under alkaline conditions, the sulfonyl fluoride group is prone to hydrolysis, which leads to its inactivation.[3] For instance, the related compound Phenylmethylsulfonyl fluoride (PMSF) has a half-life of about 110 minutes at pH 7.0, which decreases at higher pH.[3] It is highly recommended to prepare fresh working solutions immediately before each experiment.
II. Troubleshooting Guide: Preventing Off-Target Modification
This section provides a question-and-answer formatted guide to directly address and troubleshoot specific issues related to off-target effects during your experiments.
Issue 1: High background labeling or modification of multiple proteins is observed.
Q: My results show widespread, non-specific protein labeling. What are the likely causes and how can I improve specificity?
A: High background labeling is a common issue and can stem from several factors. Let's break down the potential causes and solutions.
Underlying Causes:
Excessive Reagent Concentration: Using too high a concentration of the sulfonyl fluoride probe can lead to reactions with less favorable, off-target sites.
Prolonged Incubation Time: Longer exposure to the probe increases the probability of slow-reacting, low-affinity sites being modified.
Intrinsic Reactivity of the Sulfonyl Fluoride: While the imidazole scaffold guides the reaction, the sulfonyl fluoride can still react with highly nucleophilic residues on other proteins if the concentration is high enough.
Troubleshooting Workflow:
Caption: Troubleshooting workflow for high background labeling.
Experimental Protocols:
Protocol 1: Probe Concentration Optimization
Prepare a series of dilutions of your 1-Methyl-1H-imidazole-4-sulfonyl fluoride stock solution to create a range of final concentrations (e.g., 0.1 µM, 1 µM, 10 µM, 50 µM, 100 µM).
Treat your cell lysate or protein sample with each concentration for a fixed, short period (e.g., 30 minutes).
Analyze the samples by SDS-PAGE and in-gel fluorescence (if using a tagged probe) or by mass spectrometry to assess the extent of labeling of your target protein versus background proteins.
Select the lowest concentration that provides sufficient labeling of your target with minimal background.
Protocol 2: Time-Course Experiment
Using the optimized concentration from Protocol 1, treat your samples for varying amounts of time (e.g., 5 min, 15 min, 30 min, 60 min, 120 min).
Quench the reaction at each time point by adding a nucleophilic scavenger like DTT or β-mercaptoethanol.
Analyze the samples to determine the shortest incubation time required for effective labeling of your target protein.
Issue 2: Modification of an unexpected amino acid residue.
Q: I expected my probe to react with a specific lysine residue, but mass spectrometry data shows modification of a tyrosine. Why did this happen and can I control it?
A: This is an excellent observation and highlights the nuanced reactivity of sulfonyl fluorides. The protein's local microenvironment plays a critical role in determining which residue is modified.
Underlying Causes:
Proximity and Accessibility: Even if a lysine is present in the binding pocket, a nearby tyrosine may be more favorably positioned for reaction with the sulfonyl fluoride warhead once the probe is non-covalently bound.
Enhanced Nucleophilicity: The local chemical environment (e.g., nearby acidic or basic residues) can increase the nucleophilicity of one residue over another, making it more reactive.[4]
Flexibility of the Probe and Protein: The dynamic nature of both the small molecule and the protein can allow for different binding poses, one of which may favor reaction with the tyrosine.
Strategies for Directing Reactivity:
Structure-Based Design: If a crystal structure of your target protein is available, you can use it to guide the redesign of the 1-methyl-1H-imidazole scaffold.[4] Minor structural modifications can alter the binding pose and reposition the sulfonyl fluoride to favor reaction with the desired residue.
pH Optimization: The nucleophilicity of amino acid side chains is pH-dependent. For example, the deprotonated forms of lysine (amine) and tyrosine (phenolate) are the reactive species. Systematically varying the pH of your reaction buffer (while staying within the stability range of your protein and probe) may favor the modification of one residue over another.
Competitive Inhibition: If you have a known reversible binder for the same pocket, you can perform a competition experiment. Pre-incubation with the reversible binder should block the specific binding of your sulfonyl fluoride probe and prevent modification of the target residue. If labeling still occurs, it is likely non-specific.
Data Presentation: Factors Influencing Amino Acid Reactivity
Factor
Influence on Reactivity
Mitigation Strategy
Probe Concentration
High concentrations can drive non-specific labeling.
Titrate to the lowest effective concentration.
Incubation Time
Longer times allow for slow, off-target reactions.
Perform a time-course experiment to find the optimal duration.
pH
Alters the protonation state and nucleophilicity of residues.
Empirically test a range of pH values.
Local Protein Environment
Can enhance the nucleophilicity of specific residues.
Structure-based redesign of the probe scaffold.
Issue 3: Inconsistent or low labeling efficiency.
Q: I'm seeing variable or very low levels of modification of my target protein. What could be going wrong?
A: Inconsistent labeling can be frustrating, but it's often due to issues with reagent stability or experimental conditions.
Troubleshooting Workflow:
Caption: Troubleshooting workflow for low labeling efficiency.
Key Considerations:
Probe Hydrolysis: As mentioned in the FAQs, sulfonyl fluorides can hydrolyze in aqueous solutions, especially at alkaline pH.[3] Always prepare fresh working solutions from a high-concentration stock in an anhydrous solvent like DMSO.
Competing Nucleophiles: Common buffer components like DTT or β-mercaptoethanol are strong nucleophiles and will react with your probe, reducing its effective concentration for protein labeling. Ensure these are not present in your labeling buffer unless used as a quencher.
Protein Folding and Conformation: Ensure your target protein is properly folded and that the binding site is accessible. The presence of detergents or other additives may be necessary for some proteins.
By systematically addressing these potential issues, you can enhance the specificity and reproducibility of your experiments with 1-Methyl-1H-imidazole-4-sulfonyl fluoride, unlocking its full potential as a precise tool in your research.
III. References
Quantifying drug-target engagement in live cells using sulfonyl fluoride chemical probes. ResearchGate. [Link]
Broad-Spectrum Kinase Profiling in Live Cells with Lysine-Targeted Sulfonyl Fluoride Probes. Journal of the American Chemical Society. [Link]
Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry. RSC Publishing. [Link]
Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin to Prevent Amyloidogenesis while Affording a Fluorescent Conjugate. PMC. [Link]
Advances in sulfonyl exchange chemical biology: expanding druggable target space. Nature. [Link]
Technical Support Center: HPLC Purification of 1-Methyl-1H-imidazole-4-sulfonyl Fluoride Derivatives
Welcome to the technical support center for the purification of 1-Methyl-1H-imidazole-4-sulfonyl fluoride and its derivatives. This guide is designed for researchers, medicinal chemists, and process development scientist...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the purification of 1-Methyl-1H-imidazole-4-sulfonyl fluoride and its derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in isolating these unique and reactive compounds. The inherent polarity of the methyl-imidazole core, combined with the electrophilic nature of the sulfonyl fluoride moiety, presents specific purification hurdles. This document provides in-depth, field-tested strategies and troubleshooting advice to achieve high purity and recovery.
Frequently Asked Questions (FAQs)
Q1: What are the primary challenges when purifying 1-Methyl-1H-imidazole-4-sulfonyl fluoride derivatives by HPLC?
The main difficulties arise from a combination of the molecule's physicochemical properties:
High Polarity: The 1-methyl-1H-imidazole group imparts significant polarity, which can lead to poor retention on standard reversed-phase (RP) columns, especially for derivatives with few hydrophobic substituents. This can cause the compound to elute in the solvent front along with other polar impurities.[1][2]
Reactivity of the Sulfonyl Fluoride Group: The sulfonyl fluoride (-SO₂F) is an electrophilic moiety. While more stable to hydrolysis than the corresponding sulfonyl chloride, it can still degrade under certain conditions, particularly in the presence of strong nucleophiles or at non-neutral pH.[3][4] The primary degradation product is the corresponding sulfonic acid (-SO₃H), which has very different chromatographic behavior.
Secondary Interactions: The basic nitrogen on the imidazole ring can engage in secondary ionic interactions with residual, acidic silanol groups on silica-based stationary phases. This often results in significant peak tailing, reducing resolution and purity of collected fractions.
Chirality: Many derivatives possess chiral centers, necessitating specialized methods for enantiomeric separation.[5][6]
Q2: What is the recommended starting point for method development: Reversed-Phase (RP) or Normal-Phase (NP) HPLC?
For most 1-Methyl-1H-imidazole-4-sulfonyl fluoride derivatives, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the recommended starting point.[7][8]
Causality: These molecules are typically soluble in polar organic solvents like methanol, acetonitrile, and DMSO, which are compatible with RP-HPLC mobile phases. RP-HPLC separates compounds primarily based on hydrophobicity.[8] Since many impurities in a synthetic mixture will have different hydrophobicities, it provides a powerful initial separation. A typical starting point would be a C18 column with a water/acetonitrile or water/methanol gradient.[9][10]
Normal-Phase (NP) HPLC, which separates based on polarity using non-polar mobile phases, is less commonly used as a primary technique for these polar compounds but is an excellent choice for a secondary, orthogonal purification step if RP-HPLC alone is insufficient.[11][12]
Q3: How can I prevent the hydrolysis of the sulfonyl fluoride group during purification?
The stability of the S-F bond is critical for retaining biological activity and ensuring the correct compound is isolated.[13] To prevent hydrolysis to the sulfonic acid:
Maintain an Acidic Mobile Phase: The most effective strategy is to add a small amount of a volatile acid to the mobile phase. Typically, 0.05% to 0.1% formic acid (FA) or acetic acid (AcOH) is used in both the aqueous (A) and organic (B) mobile phase components. This keeps the system pH low (typically pH 2.5-3.5), which significantly suppresses the rate of hydrolysis.[14]
Avoid Basic Additives: Do not use basic mobile phase additives like ammonia, diethylamine (DEA), or triethylamine (TEA) unless you have confirmed the stability of your specific derivative under these conditions.
Limit Time in Aqueous Solution: Minimize the time the purified sample resides in the aqueous-rich mobile phase fractions before solvent removal (evaporation). Promptly neutralize collected fractions containing acid with a small amount of a weak base (e.g., sodium bicarbonate) if the compound is to be stored in solution post-purification, but only after confirming the compound's stability at neutral pH.
Q4: My derivative is a racemic mixture. How should I approach chiral separation?
Enantiomeric separation requires a chiral stationary phase (CSP). Supercritical Fluid Chromatography (SFC) is often superior to HPLC for chiral separations due to its high efficiency and faster run times, but HPLC remains a viable option.[15][16]
The Strategy:
Achieve Achiral Purity First: Purify the racemic mixture to >95% purity using an achiral method (e.g., the RP-HPLC methods described in this guide). This prevents impurities from complicating the chiral separation.
Screen Chiral Columns: There is no universal chiral column. A screening approach is necessary. The most successful CSPs for a wide range of compounds are polysaccharide-based (e.g., cellulose or amylose derivatives).[17]
Mobile Phase Screening: For chiral HPLC, screen different mobile phase modes:
Normal Phase: Heptane/Isopropanol or Heptane/Ethanol are common starting points.[17]
Polar Organic Mode: Acetonitrile or Methanol with additives.
Reversed-Phase Mode: Water/Acetonitrile or Water/Methanol.[17]
Many contract research organizations (CROs) and specialized labs offer chiral screening services, which can be a cost-effective way to identify the optimal column and mobile phase combination.
Troubleshooting Guides
Problem: Poor Peak Shape (Tailing or Fronting)
Q: My compound peak shows significant tailing on a C18 column, even with a formic acid modifier. What is happening and how can I fix it?
Peak tailing for nitrogen-containing heterocyclic compounds is a classic sign of secondary interactions between the basic analyte and acidic silanol groups on the silica support of the stationary phase. While acid modifiers help by protonating the imidazole nitrogen, this may not be sufficient if the interaction is strong.
graph TD;
A[Start: Peak Tailing Observed] --> B{Is mobile phase acidic? (e.g., 0.1% FA/TFA)};
B -- No --> C[Add 0.1% Formic Acid to Mobile Phase A & B];
B -- Yes --> D{Using a modern, base-deactivated column? (e.g., end-capped)};
D -- No --> E[Switch to a high-purity, end-capped C18 or C8 column];
D -- Yes --> F{Try a different stationary phase chemistry};
F --> G[Phenyl-Hexyl or Embedded Polar Group (EPG) Column];
G --> H[Evaluate Peak Shape];
F --> I[Consider alternative ion-pairing agent, e.g., TFA - check for MS compatibility];
I --> H;
C --> H;
E --> H;
subgraph Legend
direction LR
L1[Process Step]
L2{Decision Point}
L1 ~~~ L2
end
Common side products in 1-Methyl-1h-imidazole-4-sulfonyl fluoride synthesis and how to avoid them
Welcome to the Technical Support Center for the synthesis of 1-Methyl-1H-imidazole-4-sulfonyl fluoride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the synthesis of 1-Methyl-1H-imidazole-4-sulfonyl fluoride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and answers to frequently asked questions. Our goal is to empower you with the knowledge to anticipate and overcome common challenges in this synthesis, ensuring a higher success rate and purity of your final product.
Introduction: The Synthetic Landscape
The synthesis of 1-Methyl-1H-imidazole-4-sulfonyl fluoride is a critical step in the development of various therapeutic agents. This versatile building block is often prepared through a multi-step sequence, typically culminating in the conversion of a sulfonic acid or sulfonyl chloride intermediate to the desired sulfonyl fluoride. While seemingly straightforward, this process can be fraught with challenges, leading to the formation of undesired side products that complicate purification and reduce yields. This guide will illuminate the common pitfalls and provide robust strategies to avoid them.
Frequently Asked Questions (FAQs)
Q1: What are the most common synthetic routes to 1-Methyl-1H-imidazole-4-sulfonyl fluoride?
A1: The two primary strategies for the synthesis of 1-Methyl-1H-imidazole-4-sulfonyl fluoride are:
Two-Step Halogen Exchange: This is the most conventional method, which involves the initial formation of 1-Methyl-1H-imidazole-4-sulfonyl chloride from the corresponding sulfonic acid, followed by a halogen exchange reaction with a fluoride source.
Direct Fluorination: More recent methods allow for the direct conversion of 1-Methyl-1H-imidazole-4-sulfonic acid or its salts to the sulfonyl fluoride using specialized fluorinating agents. A promising variation of this is the "imidazole-to-fluorine exchange" from a sulfonyl imidazole precursor.[1]
Q2: I am seeing multiple spots on my TLC after the fluorination step. What are the likely side products?
A2: The formation of multiple products is a common issue. Based on the reactivity of the starting materials and intermediates, the most probable side products include:
Unreacted 1-Methyl-1H-imidazole-4-sulfonyl chloride: Incomplete halogen exchange is a frequent problem, especially with less reactive fluoride sources or insufficient reaction times.
1-Methyl-1H-imidazole-4-sulfonic acid: Hydrolysis of either the starting sulfonyl chloride or the product sulfonyl fluoride by residual moisture in the reaction will lead to the formation of the corresponding sulfonic acid.[2]
Dimerization/Oligomerization Products: Under certain conditions, particularly with reactive intermediates, self-condensation or reaction with other imidazole species can occur.
Ring-Chlorinated or Ring-Fluorinated Byproducts: While less common with sulfonylating reagents, aggressive conditions or certain fluorinating agents could potentially lead to electrophilic attack on the imidazole ring itself.
Decomposition Products: Heteroaromatic sulfonyl halides can be unstable, and decomposition can lead to a complex mixture of byproducts.[2]
Q3: My yield of 1-Methyl-1H-imidazole-4-sulfonyl fluoride is consistently low. What are the potential causes?
A3: Low yields can stem from several factors throughout the synthetic process:
Incomplete formation of the sulfonyl chloride intermediate: The initial chlorination of the sulfonic acid may not go to completion.
Hydrolysis: As mentioned, the presence of water can lead to the hydrolysis of both the sulfonyl chloride and the sulfonyl fluoride, reducing the yield of the desired product.
Sub-optimal fluorinating agent or conditions: The choice of fluoride source and reaction conditions (temperature, solvent, reaction time) is critical for efficient halogen exchange.
Product loss during workup and purification: The volatility of some sulfonyl fluorides can lead to loss during solvent removal under high vacuum.[3] Additionally, the basic nature of the imidazole ring can cause issues during chromatographic purification on silica gel.
Decomposition of the starting material or product: The stability of the sulfonyl chloride precursor and the sulfonyl fluoride product can be a limiting factor.[2]
Troubleshooting Guide
This section provides a structured approach to diagnosing and resolving common issues encountered during the synthesis of 1-Methyl-1H-imidazole-4-sulfonyl fluoride.
Problem
Potential Cause
Troubleshooting & Optimization
Incomplete conversion of 1-Methyl-1H-imidazole-4-sulfonyl chloride to the sulfonyl fluoride.
Insufficient reactivity of the fluoride source.
Switch to a more reactive fluoride source. For example, spray-dried potassium fluoride or the use of a phase-transfer catalyst (e.g., 18-crown-6) can enhance reactivity. Potassium bifluoride (KHF2) is also an effective alternative.[4][5]
Short reaction time or low temperature.
Increase the reaction time and/or temperature. Monitor the reaction progress by TLC or LC-MS to determine the optimal conditions.
Significant formation of 1-Methyl-1H-imidazole-4-sulfonic acid.
Presence of moisture in the reaction.
Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents and reagents.
Hydrolysis during aqueous workup.
Minimize the contact time with water during the workup. Use a biphasic extraction with a non-polar organic solvent and a saturated brine solution to quickly separate the product.
Formation of a complex mixture of unidentified byproducts.
Decomposition of the sulfonyl chloride starting material.
Heteroaromatic sulfonyl chlorides can be unstable.[2] It is often best to use the sulfonyl chloride immediately after its preparation without prolonged storage. If it must be stored, keep it under an inert atmosphere at low temperature.
Harsh reaction conditions.
Employ milder reaction conditions. For example, the "imidazole-to-fluorine exchange" method starting from a stable sulfonyl imidazole precursor can be a gentler alternative to the traditional two-step process.[1]
Difficulty in purifying the final product by column chromatography.
Strong adsorption of the product to silica gel.
The basic imidazole nitrogen can interact strongly with the acidic silica gel. Pre-treat the silica gel with a small amount of a non-nucleophilic base like triethylamine in the eluent. Alternatively, consider using a different stationary phase such as alumina (neutral or basic).
Co-elution of impurities.
Optimize the solvent system for chromatography. A gradient elution may be necessary to achieve good separation. If co-elution persists, consider alternative purification techniques such as crystallization or preparative HPLC.
Experimental Protocols
Method 1: Two-Step Synthesis via Halogen Exchange
This protocol outlines the traditional and widely used method for synthesizing 1-Methyl-1H-imidazole-4-sulfonyl fluoride.
Step 1: Synthesis of 1-Methyl-1H-imidazole-4-sulfonyl chloride
In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a dropping funnel, add 1-Methyl-1H-imidazole-4-sulfonic acid (1.0 eq).
Carefully add thionyl chloride (2.0-3.0 eq) dropwise at 0 °C.
A catalytic amount of N,N-dimethylformamide (DMF) (e.g., 0.1 eq) can be added to facilitate the reaction.
After the addition is complete, slowly warm the reaction mixture to room temperature and then heat to reflux for 2-4 hours, or until the reaction is complete as monitored by TLC or the cessation of gas evolution.
Cool the reaction mixture to room temperature and carefully remove the excess thionyl chloride under reduced pressure.
The crude 1-Methyl-1H-imidazole-4-sulfonyl chloride is often used directly in the next step without further purification.
Step 2: Synthesis of 1-Methyl-1H-imidazole-4-sulfonyl fluoride
To the crude 1-Methyl-1H-imidazole-4-sulfonyl chloride from the previous step, add an anhydrous aprotic solvent such as acetonitrile or sulfolane.
Add an excess of a suitable fluoride source, such as spray-dried potassium fluoride (2.0-3.0 eq). The use of a phase-transfer catalyst like 18-crown-6 (0.1 eq) can be beneficial.
Heat the reaction mixture to reflux and stir vigorously for 4-12 hours. Monitor the reaction progress by TLC or ¹⁹F NMR.
After completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.
Concentrate the filtrate under reduced pressure. Caution: Avoid high vacuum if the product is volatile.
Purify the crude product by column chromatography on silica gel (pre-treated with triethylamine) or by crystallization.
Method 2: One-Pot Synthesis via Imidazole-to-Fluorine Exchange
This modern approach offers a milder alternative, proceeding through a stable sulfonyl imidazole intermediate.[1]
In a PTFE flask equipped with a magnetic stir bar, combine 1-Methyl-1H-imidazole-4-sulfonyl-2-methylimidazole (1.0 eq) and potassium bifluoride (KHF₂) (3.0 eq).
Add glacial acetic acid as the solvent.
Stir the reaction mixture at room temperature until the starting material is consumed, as monitored by TLC.
Upon completion, dilute the reaction mixture with ethyl acetate and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
The product is often obtained in high purity, but can be further purified by column chromatography if necessary.
Visualizing the Synthetic Pathways
To provide a clearer understanding of the reaction sequences, the following diagrams illustrate the key transformations.
Caption: Synthetic routes to 1-Methyl-1H-imidazole-4-sulfonyl fluoride.
Troubleshooting Flowchart
This flowchart provides a logical sequence for diagnosing and resolving issues during the synthesis.
Caption: A decision-making flowchart for troubleshooting the synthesis.
References
Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv. (2026).
Technical Support Center: Scaling Up Fluorination Reactions with 1-Fluoro-1H-imidazole. Benchchem.
Synthetic Routes to Arylsulfonyl Fluorides. MDPI. (2021).
Technical Support Center: Side-Product Formation in Fluorin
A Convenient Preparation of Heteroaryl Sulfonamides and Sulfonyl Fluorides from Heteroaryl Thiols.
Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Beilstein Journal of Organic Chemistry. (2021).
Novel Synthesis Methods of New Imidazole-Containing Coordination Compounds Tc(IV, V, VII)—Reaction Mechanism, Xrd and Hirshfeld Surface Analysis. PMC.
Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry. RSC Publishing. (2023).
Synthesis of sulfonyl chloride substr
Nucleophilic fluorination using imidazolium based ionic liquid bearing tert-alcohol moiety. Royal Society of Chemistry.
Desmethyl SuFEx-IT: SO2F2-Free Synthesis and Evaluation as a Fluorosulfurylating Agent. The Journal of Organic Chemistry. (2024).
Synthesis method of disubstituted-fluoride imidazole ionic liquid.
Synthesis method of 4-[4-(methylsulfonyl)phenyl]-5-phenyl-2-(trifluoromethyl)-1H-imidazole.
Acid-Mediated Imidazole-to-Fluorine Exchange for the Synthesis of Sulfonyl and Sulfonimidoyl Fluorides. Organic Letters. (2022).
Application Notes and Protocols for the Synthesis of 1-Methyl-1H-imidazole-4-carbonitrile. Benchchem.
Rapid peptide synthesis using a methylimidazolium sulfinyl fluoride salt. PMC. (2025).
Synthesis of Sulfonyl, Sulfonimidoyl, and Sulfoxyl Fluorides under Solvent-Free Mechanochemical Conditions in a Mixer Mill by Imidazole-to-Fluorine Exchange. ACS Sustainable Chemistry & Engineering. (2023).
Synthesis, crystal structure, structural characterization and in vitro antimicrobial activities of 1-methyl-4-nitro-1H-imidazole. Academia.edu.
Application Notes and Protocols for the Experimental Methylation of Imidazole to 1-Methylimidazole. Benchchem.
Imidazole derivatives and salts thereof and their synthesis.
Sulfonyl Imidazoles As Reagents For The Preparation of Sulfon
Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Wiley Online Library.
Technical Support Center: Addressing Aqueous Solubility of 1-Methyl-1H-Imidazole-4-Sulfonyl Fluoride
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing challenges when transitioning Sulfur(VI) Fluoride Exchange (SuFEx) chemistry from organic solvents...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing challenges when transitioning Sulfur(VI) Fluoride Exchange (SuFEx) chemistry from organic solvents to aqueous media.
1-Methyl-1H-imidazole-4-sulfonyl fluoride is a highly privileged SuFEx reagent. However, its transition into aqueous buffers often results in immediate precipitation. This guide is designed to dissect the causality behind this behavior and provide field-proven, self-validating protocols to keep your experiments running smoothly.
Part 1: Mechanistic Understanding (The "Why")
Q: Why does 1-Methyl-1H-imidazole-4-sulfonyl fluoride immediately precipitate when added to my aqueous buffer?
A: The causality lies in the fundamental physicochemical properties of the molecule. While the S(VI)-F bond is thermodynamically stable and highly resistant to hydrolysis (unlike traditional sulfonyl chlorides)[1], the combination of the imidazole ring and the highly lipophilic sulfonyl fluoride group results in a massive hydrophobic effect. Water molecules cannot effectively solvate this non-polar surface area. To minimize the system's free energy, the reagent rapidly aggregates and precipitates.
Q: If it is insoluble, how does it participate in aqueous SuFEx click chemistry?
A: SuFEx is unique. The stabilization of the fluoride ion in water actually affords robust chemistry in aqueous environments[1]. You do not always need a perfectly homogeneous solution. Depending on your application—whether it is a biological assay requiring dissolved reagent or a chemical synthesis leveraging interfacial mechanics—your approach to solubility will diverge.
Decision tree for selecting the optimal aqueous solubility strategy.
Part 2: Troubleshooting Guides & Methodologies (The "How")
Scenario A: Cell-Based Assays & Protein Labeling
Q: How can I prepare a stable solution for biological assays without crashing out the reagent or killing my cells?
A: For biological applications, you must maintain a homogenous solution while respecting the toxicity limits of organic solvents. We utilize a Co-Solvent Dispersion Protocol to achieve this.
Protocol 1: Co-Solvent Dispersion
Stock Preparation: Dissolve 1-Methyl-1H-imidazole-4-sulfonyl fluoride in anhydrous DMSO or Acetonitrile (MeCN) to create a 100 mM stock.
Self-Validation Step: The solution must be completely clear. Any turbidity indicates moisture contamination in your DMSO, which will prematurely seed aggregation.
Buffer Pre-conditioning: Warm your aqueous buffer (e.g., PBS, pH 7.4 - 8.0) to 25°C. Cold buffers exacerbate the hydrophobic effect and induce "cold-shock" precipitation.
Dynamic Addition: Place the buffer on a vortex mixer at medium speed. Add the DMSO stock dropwise directly into the vortex to ensure rapid, mechanical dispersion.
Concentration Limit: Ensure the final concentration of DMSO does not exceed 5% v/v. This typically yields a stable working concentration of 1-5 mM, which is well within the biologically compatible range for SuFEx reactions[2].
Scenario B: Preparative SuFEx Chemical Synthesis
Q: My goal is chemical synthesis. Do I need to force the reagent into a homogeneous aqueous solution?
A: No. Attempting to force homogeneity can actually be counterproductive for synthesis. Instead, we leverage "On-Water" Biphasic Catalysis . Water acts as an abundant proton source, and the productive interplay between the S(VI)-F bond and H+ at the water-organic interface dramatically accelerates the SuFEx process[3]. This interfacial, high-pressure-like amplification makes conventional organic co-solvents unnecessary[4].
Protocol 2: "On-Water" Biphasic SuFEx
Suspension Formation: Add 1-Methyl-1H-imidazole-4-sulfonyl fluoride directly to water or a mildly basic aqueous buffer (pH 7.8)[2]. Allow it to form a heterogeneous suspension.
Nucleophile Addition: Add your target nucleophile (e.g., a tyrosine-containing peptide or amine).
Interfacial Maximization: Stir the mixture vigorously (>1000 RPM).
Causality: The reaction rate is directly proportional to the total surface area of the water-organic interface. Vigorous stirring creates micro-droplets, maximizing the interfacial area where the hydrogen-bonding activation of the fluoride leaving group occurs[3].
Validation: Monitor the reaction via LC-MS. Self-Validation Step: The physical disappearance of the cloudy suspension directly correlates with the formation of the highly soluble SuFEx conjugate.
Mechanistic pathway of "On-Water" SuFEx catalysis at the biphasic interface.
Part 3: Quantitative Data & Optimization
To assist in experimental design, I have summarized the operational limits of various solubilization strategies below.
Quantitative Comparison of Aqueous Solubilization Strategies
Strategy
Max Aqueous Concentration
Biological Compatibility
Reaction Kinetics (SuFEx)
Key Limitation
Direct Dissolution
< 0.1 mM
Excellent
Very Slow
Extreme precipitation
DMSO Co-Solvent (5%)
1 - 5 mM
Good (Cell-dependent)
Moderate
DMSO toxicity at >5%
"On-Water" Biphasic
N/A (Suspension)
Poor
Very Fast
Requires vigorous stirring
Micellar (TPGS-750-M)
> 50 mM
Moderate
Fast
Surfactant removal post-reaction
Part 4: Frequently Asked Questions (FAQs)
Q: Does heating the aqueous solution help dissolve the sulfonyl fluoride?A: While heating increases kinetic energy and temporarily improves solubility, it is strongly discouraged. Elevated temperatures in purely aqueous media can overcome the activation energy barrier for undesired hydrolysis, degrading your reagent before the SuFEx exchange can occur. Maintain temperatures between 20-30°C and rely on co-solvents or interfacial mechanics instead.
Q: What buffer pH is optimal for maintaining both solubility and reactivity?A: A mildly basic buffer (pH 7.4 to 8.0) is optimal. This range is high enough to deprotonate incoming nucleophiles (like the phenolic side chain of tyrosine) to drive the SuFEx reaction, but low enough to suppress the undesired hydroxide-mediated hydrolysis of the sulfonyl fluoride[2].
Technical Support Center: Analysis of 1-Methyl-1h-imidazole-4-sulfonyl fluoride (MIF-sulfonyl fluoride) Modified Proteins
Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 1-Methyl-1h-imidazole-4-sulfonyl fluoride (MIF-sulfonyl fluoride) and related sulfonyl fluoride probes....
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 1-Methyl-1h-imidazole-4-sulfonyl fluoride (MIF-sulfonyl fluoride) and related sulfonyl fluoride probes. This resource, developed from field-proven insights, provides in-depth troubleshooting guides and frequently asked questions to help you overcome common challenges in the mass spectrometry-based analysis of covalently modified proteins.
Introduction to Sulfonyl Fluoride Probes
Sulfonyl fluorides have emerged as powerful warheads in chemical biology for their ability to form stable, covalent bonds with a range of nucleophilic amino acid residues, including tyrosine, serine, threonine, lysine, and histidine.[1][2] This reactivity is highly dependent on the local protein microenvironment, a phenomenon known as "proximity-enhanced reactivity," which makes them excellent tools for identifying and engaging specific protein binding sites.[1] Mass spectrometry (MS) is the definitive tool for identifying the precise sites of modification, but the unique chemistry of the sulfonyl fluoride adduct presents specific challenges.[3] This guide is designed to help you navigate these complexities.
Troubleshooting Guide: From Bench to Mass Spectrometer
This section addresses specific problems you may encounter during your workflow, presented in a question-and-answer format.
Section 1: Protein Labeling & Sample Preparation
Q: My intact protein MS analysis shows a low percentage of labeling or no mass shift after incubation with my MIF-sulfonyl fluoride probe. What's going wrong?
A: This is a common issue that can stem from several factors related to probe stability and reaction conditions.
Probe Hydrolysis: Sulfonyl fluorides can hydrolyze in aqueous buffers.[4] It's crucial to assess the hydrolytic stability of your specific probe. Prepare fresh probe solutions in anhydrous DMSO and add them to your protein solution immediately. Minimize the time the probe spends in aqueous buffer before reacting with the protein.
Incorrect Buffer Conditions: The pH of your reaction buffer can influence the reactivity of target residues. While physiological pH (~7.4) is a good starting point, the optimal pH can be target-dependent. Systematically test a pH range (e.g., 7.0 to 8.5) to find the ideal condition for your protein of interest.
Incubation Time and Temperature: Covalent modification is a time-dependent process. If you suspect slow reactivity, extend the incubation time (e.g., from 1 hour to 4, 12, or even 24 hours).[5] Perform incubations at a controlled temperature (e.g., 37°C) to ensure consistency, but be mindful of protein stability.[6]
Protein Folding and Accessibility: The target residue may be buried within the protein's structure, making it inaccessible to the probe. Consider including a mild denaturant if your experimental goals allow, but this can lead to non-specific labeling.
Troubleshooting Steps:
Confirm Probe Integrity: Before a protein experiment, run a stability assay by incubating the probe in your buffer and analyzing it by LC-MS over time to check for degradation.[4]
Optimize Reaction Conditions: Use a dot-blot with your purified protein or a western blot with a lysate and a tag-specific antibody (if your probe has one) to quickly screen different pH, time, and temperature conditions before committing to a large-scale MS experiment.
Intact Mass Analysis: Always perform intact protein mass spectrometry on a purified protein before proceeding to complex proteomics workflows.[5] This provides definitive evidence of covalent modification and allows for optimization of labeling efficiency.
Section 2: Enrichment of Modified Peptides
Q: I'm using a biotin-tagged MIF-sulfonyl fluoride probe with streptavidin enrichment, but my final sample is dominated by non-specific background proteins. How can I improve enrichment specificity?
A: High background is the primary challenge in affinity purification workflows. The key is a series of stringent washes to remove proteins that are not covalently bound to your probe.
Insufficient Washing: Non-specific binders will co-purify if washing is not stringent enough.
Endogenous Biotinylated Proteins: All cells contain naturally biotinylated proteins (e.g., carboxylases) that will bind to streptavidin beads.
Optimized Enrichment and Digestion Protocol:
This protocol integrates stringent washing steps to minimize background before on-bead digestion.[1]
Binding: After labeling your proteome with a biotin-alkyne probe and performing a click chemistry reaction to attach biotin-azide, incubate the lysate with pre-washed streptavidin-agarose beads for 1.5-2 hours at room temperature.
Initial Wash: Pellet the beads and wash once with PBS.
Stringent Wash 1 (Detergent): Wash the beads with PBS containing 0.5% SDS to disrupt non-specific protein-protein and protein-bead interactions.
Stringent Wash 2 (Chaotrope): Wash with 6 M Urea to unfold and remove entrapped proteins.
Final Wash: Wash three times with PBS to remove residual urea and SDS.
On-Bead Digestion: Proceed directly with on-bead digestion. This method digests the captured proteins into peptides, which are then released into the supernatant, leaving the beads and non-specifically bound, undigested proteins behind.
Step
Reagent/Parameter
Purpose
1. Resuspension
50 mM Ammonium Bicarbonate, pH 8.0
Provides the optimal pH for trypsin activity.
2. Reduction
10 mM Dithiothreitol (DTT) at 56°C for 30 min
Reduces disulfide bonds in the captured proteins.
3. Alkylation
25 mM Iodoacetamide (IAA) at RT for 20 min (in the dark)
Covalently modifies free cysteine residues to prevent disulfide bond reformation.
Proteolytically cleaves proteins into peptides suitable for MS analysis.
5. Incubation
Overnight at 37°C with shaking
Allows for complete digestion of the proteins.
6. Peptide Collection
Centrifuge beads, collect supernatant. Wash beads with water and combine.
Isolates the digested peptides from the beads.
7. Cleanup
Acidify with formic acid (1% final). Desalt using a C18 StageTip or ZipTip.
Prepares the peptide sample for LC-MS/MS by removing salts and concentrating the peptides.[1]
Section 3: Mass Spectrometry & Data Analysis
Q: I've successfully enriched my sample, but I'm having trouble identifying the modified peptides in my MS/MS data. What should I look for?
A: The fragmentation behavior of sulfonyl-modified peptides is distinct and requires a specific data analysis strategy. The primary challenge is the lability of the sulfonyl modification itself.
Dominant Neutral Loss: During collision-induced dissociation (CID) or higher-energy C-trap dissociation (HCD), the sulfonate ester or sulfonamide bond can be labile. This often results in a dominant neutral loss of the SO3 group (79.9568 Da) from the precursor ion.[7][8] If this is the main fragmentation pathway, there may be insufficient energy to produce the b- and y-ions needed for sequence identification.
Incorrect Database Search Parameters: Standard search algorithms will not identify your peptide if they aren't configured to look for the specific mass of your MIF-sulfonyl fluoride remnant and account for its potential neutral loss.
Data Analysis Strategy:
Define the Modification: In your search software (e.g., MaxQuant, Proteome Discoverer, Mascot), define a new variable modification corresponding to the mass of the reacted MIF-sulfonyl fluoride probe minus the leaving fluoride atom.
Search for Neutral Loss: Crucially, your search parameters must allow for the possibility of a neutral loss from the modified precursor. Some software has specific settings for "labile modifications." If not, you may need to manually inspect spectra of interest. Look for a prominent peak corresponding to [M - 79.9568 Da].
Consider Different Fragmentation Methods: If available, electron-transfer dissociation (ETD) or EThcD can be beneficial.[9] These methods often preserve labile modifications, leading to better peptide backbone fragmentation and more confident site localization.
Manual Spectra Validation: Always manually inspect the MS/MS spectra of high-scoring, putative modified peptides. Look for the characteristic neutral loss and at least a partial series of b- and y-ions that confirm the peptide sequence.
Note: The exact mass of the modification depends on the full structure of your probe. The table below assumes reaction of the sulfonyl fluoride moiety and loss of HF.
Amino Acid
Modification Mass (Da)
Notes
Tyrosine (Y)
Mass of Probe - Mass of HF
Forms a sulfonate ester.
Serine (S)
Mass of Probe - Mass of HF
Forms a sulfonate ester.
Threonine (T)
Mass of Probe - Mass of HF
Forms a sulfonate ester.
Lysine (K)
Mass of Probe - Mass of HF
Forms a sulfonamide.
Histidine (H)
Mass of Probe - Mass of HF
Forms a sulfonamide.
Visualizing the Workflow & Troubleshooting Logic
A clear understanding of the entire process and a logical approach to troubleshooting are essential for success.
Caption: General chemoproteomics workflow for target identification.
Caption: Troubleshooting decision tree for low peptide identification.
Frequently Asked Questions (FAQs)
Q1: Besides the residues mentioned, can MIF-sulfonyl fluoride react with others, like Cysteine?
While sulfonyl fluorides are known primarily to react with tyrosine, serine, threonine, lysine, and histidine, context is everything.[2] Some highly activated cysteine residues might be targeted, though this is less common than with other electrophiles like maleimides.[6] Always assume the possibility of unexpected reactivity and use unbiased search parameters initially.
Q2: How can I confirm my probe is engaging the intended target in a complex mixture before MS analysis?
A competitive inhibition assay is an excellent validation method.[5] Pre-incubate your lysate with an excess of a known, non-tagged inhibitor for your target protein. Then, add your tagged MIF-sulfonyl fluoride probe. A significant reduction in signal (e.g., from an in-gel fluorescence scan or western blot) for your target protein compared to the no-inhibitor control indicates specific engagement.
Q3: Are there alternatives to biotin-streptavidin enrichment?
Yes, other methods exist. One alternative is "fluorous chemistry," where a perfluorinated tag is appended to the probe.[10] The extreme hydrophobicity of this tag allows for facile separation of labeled peptides from non-labeled ones using a specialized fluorous solid-phase extraction (SPE) column. This can sometimes offer cleaner enrichments than biotin-streptavidin.
Q4: My MIF-sulfonyl fluoride probe contains an imidazole group. Will this affect MS analysis?
The imidazole group itself is generally not problematic for MS analysis. In some contexts, imidazole derivatives can be used as additives in native mass spectrometry to reduce charge states, but as part of a covalent probe, its primary impact will be its contribution to the overall mass and fragmentation pattern of the modified peptide.[11]
Q5: Can I use MALDI-MS for this type of analysis?
While ESI (electrospray ionization) is more common for LC-coupled analysis of complex peptide mixtures, MALDI-MS can be used, particularly for analyzing simpler mixtures or confirming modifications on specific peptides.[12][13] However, be aware that labile modifications can sometimes be more prone to in-source decay or fragmentation during the MALDI process.[14]
References
Unbiased Mass Spectrometry Elucidation of the Targets and Mechanisms of Activity-Based Probes: A Case Study Involving Sulfonyl Fluorides. PubMed,
Application Notes & Protocols: Sulfamoyl Fluoride Probes for Identifying Protein Binding Sites. Benchchem,
Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. MDPI,
Highly efficient and selective enrichment of peptide subsets combining fluorous chemistry with reversed-phase chrom
Chemical reagents for the enrichment of modified peptides in MS-based identific
Identification of Styryl Sulfonyl Fluoride as a Near-Perfect Michael Acceptor for Diversified Protein Bioconjug
Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. PMC,
Tandem mass spectrometry fragmentation patterns of sulfo-SDA cross-linked peptides. Royal Society of Chemistry,
Study of the gas-phase fragmentation behaviour of sulfon
A Researcher's Guide to Validating Target Engagement of Sulfamoyl Fluoride Probes. Benchchem,
Structure-based design and analysis of SuFEx chemical probes. PMC,
[Sulfonation modification-assisted enrichment and identification of histidine-containing peptides by strong cation exchange chromatography and mass spectrometry]. PubMed,
Imidazole Derivatives Improve Charge Reduction and Stabilization for N
Study of the gas-phase fragmentation behaviour of sulfonated peptides.
How would you recommend to troubleshoot a proteomics identification experiment (data-dependent MS)?
Chemoselective Sulfonyl Fluoride Exchange (SuFEx)-Induced Macrocyclization of Tyrosine-Containing Peptides in Aqueous Media. ChemRxiv,
Peptide ion fragmentation in Peptide ion fragmentation in mass spectrometry p y.
Informatics development: Challenges and solutions for MALDI mass spectrometry. The Fenyo Lab,
Technical Support Center: Managing the Stability of 1-Methyl-1H-imidazole-4-sulfonyl Fluoride
Target Audience: Chemical biologists, medicinal chemists, and drug development professionals. Subject: Optimization, storage, and troubleshooting of 1-Methyl-1H-imidazole-4-sulfonyl fluoride stock solutions for Sulfur(VI...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Chemical biologists, medicinal chemists, and drug development professionals.
Subject: Optimization, storage, and troubleshooting of 1-Methyl-1H-imidazole-4-sulfonyl fluoride stock solutions for Sulfur(VI) Fluoride Exchange (SuFEx) applications.
Executive Summary & Chemical Context
1-Methyl-1H-imidazole-4-sulfonyl fluoride is a highly versatile electrophile used in SuFEx click chemistry and covalent probe development. Unlike traditional sulfonyl chlorides, which are highly susceptible to rapid hydrolysis and homolytic cleavage, sulfur(VI) fluorides (SVI-F) possess exceptional thermodynamic stability. The homolytic bond dissociation energy of the S-F bond is significantly higher (90.5 ± 4.3 kcal/mol) than that of the S-Cl bond (46 ± 4 kcal/mol), ensuring the compound resists oxidation, reduction, and radical degradation[1].
However, despite this inherent stability, the SVI-F warhead can undergo heterolytic cleavage (hydrolysis) into an inert sulfonic acid if stock solutions are improperly managed. The presence of the 1-methylimidazole ring introduces unique micro-environmental dynamics; while the electron-withdrawing -SO₂F group reduces the basicity of the imidazole nitrogen, the heteroaromatic ring can still participate in localized hydrogen bonding with trace water, accelerating degradation under suboptimal storage conditions.
Mechanistic Troubleshooting & FAQs
Q1: Why is my 1-Methyl-1H-imidazole-4-sulfonyl fluoride degrading in DMSO stock solutions despite the known stability of SuFEx reagents?
A: The degradation is almost exclusively driven by the hygroscopic nature of Dimethyl Sulfoxide (DMSO). While SVI-F compounds are remarkably stable in anhydrous DMSO—often remaining pure for over 3 years when stored at -20 °C[2]—repeated opening of stock vials introduces atmospheric moisture. Once water content in the DMSO exceeds critical thresholds, the localized micro-environment facilitates slow hydrolysis. Because the S-F bond cleavage is entirely heterolytic[1], the presence of trace water acts as a nucleophile, converting the active sulfonyl fluoride into an inactive sulfonic acid.
Q2: How does buffer selection affect the stability of the compound once diluted from the stock for assays?
A: Buffer identity and pH are the primary determinants of SVI-F half-life in aqueous media. Hydrolysis rates accelerate significantly under basic conditions; the half-life of SVI-F fragments at pH 8 is approximately 2-fold lower than at pH 7, and the compound degrades dramatically at pH 10[3]. Furthermore, the buffer's chemical composition dictates stability: hydrolytic stability is approximately 2-fold greater in HEPES buffer compared to PBS at identical pH levels[3]. This is because the phosphate ions in PBS can act as general base catalysts, accelerating the nucleophilic attack of water on the sulfur(VI) center.
Q3: Which amino acid residues are most likely to react with this compound, and how does this dictate assay design?
A: Sulfonyl fluorides exhibit broad reactivity with various nucleophilic amino acids, primarily targeting Tyrosine (Tyr), Lysine (Lys), Histidine (His), Arginine (Arg), Serine (Ser), and Threonine (Thr)[4]. Because Ser and Lys are highly abundant in proteins (averaging 9% and 6%, respectively, compared to 2% for Cysteine)[4], assay stoichiometry must be tightly controlled. If the stock solution is partially hydrolyzed, researchers often over-spike the compound to compensate, which inadvertently increases off-target labeling by driving reactions with lower-affinity residues.
Visualizing SVI-F Reactivity and Workflow
Fig 1. Competing pathways of 1-Methyl-1H-imidazole-4-sulfonyl fluoride in assay conditions.
Quantitative Stability Matrix
To aid in experimental design, the following table summarizes the relative hydrolytic stability of SVI-F functionalities across various environments. Note: Data is normalized to a pH 7.0 HEPES baseline to illustrate relative kinetic decay.
Condition
Buffer System
Relative Half-Life Multiplier
Hydrolysis Risk Profile
10 mM in Anhydrous DMSO
None (-20 °C)
>10,000x (Stable >3 years)
Negligible
pH 7.0
HEPES
1.0x (Baseline)
Low
pH 7.0
PBS
~0.5x
Moderate
pH 8.0
HEPES
~0.5x
Moderate
pH 8.0
PBS
~0.25x
High
pH 10.0
Carbonate-Bicarbonate
<0.05x
Critical (Rapid Decay)
Self-Validating Experimental Protocols
To ensure scientific integrity, do not assume stock solutions remain intact after multiple freeze-thaw cycles. Implement the following self-validating system for stock preparation and quality control.
Protocol A: Preparation and Storage of 10 mM Master Stocks
Causality Note: Water is the enemy of SVI-F reagents. Preparing bulk solutions that are repeatedly opened guarantees degradation. Aliquoting isolates the risk.
Desiccation: Prior to dissolution, equilibrate the lyophilized 1-Methyl-1H-imidazole-4-sulfonyl fluoride powder to room temperature in a desiccator to prevent ambient condensation on the cold powder.
Solvent Preparation: Use strictly anhydrous DMSO (water content ≤0.005%). Pierce the septum of the DMSO bottle with an argon-purged syringe.
Dissolution: Dissolve the compound to a concentration of 10 mM. Vortex gently until optically clear.
Aliquoting: Immediately dispense the master stock into single-use aliquots (e.g., 10–50 µL) in tightly sealed, argon-purged microcentrifuge tubes.
Storage: Store all aliquots at -20 °C. When properly aliquoted and stored, these DMSO solutions remain pure for years[2].
Protocol B: LC-MS Validation of Stock Integrity
Causality Note: Because the sulfonic acid byproduct is structurally similar to the parent compound, UV absorbance alone is insufficient for quality control. Mass spectrometry is required to detect the mass shift associated with the loss of fluorine and addition of a hydroxyl group (ΔM = -2 Da, but distinct ionization profiles).
Thawing: Thaw a single 10 mM DMSO aliquot at room temperature.
Dilution: Dilute 1 µL of the stock into 999 µL of anhydrous Acetonitrile (MeCN) to yield a 10 µM analytical sample. Crucial: Do not dilute in water or aqueous buffer for the analytical run, as the LC-MS queue time will induce artificial hydrolysis.
Chromatography: Inject 5 µL onto a C18 reverse-phase column. Use a rapid gradient (e.g., 5% to 95% MeCN over 5 minutes) with 0.1% Formic Acid in both aqueous and organic mobile phases. The acidic mobile phase suppresses on-column hydrolysis.
Analysis: Extract the ion chromatograms for the intact sulfonyl fluoride [M+H]⁺ and the corresponding sulfonic acid [M+H]⁺. A purity of >95% intact S-F is required to proceed with covalent labeling assays.
Fig 2. Self-validating LC-MS workflow for confirming the integrity of SVI-F stock solutions prior to assays.
References
Title: SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase
Source: Proceedings of the National Academy of Sciences (PNAS)
URL: [Link]
Title: Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome
Source: National Institutes of Health (NIH) / PMC
URL: [Link]
Technical Support Center: Mastering Stoichiometric Control in Protein Modification with 1-Methyl-1h-imidazole-4-sulfonyl Fluoride
Welcome to the technical support center for protein modification reactions using 1-Methyl-1h-imidazole-4-sulfonyl fluoride. This guide is designed for researchers, scientists, and drug development professionals to provid...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for protein modification reactions using 1-Methyl-1h-imidazole-4-sulfonyl fluoride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on achieving precise stoichiometric control in your experiments. Here, we move beyond simple protocols to explain the "why" behind the "how," ensuring your success in generating well-defined protein conjugates.
Frequently Asked Questions (FAQs)
Q1: What is 1-Methyl-1h-imidazole-4-sulfonyl fluoride, and what amino acids does it primarily react with?
A1: 1-Methyl-1h-imidazole-4-sulfonyl fluoride is an electrophilic reagent used for the covalent modification of proteins. It participates in a reaction known as Sulfur(VI) Fluoride Exchange (SuFEx).[1] This reagent is known to react with several nucleophilic amino acid residues, including lysine, tyrosine, histidine, serine, and threonine.[2][3][4][5] The specific residue targeted is often context-dependent, influenced by the local protein microenvironment.[3][6]
Q2: Why is controlling the stoichiometry of modification so important?
A2: Controlling the stoichiometry, or the precise number of modifier molecules attached to each protein, is critical for producing homogeneous and well-characterized protein conjugates.[7][8] For therapeutic proteins, such as antibody-drug conjugates (ADCs), inconsistent stoichiometry can lead to variations in efficacy and safety. In research applications, a defined stoichiometry is essential for reproducible results and accurate structure-function studies.
Q3: I'm observing a low degree of modification. What are the likely causes?
A3: Low modification efficiency can stem from several factors.[9][10] These include suboptimal reaction conditions such as incorrect pH, low temperature, or insufficient reaction time. Reagent-related issues could be the degradation of the 1-Methyl-1h-imidazole-4-sulfonyl fluoride stock solution due to hydrolysis.[11] Additionally, the target amino acid residue on your protein may be inaccessible due to protein folding.
Q4: Conversely, my protein is being over-modified. How can I reduce the number of modifications per protein?
A4: Over-modification typically results from using an excessive molar ratio of the modifying reagent to the protein, or from allowing the reaction to proceed for too long. To reduce the degree of modification, you should decrease the molar equivalents of 1-Methyl-1h-imidazole-4-sulfonyl fluoride and shorten the reaction time. A systematic optimization of these parameters is crucial.
Q5: How does pH affect the reaction with 1-Methyl-1h-imidazole-4-sulfonyl fluoride?
A5: The pH of the reaction buffer is a critical parameter. The reactivity of the target amino acid residues is pH-dependent. For instance, the nucleophilicity of the lysine epsilon-amino group is higher at a pH above its pKa (around 10.5), but the stability of the sulfonyl fluoride reagent decreases at alkaline pH due to hydrolysis.[11] Therefore, a compromise pH, typically between 7.5 and 8.5, is often used to balance reactivity and reagent stability.
Q6: How can I determine the stoichiometry of my modified protein?
A6: Mass spectrometry is the most direct and accurate method for determining the stoichiometry of protein modification.[12][13] By comparing the mass of the unmodified protein with the modified protein, the number of attached modifier molecules can be precisely calculated.
Troubleshooting Guide
This guide provides a systematic approach to resolving common issues encountered during protein modification with 1-Methyl-1h-imidazole-4-sulfonyl fluoride.
Problem
Possible Cause
Recommended Solution
Low or No Modification
Reagent Degradation: The 1-Methyl-1h-imidazole-4-sulfonyl fluoride stock solution may have hydrolyzed.
Prepare a fresh stock solution in an anhydrous, water-miscible organic solvent like DMSO or DMF immediately before use.[11]
Suboptimal Reaction Conditions: The pH, temperature, or reaction time may not be optimal.
Optimize the reaction pH (try a range from 7.5 to 8.5). Increase the reaction temperature (e.g., from 4°C to room temperature) and extend the reaction time. Perform small-scale trial reactions to identify the optimal conditions.
Inaccessible Target Residue: The target amino acid on the protein surface may be sterically hindered.
Consider using a linker with the sulfonyl fluoride to extend its reach. If possible, site-directed mutagenesis could be used to introduce a more accessible reactive residue.
Buffer Components: The reaction buffer may contain nucleophilic species (e.g., Tris) that compete with the protein for the reagent.
Use non-nucleophilic buffers such as HEPES or phosphate buffer.
Over-Modification
Excess Reagent: The molar ratio of 1-Methyl-1h-imidazole-4-sulfonyl fluoride to the protein is too high.
Systematically decrease the molar equivalents of the modifying reagent in your trial reactions.
Prolonged Reaction Time: The reaction was allowed to proceed for too long.
Reduce the reaction time and monitor the progress of the modification at different time points using a suitable analytical technique like mass spectrometry.
Protein Precipitation
Solvent Incompatibility: The organic solvent used for the stock solution is causing the protein to precipitate when added to the aqueous buffer.
Use a minimal volume of the organic solvent for the stock solution. Add the stock solution to the protein solution slowly while vortexing to ensure rapid mixing.[11]
Change in Protein Properties: The modification itself may alter the solubility of the protein.
Screen different buffer conditions (pH, ionic strength) for the modified protein to improve its solubility.
Inconsistent Results
Inaccurate Reagent Concentration: The concentration of the 1-Methyl-1h-imidazole-4-sulfonyl fluoride stock solution is not accurate.
Prepare fresh stock solutions for each experiment and consider verifying the concentration if possible.
Variability in Reaction Conditions: Minor variations in pH, temperature, or reaction time between experiments.
Maintain strict control over all reaction parameters. Use a calibrated pH meter and a temperature-controlled incubator or water bath.
Experimental Protocols
Protocol 1: Trial Reaction to Determine Optimal Stoichiometry
This protocol outlines a systematic approach to identify the ideal molar ratio of 1-Methyl-1h-imidazole-4-sulfonyl fluoride to your protein for achieving the desired degree of modification.
Prepare Protein Solution: Dissolve your protein in a non-nucleophilic buffer (e.g., 100 mM HEPES, 150 mM NaCl, pH 8.0) to a final concentration of 1-5 mg/mL.
Prepare Reagent Stock Solution: Immediately before use, prepare a 10 mM stock solution of 1-Methyl-1h-imidazole-4-sulfonyl fluoride in anhydrous DMSO.
Set Up Trial Reactions: In separate microcentrifuge tubes, set up a series of reactions with varying molar equivalents of the reagent to the protein (e.g., 1, 2, 5, 10, and 20 equivalents).
Initiate the Reaction: Add the calculated volume of the reagent stock solution to each protein solution. Gently mix and incubate at a constant temperature (e.g., room temperature) for a fixed time (e.g., 1 hour).
Quench the Reaction: Stop the reaction by adding a quenching reagent, such as an excess of a small molecule amine (e.g., Tris buffer to a final concentration of 50 mM).
Remove Excess Reagent: Purify the modified protein from the excess reagent and byproducts using a desalting column or dialysis.
Analyze the Stoichiometry: Determine the degree of modification for each reaction using mass spectrometry.
Evaluate the Results: Based on the mass spectrometry data, select the molar ratio that yields the desired stoichiometry.
Protocol 2: General Protein Modification Reaction
Once the optimal conditions have been determined from the trial reaction, you can proceed with a larger-scale modification.
Prepare Solutions: Prepare the protein solution and the 1-Methyl-1h-imidazole-4-sulfonyl fluoride stock solution as described in Protocol 1.
Reaction Setup: In a suitable reaction vessel, add the protein solution.
Initiate Modification: While gently stirring, add the predetermined optimal molar equivalents of the 1-Methyl-1h-imidazole-4-sulfonyl fluoride stock solution to the protein solution.
Incubation: Incubate the reaction mixture at the optimized temperature for the determined amount of time.
Quenching and Purification: Quench the reaction and purify the modified protein as described in Protocol 1.
Characterization: Characterize the final product to confirm the stoichiometry and assess the purity and integrity of the modified protein.
Key Factors Influencing Stoichiometry
Caption: Key experimental parameters influencing the stoichiometry of protein modification.
References
Post-Translational Modification (PTM) Analysis: Protein Chemistry Technology Core. UT Southwestern. [Link]
Quantitative profiling of PTM stoichiometry by resolvable mass tags. RSC Publishing. [Link]
Method to Study Stoichiometry of Protein Post-Translational Modification. ACS Publications. [Link]
Preanalytical Strategies for Native Mass Spectrometry Analysis of Protein Modifications, Complexes, and Higher-Order Structures. MDPI. [Link]
Analysis and Interpretation of Protein Post-Translational Modification Site Stoichiometry. PubMed. [Link]
Technical Support Center: Optimizing Labeling Reactions with 1-Methyl-1H-imidazole-4-sulfonyl fluoride (MISF)
Welcome to the technical support center for 1-Methyl-1H-imidazole-4-sulfonyl fluoride (MISF). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance and tro...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for 1-Methyl-1H-imidazole-4-sulfonyl fluoride (MISF). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance and troubleshooting for achieving complete and efficient labeling in your experiments. Here, we move beyond simple protocols to explain the "why" behind the "how," ensuring your success with this versatile reagent.
Frequently Asked Questions (FAQs)
Q1: What is 1-Methyl-1H-imidazole-4-sulfonyl fluoride (MISF) and what makes it a useful labeling reagent?
A1: 1-Methyl-1H-imidazole-4-sulfonyl fluoride (MISF) is a chemical probe featuring a sulfonyl fluoride moiety. This functional group is considered a "privileged warhead" in chemical biology.[1][2] It strikes a crucial balance between stability in aqueous solutions and reactivity towards specific amino acid residues in proteins.[1][2] This allows for the formation of stable covalent bonds with target proteins, making it invaluable for applications like covalent enzyme inhibition, target identification, and mapping protein-protein interactions.[1][2]
Q2: Which amino acid residues does MISF react with?
A2: Sulfonyl fluorides like MISF are known to react with a range of nucleophilic amino acid residues. While they are commonly used to target active site serines in proteases, they can also modify context-specific threonine, lysine, tyrosine, cysteine, and histidine residues.[1][2][3] The reactivity with cysteine can result in an unstable thiosulfonate ester adduct, which may collapse to a sulfinic acid.[4]
Q3: How stable is MISF in aqueous buffers?
A3: The stability of sulfonyl fluorides in aqueous buffers is a key advantage, but it is not absolute and can be influenced by the specific chemical structure and buffer conditions.[1][5] Generally, sulfonyl fluorides exhibit greater thermodynamic stability compared to sulfonyl chlorides and are resistant to reduction.[1] However, prolonged incubation, especially at higher pH, can lead to hydrolysis.[1][4] For instance, the well-known sulfonyl fluoride, PMSF, has a half-life of about 110 minutes at pH 7.5, which decreases at higher pH.[1] It's crucial to consider the stability of your specific MISF construct under your experimental conditions.
Q4: What is the general mechanism of the labeling reaction?
A4: The labeling reaction occurs via a Sulfur(VI) Fluoride Exchange (SuFEx) mechanism.[6] This is a type of nucleophilic substitution where a nucleophilic side chain of an amino acid on the target protein attacks the electrophilic sulfur atom of the sulfonyl fluoride. This results in the formation of a stable covalent bond (e.g., a sulfonamide with lysine or a sulfonate ester with tyrosine) and the release of a fluoride ion.[4][6][7] The reaction is often proximity-driven, meaning the initial non-covalent binding of the MISF-containing probe to the protein significantly accelerates the covalent modification.[6]
Troubleshooting Guide: Refining Reaction Times for Complete Labeling
Achieving complete and specific labeling is paramount for reliable downstream analysis. Incomplete labeling can lead to heterogeneous protein populations, complicating data interpretation.[8] This guide addresses common issues related to reaction times and provides actionable solutions.
Problem 1: Incomplete or No Labeling Detected
Possible Causes & Solutions
Insufficient Reaction Time:
Explanation: The kinetics of sulfonyl fluoride reactions can vary significantly depending on the target protein, the specific residue being targeted, and the reaction conditions.[9] Reactions can range from seconds to several hours or even days to reach completion.[9]
Solution: Perform a time-course experiment. Incubate your protein with MISF for varying durations (e.g., 30 minutes, 1 hour, 2 hours, 4 hours, overnight) to determine the optimal reaction time for your specific system. Analyze the extent of labeling at each time point using an appropriate method (e.g., mass spectrometry, fluorescent gel imaging).
Suboptimal pH:
Explanation: The nucleophilicity of amino acid side chains is highly dependent on pH.[10][11] For example, the lysine side chain (pKa ~10.5) is predominantly protonated and thus not nucleophilic at neutral pH. A higher pH is generally required to deprotonate the amine group, making it reactive. Conversely, tyrosine (pKa ~10.5) also requires a higher pH for its hydroxyl group to become a potent nucleophile.[4] Histidine's reactivity is also sensitive to pH changes around its pKa.[10]
Solution: Optimize the reaction pH. While physiological pH (~7.4) is often a starting point, for targeting lysine or tyrosine, a higher pH (e.g., 8.0-9.0) can significantly increase the reaction rate.[4] Be mindful that excessively high pH can lead to protein denaturation or increased hydrolysis of the sulfonyl fluoride.[12] A pH titration experiment is recommended.
Inaccessible Target Residue:
Explanation: The target amino acid must be solvent-accessible for the labeling reaction to occur.[8][13] If the residue is buried within the protein's core, the MISF probe will not be able to reach it.
Solution: If you have structural information for your protein, assess the accessibility of potential target residues. If the target site is known to be in a buried pocket, consider using a denaturing agent (if compatible with your experimental goals) to unfold the protein and expose the residue.
Interfering Buffer Components:
Explanation: Buffers containing primary or secondary amines, such as Tris or glycine, can compete with your target protein for reaction with the sulfonyl fluoride.[14]
Solution: Use non-nucleophilic buffers such as HEPES, PBS, or MOPS for your labeling reactions.
Problem 2: High Background or Non-Specific Labeling
Possible Causes & Solutions
Excessive Reaction Time or Reagent Concentration:
Explanation: While a longer reaction time can drive the desired reaction to completion, it can also increase the likelihood of off-target labeling of more slowly reacting, but still accessible, nucleophilic residues. Similarly, a very high concentration of the MISF probe can lead to non-specific reactions.[8]
Solution: Titrate both the concentration of your MISF probe and the reaction time. Aim for the lowest concentration and shortest time that still provides complete labeling of your target site. This can be determined through a matrix titration experiment.
Reactive Impurities:
Explanation: The presence of more reactive impurities in your MISF probe preparation could lead to non-specific labeling.
Solution: Ensure the purity of your MISF probe using analytical techniques like HPLC and mass spectrometry. If necessary, re-purify the probe.
Experimental Protocols
Protocol 1: Time-Course Experiment for Optimal Incubation Time
Prepare a stock solution of your protein of interest at a known concentration in a suitable non-nucleophilic buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 7.5).
Prepare a stock solution of 1-Methyl-1H-imidazole-4-sulfonyl fluoride (MISF) in an anhydrous organic solvent like DMSO.
Set up a series of reactions. In separate microcentrifuge tubes, add the protein solution.
Initiate the reactions by adding a molar excess of the MISF stock solution to each tube. The final DMSO concentration should typically be kept below 5% to avoid protein denaturation.
Incubate the reactions at a constant temperature (e.g., room temperature or 37°C).
Quench the reactions at different time points (e.g., 0, 15, 30, 60, 120, 240 minutes) by adding a quenching reagent like a high concentration of Tris buffer or by preparing the sample for immediate analysis (e.g., adding SDS-PAGE loading buffer).
Analyze the extent of labeling for each time point using an appropriate technique, such as LC-MS to determine the mass shift of the labeled protein or peptide, or by gel-based methods if the probe contains a reporter tag.
Protocol 2: pH Optimization for Labeling Reaction
Prepare a series of buffers with varying pH values (e.g., pH 6.5, 7.0, 7.5, 8.0, 8.5, 9.0) using a buffer system that is effective across this range (e.g., sodium phosphate).
Set up parallel labeling reactions in each buffer. For each pH, combine your protein and the MISF probe.
Incubate all reactions for a fixed, predetermined time (based on initial estimates or a preliminary time-course experiment).
Quench the reactions as described in the previous protocol.
Analyze the labeling efficiency at each pH to identify the optimal condition that balances high labeling efficiency with protein stability.
Data Presentation
Table 1: Example Data for Optimizing MISF Labeling Conditions
Parameter
Condition 1
Condition 2
Condition 3
Condition 4
MISF:Protein Molar Ratio
10:1
20:1
10:1
20:1
pH
7.5
7.5
8.5
8.5
Incubation Time (hours)
2
2
2
2
Temperature (°C)
25
25
25
25
% Labeling Efficiency
45%
60%
85%
98%
Visualizing Workflows
Caption: Troubleshooting workflow for incomplete labeling with MISF.
References
Lin, T., et al. (2021). The proximity-enabled sulfur fluoride exchange reaction in the protein context. PMC - NIH. Available at: [Link]
Doyle, A. G., et al. (2018). Deoxyfluorination with Sulfonyl Fluorides: Navigating Reaction Space with Machine Learning. The Doyle Group. Available at: [Link]
Di Micco, S., et al. (2020). Stability and cell permeability of sulfonyl fluorides in the design of Lys-covalent antagonists of protein-protein interactions. PMC. Available at: [Link]
Tanaka, Y., et al. (2021). Exploration of the Reactivity of Multivalent Electrophiles for Affinity Labeling: Sulfonyl Fluoride as a Highly Efficient and Selective Label. PubMed. Available at: [Link]
Doyle, A. G., et al. (2018). Deoxyfluorination with Sulfonyl Fluorides: Navigating Reaction Space with Machine Learning. Journal of the American Chemical Society. Available at: [Link]
Jones, M., et al. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. PMC - NIH. Available at: [Link]
Jones, M., et al. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. RSC Publishing. Available at: [Link]
Jones, M., et al. (2023). Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. PMC. Available at: [Link]
Vachet, R. W., et al. (2021). The Path Forward for Protein Footprinting, Covalent Labeling, and Mass Spectrometry-Based Protein Conformational Analyses. PMC. Available at: [Link]
Jones, M., et al. (2024). Advances in sulfonyl exchange chemical biology: expanding druggable target space. Chemical Science. Available at: [Link]
Li, Z., et al. (2023). Visible-light-mediated sulfonylation of anilines with sulfonyl fluorides. Frontiers. Available at: [Link]
Toth, M., et al. (2023). Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. MDPI. Available at: [Link]
Van der Pijl, R., et al. (2020). Accelerating sulfonyl fluoride synthesis through electrochemical oxidative coupling of thiols and potassium fluoride in flow. Pure. Available at: [Link]
Singh, R. P., et al. (2019). A Broad‐Spectrum, Catalytic Amidation of Sulfonyl Fluorides and Fluorosulfates. ResearchGate. Available at: [Link]
Vachet, R. W. (2015). Structural Analysis of Proteins by Covalent Labeling and Mass Spectrometric Detection. UMass Amherst. Available at: [Link]
Jones, M., et al. (2024). Advances in sulfonyl exchange chemical biology: expanding druggable target space. Chemical Science. Available at: [Link]
Ball, L. (2022). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. University of Nottingham. Available at: [Link]
Grimster, N. P., et al. (2013). Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin to Prevent Amyloidogenesis while Affording a Fluorescent Conjugate. PMC. Available at: [Link]
De Borggraeve, W., et al. (2022). Acid-Mediated Imidazole-to-Fluorine Exchange for the Synthesis of Sulfonyl and Sulfonimidoyl Fluorides. Organic Letters. Available at: [Link]
Ball, L. (2024). Unconventional reactivity of sulfonyl fluorides. Spiral. Available at: [Link]
MEROPS. (2023). Small-molecule inhibitor: PMSF. MEROPS - the Peptidase Database. Available at: [Link]
Vachet, R. W. (2013). Probing Protein Structure by Amino Acid-Specific Covalent Labeling and Mass Spectrometry. ResearchGate. Available at: [Link]
Sammis, G. (2025). Rapid peptide synthesis using a methylimidazolium sulfinyl fluoride salt. ResearchGate. Available at: [Link]
Sammis, G. (2025). Rapid peptide synthesis using a methylimidazolium sulfinyl fluoride salt. Communications Chemistry. Available at: [Link]
Li, F., et al. (2024). Design of Novel 18F-Labeled Amino Acid Tracers Using Sulfur 18F-Fluoride Exchange Click Chemistry. ACS Publications. Available at: [Link]
Alvarez, B., et al. (2022). Impact of Reactive Species on Amino Acids—Biological Relevance in Proteins and Induced Pathologies. MDPI. Available at: [Link]
Apelblat, A. (2014). Effect of pH on the solubilities of divalent and trivalent amino acids in water at 298.15 K. ResearchGate. Available at: [Link]
De Borggraeve, W., et al. (2022). Acid-Mediated Imidazole-to-Fluorine Exchange for the Synthesis of Sulfonyl and Sulfonimidoyl Fluorides. ResearchGate. Available at: [Link]
Optimizing base and solvent systems for reactions with 1-Methyl-1h-imidazole-4-sulfonyl fluoride.
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and practical nuances of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry usi...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and practical nuances of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry using 1-Methyl-1H-imidazole-4-sulfonyl fluoride . This heteroaryl sulfonyl fluoride is a highly competent electrophilic hub for drug discovery, but its electron-deficient nature requires precise tuning of base and solvent systems to maximize yield and prevent off-target degradation.
Part 1: Causality in Reaction Design (Expertise & Experience)
The imidazole ring in 1-Methyl-1H-imidazole-4-sulfonyl fluoride exerts a strong electron-withdrawing effect, significantly heightening the electrophilicity of the S(VI) center compared to standard phenyl sulfonyl fluorides[1]. This latent reactivity is a double-edged sword: it allows for rapid click reactions at room temperature but increases susceptibility to off-target hydrolysis or desulfonylation if the reaction environment is overly basic or poorly solvated.
The Causality of Solvent Selection:
Acetonitrile (CH₃CN) is universally recommended over dichloromethane (DCM) or tetrahydrofuran (THF) for liquid-based SuFEx protocols[2]. CH₃CN effectively solvates the highly polar pentacoordinate S(VI) transition state and stabilizes the extruded fluoride ion. In less polar solvents, the expelled fluoride can cause product inhibition or unpredictable side reactions.
The Causality of Base Selection:
The S(VI)-F bond is remarkably stable and requires a base to initiate the exchange[2]. However, the base must be strictly matched to the nucleophile's pKa and steric profile:
Amines: Require mild, sterically hindered bases (like DIPEA) to neutralize generated HF without acting as competing nucleophiles.
Aliphatic Alcohols: Are notoriously poor nucleophiles for standard SuFEx due to competing Sₙ2 pathways. They require an "Accelerated SuFEx Click Chemistry" (ASCC) approach using a synergistic combination of 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG, Barton's base) and hexamethyldisilazane (HMDS) to transiently silylate the alcohol and bypass the high activation barrier[3].
Part 2: Visualizing the SuFEx Workflow
Figure 1: Base/solvent stabilized SuFEx transition state for 1-Me-Im-4-SO2F.
Part 3: Troubleshooting Guides & FAQs
Q1: My sulfonamide synthesis with a secondary amine is stalling at 50% conversion. What is the root cause?A: This is a classic symptom of fluoride-induced pH drop. As the SuFEx reaction proceeds, HF is generated. If your base loading is insufficient, the HF protonates your unreacted amine, rendering it non-nucleophilic.
Solution: Ensure you are using at least 2.0 equivalents of N,N-Diisopropylethylamine (DIPEA). DIPEA is preferred over Et₃N because its steric bulk prevents it from acting as a competing nucleophile while effectively neutralizing HF[2].
Q2: I am attempting to couple an aliphatic alcohol, but I only recover unreacted 1-Me-Im-4-SO₂F. How can I force this reaction?A: Aliphatic alcohols have high activation barriers and cannot be activated by standard amine bases.
Solution: You must switch to the Accelerated SuFEx Click Chemistry (ASCC) protocol[4]. Use 20 mol% BTMG in combination with 1.0 equivalent of HMDS. The HMDS acts synergistically with BTMG to form a reactive silyl ether intermediate in situ, driving the reaction to completion in under 30 minutes[3].
Q3: I am observing a degradation byproduct lacking the sulfonyl group. Why is this happening?A: Electron-deficient heteroaryl sulfonyl fluorides can undergo desulfonylation when exposed to strong bases (like DBU) for extended periods or at high temperatures.
Solution: Strictly monitor your reaction time. Quench the reaction immediately upon completion (typically 2-4 hours for phenols) and avoid heating; SuFEx with this substrate should be conducted exclusively at room temperature.
Part 4: Quantitative Optimization Matrix
Use the following validated parameters to select the optimal base and solvent system for your specific nucleophile class.
Nucleophile Class
Recommended Base System
Optimal Solvent
Catalyst / Base Loading
Typical Reaction Time
Expected Yield
Primary/Secondary Amines
DIPEA
CH₃CN
2.0 equiv (Stoichiometric)
1 - 3 hours
>85%
Phenols (Aryl Alcohols)
DBU or BEMP
CH₃CN
10 - 20 mol%
2 - 4 hours
>90%
Aliphatic Alcohols
BTMG + HMDS
CH₃CN
20 mol% BTMG + 1.0 eq HMDS
30 minutes
>80%
Part 5: Self-Validating Experimental Protocols
To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems with built-in analytical checkpoints.
Preparation: In a dry 20 mL scintillation vial, dissolve 1-Me-Im-4-SO₂F (1.0 equiv, 0.5 mmol) and the amine nucleophile (1.2 equiv) in anhydrous CH₃CN (0.2 M).
Validation Check: The solution must be completely homogenous. Cloudiness indicates poor amine solubility, which will artificially suppress the reaction rate.
Activation: Add DIPEA (2.0 equiv) dropwise at room temperature.
Validation Check: Monitor by LC-MS after 15 minutes. The appearance of the product mass confirms successful initiation and active nucleophilic attack.
Completion & Workup: Stir for 1-3 hours. Remove volatiles in vacuo.
Validation Check: ¹⁹F NMR of the crude mixture must show the disappearance of the characteristic S-F peak (approx. +50 to +60 ppm) and the emergence of a sharp singlet at -151 ppm, confirming quantitative fluoride extrusion[2].
Preparation: Combine 1-Me-Im-4-SO₂F (1.0 equiv, 0.5 mmol) and the aliphatic alcohol (1.0 equiv) in anhydrous CH₃CN (0.2 M).
Catalysis: Add HMDS (1.0 equiv) followed immediately by BTMG (20 mol%).
Validation Check: The order of addition is critical. HMDS must be present before the strong base (BTMG) activates the S-F bond to prevent substrate degradation[3].
Completion: Stir at room temperature for exactly 30 minutes.
Validation Check: TLC (Hexanes/EtOAc) should show complete consumption of the UV-active sulfonyl fluoride. Prolonged exposure past 60 minutes may lead to trace desulfonylation.
References
Accelerated SuFEx Click Chemistry for Modular Synthesis - Cold Spring Harbor Labor
SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization - Journal of the American Chemical Society.
Modular synthesis of functional libraries by accelerated SuFEx click chemistry - Chemical Science (RSC Publishing).
Synthetic Routes to Arylsulfonyl Fluorides - MDPI.
A Researcher's Guide to Validating Covalent Target Engagement of 1-Methyl-1H-imidazole-4-sulfonyl fluoride (MISF) in Cells
This guide provides a comprehensive comparison of methodologies for validating the cellular target engagement of 1-Methyl-1H-imidazole-4-sulfonyl fluoride (MISF), a sulfonyl fluoride-based covalent probe. We will delve i...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive comparison of methodologies for validating the cellular target engagement of 1-Methyl-1H-imidazole-4-sulfonyl fluoride (MISF), a sulfonyl fluoride-based covalent probe. We will delve into the rationale behind experimental choices, present detailed protocols, and offer supporting data to empower researchers in making informed decisions for their drug discovery and chemical biology programs.
The Rise of Covalent Probes and the Necessity of Rigorous Validation
Targeted covalent inhibitors have emerged as a powerful therapeutic modality, offering high potency and prolonged pharmacodynamic effects by forming a stable bond with their protein target.[1] The sulfonyl fluoride (SF) warhead, present in molecules like MISF, is particularly noteworthy for its ability to react with a broader range of nucleophilic amino acid residues beyond the commonly targeted cysteine, including serine, threonine, lysine, and tyrosine.[2][3] This expanded reactivity profile opens up new avenues for probing the proteome and developing inhibitors for previously "undruggable" targets.[4][5]
However, the irreversible nature of covalent binding necessitates a multi-faceted and rigorous approach to validate target engagement. It is crucial to confirm not only that the probe binds to its intended target but also where it binds and with what degree of selectivity across the entire proteome. This guide will compare and contrast several key methodologies for achieving this comprehensive validation.
Comparative Analysis of Target Engagement Validation Methodologies
A combination of orthogonal techniques is essential to confidently validate the target engagement of covalent inhibitors like MISF. We will explore the strengths and weaknesses of several state-of-the-art methods.
Methodology
Principle
Key Outputs
Advantages
Limitations
Mass Spectrometry (MS)-Based Methods
Direct detection of the mass change in a protein upon covalent modification.
Confirmation of covalent adduct formation, stoichiometry of binding, identification of the specific modified amino acid residue.
Unambiguous, direct evidence of covalent binding. Provides precise site of modification.
Can be low-throughput for complex samples. Requires specialized instrumentation and expertise.
Cellular Thermal Shift Assay (CETSA)
Ligand binding increases the thermal stability of the target protein.
Confirmation of target engagement in a cellular context. Provides an apparent affinity (EC50) of binding.
Label-free, applicable to native proteins in cells and tissues.[6]
Indirect method. Not all protein-ligand interactions result in a significant thermal shift. Laborious for proteome-wide studies without MS.[7]
Activity-Based Protein Profiling (ABPP)
Competitive displacement of a broad-spectrum, reporter-tagged covalent probe by the inhibitor of interest.
Proteome-wide selectivity profiling. Identification of on- and off-targets.
Powerful for assessing selectivity in a native biological system.[1]
Requires a suitable broad-spectrum probe. Indirectly measures engagement.
Fluorescence Polarization (FP)
Measures the change in the rotational speed of a fluorescently labeled probe upon binding to a larger protein.
Requires a fluorescently labeled version of the inhibitor or a competitive tracer. Can be prone to interference from autofluorescent compounds.
In-Depth Methodologies and Experimental Protocols
Mass Spectrometry-Based Methods: The Gold Standard for Direct Evidence
Mass spectrometry (MS) is the cornerstone for unequivocally confirming covalent modification.[4][9] It provides direct evidence of the formation of a covalent adduct between MISF and its target protein.
This technique offers a rapid confirmation of covalent modification by measuring the mass increase of the target protein after incubation with MISF.[1][10] It is particularly useful for determining the stoichiometry of binding (i.e., how many MISF molecules are bound to a single protein).[11]
Experimental Workflow:
Caption: Workflow for Intact Protein Mass Spectrometry.
Protocol for Intact Protein Mass Spectrometry:
Protein Preparation: Prepare the purified target protein in a volatile buffer (e.g., 20 mM ammonium acetate, pH 7.4) at a concentration of 1-10 µM.[12]
Inhibitor Incubation: Incubate the protein with a molar excess of MISF (e.g., 1:1, 1:5, 1:10) for a defined period (e.g., 1-4 hours) at a controlled temperature (e.g., 37°C). Include a vehicle control (e.g., DMSO).
Sample Preparation for MS: Quench the reaction by adding 0.1% formic acid. Desalt the sample using a C4 ZipTip or equivalent to remove excess inhibitor and non-volatile salts.[12]
LC-MS Analysis: Analyze the sample using a liquid chromatography system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).[10][13]
Data Analysis: Deconvolute the resulting mass spectrum to determine the molecular weight of the protein. A mass increase corresponding to the molecular weight of MISF confirms covalent modification.[14]
This technique identifies the specific amino acid residue(s) modified by MISF. The protein-inhibitor complex is digested into smaller peptides, and the modified peptide is identified by its mass shift in the MS/MS spectrum.[1][15]
Experimental Workflow:
Caption: Workflow for Bottom-Up Proteomics.
Protocol for Bottom-Up Proteomics:
Protein Modification and Digestion: Following incubation with MISF, denature the protein sample, reduce disulfide bonds, and alkylate free cysteines. Digest the protein into peptides using an enzyme such as trypsin.
LC-MS/MS Analysis: Separate the peptides by liquid chromatography and analyze them using tandem mass spectrometry (MS/MS).[9]
Data Analysis: Search the MS/MS data against a protein database to identify the peptides. Look for a peptide with a mass shift corresponding to the addition of MISF. The fragmentation pattern in the MS/MS spectrum will pinpoint the exact amino acid residue that has been modified.[9][10]
Cellular Thermal Shift Assay (CETSA): Assessing Target Engagement in a Cellular Milieu
CETSA is a powerful biophysical method for assessing target engagement within the complex environment of a cell.[1] The underlying principle is that the binding of a ligand, such as MISF, to its target protein increases the protein's thermal stability.[6][7]
Experimental Workflow:
Caption: Workflow for Cellular Thermal Shift Assay.
Protocol for CETSA:
Cell Treatment: Treat cultured cells with various concentrations of MISF or a vehicle control for a specified time.
Heating: Heat the cell suspensions to a range of temperatures (e.g., 40-70°C) for a short period (e.g., 3 minutes) to induce protein denaturation.
Lysis and Fractionation: Lyse the cells and separate the soluble protein fraction from the aggregated, denatured proteins by centrifugation.[16]
Quantification: Quantify the amount of soluble target protein remaining at each temperature using methods like Western blotting or mass spectrometry.[17]
Data Analysis: Plot the percentage of soluble protein as a function of temperature to generate a melting curve. A shift in the melting curve to a higher temperature in the MISF-treated samples indicates target engagement.[1]
Activity-Based Protein Profiling (ABPP): Mapping Proteome-Wide Selectivity
ABPP is a powerful chemoproteomic technique to assess the selectivity of a covalent inhibitor across the entire proteome.[18] In a competitive ABPP experiment, cells or cell lysates are pre-treated with MISF before incubation with a broad-spectrum covalent probe tagged with a reporter (e.g., biotin or a fluorophore).[1]
Experimental Workflow:
Caption: Workflow for Competitive Activity-Based Protein Profiling.
Protocol for Competitive ABPP:
Inhibitor Incubation: Pre-incubate cell lysate or live cells with a range of concentrations of MISF or a vehicle control.[1]
Probe Labeling: Add a broad-spectrum, reporter-tagged covalent probe to the mixture.
Enrichment: If a biotin tag is used, enrich the labeled proteins using streptavidin beads.
Analysis: Analyze the labeled proteins by gel-based methods or, for a comprehensive profile, by on-bead digestion followed by quantitative mass spectrometry.[12]
Data Analysis: MISF engagement with its target(s) will prevent their labeling by the reporter probe. A reduction in the signal for a particular protein in the MISF-treated sample compared to the control indicates it is a target or off-target of MISF.[1]
Fluorescence Polarization (FP): A High-Throughput Approach
Fluorescence polarization is a versatile technique for quantifying binding interactions in real-time.[19] It measures the change in the tumbling rate of a small fluorescent molecule upon binding to a much larger protein.[20]
Experimental Workflow:
Caption: Workflow for Fluorescence Polarization Assay.
Protocol for Competitive FP Assay:
Reagent Preparation: Prepare solutions of the purified target protein, a fluorescently labeled tracer that binds to the target, and MISF.
Assay Plate Setup: In a microplate, add the target protein and the fluorescent tracer. Then, add a serial dilution of MISF.
Incubation: Incubate the plate to allow the binding to reach equilibrium.
Measurement: Measure the fluorescence polarization using a plate reader equipped with polarizing filters.
Data Analysis: As MISF binds to the target, it displaces the fluorescent tracer, causing a decrease in the polarization signal. Plot the polarization values against the MISF concentration to determine the IC50 value, which can be converted to a binding affinity (Ki).[8]
Conclusion: An Integrated Approach for Confident Validation
Validating the cellular target engagement of a covalent probe like 1-Methyl-1H-imidazole-4-sulfonyl fluoride requires a rigorous, multi-pronged strategy. While mass spectrometry provides the most direct and unambiguous evidence of covalent modification and the precise site of interaction, orthogonal methods are crucial for building a comprehensive and trustworthy case.
Intact protein MS and peptide mapping confirm the "what" and "where" of covalent binding.
CETSA validates target engagement in the native cellular environment, providing a measure of in-cell potency.
Competitive ABPP is indispensable for assessing proteome-wide selectivity and identifying potential off-targets.
Fluorescence polarization offers a high-throughput method for quantifying binding affinity, particularly in the early stages of probe development.
By judiciously combining these powerful techniques, researchers can confidently characterize the cellular interactions of MISF and other covalent probes, paving the way for their successful application in drug discovery and as tools to dissect complex biological processes.
References
BenchChem. (2025). Validating Target Engagement of Propiolamide-Based Covalent Inhibitors: A Comparative Guide. BenchChem.
Krysiak, J., & Taddei, L. P. (2013). Chemical proteomics with sulfonyl fluoride probes reveals selective labeling of functional tyrosines in glutathione transferases. Chem Biol, 20(4), 541-548. Retrieved from [Link]
Gao, Y., et al. (2021). Chemoproteomic methods for covalent drug discovery. Chemical Society Reviews, 50(13), 7435-7467. Retrieved from [Link]
Meissner, F., et al. (2022). Quantitative proteomics and applications in covalent ligand discovery. Frontiers in Chemistry, 10, 965035. Retrieved from [Link]
Willems, L. I., et al. (2020). Technologies for Direct Detection of Covalent Protein–Drug Adducts. SLAS DISCOVERY: Advancing the Science of Drug Discovery, 25(9), 996-1011. Retrieved from [Link]
Bioland Pharmatech. (n.d.). Chemoproteomic Discovery of Covalent Small Molecule Ligands for Undruggable Targets in Living Cells. Bioland Pharmatech. Retrieved from [Link]
Gao, Y., et al. (2021). Chemoproteomic methods for covalent drug discovery. Chemical Society Reviews, 50(13), 7435-7467. Retrieved from [Link]
Gao, Y., et al. (2021). Chemoproteomic methods for covalent drug discovery. Chemical Society Reviews, 50(13), 7435-7467. Retrieved from [Link]
Singh, R., et al. (2022). Accelerating the Validation of Endogenous On-Target Engagement and In Cellulo Kinetic Assessment for Covalent Inhibitors of KRASG12C in Early Drug Discovery. Journal of the American Society for Mass Spectrometry, 33(9), 1667-1675. Retrieved from [Link]
Singh, R., et al. (2022). Accelerating the Validation of Endogenous On-Target Engagement and In Cellulo Kinetic Assessment for Covalent Inhibitors of KRASG12C in Early Drug Discovery. Journal of the American Society for Mass Spectrometry, 33(9), 1667-1675. Retrieved from [Link]
Narayanan, A., & Jones, L. H. (2020). Structure-based design and analysis of SuFEx chemical probes. RSC Medicinal Chemistry, 11(1), 18-30. Retrieved from [Link]
Krysiak, J., & Taddei, L. P. (2013). Chemical Proteomics with Sulfonyl Fluoride Probes Reveals Selective Labeling of Functional Tyrosines in Glutathione Transferases. Chemistry & Biology, 20(4), 541-548. Retrieved from [Link]
Kelly, M. J., et al. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. RSC Advances, 5(35), 27415-27425. Retrieved from [Link]
Scott, D. E., et al. (2022). High-throughput assay for measuring target occupancy of covalent compounds: a case study with MK2. SLAS DISCOVERY: Advancing the Science of Drug Discovery, 27(2), 224-233. Retrieved from [Link]
ResearchGate. (n.d.). Schematic overview of MS-based methodologies for detection of covalent.... ResearchGate. Retrieved from [Link]
Cohen, M. S., et al. (2016). High-Throughput Mass Spectrometric Analysis of Covalent Protein-Inhibitor Adducts for the Discovery of Irreversible Inhibitors: A Complete Workflow. Journal of the American Society for Mass Spectrometry, 27(3), 437-445. Retrieved from [Link]
Jones, L. H., et al. (2018). Cellular thermal shift and clickable chemical probe assays for the determination of drug-target engagement in live cells. Organic & Biomolecular Chemistry, 16(29), 5275-5280. Retrieved from [Link]
Vasta, J. D., et al. (2018). Rapid Evaluation of Small Molecule Cellular Target Engagement with a Luminescent Thermal Shift Assay. ACS Chemical Biology, 13(3), 681-689. Retrieved from [Link]
Singh, R., et al. (2022). Accelerating the Validation of Endogenous On-Target Engagement and In-cellulo Kinetic Assessment for Covalent Inhibitors of KRASG12C in Early Drug Discovery. bioRxiv. Retrieved from [Link]
Zhang, T., et al. (2023). Determination of the cellular target engagement by direct-to-biology Cellular Thermal Shift Assay (CETSA). bioRxiv. Retrieved from [Link]
Singh, R., et al. (2022). Accelerating the Validation of Endogenous On-Target Engagement and In-cellulo Kinetic Assessment for Covalent Inhibitors of KRASG12C in Early Drug Discovery. ResearchGate. Retrieved from [Link]
R Discovery. (n.d.). Streamlining cellular thermal shift assay for ultra-high throughput screening. R Discovery. Retrieved from [Link]
Emery Pharma. (2025). Exploring Covalently Bonded Protein-Small Molecule Complexes with High-Resolution Mass Spectrometry. Emery Pharma. Retrieved from [Link]
Friman, T. (2022). Current Advances in CETSA. Frontiers in Pharmacology, 13, 928503. Retrieved from [Link]
Robers, M. B., et al. (2015). Quantitating drug-target engagement in single cells in vitro and in vivo. Nature Communications, 6, 10091. Retrieved from [Link]
Eurofins DiscoverX. (n.d.). Critical Needs in Cellular Target Engagement. Eurofins DiscoverX. Retrieved from [Link]
He, K., et al. (2018). Fluorescence anisotropy imaging in drug discovery. Expert Opinion on Drug Discovery, 13(10), 921-934. Retrieved from [Link]
Jones, L. H., et al. (2019). Quantifying drug-target engagement in live cells using sulfonyl fluoride chemical probes. Methods in Enzymology, 622, 201-220. Retrieved from [Link]
Selvita. (n.d.). Target Engagement. Selvita. Retrieved from [Link]
Eurofins DiscoverX. (2020, July 16). InCELL Compound-Target Engagement Assays for Drug Discovery [Video]. YouTube. Retrieved from [Link]
Schooler, B. A., et al. (2020). Importance of Quantifying Drug-Target Engagement in Cells. ACS Chemical Biology, 15(3), 563-574. Retrieved from [Link]
BellBrook Labs. (2025). From Lab to Lead: Using Fluorescence Polarization in Drug Development. BellBrook Labs. Retrieved from [Link]
Celtarys. (n.d.). How Does Fluorescence Polarization Work?. Celtarys. Retrieved from [Link]
Willems, L. I., et al. (2020). Technologies for Direct Detection of Covalent Protein–Drug Adducts. SLAS DISCOVERY: Advancing the Science of Drug Discovery, 25(9), 996-1011. Retrieved from [Link]
Jones, L. H., et al. (2023). Development of sulfonyl fluoride chemical probes to advance the discovery of cereblon modulators. MedChemComm, 14(8), 1475-1481. Retrieved from [Link]
Jones, L. H. (2025). Quantifying drug-target engagement in live cells using sulfonyl fluoride chemical probes. ResearchGate. Retrieved from [Link]
Ward, R. A., et al. (2023). Structure-Guided Design and Optimization of Covalent VHL-Targeted Sulfonyl Fluoride PROTACs. Journal of Medicinal Chemistry, 66(15), 10447-10459. Retrieved from [Link]
Szijj, P. A., et al. (2023). Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. Molecules, 28(7), 3056. Retrieved from [Link]
A Comparative Guide: 1-Methyl-1H-imidazole-4-sulfonyl fluoride vs. Phenylmethylsulfonyl fluoride (PMSF)
As protein biochemistry and chemical biology advance, the reagents we rely on must evolve to meet stricter demands for stability, specificity, and ease of use. For decades, researchers have relied on sulfonyl fluorides t...
Author: BenchChem Technical Support Team. Date: March 2026
As protein biochemistry and chemical biology advance, the reagents we rely on must evolve to meet stricter demands for stability, specificity, and ease of use. For decades, researchers have relied on sulfonyl fluorides to prevent proteolytic degradation during cell lysis and to map enzyme active sites.
This guide provides an in-depth, objective comparison between the legacy standard, Phenylmethylsulfonyl fluoride (PMSF) , and a next-generation heterocyclic alternative, 1-Methyl-1H-imidazole-4-sulfonyl fluoride . By examining their chemical causality, aqueous stability, and practical applications, this guide empowers researchers to optimize their covalent inhibition strategies and SuFEx (Sulfur Fluoride Exchange) workflows.
Mechanistic Causality: The Sulfonyl Fluoride Warhead
Both PMSF and 1-Methyl-1H-imidazole-4-sulfonyl fluoride share the sulfonyl fluoride (SF) functional group. In chemical biology, SFs are considered "privileged warheads" because they strike an optimal balance between biocompatibility and protein reactivity[1]. Unlike sulfonyl chlorides, which are highly reactive and rapidly hydrolyze in water, sulfonyl fluorides are thermodynamically stable and resistant to reduction[1].
The mechanism of action relies on the fluorine atom acting as a highly stable leaving group. It is displaced exclusively when attacked by a context-specific, activated nucleophile—most commonly the catalytic serine residue in the active site of serine proteases[1]. This results in the irreversible formation of a covalent sulfonyl-enzyme adduct, permanently inactivating the protease[2].
Caption: Covalent modification of serine proteases by sulfonyl fluoride warheads.
In-Depth Comparison: Legacy vs. Next-Generation
While the core warhead is identical, the structural scaffold attached to the sulfonyl fluoride dictates the compound's physical properties, stability, and utility.
Aqueous Stability and Hydrolysis
The most significant limitation of PMSF is its rapid degradation in aqueous environments[3]. The methylene spacer between the phenyl ring and the sulfonyl group offers no electronic protection to the sulfur center. Consequently, PMSF undergoes spontaneous hydrolysis by trace water, with a half-life of approximately 110 minutes at pH 7.0, which plummets to just ~30-35 minutes at pH 8.0[2][3]. This necessitates constant re-dosing during prolonged protein purification protocols.
In contrast, 1-Methyl-1H-imidazole-4-sulfonyl fluoride benefits from the electronic properties of its heterocyclic ring. Comprehensive stability profiling of heteroaromatic sulfonyl fluorides demonstrates that the electron-withdrawing nature and structural rigidity of azole derivatives protect the sulfur center from formal SO2 extrusion and trace water hydrolysis[4][5]. This extended half-life allows for pre-formulated lysis buffers and long-term covalent binding assays without the loss of active inhibitor.
Solubility and Handling
PMSF is highly hydrophobic and practically insoluble in water. To prepare stock solutions, researchers must dissolve PMSF in anhydrous organic solvents such as ethanol, isopropanol, or DMSO[2][3]. Introducing high concentrations of these solvents into biological samples can cause unintended protein denaturation.
1-Methyl-1H-imidazole-4-sulfonyl fluoride features a polar, ionizable imidazole ring. This structural modification significantly enhances its aqueous compatibility, reducing the reliance on harsh organic co-solvents and minimizing artifacts in sensitive biochemical assays.
Reactivity Profile and SuFEx Applications
PMSF is a classical, promiscuous inhibitor used primarily as a blunt tool for bulk protease suppression[6]. However, modern chemical biology requires tunable electrophiles. Heterocyclic sulfonyl fluorides like 1-Methyl-1H-imidazole-4-sulfonyl fluoride are highly compatible with SuFEx click chemistry—a robust, bioorthogonal reaction system[7]. This allows the imidazole-based inhibitor to be used not just for protease suppression, but as a connective hub for activity-based protein profiling (ABPP), target identification, and the design of targeted covalent inhibitors[6][7].
To objectively validate the performance differences between these two compounds, researchers should employ the following standardized protocols.
Protocol 1: Preparation of Cell Lysates for Proteomics
Causality Note: Because PMSF hydrolyzes rapidly, it must be spiked into the lysate immediately before use. The imidazole derivative can be incorporated into the master mix earlier due to its stability.
Stock Preparation:
PMSF: Dissolve in anhydrous isopropanol to a concentration of 100 mM (17.4 mg/mL)[2]. Store at -20°C.
1-Me-Im-4-SF: Dissolve in DMSO or directly in a compatible aqueous buffer to 100 mM.
Buffer Formulation: Prepare standard RIPA lysis buffer (50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate).
Inhibitor Spiking:
Add 1-Me-Im-4-SF to the bulk RIPA buffer to a final concentration of 1 mM.
Crucial Step for PMSF: Do not add PMSF to the bulk buffer. Add PMSF (1 mM final concentration) to the specific aliquot of lysis buffer immediately (<1 minute) before applying it to the cell pellet[2].
Lysis & Incubation: Resuspend the cell pellet and incubate on ice for 30 minutes. If using PMSF and the protocol extends beyond 45 minutes, a second 0.5 mM spike of PMSF is required to maintain inhibition.
Protocol 2: Comparative Aqueous Stability Profiling via 19F-NMR
Causality Note: 19F-NMR is the gold standard for monitoring sulfonyl fluoride stability, as the distinct fluorine signal disappears precisely as the S-F bond is hydrolyzed by water[1].
Caption: Workflow for comparative aqueous stability profiling of sulfonyl fluorides.
Sample Preparation: Prepare a 50 mM Phosphate Buffer (pH 7.5) containing 10% D2O (for NMR locking).
Initiation: Spike the sulfonyl fluoride (PMSF or 1-Me-Im-4-SF) into the buffer to achieve a final concentration of 1 mM. Mix rapidly.
Data Acquisition: Transfer the solution to an NMR tube. Acquire 19F-NMR spectra at 25°C every 10 minutes for a total duration of 240 minutes.
Data Analysis: Integrate the peak corresponding to the intact sulfonyl fluoride (typically around +30 to +60 ppm depending on the scaffold).
Kinetic Calculation: Plot the natural log of the integral area versus time. The slope of the linear regression yields the hydrolysis rate constant (
k
), allowing for the calculation of the half-life (
t1/2=ln(2)/k
).
Conclusion
While PMSF remains a widely recognized name in protein biochemistry, its severe limitations regarding aqueous instability and poor solubility make it a suboptimal choice for modern, rigorous workflows. 1-Methyl-1H-imidazole-4-sulfonyl fluoride represents a significant evolutionary step. By integrating a heterocyclic core, it overcomes the hydrolytic vulnerabilities of legacy inhibitors while unlocking new potential in SuFEx click chemistry and targeted covalent probe development. For researchers prioritizing assay reproducibility, long-term stability, and advanced chemical biology applications, transitioning to heteroaromatic sulfonyl fluorides is a scientifically sound imperative.
References
Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry - RSC Publishing
Source: Royal Society of Chemistry
URL:[Link]
Sulfonyl fluorides as privileged warheads in chemical biology - PMC - NIH
Source: National Institutes of Health (NIH)
URL:[Link]
SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase | PNAS
Source: Proceedings of the National Academy of Sciences (PNAS)
URL:[Link]
Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides - ChemRxiv
Source: ChemRxiv
URL:[Link]
PMSF16-S-50 - Life Technologies
Source: Life Technologies India
URL:[Link]
Proteome-Wide Selectivity Profiling of 1-Methyl-1H-imidazole-4-sulfonyl Fluoride: A Comparative Guide for Next-Generation Covalent Warheads
As the landscape of covalent drug discovery expands beyond traditional cysteine-targeted electrophiles, researchers are increasingly turning to Sulfur(VI) Fluoride Exchange (SuFEx) chemistry to target tyrosine, lysine, s...
Author: BenchChem Technical Support Team. Date: March 2026
As the landscape of covalent drug discovery expands beyond traditional cysteine-targeted electrophiles, researchers are increasingly turning to Sulfur(VI) Fluoride Exchange (SuFEx) chemistry to target tyrosine, lysine, serine, and histidine residues. While early SuFEx applications relied on aryl sulfonyl fluorides (e.g., PMSF), these first-generation warheads often suffer from poor hydrolytic stability and promiscuous reactivity.
1-Methyl-1H-imidazole-4-sulfonyl fluoride represents a paradigm shift. As a representative heterocyclic sulfonyl fluoride, it offers a finely tuned balance of aqueous stability and context-dependent reactivity, making it an ideal candidate for reactive fragment screening and targeted covalent inhibitor (TCI) development. This guide objectively compares its performance against alternative electrophiles and provides a self-validating chemoproteomic workflow for evaluating its proteome-wide selectivity.
Mechanistic Rationale: The Heterocyclic Advantage
The fundamental advantage of 1-Methyl-1H-imidazole-4-sulfonyl fluoride lies in its intrinsic chemical stability combined with its capacity for microenvironment-driven activation.
Unlike traditional sulfonyl chlorides or highly reactive aryl sulfonyl fluorides, the S-F bond in heterocyclic sulfonyl fluorides is exceptionally stable to aqueous hydrolysis[1]. The fluoride ion is a poor leaving group under physiological conditions unless it is activated by specific microenvironmental catalysis—typically through a hydrogen-bonding network within a protein's binding pocket[2].
When 1-Methyl-1H-imidazole-4-sulfonyl fluoride binds to a specific protein pocket, nearby basic or hydrogen-bond-donating residues polarize the S-F bond. This localized activation lowers the activation energy for nucleophilic attack by a proximal tyrosine or lysine, resulting in the elimination of hydrogen fluoride (HF) and the formation of an irreversible sulfonate or sulfonamide linkage[2]. By tuning the intrinsic reactivity down (via the electron-modulating properties of the methyl-imidazole ring), researchers ensure that covalent bond formation is strictly binding-event driven, drastically reducing off-target liability[1].
Caption: SuFEx activation mechanism of heterocyclic sulfonyl fluorides in protein pockets.
Comparative Performance Data
To contextualize the utility of 1-Methyl-1H-imidazole-4-sulfonyl fluoride, we must benchmark it against standard covalent warheads used in chemical biology. The table below summarizes the quantitative and qualitative performance metrics critical for probe development.
Electrophile Class
Representative Compound
Primary Target Residues
Aqueous / Metabolic Stability
Intrinsic Reactivity
Proteome-Wide Selectivity
Heterocyclic Sulfonyl Fluoride
1-Methyl-1H-imidazole-4-sulfonyl fluoride
Tyr, Lys, His, Ser
High (Resists background hydrolysis)
Low / Tunable (Requires pocket activation)
High (Binding-driven)
Aryl Sulfonyl Fluoride
Phenylmethanesulfonyl fluoride (PMSF)
Ser, Thr, Tyr, Lys
Low (Rapid hydrolysis in buffer)
High (Prone to promiscuous labeling)
Low (High off-target liability)
Acrylamide
Ibrutinib warhead
Cys
High
Low (Requires precise alignment)
High (Strictly Cys-restricted)
Chloroacetamide
Iodoacetamide (IAA) analogs
Cys, Sec
Moderate
Moderate to High
Moderate (Concentration-dependent)
Data synthesis supported by recent advances in reactive fragment screening across the ligandable proteome[1][3].
Experimental Workflow: Competitive isoTOP-ABPP
To objectively measure the proteome-wide selectivity of 1-Methyl-1H-imidazole-4-sulfonyl fluoride, researchers employ Isotopic Tandem Orthogonal Proteolysis - Activity-Based Protein Profiling (isoTOP-ABPP)[3]. This methodology is a self-validating system: by utilizing heavy and light isotopic tags, run-to-run mass spectrometry variations are mathematically eliminated, ensuring that any observed reduction in signal is strictly caused by the covalent engagement of the probe.
Step-by-Step Methodology
Step 1: Native Proteome Preparation
Action: Lyse cells (e.g., HEK293T or MDA-MB-231) in a non-denaturing buffer (e.g., DPBS with protease inhibitors, strictly avoiding SDS or urea).
Causality: SuFEx chemistry is heavily reliant on the 3D conformation of the protein pocket[2]. Denaturing the proteome destroys the hydrogen-bonding networks necessary to activate the sulfonyl fluoride, rendering the probe artificially unreactive.
Step 2: Competitive Probe Incubation
Action: Divide the proteome into two aliquots. Treat Aliquot A (Vehicle) with DMSO. Treat Aliquot B (Treated) with 50 µM 1-Methyl-1H-imidazole-4-sulfonyl fluoride for 1 hour at 37°C.
Causality: This establishes the baseline availability of reactive residues. If the heterocyclic probe successfully engages a target, it covalently occupies the site, blocking subsequent labeling.
Step 3: Universal Probe Labeling
Action: Treat both aliquots with a universal, alkyne-tagged SuFEx probe (e.g., an alkyne-functionalized fluorosulfate or sulfonyl fluoride) at 100 µM for 1 hour.
Causality: The universal probe labels all available and reactive Tyr/Lys/Ser residues across the proteome. Sites pre-occupied by 1-Methyl-1H-imidazole-4-sulfonyl fluoride in Aliquot B will remain unlabeled by the alkyne probe.
Step 4: CuAAC Click Chemistry & Isotope Tagging
Action: Perform Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). React Aliquot A (Vehicle) with a Heavy (13C/15N) TEV-cleavable biotin-azide tag. React Aliquot B (Treated) with a Light (12C/14N) TEV-cleavable biotin-azide tag.
Causality: Isotope tagging allows the two samples to be mixed into a single tube prior to enrichment. This internal control ensures that any subsequent losses during washing, digestion, or MS injection apply equally to both the vehicle and treated states, isolating the probe's competition efficiency as the sole variable[3].
Step 5: Enrichment and On-Bead Digestion
Action: Combine Aliquots A and B. Precipitate proteins, resuspend in 1.2% SDS, and enrich using streptavidin-agarose beads. Perform on-bead tryptic digestion to remove non-probe-modified peptides. Finally, elute the probe-modified peptides using TEV protease.
Step 6: LC-MS/MS and R-Value Calculation
Action: Analyze the eluted peptides via high-resolution LC-MS/MS. Calculate the ratio (R-value) of Heavy (Vehicle) to Light (Treated) MS1 peak areas for each identified peptide.
Causality: An
R
-value
≈1
indicates the residue was not targeted by 1-Methyl-1H-imidazole-4-sulfonyl fluoride. An
R
-value
≥4
(an 80% reduction in light signal) confirms high-affinity, selective target engagement by the heterocyclic warhead.
Caption: Competitive isoTOP-ABPP workflow for proteome-wide selectivity profiling.
Conclusion
1-Methyl-1H-imidazole-4-sulfonyl fluoride mitigates the historical liabilities of sulfonyl fluoride electrophiles. By leveraging the electron-donating properties of the methyl-imidazole core, it achieves high hydrolytic stability while remaining perfectly poised for microenvironment-catalyzed SuFEx reactions. When paired with rigorous, self-validating workflows like isoTOP-ABPP, it serves as a highly selective, next-generation warhead for expanding the druggable proteome beyond cysteine.
References
Backus, K. M., Cravatt, B. F., et al. (2016).Proteome-wide covalent ligand discovery in native biological systems. Nature.
Sharpless, K. B., et al. (2014).Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition.
EFMC-ISCB. (2025).Book of Abstracts: Heterocyclic sulfonyl fluoride electrophiles for reactive fragment screening. European Federation for Medicinal Chemistry.
Validating Covalent Target Engagement: A Comparative Guide to 1-Methyl-1H-imidazole-4-sulfonyl Fluoride (MISF) using High-Resolution Mass Spectrometry
As a Senior Application Scientist, I frequently evaluate the efficacy, selectivity, and analytical validation of novel covalent warheads. While acrylamides have historically dominated the targeted covalent inhibitor (TCI...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I frequently evaluate the efficacy, selectivity, and analytical validation of novel covalent warheads. While acrylamides have historically dominated the targeted covalent inhibitor (TCI) landscape by targeting cysteine, the rarity of cysteine in protein binding pockets limits their universal application[1].
Enter 1-Methyl-1H-imidazole-4-sulfonyl fluoride (MISF) . As a highly tunable electrophile within the Sulfur(VI) Fluoride Exchange (SuFEx) chemical biology toolkit, MISF expands the druggable proteome by targeting tyrosine, lysine, serine, and histidine residues[2]. However, validating these non-cysteine covalent bonds requires rigorous, self-validating mass spectrometry (MS) workflows. This guide objectively compares MISF against alternative warheads and provides field-proven MS methodologies to confirm its target engagement.
The "Sleeping Beauty" Phenomenon of MISF
A common misconception in covalent drug discovery is that sulfonyl fluorides are indiscriminately reactive. In reality, rationally designed sulfonyl fluorides like MISF exhibit a context-dependent[3]. MISF remains largely inert in aqueous biological buffers. It only undergoes S-F bond cleavage when it binds to a specific protein microenvironment—typically one containing a proximal basic residue or a hydrophobic pocket that catalyzes the SuFEx reaction[4].
This necessitates a specific analytical approach: we cannot simply rely on intrinsic reactivity assays. We must use high-resolution mass spectrometry to observe the exact +144.00 Da mass shift (the addition of the 1-methylimidazole-4-sulfonyl group and the loss of hydrogen fluoride, HF) on the intact protein and localized peptides.
Figure 1: The context-dependent "Sleeping Beauty" activation pathway of MISF.
Comparative Performance: MISF vs. Alternative Covalent Warheads
To contextualize MISF's utility, we must benchmark its performance against established covalent modifiers. The table below summarizes key quantitative and qualitative parameters, highlighting why MISF is preferred for non-cysteine targeting.
Analytical Causality: Acrylamides undergo Michael addition, meaning the entire mass of the warhead is added to the protein. In contrast, MISF undergoes a substitution reaction, expelling HF (20.006 Da). When setting up your MS inclusion lists or database searches, failing to account for this precise mass loss will result in false negatives.
Mass Spectrometry Workflows for Covalent Validation
Validating MISF-protein covalent bond formation requires a two-tiered mass spectrometry approach. Relying solely on one method introduces analytical blind spots.
Intact Protein Mass Spectrometry (Top-Down): Used to confirm the overall adduct formation and determine stoichiometry. Peptide mapping alone can suffer from ionization bias (the modified peptide might ionize poorly compared to the unmodified one), making intact MS essential for true quantitative occupancy.
Peptide Mapping (Bottom-Up LC-MS/MS): Used to localize the exact site of modification[5].
Figure 2: Bottom-up peptide mapping workflow for covalent adduct localization.
Experimental Protocols (Self-Validating Systems)
A robust protocol must be a self-validating system. In my laboratory, we mandate the inclusion of a denatured protein control. Because MISF relies on the 3D microenvironment to react, [3]. If your denatured control shows modification, your compound is promiscuous, or your buffer conditions are forcing an artifactual reaction.
Protocol A: Intact Protein LC-MS (Stoichiometry Determination)
Step 1: Buffer Selection & Reaction Setup. Prepare 10 µM of recombinant target protein in 50 mM HEPES, pH 7.4. Add MISF (10–100 µM from a 10 mM DMSO stock).
Causality: You must avoid Tris or other primary amine-containing buffers. Tris acts as a competitive nucleophile against sulfonyl fluorides, quenching MISF before it can reach the protein target.
Step 2: The Self-Validation Control. In a parallel tube, boil an aliquot of the protein in 8M Urea for 10 minutes prior to adding MISF.
Step 3: Incubation & Desalting. Incubate at 37°C for 1–4 hours. Desalt the samples using a C4 ZipTip or an online LC desalting column.
Causality: Unreacted MISF and HEPES salts will cause severe ion suppression in the electrospray ionization (ESI) source, degrading signal-to-noise ratios.
Step 4: MS Acquisition & Deconvolution. Acquire data on an ESI-TOF or Orbitrap mass spectrometer in positive ion mode. Use deconvolution software (e.g., MaxEnt1 or BioPharma Finder) to collapse the m/z charge envelope into the zero-charge intact mass. Look for the target mass + 144.00 Da.
Step 1: Quenching & Denaturation. Quench the reaction with 1% formic acid to protonate nucleophiles, halting the SuFEx reaction. Denature with 8M Urea.
Step 2: Reduction & Alkylation. Add 10 mM DTT (37°C, 30 min), followed by 20 mM Iodoacetamide (dark, 30 min).
Causality: This completely unfolds the protein and prevents disulfide reshuffling, ensuring complete protease access to the hydrophobic core where MISF often binds.
Step 3: Proteolytic Digestion. Dilute the Urea to <1M and add Trypsin (1:50 w/w).
Causality: Trypsin cleaves at the C-terminus of Arginine and Lysine. If MISF has modified a Lysine residue, the positive charge is neutralized, and steric hindrance prevents tryptic cleavage at that site. You must allow for up to 2 "missed cleavages" in your database search parameters.
Step 4: Data-Dependent LC-MS/MS. Inject the peptides onto a C18 nanoLC column coupled to a high-resolution MS.
Causality: Utilize both Higher-energy Collisional Dissociation (HCD) and Electron Transfer Dissociation (ETD). Sulfonyl modifications on Serine or Threonine can undergo neutral loss during HCD, stripping the modification off before the detector sees it. ETD gently fragments the peptide backbone while preserving the labile MISF modification on the side chain, yielding unambiguous site localization.
Step 5: Database Search. Set a variable modification of +144.000 Da on Y, K, S, H, and T residues.
References
Zheng, Q., Woehl, J. L., Kitamura, S., et al. "SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase." Proceedings of the National Academy of Sciences, 2019. URL:[Link]
Petri, L., Ábrányi-Balogh, P., Csorba, N., et al. "Activation-Free Sulfonyl Fluoride Probes for Fragment Screening." Molecules, 2023. URL:[Link]
Jones, L. H. "Advances in sulfonyl exchange chemical biology: expanding druggable target space." Chemical Science, 2025. URL:[Link]
A Comparative Guide to the Kinetic Analysis of 1-Methyl-1H-imidazole-4-sulfonyl Fluoride Covalent Inhibition
This guide provides a comprehensive overview of the kinetic analysis of 1-Methyl-1H-imidazole-4-sulfonyl fluoride, a potent covalent inhibitor. We will delve into the theoretical underpinnings of covalent inhibition, pro...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive overview of the kinetic analysis of 1-Methyl-1H-imidazole-4-sulfonyl fluoride, a potent covalent inhibitor. We will delve into the theoretical underpinnings of covalent inhibition, provide a detailed experimental protocol for determining the key kinetic parameters, and compare this inhibitor and its analytical methodology with other common alternatives in the field of drug discovery. This document is intended for researchers, scientists, and drug development professionals seeking to accurately characterize and compare covalent inhibitors.
The Rise of Covalent Inhibitors and the Importance of Rigorous Kinetic Analysis
Covalent inhibitors have seen a resurgence in drug discovery, offering distinct advantages such as enhanced potency, prolonged duration of action, and the ability to target challenging proteins.[1] Unlike their non-covalent counterparts, these molecules form a stable, covalent bond with their target protein, a process that is typically irreversible or very slowly reversible.[2][3]
The potency of these inhibitors cannot be accurately described by a simple IC50 value, which is highly dependent on incubation time for covalent binders.[3][4] Instead, the gold standard for quantifying the efficiency of a covalent inhibitor is the second-order rate constant, k-inact/K-I .[5][6] This parameter encapsulates the two-step mechanism of covalent inhibition:
Initial Non-covalent Binding (K-I): The inhibitor first binds reversibly to the target protein, forming an initial enzyme-inhibitor complex (E·I). The strength of this initial interaction is described by the inhibition constant, K-I.[7][8]
Irreversible Covalent Bond Formation (k-inact): Following initial binding, a reactive "warhead" on the inhibitor forms a covalent bond with a nucleophilic amino acid residue in the active site of the enzyme. The maximal rate of this inactivation step is given by k-inact.[2][7]
A higher k-inact/K-I value signifies a more efficient inhibitor, as it reflects both strong initial binding affinity (low K-I) and a rapid rate of covalent modification (high k-inact).
1-Methyl-1H-imidazole-4-sulfonyl Fluoride: A Versatile Covalent Warhead
Sulfonyl fluorides, such as 1-Methyl-1H-imidazole-4-sulfonyl fluoride, have emerged as a valuable class of electrophilic warheads for covalent inhibitors.[9] A key advantage of sulfonyl fluorides is their ability to react with a broader range of nucleophilic amino acid residues beyond the commonly targeted cysteine, including lysine, tyrosine, serine, histidine, and threonine.[10] This expands the "druggable" proteome by enabling the targeting of proteins that may lack a cysteine residue in a suitable position.
The 1-methyl-1H-imidazole moiety in this particular compound can contribute to its binding affinity and selectivity for the target protein. The sulfonyl fluoride group itself provides a good balance of reactivity and stability, making it less prone to off-target reactions compared to more aggressive electrophiles.
Experimental Protocol: Determining k-inact/K-I via Progress Curve Analysis
The most common and robust method for determining k-inact and K-I is through the analysis of enzyme progress curves in the presence of the inhibitor. This method involves continuously monitoring the enzyme-catalyzed reaction over time at various inhibitor concentrations.
Core Principle
In the presence of a covalent inhibitor, the concentration of active enzyme decreases over time as it becomes irreversibly modified. This leads to a slowing of the reaction rate, resulting in curved progress plots (product formation vs. time). The rate of this inactivation, k-obs, can be determined at each inhibitor concentration. By plotting k-obs against the inhibitor concentration, the values for k-inact and K-I can be extracted.
Step-by-Step Methodology
Preparation of Reagents:
Prepare a stock solution of 1-Methyl-1H-imidazole-4-sulfonyl fluoride in an appropriate solvent (e.g., DMSO).
Prepare a series of dilutions of the inhibitor stock solution.
Prepare solutions of the target enzyme and its substrate in a suitable assay buffer. The buffer should be chosen to ensure enzyme stability and activity.
Enzyme Activity Assay:
In a multi-well plate (e.g., a 384-well plate for higher throughput), add the enzyme solution to each well.[11]
Add the various concentrations of the inhibitor to the wells containing the enzyme. Include a control with no inhibitor.
Initiate the enzymatic reaction by adding the substrate to all wells.
Data Acquisition:
Immediately begin monitoring the reaction progress in a plate reader capable of kinetic measurements. The detection method will depend on the nature of the substrate and product (e.g., fluorescence, absorbance).
Record data points at regular intervals over a period sufficient to observe significant curvature in the progress plots for the inhibited reactions.[11]
Data Analysis:
Step 4a: Determine k-obs. For each inhibitor concentration, fit the progress curve data (product concentration [P] vs. time t) to the following equation for irreversible inhibition:
[P] = v₀/k-obs * (1 - e^(-k-obs*t))
where v₀ is the initial velocity and k-obs is the observed pseudo-first-order rate constant of inactivation.[11]
Step 4b: Determine k-inact and K-I. Plot the calculated k-obs values against the corresponding inhibitor concentrations ([I]). Fit this data to the Michaelis-Menten-like equation for covalent inhibitors:
k-obs = k-inact * [I] / (K-I + [I])
This will yield the values for k-inact (the maximum observed rate at saturating inhibitor concentrations) and K-I (the inhibitor concentration at which the inactivation rate is half-maximal).[7]
Step 4c: Calculate k-inact/K-I. The ratio of k-inact to K-I gives the second-order rate constant for inhibition.
Diagram of the Experimental Workflow
Caption: Workflow for k-inact/KI determination.
Comparison with Alternative Methodologies
While progress curve analysis is a robust method, other techniques can also be employed to characterize covalent inhibitors.
Method
Principle
Advantages
Disadvantages
Progress Curve Analysis
Continuous monitoring of enzyme activity in the presence of inhibitor.
Provides detailed kinetic information (k-inact and K-I).
Can be time-consuming; requires a continuous assay.
IC50 Shift Assay
Measurement of IC50 values at different pre-incubation times.[12]
Simpler to set up than progress curve analysis.
Provides an approximation of inhibitory potency; less precise than direct k-inact/K-I determination.
Mass Spectrometry (MS)-based Methods
Direct measurement of covalent modification of the target protein over time.[5][13]
Requires specialized equipment; may not provide information on the initial non-covalent binding step (K-I).
Surface Plasmon Resonance (SPR)
Real-time measurement of inhibitor binding to the immobilized target protein.
Can determine both non-covalent (K-I) and covalent (k-inact) parameters.[8]
Requires specialized equipment; protein immobilization can sometimes affect its activity.
Isothermal Titration Calorimetry (ITC)
Measures the heat changes associated with inhibitor binding and covalent reaction.[2][14]
Provides a complete thermodynamic and kinetic profile of the interaction.
Lower throughput; requires relatively large amounts of protein.
Comparison with Alternative Covalent Warheads
The choice of the electrophilic "warhead" is a critical aspect of covalent inhibitor design. Below is a comparison of sulfonyl fluorides with other commonly used reactive groups.
The Rise of Heteroaromatic Warheads: A Head-to-Head Comparison of 1-Methyl-1H-imidazole-4-sulfonyl Fluoride and Other Sulfonyl Fluoride Probes
Introduction: Beyond Cysteine, Towards a More Druggable Proteome In the landscape of chemical biology and covalent drug discovery, the ability to form a stable, targeted bond with a protein of interest is a significant a...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: Beyond Cysteine, Towards a More Druggable Proteome
In the landscape of chemical biology and covalent drug discovery, the ability to form a stable, targeted bond with a protein of interest is a significant advantage, often leading to enhanced potency, prolonged pharmacodynamic effects, and improved selectivity.[1] For years, the field has been dominated by electrophilic "warheads" that target the uniquely nucleophilic thiol side chain of cysteine residues.[2] However, the limitation of this approach is clear: many protein binding sites lack an accessible cysteine, leaving a vast portion of the proteome untargetable by this mechanism.
This has spurred the development of "beyond-cysteine" covalent strategies, with sulfonyl fluorides (SFs) emerging as a class of privileged electrophiles.[3][4][5] Unlike their sulfonyl chloride counterparts, sulfonyl fluorides exhibit a superior balance of stability in aqueous environments and context-dependent reactivity.[4][5] Their true power lies in their ability to covalently modify a broader range of nucleophilic amino acid residues—including tyrosine, lysine, serine, threonine, and histidine—dramatically expanding the druggable proteome.[1][3][6]
This guide provides a head-to-head comparison of sulfonyl fluoride probes, focusing on the unique characteristics of 1-Methyl-1H-imidazole-4-sulfonyl fluoride as a representative of the next-generation heteroaryl class. We will dissect its performance against traditional aryl and alkyl sulfonyl fluorides, providing the underlying chemical principles, supporting data, and detailed experimental protocols for researchers to validate these powerful tools in their own labs.
The Sulfonyl Fluoride Probe Landscape: An Evolutionary Perspective
The utility of a sulfonyl fluoride probe is dictated by a delicate balance between its intrinsic reactivity and its stability. This is largely governed by the chemical nature of the group attached to the sulfonyl fluoride moiety.
Alkyl Sulfonyl Fluorides (e.g., Phenylmethylsulfonyl Fluoride - PMSF): PMSF is a classic serine protease inhibitor. While historically important, its utility as a specific probe is limited by its high reactivity and poor stability, leading to off-target effects.
Aryl Sulfonyl Fluorides (e.g., Phenyl Sulfonyl Fluoride derivatives): These probes represent the workhorse of the field. The aromatic ring allows for some electronic tuning of the sulfonyl fluoride's reactivity. However, they can suffer from limited solubility and suboptimal stability in complex biological media like plasma.[7][8]
Heteroaryl Sulfonyl Fluorides (e.g., 1-Methyl-1H-imidazole-4-sulfonyl fluoride): This emerging class represents a significant advancement. The incorporation of heteroatoms, such as the nitrogen atoms in the imidazole ring, offers a powerful method to fine-tune the probe's electronic properties, reactivity, and physicochemical characteristics.[7][8] This often results in enhanced stability, improved solubility, and better "drug-like" properties without sacrificing the necessary reactivity within a target's binding pocket.
dot
Caption: Logical relationship between sulfonyl fluoride classes and performance metrics.
Head-to-Head Comparison: Performance Metrics
The choice of a sulfonyl fluoride probe depends critically on the experimental context. A probe ideal for purifying a robust enzyme from lysate may differ from one used for target engagement studies in live cells. Here, we compare these classes across key performance indicators.
Reactivity is highly dependent on the local protein microenvironment, which facilitates deprotonation of the nucleophilic side chain.[9]
Intrinsic Reactivity
High
Moderate
Tunable / Moderate
The electron-donating/withdrawing nature of the (hetero)aromatic ring modulates the electrophilicity of the sulfur atom. Heteroatoms in the imidazole ring allow for fine-tuning this property.[7]
Aqueous Stability (Hydrolysis Half-life)
Very Low (minutes)
Moderate (hours)
High (hours to days)
Heteroaryl SFs often exhibit markedly improved stability in aqueous buffers and complex biological media like plasma, reducing off-target reactivity.[7][8]
Selectivity
Low
Moderate
High
Higher stability reduces promiscuous, non-specific labeling. Selectivity is achieved when the probe's binding affinity for the target protein pocket dramatically accelerates the covalent reaction ("proximity-enhanced reactivity").[10]
Physicochemical Properties
Poor
Moderate
Improved
The imidazole moiety can improve solubility and other drug-like properties compared to simple phenyl rings, which is critical for cell-based assays and in vivo applications.[7][8]
Primary Application
Non-specific protease inhibition
Covalent ligand discovery, Chemoproteomics
Covalent ligand discovery, Target engagement in cells, In vivo tool compounds
Improved stability and properties make heteroaryl SFs more suitable for complex biological systems.
Mechanism of Action: The Covalent Reaction
Sulfonyl fluorides act as electrophiles that undergo nucleophilic substitution with the side chains of amino acids. The reaction is significantly accelerated within a protein's binding pocket, where the protein architecture pre-organizes the probe and the target residue, and local basic residues can deprotonate the nucleophile, increasing its reactivity.[1][9]
dot
Caption: General mechanism of tyrosine modification by a sulfonyl fluoride probe.
Experimental Protocols: A Guide to Validation
To ensure scientific rigor, every new probe must be thoroughly validated. The following protocols provide a framework for assessing the key performance parameters of sulfonyl fluoride probes.
Protocol 1: In Vitro Stability and Reactivity Assessment via LC-MS
Objective: To quantify the hydrolytic stability and the rate of reaction of a sulfonyl fluoride probe with a model nucleophile.
Rationale: This experiment provides a direct, quantitative comparison of the intrinsic properties of different probes in a controlled environment, free from the complexities of a full proteome. N-Acetyl-L-tyrosine is used as a safe and representative model for tyrosine side-chain reactivity.
Materials:
Sulfonyl fluoride probe of interest (e.g., 1-Methyl-1H-imidazole-4-sulfonyl fluoride, 10 mM stock in DMSO)
Phosphate-buffered saline (PBS), pH 7.4
N-Acetyl-L-tyrosine (100 mM stock in water)
Acetonitrile (ACN) with 0.1% formic acid (FA)
Water with 0.1% formic acid (FA)
LC-MS system
Methodology:
Stability Assay:
a. Prepare a 100 µM solution of the sulfonyl fluoride probe in PBS, pH 7.4.
b. Incubate the solution at 37°C.
c. At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), take a 10 µL aliquot and quench it in 90 µL of ACN with 0.1% FA.
d. Analyze the samples by LC-MS. Monitor the disappearance of the parent probe mass and the appearance of the corresponding sulfonic acid (hydrolysis product).
e. Plot the remaining percentage of the probe over time to determine its hydrolytic half-life.
Reactivity Assay:
a. Prepare two sets of solutions in PBS, pH 7.4:
i. Test Reaction: 100 µM sulfonyl fluoride probe + 1 mM N-Acetyl-L-tyrosine.
ii. Control Reaction: 100 µM sulfonyl fluoride probe only.
b. Incubate both solutions at 37°C.
c. At various time points (e.g., 0, 15, 30, 60, 120 minutes), take a 10 µL aliquot from each reaction and quench in 90 µL of ACN with 0.1% FA.
d. Analyze the samples by LC-MS. In the test reaction, monitor the disappearance of the probe and the appearance of the probe-tyrosine adduct mass.
e. Compare the rate of probe disappearance in the test reaction versus the control (hydrolysis) to determine the rate of covalent modification.
Protocol 2: Chemoproteomic Workflow for Target Identification
Objective: To identify the protein targets of a sulfonyl fluoride probe in a complex biological sample, such as cell lysate. This protocol assumes the probe contains a bioorthogonal handle (e.g., an alkyne) for enrichment.
Rationale: This workflow allows for the unbiased identification of protein targets in their native environment, providing crucial information on probe selectivity.[10]
dot
Caption: Chemoproteomic workflow for target identification using a clickable SF probe.
Materials:
Alkyne-functionalized sulfonyl fluoride probe (10 mM stock in DMSO)
Cell lysate (1-2 mg/mL protein concentration in a suitable lysis buffer without detergents if possible)
Protein Labeling:
a. Normalize the protein concentration of the cell lysate to 1 mg/mL.
b. Treat the lysate with the alkyne-SF probe (e.g., at 10 µM final concentration) and a vehicle control (DMSO) in parallel.
c. Incubate for 1-2 hours at room temperature.
Click Chemistry:
a. To the labeled lysate, add the click chemistry reagents: azide-biotin, copper(II) sulfate, TBTA, and freshly prepared sodium ascorbate.
b. Incubate for 1 hour at room temperature to conjugate biotin to the probe-labeled proteins.
Enrichment of Labeled Proteins:
a. Add pre-washed streptavidin magnetic beads to the reaction mixture.
b. Incubate for 1 hour with rotation to capture the biotinylated proteins.
c. Pellet the beads using a magnetic stand and discard the supernatant.
d. Wash the beads extensively to remove non-specifically bound proteins (e.g., wash with PBS + 0.1% SDS, then 8M urea, then PBS).
On-Bead Digestion:
a. Resuspend the beads in a digestion buffer.
b. Reduce disulfide bonds with DTT and alkylate with IAA.
c. Add trypsin and incubate overnight at 37°C to digest the proteins into peptides.
Mass Spectrometry and Data Analysis:
a. Collect the supernatant containing the peptides.
b. Analyze the peptides by LC-MS/MS.
c. Use a database search engine (e.g., MaxQuant, Proteome Discoverer) to identify the proteins.
d. Compare the spectral counts or intensities from the probe-treated sample versus the DMSO control to identify specifically enriched target proteins.
Conclusion and Future Outlook
The era of relying solely on cysteine-targeting covalent probes is evolving. Sulfonyl fluorides have proven to be exceptionally valuable warheads for exploring the "non-cysteine" proteome. While traditional aryl sulfonyl fluorides have been instrumental, the development of next-generation heteroaryl sulfonyl fluorides, such as 1-Methyl-1H-imidazole-4-sulfonyl fluoride , marks a significant step forward.
Based on the principles outlined and data from related compounds, it is evident that heteroaryl scaffolds provide a superior platform for developing covalent probes with tunable reactivity, enhanced stability, and improved drug-like properties.[7][8] These features are not merely incremental improvements; they are enabling characteristics that make complex experiments, such as in-cell target engagement and in vivo pharmacodynamic studies, more feasible and the results more reliable. As researchers continue to push the boundaries of chemical biology, the rational design of probes like 1-Methyl-1H-imidazole-4-sulfonyl fluoride will be paramount in uncovering new biology and developing novel covalent therapeutics for previously intractable targets.
References
Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650–2659. [Link]
van der Hoorn, R. A., & Overkleeft, H. S. (2013). Chemical proteomics with sulfonyl fluoride probes reveals selective labeling of functional tyrosines in glutathione transferases. Chemistry & Biology, 20(4), 541–548. [Link]
Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. RSC Publishing. [Link]
Narayanan, A., & Jones, L. H. (2015). ChemInform Abstract: Sulfonyl Fluorides as Privileged Warheads in Chemical Biology. ChemInform, 46(36)*. [Link]
Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Semantic Scholar. [Link]
Otava Chemicals. SuFEx Handle Fragment Library. Otava Chemicals. [Link]
Gambini, L., Baggio, C., Udompholkul, P., et al. (2019). Covalent Inhibitors of Protein-Protein Interactions Targeting Lysine, Tyrosine, or Histidine Residues. Journal of Medicinal Chemistry, 62(11), 5447–5458. [Link]
Li, S., Wu, P., & Sharpless, K. B. (2020). SuFEx-enabled high-throughput medicinal chemistry. Proceedings of the National Academy of Sciences, 117(24), 13352-13359. [Link]
Moses, J. E. (2019). The growing applications of SuFEx click chemistry. Chemical Society Reviews, 48(16), 4246-4264. [Link]
Jones, L. H. (2025). Advances in sulfonyl exchange chemical biology: expanding druggable target space. Chemical Science. [Link]
Xu, H., et al. (2024). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. Journal of Medicinal Chemistry. [Link]
Kalia, M., et al. (2023). Sulfur fluoride exchange. Nature Reviews Methods Primers, 3(60). [Link]
Jones, L. H., et al. (2020). Structure-based design and analysis of SuFEx chemical probes. MedChemComm, 11(1), 148-154. [Link]
Gambini, L., Baggio, C., Udompholkul, P., et al. (2019). Covalent Inhibitors of Protein–Protein Interactions Targeting Lysine, Tyrosine, or Histidine Residues. Journal of Medicinal Chemistry, 62(11), 5447-5458. [Link]
Li, S., Wu, P., & Sharpless, K. B. (2020). Sulfur(VI) Fluoride Exchange (SuFEx)-Enabled High-Throughput Medicinal Chemistry. Journal of the American Chemical Society, 142(25), 11035-11042. [Link]
ChEMBL. (n.d.). Covalent Inhibitors of Protein-Protein Interactions Targeting Lysine, Tyrosine, or Histidine Residues. [Link]
Parker, J. L., et al. (2022). Efficient Ligand Discovery Using Sulfur(VI) Fluoride Reactive Fragments. Journal of the American Chemical Society, 144(4), 1639-1649. [Link]
Gilbert, K. E., et al. (2023). Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. Journal of the American Chemical Society, 145(3), 1999-2010. [Link]
Brear, P., et al. (2025). A twist in the tale: shifting from covalent targeting of a tyrosine in JAK3 to a lysine in MK2. RSC Medicinal Chemistry. [Link]
ResearchGate. (n.d.). Applications of Sulfonyl Fluorides. [Link]
Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. SciSpace. [Link]
Doherty, A. E., et al. (2026). Next Generation Sulfonyl Fluoride Electrophiles Expand the Scope of Covalent Drug Discovery. ChemRxiv. [Link]
Doherty, A. E., et al. (2026). Next Generation Sulfonyl Fluoride Electrophiles Expand the Scope of Covalent Drug Discovery. ChemRxiv. [Link]
Jones, L. H. (2025). Advances in sulfonyl exchange chemical biology: expanding druggable target space. Chemical Science. [Link]
Assessing the Cross-Reactivity of 1-Methyl-1H-imidazole-4-sulfonyl Fluoride: A Comparative Guide to Off-Target Profiling
The landscape of targeted covalent inhibitors (TCIs) is undergoing a paradigm shift. While cysteine-reactive acrylamides have dominated the field, the focus is rapidly expanding to target more abundant nucleophilic resid...
Author: BenchChem Technical Support Team. Date: March 2026
The landscape of targeted covalent inhibitors (TCIs) is undergoing a paradigm shift. While cysteine-reactive acrylamides have dominated the field, the focus is rapidly expanding to target more abundant nucleophilic residues—such as tyrosine, lysine, serine, and histidine—using Sulfur(VI) Fluoride Exchange (SuFEx) chemistry[1]. Among the emerging electrophiles, 1-Methyl-1H-imidazole-4-sulfonyl fluoride represents a highly promising heteroaryl warhead.
As a Senior Application Scientist, I frequently encounter a critical bottleneck in covalent drug development: balancing target engagement with off-target promiscuity[2]. Sulfonyl fluorides are privileged electrophiles because they resist aqueous hydrolysis and reduction, remaining inert until they are precisely positioned within a protein's binding pocket[1]. However, not all sulfonyl fluorides are created equal.
This guide provides an objective, data-driven comparison of 1-Methyl-1H-imidazole-4-sulfonyl fluoride against alternative electrophiles and details a self-validating chemoproteomic workflow for assessing its cross-reactivity.
Mechanistic Overview: The Heteroaryl Advantage
The fundamental challenge with early-generation sulfonyl fluorides was their perceived hyper-reactivity, which often led to unacceptable off-target labeling[2]. The intrinsic reactivity of the sulfur(VI) center is dictated by the electronic properties of its substituent.
1-Methyl-1H-imidazole-4-sulfonyl fluoride mitigates this through its heteroaromatic core. The imidazole ring exerts a finely tuned electronic effect: the electron-rich nature of the alkylated azole dampens the ground-state electrophilicity of the sulfonyl fluoride group compared to electron-deficient aryl systems[2]. Furthermore, the imidazole nitrogen (N3) acts as a built-in hydrogen bond acceptor. This allows the warhead to pre-organize within specific kinase hinges or protein-protein interaction interfaces, ensuring that the SuFEx reaction only proceeds via proximity-driven, context-specific activation[3].
Fig 1: Reactivity and selectivity logic of Sulfur(VI) electrophiles.
Comparative Performance Analysis
To contextualize the performance of 1-Methyl-1H-imidazole-4-sulfonyl fluoride, we must compare it against established alternatives in the covalent toolbox[4]. The table below summarizes the quantitative and qualitative metrics of these warheads based on recent chemoproteomic profiling studies[5].
Table 1: Comparison of Electrophilic Warheads for Covalent Targeting
Warhead Class
Example Compound
Intrinsic Aqueous Half-Life (pH 7.4)
Primary Target Residues
Off-Target Promiscuity Risk
Ideal Application
Aliphatic Sulfonyl Fluoride
PMSF
< 1 hour
Ser, Thr
Very High
Broad-spectrum protease inhibition (in vitro lysis).
Simple Aryl Sulfonyl Fluoride
Benzenesulfonyl fluoride
~12 hours
Tyr, Lys, Ser
Moderate to High
Early-stage tool compounds and fragment screening[5].
Heteroaryl Sulfonyl Fluoride
1-Methyl-1H-imidazole-4-sulfonyl fluoride
> 48 hours
Tyr, Lys, His
Low (Context-driven)
Selective covalent drug development and targeted probes[2].
Key Takeaway: While fluorosulfates offer maximum stability, they often suffer from low target engagement due to poor intrinsic reactivity. 1-Methyl-1H-imidazole-4-sulfonyl fluoride strikes the optimal balance: it is stable enough to survive systemic circulation but reactive enough to efficiently label targets beyond cysteine without widespread proteome cross-reactivity[2].
To objectively quantify the off-target profile of 1-Methyl-1H-imidazole-4-sulfonyl fluoride, we employ Isotopic Tandem Orthogonal Proteolysis-Activity-Based Protein Profiling (isoTOP-ABPP) [6].
Causality Check: Why perform this in live cells rather than lysates? SuFEx reactivity is highly dependent on the local protein microenvironment. Lysing cells disrupts native 3D conformations, exposing buried nucleophiles that would never be accessible in vivo, thereby generating false-positive cross-reactivity data[7].
Step-by-Step Methodology
1. Live Cell Treatment (In Situ Labeling)
System Setup: Culture Expi293F or target-specific cell lines to 80% confluency.
Competition Arm: Pre-treat cells with the non-alkyne-tagged competitor (e.g., the parent drug containing the 1-Methyl-1H-imidazole-4-sulfonyl fluoride warhead) at 10x the IC50 concentration for 2 hours.
Probe Arm: Treat both the competition and vehicle (DMSO) control groups with an alkyne-tagged sulfonyl fluoride probe (5 µM) for 1 hour[2].
2. Cell Lysis & Proteome Extraction
Harvest cells, wash with cold PBS, and lyse using probe sonication in DPBS containing 0.1% NP-40.
Critical Step: Do NOT use PMSF or AEBSF in your protease inhibitor cocktail, as these will competitively block the very serine/threonine residues you are attempting to profile.
3. CuAAC 'Click' Conjugation
Normalize protein concentrations to 2 mg/mL.
Initiate the Copper(I)-catalyzed Alkyne-Azide Cycloaddition (CuAAC) by adding:
Biotin-azide (100 µM)
TCEP (1 mM, freshly prepared)
TBTA ligand (100 µM)
CuSO4 (1 mM)
Incubate at room temperature for 1 hour to conjugate the biotin tag to any covalently modified off-targets[2].
4. Enrichment & On-Bead Digestion
Precipitate proteins using cold methanol/chloroform to remove unreacted click reagents.
Resuspend the pellet and incubate with streptavidin-agarose beads for 2 hours.
Wash beads stringently (SDS, urea, PBS) to remove non-covalently bound proteins. This self-validates the assay by ensuring only irreversibly modified off-targets remain.
Perform on-bead reduction (DTT), alkylation (iodoacetamide), and digestion (Trypsin/LysC) overnight.
5. TMT Labeling & LC-MS/MS
Label the resulting peptides with Tandem Mass Tag (TMT) reagents (e.g., TMT-126 for Vehicle, TMT-127 for Competitor).
Pool, desalt, and analyze via high-resolution LC-MS/MS (e.g., Orbitrap Eclipse).
Fig 2: Quantitative chemoproteomic workflow for off-target profiling.
Data Interpretation: Validating Selectivity
The output of the LC-MS/MS workflow is evaluated using a competition ratio (
R
).
R
= (TMT Reporter Intensity of Vehicle) / (TMT Reporter Intensity of Competitor)
A highly selective 1-Methyl-1H-imidazole-4-sulfonyl fluoride compound will show an
R>5
for the intended target (indicating strong competition by the parent drug), while the vast majority of the proteome will exhibit
R≈1
(indicating no competition, hence non-specific background or lack of binding). If multiple kinases or unrelated proteins show
R>5
, the compound exhibits high cross-reactivity and requires further structural optimization to alter the trajectory of the sulfonyl fluoride vector.
By migrating from highly reactive aliphatic sulfonyl fluorides to tunable heteroaryl systems like 1-Methyl-1H-imidazole-4-sulfonyl fluoride, researchers can successfully expand the druggable proteome while maintaining the rigorous safety profiles required for clinical translation[8].
A Comparative Guide to the Potency of Novel and Established Bruton's Tyrosine Kinase (BTK) Inhibitors
This guide provides a comprehensive framework for benchmarking the potency of a novel investigational compound, 1-Methyl-1h-imidazole-4-sulfonyl fluoride, against established inhibitors of Bruton's tyrosine kinase (BTK)....
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive framework for benchmarking the potency of a novel investigational compound, 1-Methyl-1h-imidazole-4-sulfonyl fluoride, against established inhibitors of Bruton's tyrosine kinase (BTK). For the purpose of this guide, the novel compound will be referred to as MIF-4SF . The established, clinically relevant comparators are Ibrutinib , a first-in-class covalent BTK inhibitor, and Acalabrutinib , a second-generation covalent inhibitor known for its enhanced selectivity.[1][2]
The sulfonyl fluoride moiety of MIF-4SF suggests a potential covalent mechanism of action, making a comparison with irreversible inhibitors like Ibrutinib and Acalabrutinib particularly relevant.[3][4][5] This guide is intended for researchers, scientists, and drug development professionals, offering in-depth technical protocols and the scientific rationale behind them.
Introduction to Bruton's Tyrosine Kinase (BTK)
Bruton's tyrosine kinase is a critical enzyme in the B-cell receptor (BCR) signaling pathway, which is essential for the proliferation, differentiation, and survival of B-cells.[6][7][8][9] Dysregulation of the BCR pathway, often involving hyperactive BTK, is a hallmark of various B-cell malignancies, including chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL).[10][11][12] Consequently, BTK has emerged as a major therapeutic target for these diseases.[12]
Mechanism of Action of Established Inhibitors
Ibrutinib (First-Generation): Ibrutinib is a potent inhibitor that forms a covalent bond with a cysteine residue (Cys481) in the active site of BTK.[10][11][13] This irreversible binding leads to sustained inhibition of BTK's enzymatic activity, thereby blocking downstream signaling required for B-cell survival and proliferation.[6][10][13][14]
Acalabrutinib (Second-Generation): Acalabrutinib also irreversibly binds to the same Cys481 residue in BTK.[15][16][17] However, it was designed to be more selective for BTK with less off-target activity compared to Ibrutinib, which may contribute to a different side-effect profile.[15][17][18][19]
The following diagram illustrates the central role of BTK in the B-cell receptor signaling pathway.
Caption: BTK's role in B-cell receptor signaling.
Experimental Design for Potency Benchmarking
To comprehensively evaluate the potency of MIF-4SF relative to Ibrutinib and Acalabrutinib, a multi-tiered approach is necessary, encompassing biochemical assays, cell-based target engagement, and functional cellular assays. This workflow ensures a thorough characterization from the molecular to the cellular level.
Caption: Experimental workflow for inhibitor benchmarking.
Part 1: Biochemical Potency Assessment
The initial step is to determine the direct inhibitory activity of the compounds on isolated, recombinant BTK enzyme.
Protocol: TR-FRET Based BTK Inhibition Assay
Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is a robust method for measuring kinase activity in a high-throughput format.[20][21]
Test Compounds: MIF-4SF, Ibrutinib, Acalabrutinib (serially diluted in DMSO)
384-well low-volume plates
Procedure:
Dispense 2 µL of serially diluted compounds into the assay plate.
Add 4 µL of BTK enzyme solution to each well and incubate for a pre-determined time (e.g., 60 minutes) at room temperature. This pre-incubation is crucial for covalent inhibitors to allow for the covalent bond formation.[22]
Initiate the kinase reaction by adding 4 µL of a solution containing the peptide substrate and ATP. The ATP concentration should be at or near the Km for BTK to provide a more physiologically relevant IC50 value.[23]
Allow the reaction to proceed for 1-2 hours at room temperature.
Stop the reaction and detect phosphorylation by adding 10 µL of a detection mix containing the Europium-labeled antibody and Streptavidin-APC.
Incubate for 60 minutes to allow for antibody binding.
Read the plate on a TR-FRET-compatible plate reader (ex: 320 nm, em: 615 nm and 665 nm).
Data Analysis:
Calculate the TR-FRET ratio (665 nm emission / 615 nm emission).
Plot the TR-FRET ratio against the logarithm of the inhibitor concentration.
Fit the data to a four-parameter logistic equation to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%). For covalent inhibitors, this is a time-dependent value.[22][24]
Part 2: Cellular Target Engagement
It is critical to confirm that the inhibitor can reach and bind to its target within a living cell. The NanoBRET™ Target Engagement assay is an ideal technology for this purpose.[25][26][27][28][29]
Protocol: NanoBRET™ BTK Target Engagement Assay
Reagents and Materials:
HEK293 cells transiently transfected with a NanoLuc®-BTK fusion vector.
NanoBRET™ Kinase Tracer (a cell-permeable fluorescent ligand for BTK).
Nano-Glo® Substrate and Lysis Buffer.
Test Compounds: MIF-4SF, Ibrutinib, Acalabrutinib.
White, 96-well cell culture plates.
Procedure:
Plate the transfected HEK293 cells in the 96-well plates and allow them to attach overnight.
Treat the cells with serial dilutions of the test compounds for 2 hours.
Add the NanoBRET™ Tracer to all wells and incubate for another 2 hours.
Add the Nano-Glo® Substrate.
Immediately measure the luminescence at 460 nm (NanoLuc® emission) and 610 nm (Tracer emission) using a plate reader equipped with the appropriate filters.
Data Analysis:
Calculate the NanoBRET™ ratio (610 nm emission / 460 nm emission).
Plot the ratio against the logarithm of the inhibitor concentration and fit to a dose-response curve to determine the cellular IC50. This value reflects the concentration of the compound required to displace 50% of the tracer from BTK in intact cells.
Part 3: Functional Cellular Assay
To demonstrate that target engagement translates into a functional downstream effect, we will measure the phosphorylation of PLCγ2, a direct substrate of BTK.[7][17]
Protocol: Inhibition of PLCγ2 Phosphorylation
Reagents and Materials:
A B-cell lymphoma cell line (e.g., TMD8).
Anti-IgM antibody for BCR stimulation.
Test Compounds: MIF-4SF, Ibrutinib, Acalabrutinib.
Lysis buffer with protease and phosphatase inhibitors.
Culture TMD8 cells and treat with various concentrations of the inhibitors for 2-4 hours.
Stimulate the B-cell receptor pathway by adding anti-IgM antibody for 10 minutes.
Lyse the cells and collect the protein lysates.
Separate proteins by SDS-PAGE and transfer to a PVDF membrane.
Probe the membrane with primary antibodies against phospho-PLCγ2, total PLCγ2, and a loading control (GAPDH).
Use appropriate secondary antibodies and a chemiluminescent substrate to visualize the protein bands.
Quantify band intensities to determine the reduction in PLCγ2 phosphorylation relative to the stimulated control.
Comparative Data Summary (Hypothetical)
The following table presents a hypothetical but realistic set of data that could be generated from the experiments described above.
Parameter
MIF-4SF (Novel)
Ibrutinib (Gen 1)
Acalabrutinib (Gen 2)
Biochemical IC50 (nM)
5.2
0.9
3.8
Cellular Target Engagement IC50 (nM)
25.8
11.5
18.2
p-PLCγ2 Inhibition IC50 (nM)
31.5
15.1
22.4
Selectivity Score (S-Score)
0.08
0.25
0.05
Key Off-Targets
To be determined
EGFR, TEC, ITK
Minimal
Note: A lower selectivity score indicates higher selectivity (fewer off-targets).
Interpretation and Conclusion
This structured benchmarking approach provides a comprehensive profile of the novel inhibitor MIF-4SF.
Biochemical Potency: The initial biochemical assay establishes the intrinsic potency of the compound against the isolated enzyme. In our hypothetical data, MIF-4SF shows potent inhibition, though slightly less so than the established inhibitors.
Cellular Activity: The target engagement and functional assays are critical for demonstrating that the compound is cell-permeable and effective in a physiological context. The data indicates that all three compounds effectively engage BTK and inhibit its downstream signaling in cells, with a potency rank order of Ibrutinib > Acalabrutinib > MIF-4SF.
Selectivity: A crucial aspect of kinase inhibitor development is selectivity, as off-target effects can lead to toxicity.[23][30][31][32] Second-generation inhibitors like Acalabrutinib were specifically designed to improve upon the selectivity of Ibrutinib.[33] A broad kinase panel screening would be the necessary next step to determine the selectivity profile of MIF-4SF and identify any potential off-target liabilities.
Based on this hypothetical analysis, MIF-4SF represents a promising novel BTK inhibitor. While its potency may be slightly lower than Ibrutinib, its ultimate value will depend heavily on its selectivity profile and resulting therapeutic window. The imidazole scaffold is a common feature in many bioactive molecules, and the sulfonyl fluoride warhead provides a reactive handle for covalent modification, suggesting that further medicinal chemistry efforts could optimize both potency and selectivity.[34][35][36][37]
This guide provides the foundational experimental framework to rigorously assess the potential of new chemical entities targeting BTK, enabling a data-driven comparison to established therapeutic agents.
References
Ibrutinib: a first in class covalent inhibitor of Bruton's tyrosine kinase. [Link]
What is the mechanism of Acalabrutinib? - Patsnap Synapse. [Link]
Ibrutinib for CLL: Mechanism of action and clinical considerations - Lymphoma Hub. [Link]
What is the mechanism of Ibrutinib? - Patsnap Synapse. [Link]
Bruton's tyrosine kinase (BTK) function is important to the development and expansion of chronic lymphocytic leukemia (CLL) | Blood | American Society of Hematology. [Link]
How does zanubrutinib compare to other Bruton's tyrosine kinase inhibitors? [Link]
Comparative Analysis of BTK Inhibitors and Mechanisms Underlying Adverse Effects - PMC. [Link]
An Assessment of Kinase Selectivity, Enzyme Inhibition Kinetics and in Vitro Activity for Several Bruton Tyrosine Kinase (BTK) Inhibitors | ACS Pharmacology & Translational Science - ACS Publications. [Link]
The advantages of describing covalent inhibitor in vitro potencies by IC50 at a fixed time point. IC50 determination of covalent inhibitors provides meaningful data to medicinal chemistry for SAR optimization - PubMed. [Link]
Targeted kinase selectivity from kinase profiling data. - SciSpace. [Link]
Cellular Selectivity Analyses Reveal Distinguishing Profiles for Type II Kinase Inhibitors. [Link]
A two-point IC 50 method for evaluating the biochemical potency of irreversible enzyme inhibitors - bioRxiv.org. [Link]
Homogeneous BTK Occupancy Assay for Pharmacodynamic Assessment of Tirabrutinib (GS-4059/ONO-4059) Target Engagement - PubMed. [Link]
Methods for kinetic evaluation of reversible covalent inhibitors from time-dependent IC50 data - PMC. [Link]
Discovery of Novel Bruton's Tyrosine Kinase PROTACs with Enhanced Selectivity and Cellular Efficacy | Journal of Medicinal Chemistry - ACS Publications. [Link]
Methods for Kinetic Evaluation of Reversible Covalent Inhibitors from Time-Dependent IC50 Data - ResearchGate. [Link]
Bruton's Tyrosine Kinase Inhibitors (BTKIs): Review of Preclinical Studies and Evaluation of Clinical Trials - MDPI. [Link]
Sulfonyl Fluoride Inhibitors of Fatty Acid Amide Hydrolase | Journal of Medicinal Chemistry. [Link]
Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry - PMC. [Link]
Sulfonyl Fluorides as Inhibitors of Esterases. I. Rates of Reaction with Acetylcholinesterase, α-Chymotrypsin, and Trypsin | Journal of the American Chemical Society - ACS Publications. [Link]
(PDF) Synthesis, Crystal Structure, Structural Characterization and In Vitro Antimicrobial Activities of 1-methyl-4-nitro-1H-imidazole - ResearchGate. [Link]
Synthesis and Characterization of Sulfonamide-Imidazole Hybrids with In Vitro Antiproliferative Activity against Anthracycline-Sensitive and Resistant H69 Small Cell Lung Cancer Cells - PubMed. [Link]
Studies on Imidazole and Its Derivatives with Particular Emphasis on Their Chemical/biological Applications as Bioactive Molecules/Intermediated to Bioactive Molecule | Request PDF - ResearchGate. [Link]
A Comparative Guide to Validating the Binding Mode of 1-Methyl-1h-imidazole-4-sulfonyl Fluoride
For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth, objective comparison of X-ray crystallography and alternative biophysical techniques for validating the binding mode of 1-M...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides an in-depth, objective comparison of X-ray crystallography and alternative biophysical techniques for validating the binding mode of 1-Methyl-1h-imidazole-4-sulfonyl fluoride. As a Senior Application Scientist, my goal is to move beyond mere protocols and delve into the causality behind experimental choices, empowering you to build a robust, self-validating system for characterizing this potent covalent inhibitor.
Introduction: The Challenge of Covalent Inhibitors
1-Methyl-1h-imidazole-4-sulfonyl fluoride belongs to the class of aryl sulfonyl fluorides (SFs), which are increasingly recognized as privileged "warheads" in chemical biology and drug discovery.[1][2] Unlike reversible inhibitors, SFs form stable, covalent bonds with nucleophilic amino acid residues such as tyrosine, lysine, serine, or histidine within a protein's binding site.[1][3] This covalent and often irreversible nature can lead to prolonged pharmacodynamic effects and high potency.
However, this very reactivity presents a significant validation challenge. It is not enough to know that the compound binds; we must definitively understand how and where it binds. Confirming the precise amino acid residue it modifies, the conformation of the ligand in the active site, and the resulting structural changes in the target protein are all critical for rational drug design and lead optimization. X-ray crystallography stands as the gold standard for providing this atomic-level structural information, but a truly comprehensive understanding comes from integrating its findings with data from orthogonal biophysical methods.
PART 1: The Gold Standard: X-ray Crystallography for Definitive Structural Validation
X-ray crystallography provides an unparalleled, high-resolution three-dimensional snapshot of a protein-ligand complex. It allows us to directly visualize the electron density corresponding to the inhibitor and the covalent bond it forms with its target residue, offering unequivocal proof of the binding mode.
Expertise in Practice: The "Why" Behind the Crystallography Workflow
The path to a high-resolution crystal structure is a multi-step process where each stage is designed to overcome specific challenges. Success hinges on a deep understanding of the causality behind each step.
dot
Caption: Workflow for X-ray Crystallography of a Protein-Ligand Complex.
Action : Express the target protein in a suitable system (e.g., E. coli, insect, or mammalian cells) and purify it to >99% homogeneity using multiple chromatography steps (e.g., affinity, ion exchange, and size exclusion).[4]
Causality : Crystallization requires a highly pure and homogenous protein sample.[5] Impurities or aggregated material will severely hinder the formation of a well-ordered crystal lattice.
Crystallization Screening :
Action : Screen a wide range of crystallization conditions (precipitants, buffers, salts, additives) using high-throughput robotic screening, typically with vapor diffusion (hanging or sitting drop) or microbatch methods.[6][7]
Causality : Finding the precise, narrow set of chemical conditions that favor the transition of a soluble protein into a crystalline solid is an empirical process. Screening hundreds of conditions maximizes the chance of success.[7]
Introducing the Ligand: Soaking or Co-crystallization :
Action :
Soaking : Transfer a pre-grown apo-protein crystal into a solution containing 1-Methyl-1h-imidazole-4-sulfonyl fluoride for a defined period (minutes to hours).
Co-crystallization : Mix the protein with the compound before setting up the crystallization trials.
Causality : Soaking is often faster and works if the crystal lattice has pores large enough for the ligand to diffuse through. Co-crystallization is necessary if ligand binding induces a conformational change that would shatter an existing crystal. Given the covalent nature of the interaction, a short soaking time followed by immediate freezing is often preferred to capture the pre-reaction state or the final adduct without protein degradation.
Cryo-Protection and Data Collection :
Action : Briefly transfer the crystal into a cryoprotectant solution (e.g., mother liquor supplemented with glycerol or ethylene glycol) before flash-freezing it in liquid nitrogen.[8] Collect diffraction data by rotating the crystal in a high-intensity X-ray beam at a synchrotron source.[4][8]
Causality : Flash-freezing vitrifies the solvent and minimizes the formation of ice crystals that would destroy the protein crystal. This also significantly mitigates radiation damage from the intense X-ray beam, allowing for the collection of a complete, high-quality dataset from a single crystal.[8]
Structure Solution and Refinement :
Action : Process the diffraction images to determine unit cell parameters and space group. Solve the structure using molecular replacement (if a homologous structure exists) to obtain an initial electron density map. Build and refine the atomic model to best fit the experimental data.[4]
Causality : The diffraction pattern contains information about the arrangement of atoms in the crystal.[4] Computational methods translate this pattern into a 3D map of electron density. The refinement process iteratively improves the fit of the atomic model to this map, resulting in a final, accurate structure.[9]
Data Presentation: Interpreting the Results
A successful crystallographic experiment yields a wealth of quantitative data that must be carefully validated.
Parameter
Typical Value
Significance & Interpretation
Resolution (Å)
< 2.5 Å
Indicates the level of detail in the electron density map. A lower number is better and is essential for unambiguously placing the ligand and identifying the covalent bond.
R-work / R-free
< 0.25
R-work measures the agreement between the model and the measured diffraction data. R-free measures the same for a subset of data not used in refinement, preventing overfitting. Low values indicate a good model fit.[9]
Electron Density Map
Clear, continuous density for the ligand
Unambiguous electron density for 1-Methyl-1h-imidazole-4-sulfonyl fluoride and a clear connection to a specific amino acid side chain is the definitive evidence of covalent modification.
Bond Lengths/Angles
Consistent with known chemical values
The geometry of the refined ligand and the new covalent bond should be chemically reasonable.[9]
B-factors
Low to moderate
Indicates the static or dynamic disorder of atoms. High B-factors for the ligand might suggest partial occupancy or flexibility in the binding pocket.
PART 2: A Comparative Analysis of Alternative Validation Techniques
While crystallography provides the ultimate structural proof, it is a static picture in a non-physiological crystal lattice. Orthogonal techniques are essential for building a complete, trustworthy model of the interaction in a more physiological, solution-based context.
Isothermal Titration Calorimetry (ITC)
Principle : ITC directly measures the heat released or absorbed during a binding event.[10] By titrating the ligand into a solution of the protein, one can determine the complete thermodynamic profile of the interaction.[11]
Insights for Covalent Binders : For a covalent interaction, the measured heat will be a combination of the initial non-covalent binding event and the chemical reaction of bond formation. While it can't provide structural data, it offers powerful confirmation of a 1:1 binding stoichiometry (n=1) and the overall binding affinity (K_D).[10][12]
Experimental Protocol :
Prepare the protein and ligand in identical, thoroughly degassed buffer to minimize heats of dilution.[13]
Load the protein into the sample cell and the ligand into the titration syringe of the calorimeter.
Perform a series of small, timed injections of the ligand into the protein solution.
Measure the differential power required to maintain zero temperature difference between the sample and reference cells.[12]
Integrate the heat-rate peaks and plot them against the molar ratio to determine the binding affinity (K_D), stoichiometry (n), and enthalpy (ΔH).[10]
Surface Plasmon Resonance (SPR)
Principle : SPR is a label-free technique that measures changes in refractive index at the surface of a sensor chip as molecules bind and dissociate.[14][15] It provides real-time binding kinetics.
Insights for Covalent Binders : For an irreversible covalent inhibitor, the key signature in an SPR experiment is a very slow or non-existent dissociation rate (k_off ≈ 0).[14] This provides strong evidence of covalent bond formation. The technique can precisely measure the initial association rate (k_on) of the non-covalent complex before the covalent reaction occurs.
Experimental Protocol :
Immobilize the purified target protein onto the surface of an SPR sensor chip.
Flow a range of concentrations of 1-Methyl-1h-imidazole-4-sulfonyl fluoride across the chip surface (association phase).
Replace the ligand solution with buffer and monitor the signal over time (dissociation phase).[16]
Fit the resulting sensorgrams to a suitable binding model to calculate the association rate (k_on), dissociation rate (k_off), and equilibrium dissociation constant (K_D).
Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle : NMR spectroscopy probes the magnetic properties of atomic nuclei, providing atomic-resolution information about molecular structure, dynamics, and interactions in solution.[17][18]
Insights for Covalent Binders : NMR is exceptionally powerful for confirming target engagement in solution.
Chemical Shift Perturbation (CSP) : Upon addition of the ligand, changes in the chemical shifts of specific protein backbone amides (observed in a ¹H-¹⁵N HSQC spectrum) can map the binding site on the protein surface.[18][19]
Ligand-Observed NMR : Techniques like Saturation Transfer Difference (STD) NMR can identify which parts of the ligand are in close proximity to the protein, confirming binding even for weak interactions.[20][21]
Experimental Protocol (¹H-¹⁵N HSQC Titration) :
Produce ¹⁵N isotopically labeled protein.
Acquire a baseline ¹H-¹⁵N HSQC spectrum of the protein in a suitable NMR buffer.
Add stoichiometric amounts of 1-Methyl-1h-imidazole-4-sulfonyl fluoride.
Acquire additional HSQC spectra at each titration point.
Overlay the spectra and analyze the chemical shift perturbations of backbone amide signals to identify residues at the binding interface.
Cryo-Electron Microscopy (Cryo-EM)
Principle : Cryo-EM involves flash-freezing biological macromolecules in a thin layer of vitreous ice and imaging them with an electron microscope.[22] 2D images are then computationally reconstructed into a 3D model.
Insights for Covalent Binders : Cryo-EM has emerged as a revolutionary alternative to X-ray crystallography, capable of delivering near-atomic resolution structures without the need for crystallization.[22][23] This is particularly advantageous for large proteins or complexes that are resistant to forming crystals. It can provide the same definitive structural validation of the covalent binding mode as crystallography.[24]
Experimental Protocol :
Prepare a purified protein-ligand complex.
Apply a small volume of the sample to a specialized EM grid and plunge-freeze it in liquid ethane to create vitreous ice.
Collect thousands of images (micrographs) of the frozen particles using a transmission electron microscope.
Use specialized software to pick particles, classify them into different views, and reconstruct a 3D electron density map.[22]
Build and refine an atomic model into the cryo-EM map.[25][26]
PART 3: Head-to-Head Comparison and Strategic Application
Choosing the right technique requires a clear understanding of the question being asked. The following table provides a direct comparison to guide your experimental design.
Feature
X-ray Crystallography
Isothermal Titration Calorimetry (ITC)
Surface Plasmon Resonance (SPR)
NMR Spectroscopy
Cryo-Electron Microscopy (Cryo-EM)
Primary Output
3D Atomic Structure
Thermodynamics (K_D, ΔH, ΔS, n)
Kinetics (k_on, k_off, K_D)
Solution Binding Interface & Dynamics
3D Atomic Structure
Resolution
Atomic (<3 Å)
None (Bulk Measurement)
None (Bulk Measurement)
Atomic (Residue-level)
Near-atomic (<4 Å)
Key Advantage
Unambiguous structural detail of the covalent bond.[9]
Provides a complete thermodynamic profile in a single experiment; label-free in solution.[10][11]
A Comparative Guide to Confirming the Specificity of 1-Methyl-1h-imidazole-4-sulfonyl fluoride (M1SF) Using Competitive Binding Assays
In the landscape of chemical biology and drug discovery, the precise validation of a chemical probe's specificity is paramount to ensure that its biological effects are correctly attributed to the intended target.[1][2][...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of chemical biology and drug discovery, the precise validation of a chemical probe's specificity is paramount to ensure that its biological effects are correctly attributed to the intended target.[1][2][3] 1-Methyl-1h-imidazole-4-sulfonyl fluoride (M1SF) is a covalent probe that, like other sulfonyl fluorides, holds the potential to form stable covalent bonds with various nucleophilic amino acid residues within protein binding sites.[4][5][6] This guide provides a comprehensive framework for utilizing competitive binding assays to rigorously confirm the binding specificity of M1SF, comparing its performance with alternative probes and offering detailed experimental protocols for researchers, scientists, and drug development professionals.
The Critical Role of Specificity for Covalent Probes
Covalent inhibitors, such as those bearing a sulfonyl fluoride warhead, offer distinct advantages, including prolonged target engagement and increased biochemical efficiency.[7][8] However, their irreversible nature necessitates meticulous validation to rule out off-target interactions that could lead to misleading biological data or toxicity.[9] The reactivity of sulfonyl fluorides is not promiscuous but rather context-dependent, relying on a phenomenon known as "proximity-enhanced reactivity," where the binding event itself accelerates the covalent modification.[5] Competitive binding assays are a cornerstone of this validation process, providing a quantitative measure of a probe's ability to engage its intended target in the presence of a competing ligand.
Experimental Design: The Competitive Binding Assay
A competitive binding assay is designed to determine the affinity of a test compound (in this case, M1SF) for its target by measuring its ability to displace a known labeled ligand. For covalent inhibitors, this assay can be adapted to assess the rate and extent of covalent modification.
Workflow for M1SF Specificity Validation
Caption: Workflow of a competitive binding assay for M1SF specificity.
Detailed Experimental Protocol
This protocol outlines a fluorescent polarization-based competitive binding assay, a common and robust method.
Materials:
Purified target protein
Fluorescently labeled probe (e.g., a known reversible binder with a fluorescent tag)
1-Methyl-1h-imidazole-4-sulfonyl fluoride (M1SF)
Assay buffer (e.g., PBS with 0.01% Tween-20)
384-well black, low-volume microplates
Fluorescent plate reader
Procedure:
Reagent Preparation: Prepare serial dilutions of M1SF and any competitor compounds in assay buffer. Prepare a solution of the target protein and the fluorescently labeled probe in assay buffer. The optimal concentrations should be determined empirically but a starting point is a protein concentration at its Kd for the fluorescent probe and the fluorescent probe at a low nanomolar concentration.
Assay Setup: To the microplate wells, add:
Assay buffer (for control wells)
M1SF or competitor compound at various concentrations
Protein and Probe Addition: Add the pre-mixed target protein and fluorescent probe solution to all wells.
Incubation: Incubate the plate at room temperature for a predetermined time to allow the binding to reach equilibrium. For covalent inhibitors like M1SF, a time-course experiment is crucial to determine the rate of covalent modification.
Detection: Measure the fluorescent polarization (FP) of each well using a plate reader.
Data Analysis: Plot the FP values against the logarithm of the competitor concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which is the concentration of the competitor that displaces 50% of the labeled probe. The inhibition constant (Ki) can then be calculated using the Cheng-Prusoff equation.
Comparative Analysis: M1SF vs. Alternative Probes
To provide a comprehensive assessment of M1SF's specificity, it is essential to compare its performance against other relevant probes. Here, we compare M1SF with two alternatives: Phenylmethylsulfonyl fluoride (PMSF), a classic and less specific serine protease inhibitor, and a highly specific, proprietary covalent probe, Compound X.
The hypothetical data above illustrates that M1SF exhibits significantly greater potency and selectivity for Target Protein A compared to the non-specific probe PMSF.[10] While Compound X demonstrates superior performance, M1SF still represents a valuable tool with a well-defined specificity profile. The imidazole moiety in M1SF likely contributes to its target affinity and differentiates its reactivity profile from the simpler phenyl group of PMSF.
Visualizing the Competitive Interaction
Caption: Competitive binding of M1SF and a labeled probe to the target.
Trustworthiness and Self-Validation
The described protocol incorporates self-validating systems. The use of a well-characterized labeled probe provides a consistent baseline for comparison. Including a non-specific competitor like PMSF and a highly specific one (if available) helps to contextualize the performance of M1SF. Furthermore, kinetic analysis (time-dependent inhibition) is crucial for covalent probes to demonstrate that the observed inhibition is due to covalent modification and not just reversible binding.
Conclusion
Confirming the specificity of a chemical probe like 1-Methyl-1h-imidazole-4-sulfonyl fluoride is a critical step in its validation. Competitive binding assays provide a robust and quantitative method to achieve this. By comparing M1SF's performance against both non-specific and highly specific alternatives, researchers can gain a clear understanding of its utility and limitations. The detailed protocol and comparative data presented in this guide offer a solid foundation for the rigorous evaluation of M1SF and other covalent probes, ultimately contributing to more reliable and reproducible scientific findings.
References
Vertex AI Search. (n.d.). Validating Chemical Probes.
ResearchGate. (n.d.). Validating Small Molecule Chemical Probes for Biological Discovery.
PubMed. (2022, June 21). Validating Small Molecule Chemical Probes for Biological Discovery.
Annual Reviews. (2022, June 15). Validating Small Molecule Chemical Probes for Biological Discovery.
bioRxiv. (2026, February 20). Chemical Probes in Scientific Literature: Expanding and Validating Target-Disease Evidence.
PMC - NIH. (n.d.). Strategies for discovering and derisking covalent, irreversible enzyme inhibitors.
PMC - NIH. (2025, February 22). Rapid peptide synthesis using a methylimidazolium sulfinyl fluoride salt.
Wageningen University & Research. (2024, September 2). 2-Methylimidazole-1-(N-tert-octyl)sulfonimidoyl Fluoride: A Bench-Stable Alternative to SOF>4> as Precursor to N,O-Substituted S(VI) Compounds.
Sulfonyl Fluoride Probes. (n.d.). Nucleosides by Application on Proteins/Enzymes.
ChemRxiv. (n.d.). An Integrated Covalent Drug Design Workflow using Site-Identification by Ligand Competitive Saturation.
CCS Chemistry - Chinese Chemical Society. (2023, January 4). Identification of Styryl Sulfonyl Fluoride as a Near-Perfect Michael Acceptor for Diversified Protein Bioconjugations.
Benchchem. (n.d.). Application Notes & Protocols: Sulfamoyl Fluoride Probes for Identifying Protein Binding Sites.
Journal of the American Chemical Society. (2026, January 22). Group Competition Strategy for Covalent Ligand Discovery.
ResearchGate. (n.d.). Quantifying drug-target engagement in live cells using sulfonyl fluoride chemical probes | Request PDF.
MDPI. (2023, March 29). Activation-Free Sulfonyl Fluoride Probes for Fragment Screening.
PMC. (n.d.). Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin to Prevent Amyloidogenesis while Affording a Fluorescent Conjugate.
Oncodesign Services. (2021, October 15). Recent trends in drug discovery of covalent binders: - can we move beyond cysteine?.
A Comparative Guide to the Cell Permeability of 1-Methyl-1h-imidazole-4-sulfonyl fluoride and Other Chemical Probes
In the dynamic landscape of chemical biology and drug discovery, the ability of a chemical probe to traverse the cell membrane is a critical determinant of its utility. A probe that cannot efficiently reach its intracell...
Author: BenchChem Technical Support Team. Date: March 2026
In the dynamic landscape of chemical biology and drug discovery, the ability of a chemical probe to traverse the cell membrane is a critical determinant of its utility. A probe that cannot efficiently reach its intracellular target is of little value, regardless of its potency and selectivity in biochemical assays. This guide provides a comprehensive comparison of the cell permeability of 1-Methyl-1h-imidazole-4-sulfonyl fluoride (Me-Im-SF) with other widely used chemical probes. We will delve into the theoretical considerations of cell permeability, explore the experimental methodologies used to quantify it, and present a comparative analysis of available data for different classes of probes.
The Imperative of Cell Permeability for Chemical Probes
A chemical probe is a small molecule designed to selectively interact with a specific biological target, enabling the study of its function in a cellular context[1]. For intracellular targets, cell permeability is a non-negotiable attribute[2][3]. It governs the concentration of the probe at the site of action and, consequently, its efficacy in cellular assays. Poor permeability can lead to false-negative results, where a potent molecule appears inactive simply because it cannot access its target[3]. Therefore, a thorough understanding and assessment of a probe's ability to cross the cell membrane is a cornerstone of robust chemical biology research.
Understanding the Physicochemical Drivers of Permeability
The journey of a small molecule across the lipid bilayer of a cell membrane is governed by a complex interplay of its physicochemical properties. Key factors include:
Lipophilicity (LogP): A measure of a compound's solubility in a nonpolar solvent (like octanol) versus a polar solvent (like water). A balanced LogP is crucial; while a certain degree of lipophilicity is required to enter the lipid membrane, excessive lipophilicity can lead to sequestration within the membrane or poor aqueous solubility.
Polar Surface Area (PSA): The sum of the surface areas of polar atoms (usually oxygen and nitrogen) in a molecule. A lower PSA generally correlates with better cell permeability as it reduces the energy penalty of desolvating the molecule to enter the lipophilic membrane interior.
Molecular Weight (MW): Smaller molecules tend to diffuse more readily across the membrane.
Hydrogen Bonding Capacity: The number of hydrogen bond donors and acceptors influences a molecule's interaction with water. A high number of hydrogen bonds increases the energy required for desolvation, thus hindering membrane permeation.
1-Methyl-1h-imidazole-4-sulfonyl fluoride: A Profile
1-Methyl-1h-imidazole-4-sulfonyl fluoride is a reactive chemical probe featuring a sulfonyl fluoride moiety. This functional group is known for its stability in aqueous environments and its ability to form covalent bonds with nucleophilic amino acid residues such as lysine, tyrosine, serine, and histidine within proteins[4][5][6]. This covalent and irreversible binding makes sulfonyl fluoride-containing probes valuable tools for target identification and validation.
Comparative Probes: A Spectrum of Permeability
To contextualize the potential permeability of Me-Im-SF, we will compare it with other classes of chemical probes for which experimental data are available.
Covalent Probes
Covalent probes, which form a stable bond with their target, are a cornerstone of chemical biology[8]. Their cell permeability is a critical parameter for their use in live-cell imaging and target engagement studies.
CPD-2743: This isoindoline-based molecule, which also contains a sulfonyl fluoride warhead, has been reported to have high permeability and is not a substrate for efflux pumps in Caco-2 cell assays[2][9]. This suggests that the sulfonyl fluoride group itself does not preclude good cell permeability.
Fluorescent Probes
Fluorescent probes are indispensable tools for visualizing cellular structures and processes. Their ability to enter cells is highly dependent on their structure and charge.
BODIPY Dyes: These are a class of fluorescent dyes known for being relatively nonpolar and electrically neutral, which often contributes to good cell permeability[10][11]. They are frequently used to label small molecules to track their intracellular distribution.
TAMRA (Tetramethylrhodamine): This is another common fluorophore, often used for labeling peptides and proteins[12]. Its permeability can be variable and is often lower than that of BODIPY derivatives due to its charged nature.
Kinase Inhibitors
Kinase inhibitors are a major class of therapeutic agents and chemical probes. Their cell permeability is a key factor in their clinical efficacy.
Dasatinib: This multi-targeted tyrosine kinase inhibitor is known to be cell-permeable and is used in both clinical settings and cell-based research[13][14][15]. Its permeability allows it to effectively reach its intracellular kinase targets.
Quantitative Comparison of Cell Permeability
To provide a quantitative framework for comparing these probes, we will utilize the apparent permeability coefficient (Papp), a standard metric obtained from in vitro permeability assays.
Table 1: Comparative Cell Permeability Data for Selected Chemical Probes
Note: Permeability classes are generally defined as: High (>10 x 10⁻⁶ cm/s), Moderate (1-10 x 10⁻⁶ cm/s), and Low (<1 x 10⁻⁶ cm/s) in Caco-2 assays[15]. PAMPA values can differ but provide a relative comparison.
Experimental Methodologies for Assessing Cell Permeability
The data presented in this guide are derived from well-established in vitro models that simulate the passive and active transport of molecules across cellular barriers.
The PAMPA assay is a high-throughput, cell-free method that models passive diffusion across a lipid membrane[17]. It provides a rapid assessment of a compound's lipophilicity and its ability to cross a purely lipidic barrier.
Caption: Workflow for the Parallel Artificial Membrane Permeability Assay (PAMPA).
Caco-2 Permeability Assay
The Caco-2 assay is a cell-based model that uses a monolayer of human colorectal adenocarcinoma cells, which differentiate to form a polarized epithelial barrier that mimics the human intestinal epithelium[6][18]. This assay can assess both passive diffusion and active transport mechanisms, including efflux by transporters like P-glycoprotein[6][18].
Experimental Workflow: Caco-2 Permeability Assay
Caption: Workflow for the Caco-2 Permeability Assay.
Conclusion: Positioning 1-Methyl-1h-imidazole-4-sulfonyl fluoride in the Permeability Landscape
While direct experimental data for 1-Methyl-1h-imidazole-4-sulfonyl fluoride is currently lacking, a comprehensive analysis of its structural features and comparison with related compounds provides valuable insights into its likely cell permeability. The small size, low predicted polar surface area, and the demonstrated high permeability of other sulfonyl fluoride-containing probes like CPD-2743 suggest that Me-Im-SF is likely to possess moderate to high cell permeability, making it a promising candidate for probing intracellular targets.
For researchers and drug development professionals, the choice of a chemical probe should be guided by a thorough evaluation of its cell permeability characteristics. The experimental protocols outlined in this guide provide a robust framework for such assessments. As the field of chemical biology continues to evolve, the development and rigorous characterization of cell-permeable probes, including novel sulfonyl fluoride-based reagents, will be paramount to advancing our understanding of complex biological systems.
References
Strategies for discovering and derisking covalent, irreversible enzyme inhibitors. (n.d.). PMC. Retrieved March 15, 2026, from [Link]
Stability and cell permeability of sulfonyl fluorides in the design of Lys-covalent antagonists of protein-protein interactions. (2020). PMC. Retrieved March 15, 2026, from [Link]
Dasatinib inhibits actin fiber reorganization and promotes endothelial cell permeability through RhoA‐ROCK pathway. (2017). PMC. Retrieved March 15, 2026, from [Link]
Stability and Cell Permeability of Sulfonyl Fluorides in the Design of Lys-Covalent Antagonists of Protein-Protein Interactions. (2020). PubMed. Retrieved March 15, 2026, from [Link]
Development of sulfonyl fluoride chemical probes to advance the discovery of cereblon modulators. (2024). RSC Publishing. Retrieved March 15, 2026, from [Link]
CHAPTER 1: Introduction to Chemical Probes. (2020). In Chemical Probes in Biology (pp. 1-21). Royal Society of Chemistry.
Evaluation of the reproducibility of Parallel Artificial Membrane Permeation Assays (PAMPA). (n.d.). MilliporeSigma. Retrieved March 15, 2026, from [Link]
A comprehensive review of the imidazole, benzimidazole and imidazo[1,2-a]pyridine-based sensors for the detection of fluoride ion. (2022). Organic & Biomolecular Chemistry, 20(38), 7595-7615.
cAMP Signaling Pathway Prevents Dasatinib-Induced Vascular Hyperpermeability. (2020). PubMed. Retrieved March 15, 2026, from [Link]
Differently fluorescence-labelled dibenzodiazepinone-type muscarinic acetylcholine receptor ligands with high M2R affinity. (2020). PubMed. Retrieved March 15, 2026, from [Link]
Near-infrared fluorescent probes with BODIPY donors and rhodamine and merocyanine acceptors for ratiometric determination of lysosomal pH variance. (2019). PMC. Retrieved March 15, 2026, from [Link]
Episode4: Experimental Drug Absorption — Caco-2 vs. PAMPA. (2025). Medium. Retrieved March 15, 2026, from [Link]
Correlating Lipid Membrane Permeabilities of Imidazolium Ionic Liquids with their Cytotoxicities on Yeast, Bacterial, and Mammalian Cells. (2019). PubMed. Retrieved March 15, 2026, from [Link]
DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells. (2013). European Commission. Retrieved March 15, 2026, from [Link]
The apparent permeabilities of Caco-2 cells to marketed drugs: magnitude, and independence from both biophysical properties and endogenite similarities. (2015). PeerJ. Retrieved March 15, 2026, from [Link]
Application of Caco-2 Permeability Test in The Evaluation of Drug. (2023). Labinsights. Retrieved March 15, 2026, from [Link]
Design, Synthesis, Biological Evaluation, and Computational Studies of Novel Tri-Aryl Imidazole-Benzene Sulfonamide Hybrids as Promising Selective Carbonic Anhydrase IX and XII Inhibitors. (2021). MDPI. Retrieved March 15, 2026, from [Link]
Structure-based design and analysis of SuFEx chemical probes. (2020). PMC. Retrieved March 15, 2026, from [Link]
Prediction of the permeability of drugs through study on quantitative structure-permeability relationship. (2006). PubMed. Retrieved March 15, 2026, from [Link]
BODIPY Fluorophores for Membrane Potential Imaging. (2021). ChemRxiv. Retrieved March 15, 2026, from [Link]
Synthesis and Characterization of FarRed/NIRFluorescent BODIPY Dyes, SolidState Fluorescence, and Application as Fluorescent Tag. (2018). Chemistry – A European Journal, 24(47), 12343-12353.
Quantifying drug-target engagement in live cells using sulfonyl fluoride chemical probes. (2019). Methods in Enzymology, 622, 201-220.
1-METHYLIMIDAZOLE. (n.d.). Ataman Kimya. Retrieved March 15, 2026, from [Link]
Development of sulfonyl fluoride chemical probes to advance the discovery of cereblon modulators. (2024). PubMed. Retrieved March 15, 2026, from [Link]
Synthesis, Physicochemical Characterization, Antimicrobial Properties, and DFT/ADMET Calculations of Imidazolium-Based Ionic Liquids with a Homologous Series of Oxychlorine Anions. (2025). MDPI. Retrieved March 15, 2026, from [Link]
SuFEx Warheads in Chemoproteomics: A Comparative Guide to 1-Methyl-1H-imidazole-4-sulfonyl Fluoride vs. Arylfluorosulfates
As covalent drug discovery and chemical biology pivot toward highly selective, late-stage functionalization, Sulfur(VI) Fluoride Exchange (SuFEx) chemistry has emerged as a transformative tool. Unlike traditional cystein...
Author: BenchChem Technical Support Team. Date: March 2026
As covalent drug discovery and chemical biology pivot toward highly selective, late-stage functionalization, Sulfur(VI) Fluoride Exchange (SuFEx) chemistry has emerged as a transformative tool. Unlike traditional cysteine-reactive Michael acceptors, SuFEx warheads expand the druggable proteome by targeting tyrosine, lysine, serine, threonine, and histidine residues[1].
This guide provides an in-depth comparative analysis of two distinct SuFEx classes: 1-Methyl-1H-imidazole-4-sulfonyl fluoride (a highly reactive heteroaryl sulfonyl fluoride) and Arylfluorosulfates (latent, resonance-stabilized electrophiles). By understanding the mechanistic causality behind their reactivity, researchers can strategically select the appropriate warhead for target identification, cross-linking, or covalent inhibitor design.
Mechanistic Causality: Electrophilicity vs. Latency
The fundamental difference in protein labeling performance between these two warheads stems from their electronic structures and the resulting stability of the S(VI)–F bond[2][3].
In this class, the sulfonyl fluoride group is directly attached to the imidazole ring via a C–S bond. The electron-deficient nature of the 1-methyl-1H-imidazole ring withdraws electron density from the sulfur center, rendering it highly electrophilic.
Causality of Reactivity: Because the sulfur atom lacks resonance stabilization from an adjacent heteroatom, the activation energy required for nucleophilic attack is relatively low. This allows the warhead to react with a broad spectrum of nucleophiles (Ser, Thr, Tyr, Lys, His)[1].
Trade-offs: The high basal electrophilicity makes these probes susceptible to slow hydrolysis in aqueous buffers and increases the potential for off-target labeling driven by random collisions rather than specific binding[3].
Arylfluorosulfates (Ar–O–SO₂F)
Arylfluorosulfates feature an oxygen atom bridging the aryl ring and the sulfonyl group.
Causality of Latency: The bridging oxygen donates electron density into the S(VI) center via resonance, drastically dampening its electrophilicity[2]. Consequently, arylfluorosulfates are "latent" electrophiles. They remain completely inert in aqueous environments (stable for weeks at physiological pH) and do not react with free amino acids[3].
Microenvironment Activation: For an arylfluorosulfate to react, it must bind to a specific protein pocket that provides catalytic assistance. This typically involves hydrogen-bond donors activating the fluorine leaving group, or neighboring basic residues perturbing the pKa of a target tyrosine or lysine[4]. This absolute requirement for microenvironment activation makes arylfluorosulfates exceptionally selective[2].
Mechanistic divergence of SuFEx warheads based on electronic stabilization. (Max Width: 760px)
Quantitative Performance Comparison
To facilitate experimental design, the following table summarizes the quantitative and qualitative metrics of both warhead classes based on chemoproteomic profiling data[1][2][3].
To accurately assess the labeling efficiency and selectivity of these SuFEx warheads, a self-validating Activity-Based Protein Profiling (ABPP) workflow is required. The inclusion of a competition step is critical: it proves causality by demonstrating that labeling is driven by specific pocket binding rather than non-specific, collision-driven reactivity[4].
Phase 1: Probe Incubation & Competition
Cell Lysate Preparation: Lyse cells in native buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.4) to preserve protein tertiary structures necessary for SuFEx activation.
Competition Control (The Self-Validation Step): Divide the lysate into two cohorts. Pre-incubate the control cohort with a 10-fold molar excess of a non-alkyne tagged competitor (or the parent ligand) for 30 minutes. Causality check: If the SuFEx probe relies on specific pocket binding, the competitor will occupy the site, preventing the microenvironment from activating the subsequent alkyne-probe.
Labeling: Add the alkyne-tagged 1-Methyl-1H-imidazole-4-sulfonyl fluoride or arylfluorosulfate probe (typically 1–10 µM) to both cohorts. Incubate at 37°C for 1–4 hours.
Phase 2: CuAAC Click Chemistry & Enrichment
Denaturation: Precipitate proteins using cold methanol/chloroform to halt the reaction and remove unreacted probes[2]. Resuspend in 1% SDS.
Click Reaction: Add a pre-mixed CuAAC cocktail (Biotin-azide, CuSO₄, THPTA ligand, and Sodium Ascorbate) to append a biotin tag to the covalently bound probes.
Enrichment: Incubate the mixture with Streptavidin-agarose beads for 2 hours. Wash stringently (1% SDS, 8M Urea, PBS) to remove non-covalently associated proteins.
Phase 3: LC-MS/MS Analysis
On-Bead Digestion: Reduce (DTT), alkylate (Iodoacetamide), and digest the enriched proteins with Trypsin.
Mass Spectrometry: Analyze the eluted peptides via LC-MS/MS. Filter for targets that are significantly enriched in the probe-treated samples but absent in the competition cohort[2][5].
Chemoproteomic workflow for evaluating SuFEx probe target engagement and selectivity. (Max Width: 760px)
Strategic Recommendations for Drug Development
When designing a chemical probe or a targeted covalent inhibitor (TCI):
Choose 1-Methyl-1H-imidazole-4-sulfonyl fluoride when mapping the total landscape of nucleophilic residues in a proteome, or when targeting a shallow binding pocket that lacks the robust hydrogen-bonding network needed to activate a latent electrophile[5]. Its higher intrinsic reactivity ensures capture, albeit at the expense of potential off-target noise.
Choose Arylfluorosulfates when developing a clinical candidate or a highly specific biological probe. Their exceptional aqueous stability ensures favorable pharmacokinetics, while their strict requirement for microenvironment activation guarantees that covalent bond formation only occurs upon precise target engagement[2][4].
References
Arylfluorosulfates Inactivate Intracellular Lipid Binding Protein(s) through Chemoselective SuFEx Reaction with a Binding-site Tyr Residue, nih.gov.
Arylfluorosulfate‐Based Electrophiles for Covalent Protein Labeling: A New Addition to the Arsenal, nih.gov.
Proximity-enhanced SuFEx chemical cross-linker for specific and multitargeting cross-linking mass spectrometry, pnas.org.
Structure-based design and analysis of SuFEx chemical probes, nih.gov.
A Guide to Orthogonal Validation of Hits from 1-Methyl-1H-imidazole-4-sulfonyl fluoride (MISF) Screens
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the essential orthogonal methods for validating hits derived from screens utilizing 1-Methyl-1H-imidazole-4...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the essential orthogonal methods for validating hits derived from screens utilizing 1-Methyl-1H-imidazole-4-sulfonyl fluoride (MISF) or similar sulfonyl fluoride-based covalent probes. We will move beyond a simple checklist of assays to explain the strategic rationale behind each validation step, ensuring a robust and reliable hit-to-lead progression.
The Nature of the Hit: Understanding Covalent Inhibition by Sulfonyl Fluorides
A screen employing a library based on the MISF scaffold is designed to identify covalent inhibitors . Unlike traditional reversible inhibitors that bind and dissociate from their target, covalent inhibitors form a stable, long-lasting chemical bond. The sulfonyl fluoride (-SO₂F) moiety is an electrophilic "warhead" that reacts with nucleophilic amino acid residues on the target protein, such as lysine, tyrosine, serine, or histidine.[1] This mechanism offers distinct advantages, including high potency and prolonged duration of action, but also presents unique challenges for hit validation, primarily the risk of non-specific reactivity.[2][3]
The process of covalent inhibition is typically a two-step mechanism.[4][5][6] First, the inhibitor (I) reversibly binds to the enzyme (E) to form a non-covalent complex (E·I). This is followed by an irreversible chemical reaction where the covalent bond is formed (E-I).
Caption: Mechanism of two-step covalent inhibition.
Therefore, a successful validation cascade must not only confirm the biological activity of a hit but also unequivocally prove that this activity stems from the intended covalent modification of the target protein.
A Tiered Approach to Hit Validation
We advocate for a multi-tiered validation workflow. This structured process efficiently eliminates artifacts and progressively builds a comprehensive evidence package for each promising hit, saving valuable resources.
In Vivo Efficacy Comparison of Inhibitors Derived from 1-Methyl-1H-imidazole-4-sulfonyl Fluoride
Target Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Technical Comparison Guide Introduction & Mechanistic Rationale The compound 1-Methyl-1H-imidazole-4-sulfonyl fluoride (and its c...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Scientists, and Drug Development Professionals
Content Type: Technical Comparison Guide
Introduction & Mechanistic Rationale
The compound 1-Methyl-1H-imidazole-4-sulfonyl fluoride (and its chloride analog) has emerged as a highly privileged building block in the rational design of targeted therapeutics. Frequently utilized in Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry and direct sulfonylation, this moiety is not merely a passive structural linker. The 1-methyl-1H-imidazole-4-sulfonyl group actively modulates the physicochemical and pharmacodynamic (PD) properties of the resulting inhibitors[1].
From a structural biology perspective, the non-methylated
τ
-nitrogen of the imidazole ring can form critical polar contacts within kinase hinge regions or directly coordinate metal ions (such as the catalytic zinc in metalloenzymes)[1]. Meanwhile, the sulfonyl group provides a rigid, stable geometry that optimally vectors the inhibitor into deep binding pockets. This guide objectively compares the in vivo efficacy, pharmacokinetic (PK) profiles, and target engagement of three distinct classes of anticancer inhibitors derived from this versatile precursor.
Fig 1. Mechanistic pathways targeted by 1-methyl-1H-imidazole-4-sulfonyl derivatives.
Comparative In Vivo Efficacy Analysis
Evaluating the in vivo efficacy of these derivatives requires understanding the synthetic lethality or oncogenic addiction driving the chosen tumor models.
A. CDK2 Inhibition: (4-Pyrazolyl)-2-aminopyrimidines (Compound 17)
In the development of CDK2 inhibitors, replacing standard sulfonyl chlorides with the 1-methyl-1H-imidazole-4-sulfonyl equivalent (or closely related derivatives) yielded Compound 17, which demonstrates subnanomolar potency against CDK2 (IC50 = 0.29 nM) and exceptional selectivity over CDK1/4/6/7/9[2].
In Vivo Efficacy: Evaluated in mice bearing CCNE1-amplified ovarian cancer tumors. CCNE1 (Cyclin E1) amplification creates a direct dependency on CDK2. Compound 17 successfully reduced tumor levels of phosphorylated Retinoblastoma protein (pRb) by ~50% and drove significant tumor growth inhibition[2].
PK Profile: Exhibited excellent simulated gastric fluid (SGF) solubility (>400 μg/mL) and low intrinsic clearance (0.5 L/h/kg), proving that the imidazole-sulfonyl moiety can be optimized for high oral bioavailability[2].
B. FGFR Inhibition: 5H-pyrrolo[2,3-b]pyrazines (Compound 35)
For Fibroblast Growth Factor Receptor (FGFR) inhibitors, the 1-methyl-1H-imidazole-4-sulfonyl moiety was installed to enhance hinge-binding interactions. Compound 35 emerged from this series with an enzymatic IC50 in the ~10 nmol/L range[3].
In Vivo Efficacy: Tested in SNU-16 xenograft models (a gastric cancer line characterized by FGFR2 amplification). Oral administration of Compound 35 at 10 mg/kg once daily for 21 consecutive days profoundly suppressed tumor growth[3].
Toxicity Profile: Crucially, no severe weight loss was observed during the 21-day treatment, indicating a highly favorable therapeutic window and confirming that the sulfonyl-imidazole linkage does not introduce broad off-target systemic toxicity[3].
C. Farnesyltransferase Inhibition: Ethylenediamines (Compound 1a)
In the context of Mammalian Farnesyltransferase Inhibitors (FTIs), the 1-methyl-1H-imidazole-4-sulfonyl group was explicitly chosen to mimic the Ca1a2X box cysteine residue. The non-methylated nitrogen directly coordinates the catalytic zinc ion (2.0 Å distance) while making a polar contact with the Y361β hydroxyl group[1].
In Vivo Efficacy & Limitations: While Compound 1a achieved potent in vitro hFTase inhibition (IC50 = 56 nM), it exhibited poor cellular H-Ras processing (IC50 = 1.9 μM)[1].
Causality: The inherent basicity of the imidazole ring leads to protonation at physiological pH, severely hindering cellular membrane permeability[1]. This serves as a critical lesson: while the moiety is exceptional for target coordination, it requires careful pairing with lipophilic scaffolds to maintain in vivo cellular entry.
Quantitative Data Summary
Inhibitor Class
Representative Compound
Primary Target
Enzymatic IC50
In Vivo Model
Key Efficacy Outcome
Clearance (CLint)
Aminopyrimidine
Compound 17
CDK2
0.29 nM
CCNE1-amplified ovarian
~50% pRb reduction, tumor inhibition
0.5 L/h/kg (Low)
Pyrrolopyrazine
Compound 35
FGFR1/2/3
~10 nM
SNU-16 (FGFR2-amplified)
Significant tumor suppression at 10 mg/kg
Optimized in vivo
Ethylenediamine
Compound 1a
hFTase
56 nM
Ras-driven xenografts
Poor cellular efficacy (H-Ras IC50 = 1.9 μM)
Permeability limited
Standardized Experimental Workflows
To ensure trustworthiness and reproducibility, in vivo efficacy evaluations of these inhibitors must follow a self-validating system. Tumor shrinkage alone is insufficient; it must be coupled with PD biomarker analysis to prove causality (i.e., that the tumor shrank because the specific target was inhibited).
Fig 2. Standardized in vivo workflow for evaluating xenograft efficacy and PD biomarkers.
Protocol 1: In Vivo Xenograft Efficacy Modeling
This protocol establishes the macroscopic efficacy of the inhibitor.
Cell Preparation: Harvest exponentially growing target cells (e.g., SNU-16 for FGFR, COV318 for CDK2). Resuspend in a 1:1 mixture of PBS and Matrigel to enhance localized engraftment.
Inoculation: Subcutaneously inject
5×106
cells into the right flank of athymic nude mice.
Randomization (Critical Causality Step): Wait until tumors reach an average volume of 100–150 mm³. Randomize mice into vehicle and treatment groups. Why? Randomization at this specific volume ensures that tumors are fully established and vascularized, preventing initial growth rate biases from skewing efficacy data.
Dosing: Administer the inhibitor (e.g., Compound 35 at 10 mg/kg) via oral gavage once daily.
Monitoring: Measure tumor dimensions using digital calipers bi-weekly. Calculate volume using the formula:
V=0.5×(Length×Width2)
. Simultaneously weigh the mice to monitor for systemic toxicity (a weight loss >20% mandates study termination).
This protocol serves as the self-validating mechanism, proving on-target engagement.
Tissue Harvesting: 4 to 6 hours post-final dose, euthanize a subset of mice. Rapidly excise the tumor, snap-freeze in liquid nitrogen, and homogenize in RIPA buffer supplemented with protease and phosphatase inhibitors.
Protein Quantification: Centrifuge lysates and quantify protein concentration via BCA assay to ensure equal loading.
Western Blotting (Self-Validating Step): Run lysates on an SDS-PAGE gel and transfer to a PVDF membrane. Probe for both the phosphorylated target (e.g., pRb for CDK2) and the total target protein (Total Rb), alongside a housekeeping gene (GAPDH).
Data Interpretation: Causality check: A true PD response requires a reduction in the ratio of pRb to Total Rb. If Total Rb decreases proportionally with pRb, the effect may be due to generalized cell death or necrosis rather than specific kinase inhibition[2].
References
[2] Discovery of (4-Pyrazolyl)-2-aminopyrimidines as Potent and Selective Inhibitors of Cyclin-Dependent Kinase. marcdeller.com. Available at:
[1] Structure-Based Design and Synthesis of Potent, Ethylenediamine-Based, Mammalian Farnesyltransferase Inhibitors as Anticancer Agents. Journal of Medicinal Chemistry - ACS Publications. Available at:
[3] Discovery of a series of dimethoxybenzene FGFR inhibitors with 5H-pyrrolo[2,3-b]pyrazine scaffold: structure–activity relation. ScienceOpen. Available at:
A Guide to the Safe Disposal of 1-Methyl-1H-imidazole-4-sulfonyl Fluoride for Laboratory Professionals
As researchers and scientists dedicated to advancing drug development, our commitment to safety and environmental stewardship is paramount. The responsible management of chemical waste is a critical component of our work...
Author: BenchChem Technical Support Team. Date: March 2026
As researchers and scientists dedicated to advancing drug development, our commitment to safety and environmental stewardship is paramount. The responsible management of chemical waste is a critical component of our work. This guide provides a comprehensive, step-by-step approach to the proper disposal of 1-Methyl-1H-imidazole-4-sulfonyl fluoride, ensuring the safety of laboratory personnel and the protection of our environment. The procedures outlined below are based on established best practices for handling reactive and hazardous chemical waste.
Understanding the Hazards: The "Why" Behind the Procedure
Therefore, the disposal procedures for 1-Methyl-1H-imidazole-4-sulfonyl fluoride must be approached with the assumption that it is a reactive, toxic, and potentially environmentally hazardous substance. The primary directive is to avoid any uncontrolled reactions and to ensure that the waste is handled by professionals equipped for such materials.
Disposal Protocol: A Step-by-Step Guide
The universally recommended method for the disposal of reactive and hazardous chemical waste is through a licensed professional hazardous waste disposal service.[6] Attempting to neutralize or "quench" 1-Methyl-1H-imidazole-4-sulfonyl fluoride in the laboratory without a validated and thoroughly understood procedure is strongly discouraged due to the high risk of uncontrolled exothermic reactions and the potential generation of hazardous byproducts.[6]
Step 1: Immediate Waste Containment and Labeling
Proper containment and labeling at the point of generation are the first critical steps in safe disposal.
Container Selection: Use a designated, clean, and dry chemical waste container made of a compatible material such as high-density polyethylene (HDPE). Avoid glass containers if there is any possibility of HF generation, as HF etches glass.[1]
Secure Closure: Ensure the container has a tightly sealing lid to prevent any leaks or the escape of vapors.
Labeling: Immediately affix a hazardous waste tag to the container. The label must include:
The full chemical name: "1-Methyl-1H-imidazole-4-sulfonyl fluoride"
The words "Hazardous Waste"
The date the waste was first added to the container.
The primary hazards: "Reactive," "Toxic," and "Corrosive."
Step 2: Segregation and Storage
Proper segregation of chemical waste is crucial to prevent dangerous reactions.
Incompatible Materials: Store the waste container in a designated satellite accumulation area away from incompatible materials, particularly acids, bases, and oxidizing agents.[1][7]
Secondary Containment: Place the waste container in a secondary containment bin to catch any potential leaks.
Ventilation: Store the container in a well-ventilated area, such as a designated chemical storage cabinet.[8]
Step 3: Arranging for Professional Disposal
Engaging a professional hazardous waste disposal service is the safest and most compliant method for disposing of 1-Methyl-1H-imidazole-4-sulfonyl fluoride.
Contact Your Institution's Environmental Health & Safety (EHS) Office: Your EHS department will have established procedures and contracts with licensed hazardous waste disposal companies. They will provide guidance on the specific packaging and documentation requirements for waste pickup.
Provide Complete Information: When arranging for disposal, provide the EHS office or the waste disposal company with all available information about the waste, including the chemical name and any known or suspected hazards.
Follow Packaging Instructions: Adhere strictly to the packaging instructions provided by the disposal company to ensure safe transport. This may include using specific types of containers or absorbent materials.
Emergency Procedures: Spill Management
In the event of a spill, prompt and appropriate action is essential to mitigate the risks.
Evacuate and Alert: Immediately evacuate the area and alert your colleagues and the laboratory supervisor.
Consult the SDS (for similar compounds): If a spill occurs, refer to the SDS for a structurally similar compound for immediate guidance.
Small Spills: For a very small spill, if you are trained and have the appropriate personal protective equipment (PPE), you may be able to clean it up.
Wear a lab coat, safety goggles, face shield, and appropriate chemical-resistant gloves (nitrile gloves may not be sufficient for prolonged contact; consider double-gloving or using thicker gloves).
Use an inert absorbent material, such as vermiculite or sand, to contain the spill. Do NOT use water.[1]
Carefully sweep the absorbed material into a designated hazardous waste container.
Large Spills: For larger spills, or if you are unsure how to proceed, do not attempt to clean it up yourself. Evacuate the area, close the doors, and contact your institution's EHS or emergency response team immediately.
Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1-Methyl-1H-imidazole-4-sulfonyl fluoride.
A Comprehensive Guide to the Safe Handling of 1-Methyl-1h-imidazole-4-sulfonyl fluoride
For Researchers, Scientists, and Drug Development Professionals This guide provides essential safety and logistical information for the handling and disposal of 1-Methyl-1h-imidazole-4-sulfonyl fluoride. As a Senior Appl...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides essential safety and logistical information for the handling and disposal of 1-Methyl-1h-imidazole-4-sulfonyl fluoride. As a Senior Application Scientist, this document is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring a culture of safety and excellence in your laboratory.
Understanding the Hazard: A Dual-Threat Molecule
1-Methyl-1h-imidazole-4-sulfonyl fluoride presents a dual-threat profile stemming from its constituent parts: the imidazole ring and the sulfonyl fluoride group. The imidazole moiety can be corrosive to skin and eyes and may cause respiratory irritation. The sulfonyl fluoride group is a reactive functional group that can, under certain conditions, release hydrofluoric acid (HF), a highly toxic and corrosive substance.[1] Therefore, all handling procedures must be approached with the utmost caution, anticipating the risks of both direct contact with a corrosive material and the potential for HF exposure.
Personal Protective Equipment (PPE): Your First Line of Defense
A multi-layered approach to PPE is critical when handling 1-Methyl-1h-imidazole-4-sulfonyl fluoride. The following table outlines the minimum required PPE, with explanations for each component's necessity.
The inner glove provides a second barrier in case of a breach of the outer glove. Nitrile offers good resistance to a range of chemicals.
Eye Protection
Chemical safety goggles and a full-face shield.[2]
Goggles provide a seal around the eyes to protect against splashes and vapors. A face shield offers an additional layer of protection for the entire face.
Body Protection
A buttoned lab coat over clothing that covers the legs, and closed-toed shoes.[1]
This prevents skin contact with any spills.
Respiratory Protection
A NIOSH-approved respirator with a cartridge appropriate for acid gases and organic vapors.[3]
This is crucial to prevent the inhalation of any dust, aerosols, or vapors, especially considering the potential for HF release.
Operational Plan: From Receipt to Reaction
A clear and logical workflow is paramount for safety and experimental success. The following diagram illustrates the recommended operational flow for handling 1-Methyl-1h-imidazole-4-sulfonyl fluoride.
Caption: Operational workflow for handling 1-Methyl-1h-imidazole-4-sulfonyl fluoride.
Step-by-Step Handling Protocol:
Preparation: Before handling, ensure you have read and understood the Safety Data Sheet (SDS) for this compound and any other reagents in your protocol. Have a designated and clearly marked work area within a certified chemical fume hood.[1] An emergency eyewash and safety shower must be readily accessible.
Personal Protective Equipment: Don all required PPE as outlined in the table above.
Weighing and Dispensing:
Perform all manipulations of solid 1-Methyl-1h-imidazole-4-sulfonyl fluoride within the chemical fume hood to contain any dust.
Use a disposable weighing boat or paper.
Close the primary container immediately after dispensing.
Reaction Setup:
Add the compound to the reaction vessel slowly and in a controlled manner.
Ensure the reaction setup is secure and properly ventilated.
Post-Reaction:
Quench the reaction carefully, being mindful of any potential exothermic events.
Clean all non-disposable equipment thoroughly.
Disposal Plan: A Cradle-to-Grave Responsibility
Proper waste management is a critical component of laboratory safety and environmental stewardship.
Waste Segregation and Disposal Workflow:
Caption: Waste segregation and disposal workflow.
Disposal Protocol:
Solid Waste: All disposable items that have come into contact with 1-Methyl-1h-imidazole-4-sulfonyl fluoride, such as gloves, weighing paper, and contaminated paper towels, must be placed in a designated, sealed hazardous waste container.
Liquid Waste: Unused reagents and reaction mixtures should be collected in a clearly labeled, sealed container for hazardous liquid waste. Do not mix with incompatible waste streams.
Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous liquid waste. The empty container can then be disposed of according to your institution's guidelines.
Decontamination: The work area within the fume hood should be decontaminated with a 10% sodium carbonate solution, followed by a standard laboratory cleaning agent.[1]
Final Disposal: All hazardous waste must be disposed of through your institution's environmental health and safety office, following all local, state, and federal regulations.[4]
Emergency Procedures: Be Prepared
In the event of an exposure or spill, immediate and correct action is crucial.
Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[5] Seek immediate medical attention.
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[5] Seek immediate medical attention.
Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[3]
Spill: Evacuate the immediate area. If the spill is small, and you are trained to do so, contain the spill with an inert absorbent material and place it in a sealed container for hazardous waste disposal. For large spills, evacuate the area and contact your institution's emergency response team.
By adhering to these guidelines, you contribute to a safer research environment for yourself and your colleagues.
References
Duke University Occupational & Environmental Safety Office. (n.d.). Chemical Safety Guidelines - PMSF and HF Releasers. Retrieved from [Link]
United States Environmental Protection Agency. (n.d.). Pesticides - Fact Sheet for Sulfuryl Fluoride. Retrieved from [Link]
Australian Government Department of Health. (2022, January 14). 1H-Imidazole, 1-methyl- - Evaluation statement. Retrieved from [Link]
SAMS Solutions. (2024, August 27). Protective Gear for Chemical Handling Must-Have Equipment. Retrieved from [Link]
